1,2-Cyclopentenophenanthrene

• CAS: 482-66-6

Core Science & Biosynthesis

The Synthetic Architecture of 1,2-Cyclopentenophenanthrene: A Technical Guide for Chemical Innovation

Abstract

The 1,2-Cyclopentenophenanthrene core, the fundamental framework of steroids, continues to be a focal point for synthetic chemists and drug development professionals.[1] Its unique polycyclic structure offers a versatile scaffold for the development of novel therapeutic agents and functional materials. This in-depth technical guide provides a comprehensive overview of the principal synthetic strategies for constructing 1,2-cyclopentenophenanthrene and its derivatives. We will delve into the mechanistic underpinnings of classical and contemporary synthetic routes, offering field-proven insights into experimental choices and protocol optimization. This document is designed to serve as a valuable resource for researchers and scientists, empowering them to navigate the complexities of synthesizing these vital molecules.

Introduction: The Enduring Significance of the 1,2-Cyclopentenophenanthrene Scaffold

The tetracyclic hydrocarbon 1,2-cyclopentenophenanthrene, also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene, is more than just a complex aromatic system; it is the very backbone of a vast array of biologically crucial molecules, most notably steroids.[2] Steroids, biosynthesized from cholesterol, are integral to a multitude of physiological processes, functioning as hormones that regulate metabolism, inflammation, immune responses, and sexual characteristics.[3][4][5] The therapeutic applications of natural and synthetic steroids are extensive, encompassing anti-inflammatory agents, immunosuppressants, and hormonal therapies.

Beyond its biological prevalence, the rigid, three-dimensional structure of the cyclopentenophenanthrene nucleus presents a unique and compelling challenge for synthetic organic chemists. The ability to selectively functionalize this scaffold is paramount in the quest for novel drug candidates with enhanced efficacy and reduced side effects. This guide will explore the key synthetic methodologies that have been developed to construct and modify this important molecular architecture.

Foundational Strategies for Assembling the Phenanthrene Core

The synthesis of 1,2-cyclopentenophenanthrene and its derivatives often commences with the construction of the tricyclic phenanthrene system. Several classical methods have proven to be robust and versatile in this endeavor.

The Haworth Synthesis: A Stepwise Approach to Phenanthrene

The Haworth synthesis is a venerable and widely employed method for the preparation of phenanthrenes from naphthalenes.[6] This multi-step sequence typically involves a Friedel-Crafts acylation, followed by reduction and cyclization steps.

Conceptual Workflow of the Haworth Synthesis:

Caption: The Haworth synthesis for phenanthrene derivatives.

The initial Friedel-Crafts acylation of naphthalene with succinic anhydride is a critical step that dictates the substitution pattern of the final product.[7] The regioselectivity of this reaction is highly dependent on the reaction conditions, particularly the solvent.[8][9] For instance, conducting the acylation at temperatures above 60°C tends to favor substitution at the 2-position (beta) of naphthalene.[7]

The Bardhan-Sengupta Synthesis: A Regiospecific Alternative

A notable alternative to the Haworth synthesis is the Bardhan-Sengupta synthesis, which offers greater control over regioselectivity.[7] This method avoids the potential for isomeric mixtures during the cyclization step by employing a pre-assembled side chain that directs the ring closure. The cyclization is typically achieved using phosphorus pentoxide, which acts as both a catalyst and a dehydrating agent.[7]

The Pschorr Cyclization: An Intramolecular Radical Approach

The Pschorr synthesis provides an elegant route to phenanthrenes through an intramolecular cyclization of a diazonium salt.[10][11][12] This reaction proceeds via an aryl radical intermediate, which is generated from the corresponding diazonium salt, often with copper catalysis.[13]

Mechanism of the Pschorr Cyclization:

Caption: The Pschorr cyclization for phenanthrene synthesis.

Recent advancements have led to the development of soluble catalysts, such as ferrocene, which can significantly improve the yields and reduce reaction times of the Pschorr cyclization by facilitating the electron transfer process.[14]

Annulation Strategies for the Cyclopentane Ring

Once the phenanthrene core is established, the next critical phase is the construction of the fused cyclopentane ring to complete the 1,2-cyclopentenophenanthrene skeleton.

Intramolecular Friedel-Crafts Acylation

A common and effective strategy involves the intramolecular Friedel-Crafts acylation of a suitable phenanthrene derivative bearing a carboxylic acid or acyl chloride side chain. For example, the cyclization of the acid chloride of β-(2-phenanthryl)-propionic acid using a Lewis acid catalyst like stannic chloride yields 1'-keto-1,2-cyclopentenophenanthrene.[15]

Experimental Protocol: Synthesis of 1'-Keto-1,2-cyclopentenophenanthrene [15]

• Preparation of β-(2-Phenanthryl)-propionic acid: This precursor can be synthesized via a malonic ester reaction starting from 2-phenanthrylmethyl bromide.

• Formation of the Acid Chloride: The β-(2-phenanthryl)-propionic acid is treated with a chlorinating agent, such as thionyl chloride or oxalyl chloride, to form the corresponding acid chloride.

• Intramolecular Cyclization: The acid chloride is then subjected to intramolecular Friedel-Crafts acylation using a Lewis acid catalyst, typically stannic chloride, in an appropriate solvent.

• Workup and Purification: The reaction is quenched, and the product is extracted and purified by crystallization or chromatography to yield 1'-keto-1,2-cyclopentenophenanthrene.

The resulting ketone can then be reduced to the parent hydrocarbon, 1,2-cyclopentenophenanthrene, via a Clemmensen or Wolff-Kishner reduction.[15]

Robinson Annulation

The Robinson annulation is a powerful ring-forming reaction that combines a Michael addition with an intramolecular aldol condensation to construct a six-membered ring.[16][17][18][19][20] While classically used for cyclohexenone synthesis, variations of this methodology can be adapted for the construction of fused ring systems, including those found in steroid-like molecules. This approach is particularly valuable in the total synthesis of complex natural products.

Synthesis of Key Derivatives

The functionalization of the 1,2-cyclopentenophenanthrene scaffold is crucial for modulating its biological activity.

Synthesis of Alkyl-Substituted Derivatives

Alkyl groups can be introduced at various positions of the cyclopentenophenanthrene core. For instance, 3'-alkyl-1,2-cyclopentenophenanthrenes can be synthesized starting from the appropriate β-(2-phenanthryl)-valeric acid derivatives, followed by cyclization.[21]

Synthesis of Oxygenated Derivatives

The introduction of oxygen-containing functional groups, such as hydroxyl and methoxy groups, is of significant interest in medicinal chemistry. For example, 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and its 3-methoxy derivative have been synthesized through the aromatization of saturated diketone precursors.[22] The synthesis of 2'-ketodihydro-1,2-cyclopentenophenanthrene has also been reported.[23][24]

Table 1: Summary of Selected Synthetic Approaches and Yields

Target Compound	Key Reaction	Starting Material	Reported Yield	Reference
1'-Keto-1,2-cyclopentenophenanthrene	Intramolecular Friedel-Crafts Acylation	β-(2-Phenanthryl)-propionic acid chloride	Not specified	[15]
1,2-Cyclopentenophenanthrene	Clemmensen Reduction	1'-Keto-1,2-cyclopentenophenanthrene	Not specified	[15]
15,16-Dihydro-17-oxocyclopenta[a]phenanthrene	Aromatization	Saturated 11,17-diketone	Not specified	[22]
Phenanthrene-9-carboxylic acid	Pschorr Cyclization	α-Phenyl-o-aminocinnamic acid	Moderate	[13]
Substituted Phenanthroic Acids	Pschorr Cyclization (with Ferrocene catalyst)	Substituted diazonium salts	88-94%	[14]

Future Directions and Perspectives

The synthesis of 1,2-cyclopentenophenanthrene and its derivatives remains a dynamic field of research. Future efforts will likely focus on the development of more efficient and stereoselective synthetic methods. The application of modern catalytic systems, including transition metal catalysis and organocatalysis, holds great promise for accessing novel derivatives with tailored properties. Furthermore, the exploration of this scaffold for applications beyond medicine, such as in materials science, is an emerging area of interest. As our understanding of the biological roles of steroids and related molecules continues to grow, the demand for innovative synthetic strategies to access these complex structures will undoubtedly intensify.

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An In-Depth Technical Guide to 1,2-Cyclopentenophenanthrene: Properties, Synthesis, and Biological Context

Foreword: Unveiling a Core Aromatic Structure

In the vast landscape of polycyclic aromatic hydrocarbons (PAHs), 1,2-Cyclopentenophenanthrene, also known by its IUPAC name 16,17-dihydro-15H-cyclopenta[a]phenanthrene, represents a foundational structure of significant interest.[1] This molecule, a fusion of a phenanthrene backbone and a cyclopentane ring, is more than a mere chemical curiosity. It is a parent scaffold for a class of compounds that have been scrutinized for their potential carcinogenicity and their structural relationship to steroids.[2][3] Understanding the fundamental chemical and physical properties of this hydrocarbon is paramount for researchers in medicinal chemistry, toxicology, and drug development. This guide provides a comprehensive overview, grounded in established data, to serve as a technical resource for scientific professionals.

Section 1: Core Physicochemical and Structural Identity

The identity and behavior of a molecule are dictated by its fundamental properties. For 1,2-Cyclopentenophenanthrene, these characteristics define its handling, reactivity, and analytical profile.

Structural and Molecular Data

1,2-Cyclopentenophenanthrene is a tetracyclic aromatic hydrocarbon with the molecular formula C₁₇H₁₄.[4][5] Its structure consists of three fused benzene rings forming a phenanthrene system, with a cyclopentane ring fused to the 1 and 2 positions. This achiral molecule has a molecular weight of approximately 218.29 g/mol .[1][5]

Physical and Chemical Properties

The physical state and solubility are critical for experimental design. 1,2-Cyclopentenophenanthrene typically presents as needles when crystallized from alcohol or petroleum ether.[4] Like its parent compound phenanthrene, it is sparingly soluble in water but shows good solubility in non-polar organic solvents.[6][7] The octanol/water partition coefficient (logP) is calculated to be 4.482, indicating a high degree of lipophilicity.[8]

A summary of its key properties is presented below for quick reference.

Property	Value	Source
IUPAC Name	16,17-dihydro-15H-cyclopenta[a]phenanthrene	PubChem[1]
CAS Number	482-66-6	DrugFuture[4], PubChem[1]
Molecular Formula	C₁₇H₁₄	Cheméo[8], PubChem[1]
Molecular Weight	218.29 g/mol	Cheméo[8], PubChem[1]
Appearance	Needles (from alcohol or petroleum ether)	DrugFuture[4]
Melting Point (Tfus)	135-136 °C (408.15-409.15 K)	DrugFuture[4]
Boiling Point (Tboil)	679.35 K (calculated)	Cheméo[8]
logP (Octanol/Water)	4.482 (calculated)	Cheméo[8]
Water Solubility (logWS)	-6.16 (calculated, in mol/L)	Cheméo[8]
Percent Composition	C 93.54%, H 6.46%	DrugFuture[4]

Section 2: Spectroscopic Characterization

For any researcher, unambiguous identification of a compound is crucial. Spectroscopic data provides a molecular fingerprint. While comprehensive spectral data for 1,2-Cyclopentenophenanthrene requires experimental acquisition, its structure allows for predictable characterization.

• Mass Spectrometry (MS): In Electron Impact (EI-MS), the molecular ion peak (M⁺) would be expected at m/z 218, corresponding to its molecular weight.[9] Fragmentation patterns would likely involve stable aromatic structures. The NIST Mass Spectrometry Data Center is a key resource for such data.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum would show distinct regions. Signals in the aromatic region (typically δ 7-9 ppm) would correspond to the protons on the phenanthrene core. The aliphatic region would feature signals for the methylene (-CH₂-) protons of the cyclopentane ring, likely appearing as complex multiplets due to spin-spin coupling.

  • ¹³C NMR: The carbon NMR would similarly display signals for the aromatic carbons at lower field and the aliphatic carbons of the cyclopentane ring at higher field.

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for C-H stretching in the aromatic region (above 3000 cm⁻¹) and the aliphatic region (below 3000 cm⁻¹).[10] Aromatic C=C stretching vibrations would appear in the 1450-1600 cm⁻¹ region.[9] The absence of significant peaks in the hydroxyl (3200-3600 cm⁻¹) or carbonyl (~1700 cm⁻¹) regions would confirm the pure hydrocarbon structure.

• UV-Visible Spectroscopy: An absorption spectrum for this compound has been referenced, which is expected for a polycyclic aromatic system.[4] PAHs are known to exhibit characteristic UV absorbance maxima.[7]

Section 3: Synthesis and Experimental Protocols

The synthesis of 1,2-Cyclopentenophenanthrene and its derivatives has been a subject of chemical research for decades, driven by the need to study their biological activities.

Synthetic Strategy: An Overview

Historical syntheses have often employed multi-step procedures. A common and effective approach involves the cyclization of a phenanthrene derivative bearing a side chain that can form the five-membered ring.[11] A representative method is the intramolecular Friedel-Crafts-type reaction.

For instance, a synthesis pathway can start from a phenanthryl-substituted carboxylic acid.[11] The acid is converted to its acid chloride, which then undergoes cyclization promoted by a Lewis acid like stannic chloride or aluminum chloride to form a ketone (e.g., 1'-keto-1,2-cyclopentenophenanthrene). Subsequent reduction of the ketone, typically via a Clemmensen or Wolff-Kishner reduction, yields the target hydrocarbon, 1,2-Cyclopentenophenanthrene.[11]

Caption: Generalized workflow for the synthesis of 1,2-Cyclopentenophenanthrene.

Protocol: Clemmensen Reduction of 1'-Keto-1,2-cyclopentenophenanthrene

This protocol is a self-validating system; successful conversion is confirmed by the disappearance of the ketone functional group, which can be monitored by IR spectroscopy (loss of C=O stretch) and TLC analysis.

Objective: To reduce the ketone intermediate to the final hydrocarbon product.

Materials:

• 1'-Keto-1,2-cyclopentenophenanthrene

• Zinc amalgam (prepared from zinc dust and mercuric chloride)

• Concentrated Hydrochloric Acid (HCl)

• Toluene

• Water

• Sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

Procedure:

• Preparation: In a round-bottom flask equipped with a reflux condenser, place the zinc amalgam.

• Reaction Setup: Add a solution of 1'-Keto-1,2-cyclopentenophenanthrene dissolved in toluene to the flask.

• Acid Addition: Add concentrated HCl portion-wise through the condenser. An exothermic reaction should be observed.

• Reflux: Heat the mixture to a vigorous reflux. The reaction progress can be monitored by taking small aliquots and analyzing via Thin Layer Chromatography (TLC). The rationale for reflux is to provide sufficient energy to overcome the activation energy of the reduction process.

• Work-up: After the reaction is complete (typically several hours, confirmed by TLC), cool the mixture to room temperature.

• Extraction: Carefully decant the toluene layer. Extract the aqueous layer with additional portions of toluene. Combine the organic layers.

• Neutralization: Wash the combined organic layers with water, followed by a dilute sodium bicarbonate solution to neutralize any remaining acid, and finally with water again. The washing steps are critical to remove inorganic impurities and ensure the purity of the final product.

• Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 1,2-Cyclopentenophenanthrene.

• Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol or petroleum ether. Purity should be confirmed by melting point determination and spectroscopic analysis.

Section 4: Biological Activity and Relevance in Drug Development

While 1,2-Cyclopentenophenanthrene itself is primarily a parent compound, its derivatives, the cyclopenta[a]phenanthrenes, are of considerable interest in toxicology and oncology.

Carcinogenicity and Metabolic Activation

Certain derivatives of this scaffold are known to be carcinogenic.[2] The biological activity is often linked to their metabolic activation. The prevailing hypothesis is that these compounds, much like other PAHs such as benzo[a]pyrene, are procarcinogens that require enzymatic conversion to reactive intermediates that can damage DNA.[12][13] This process is typically mediated by cytochrome P450 enzymes, which can oxidize the molecule to form diol epoxides—highly reactive species capable of forming covalent adducts with DNA.

The presence of the cyclopentane ring creates a pseudo fjord-region, a structural feature that can influence its metabolic pathway and ultimate biological effect.[12][13]

Caption: Conceptual pathway of procarcinogenic activation.

Role in Drug Discovery

The rigid, polycyclic framework of 1,2-Cyclopentenophenanthrene makes it an interesting, albeit challenging, scaffold for drug design. While its inherent association with toxicity is a major hurdle, understanding its interaction with metabolic enzymes can inform the design of safer drugs. Furthermore, studying how structural modifications alter its biological activity provides valuable structure-activity relationship (SAR) data that is broadly applicable in medicinal chemistry.[2] The principles learned from these studies can be applied to the development of enzyme inhibitors or molecular probes.

Conclusion

1,2-Cyclopentenophenanthrene is a chemically significant molecule that serves as a critical reference point for research into polycyclic aromatic hydrocarbons. Its well-defined chemical and physical properties, coupled with established synthetic routes, make it an accessible compound for study. Its primary importance lies in its role as the parent structure for a class of biologically active compounds, providing a fundamental model for investigating the mechanisms of chemical carcinogenesis and for deriving structure-activity relationships that can guide future drug development efforts. This guide has synthesized the core technical information necessary for researchers to confidently and effectively work with this foundational aromatic system.

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Compound Identification and Core Physicochemical Properties

An In-Depth Technical Guide to 1,2-Cyclopentenophenanthrene (16,17-Dihydro-15H-cyclopenta[a]phenanthrene)

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

This document provides a comprehensive technical overview of 1,2-Cyclopentenophenanthrene, a polycyclic aromatic hydrocarbon (PAH). As a member of the cyclopenta[a]phenanthrene class of compounds, which are noted for their potential carcinogenicity, a thorough understanding of its chemical properties, synthesis, and analytical determination is critical for researchers in toxicology, environmental science, and drug development.[1] This guide synthesizes historical synthetic methodologies with modern analytical principles to serve as a foundational resource.

Precise identification is the cornerstone of all scientific investigation. 1,2-Cyclopentenophenanthrene is registered under CAS Number 482-66-6.[2][3][4][5] It is also known by its systematic IUPAC name, 16,17-dihydro-15H-cyclopenta[a]phenanthrene.[4]

The fundamental properties of this compound are summarized in the table below. These data are critical for designing purification strategies (such as recrystallization), predicting solubility, and selecting appropriate analytical techniques.

Property	Value	Source(s)
CAS Registry Number	482-66-6	[2][4][5]
Molecular Formula	C₁₇H₁₄	[2][3][5]
Molecular Weight	218.29 g/mol	[2][5][6]
Appearance	Needles	[2]
Melting Point (Tfus)	135-136 °C	[2]
Percent Composition	C 93.54%, H 6.46%	[2]
Octanol/Water Partition Coeff. (logPoct/wat)	4.482 (Calculated)	[6]
Water Solubility (log10WS)	-6.16 (Calculated, mol/L)	[6]
Boiling Point (Tboil)	679.35 K (Calculated)	[6]
Enthalpy of Fusion (ΔfusH°)	23.76 kJ/mol (Calculated)	[6]
Enthalpy of Vaporization (ΔvapH°)	61.20 kJ/mol (Calculated)	[6]

Synthesis Methodologies: A Historical Perspective

The synthesis of 1,2-Cyclopentenophenanthrene has been documented since the 1930s.[2] Understanding these classical routes provides insight into the chemical reactivity of the phenanthrene scaffold. Below is a detailed protocol for a multi-step synthesis adapted from the literature, which proceeds via a ketone intermediate.[7]

Workflow for the Synthesis of 1,2-Cyclopentenophenanthrene

Caption: Multi-step synthesis of 1,2-Cyclopentenophenanthrene.

Experimental Protocol: Synthesis via Ketone Intermediate

This protocol requires strict adherence to anhydrous conditions, particularly during the cyclization step, as stannic chloride is extremely sensitive to moisture.

Part A: Synthesis of d-(2-Phenanthryl)-propionic acid

• Malonic Ester Synthesis: React 2-phenanthrylmethyl bromide with diethyl malonate in the presence of a strong base, such as sodium ethoxide, to form the corresponding substituted malonic ester.

• Hydrolysis & Decarboxylation: Saponify the resulting ester using aqueous sodium hydroxide, followed by acidification. Upon heating, the substituted malonic acid will decarboxylate to yield d-(2-phenanthryl)-propionic acid.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the pure acid.

Part B: Intramolecular Friedel-Crafts Cyclization

• Acid Chloride Formation: Convert the d-(2-phenanthryl)-propionic acid to its corresponding acid chloride by reacting it with thionyl chloride (SOCl₂) or oxalyl chloride. This is a critical activation step. The causality here is that the acyl chloride is a much more reactive electrophile than the carboxylic acid, which is necessary for the subsequent ring closure.

• Cyclization: Dissolve the acid chloride in an inert, anhydrous solvent (e.g., dichloromethane or carbon disulfide). Add a Lewis acid catalyst, such as stannic chloride (SnCl₄) or aluminum chloride (AlCl₃), portion-wise at low temperature (0 °C) to initiate the intramolecular Friedel-Crafts acylation. The reaction closes the five-membered ring onto the phenanthrene core.

• Work-up and Purification: Quench the reaction by carefully adding ice-cold dilute HCl. Separate the organic layer, wash, dry, and remove the solvent under reduced pressure. Purify the resulting 1'-keto-1,2-cyclopentenophenanthrene by column chromatography or recrystallization. The product should appear as crystals with a melting point of 183-184 °C.[7]

Part C: Clemmensen Reduction

• Reaction Setup: To a flask containing amalgamated zinc (Zn(Hg)), add the 1'-keto-1,2-cyclopentenophenanthrene intermediate and concentrated hydrochloric acid. The amalgamation of zinc is crucial as it increases the overpotential of hydrogen evolution, favoring the reduction of the ketone over the production of hydrogen gas.

• Reduction: Heat the mixture under reflux for several hours. The carbonyl group is reduced to a methylene group, yielding the target hydrocarbon.

• Isolation and Purification: After cooling, extract the product with a suitable organic solvent (e.g., toluene). Wash the organic extract, dry it over anhydrous magnesium sulfate, and concentrate it. Purify the final product, 1,2-Cyclopentenophenanthrene, by recrystallization from ethanol or petroleum ether to obtain needles with a melting point of 135-136 °C.[2]

Analytical Methodologies for Detection and Quantification

As a polycyclic aromatic hydrocarbon, 1,2-Cyclopentenophenanthrene can be analyzed using techniques common for this class of compounds. High-Performance Liquid Chromatography (HPLC) with UV detection is a highly effective method due to the strong UV absorbance of the aromatic system.[8]

Proposed Analytical Workflow: HPLC-UV

Caption: General workflow for the analysis of PAHs by HPLC-UV.

Protocol: HPLC-UV Analysis

This protocol is a self-validating system. The standard curve provides the basis for quantification, while the retention time serves as a qualitative identifier, confirmed by spiking experiments if necessary.

• Standard Preparation: Prepare a stock solution of 1,2-Cyclopentenophenanthrene of known concentration in a UV-transparent solvent such as acetonitrile (ACN). From this stock, create a series of calibration standards (e.g., 0.1, 1, 5, 10, 25 µg/mL) by serial dilution.

• Sample Preparation: Dissolve the sample to be analyzed in acetonitrile. If the sample matrix is complex, a solid-phase extraction (SPE) clean-up step may be required.

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV-Vis detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A typical starting point could be 80:20 ACN:H₂O.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Set the detector to a wavelength of high absorbance for PAHs, typically around 255 nm.[8]

  • Injection Volume: 10 µL.

• Analysis and Quantification:

  • Inject the calibration standards to generate a standard curve of peak area versus concentration. A linear regression with an R² value > 0.99 is required for accurate quantification.

  • Inject the prepared samples.

  • Identify the peak corresponding to 1,2-Cyclopentenophenanthrene by its retention time.

  • Quantify the amount of the compound in the sample by interpolating its peak area from the standard curve.

Biological Context and Safety Considerations

The cyclopenta[a]phenanthrene scaffold is structurally related to carcinogenic steroids and PAHs. Some compounds in this class are known to be potentially carcinogenic.[1] Therefore, 1,2-Cyclopentenophenanthrene should be handled with extreme caution as a potential carcinogen.

Handling and Safety Precautions:

• Engineering Controls: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and safety goggles with side shields.[9]

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations for hazardous materials.

• Accidental Exposure: In case of skin contact, wash immediately with soap and water. If inhaled, move to fresh air. If ingested, do NOT induce vomiting and seek immediate medical attention.[10]

References

• DrugFuture Chemical Index Database. (n.d.). 1,2-Cyclopentenophenanthrene. Retrieved from [Link]

• FDA Global Substance Registration System. (n.d.). 1,2-CYCLOPENTENOPHENANTHRENE. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2-Cyclopentenophenanthrene (CAS 482-66-6). Retrieved from [Link]

• Fieser, L. F. (1935). THE SYNTHESIS OF 1,2-CYCLOPENTENOPHENANTHRENE AND RELATED COMPOUNDS. Journal of the American Chemical Society, 57(9), 1741–1742. Retrieved from [Link]

• Coombs, M. M. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. Journal of the Chemical Society C: Organic, 955. Retrieved from [Link]

• DrugFuture Chemical Index Database. (n.d.). 3'-Methyl-1,2-cyclopentenophenanthrene. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Cyclopentenophenanthrene. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Cyclopentanophenanthrene. Retrieved from [Link]

• GSRS. (n.d.). 1,2-CYCLOPENTENOPHENANTHRENE. Retrieved from [Link]

• Journal of the American Chemical Society. (1942). Ketodihydro-1,2-cyclopentenophenanthrene and Derivatives of Phenanthro [1,2-b] furan. Retrieved from [Link]

• Journal of the American Chemical Society. (1942). The Synthesis of 2'-Ketodihydro-1,2-cyclopentenophenanthrene and Derivatives of Phenanthro [1,2-b] furan. Retrieved from [Link]

• Journal of the American Chemical Society. (1937). Synthesis of 2,3-Cyclopentenophenanthrene. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Cyclopentanoperhydrophenanthrene. Retrieved from [Link]

• PubChem. (n.d.). 3'-Methyl-1,2-cyclopentenophenanthrene. Retrieved from [Link]

• Axcend. (n.d.). Two Methods for Quick Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) Using the Axcend Focus LC®. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Cyclopentane. Retrieved from [Link]

• PENTA s.r.o. (2023). Cyclopentane - SAFETY DATA SHEET. Retrieved from [Link]

• Publisso. (2020). Naphthalene – Determination of 1,2-dihydroxynaphthalene, 1-naphthol and 2-naphthol in urine by GC-MS. Retrieved from [Link]

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• 1. Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. 1,2-Cyclopentenophenanthrene [drugfuture.com]
• 3. 1,2-CYCLOPENTENOPHENANTHRENE [drugfuture.com]
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An In-depth Technical Guide to 1,2-Cyclopentenophenanthrene (16,17-dihydro-15H-cyclopenta[a]phenanthrene)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Cyclopentenophenanthrene, known systematically as 16,17-dihydro-15H-cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH) that forms the core skeleton of many biologically significant molecules. Its discovery and synthesis are intrinsically linked to the early structural elucidation of steroids and bile acids. This guide provides a comprehensive overview of its history, from the pioneering syntheses of the 1930s to modern synthetic strategies. It details the key chemical properties, spectroscopic signatures, and the significant role of its derivatives, particularly in the field of chemical carcinogenesis. This document is intended to serve as a technical resource, offering field-proven insights and detailed methodologies for professionals engaged in organic synthesis and medicinal chemistry.

Table of Contents

• Introduction: The Structural Significance of the Cyclopenta[a]phenanthrene Core

• Historical Perspective: Elucidating a Core Steroidal Skeleton

  • 2.1. The Connection to Diels' Hydrocarbon

  • 2.2. Pioneering Syntheses: A Race to the Core

    • 2.2.1. The Bardhan-Sengupta Synthesis

    • 2.2.2. The Bogert-Cook Synthesis

• Modern Synthetic Methodologies

  • 3.1. Rationale for a Modern Approach

  • 3.2. Detailed Experimental Protocol: A Representative Synthesis

• Structural and Spectroscopic Analysis

  • 4.1. Physicochemical Properties

  • 4.2. Spectroscopic Data (IR, NMR, MS, UV-Vis)

• Applications and Toxicological Significance

  • 5.1. Role in Carcinogenesis Research

  • 5.2. Potential as a Molecular Scaffold

• References

Introduction: The Structural Significance of the Cyclopenta[a]phenanthrene Core

The cyclopenta[a]phenanthrene ring system is a cornerstone of organic chemistry and biochemistry. It constitutes the fundamental carbon skeleton of steroids, a class of lipids that includes vital hormones (e.g., estrogens, androgens), cholesterol, and bile acids. The fusion of a cyclopentane ring to the phenanthrene structure creates a rigid, tetracyclic framework that is amenable to precise functionalization, leading to a vast diversity of biological functions. 1,2-Cyclopentenophenanthrene (16,17-dihydro-15H-cyclopenta[a]phenanthrene) is the parent hydrocarbon of this class. While not a naturally occurring steroid itself, its synthesis was a critical step in confirming the structure of these essential biomolecules and has since become a subject of study in toxicology and materials science. This guide delves into the discovery, synthesis, and characterization of this foundational molecule.

Historical Perspective: Elucidating a Core Steroidal Skeleton

The Connection to Diels' Hydrocarbon

The history of 1,2-Cyclopentenophenanthrene is inseparable from the work of Nobel laureate Otto Diels. In 1927, Diels utilized selenium dehydrogenation to convert cholesterol into a stable aromatic hydrocarbon.[1] This product, 3'-methyl-1,2-cyclopentenophenanthrene, became famously known as "Diels' hydrocarbon."[1] This experiment was a landmark achievement, as it revealed the underlying tetracyclic carbon framework of steroids for the first time and provided a stable, aromatic derivative that was more amenable to structural analysis than the complex, saturated sterols. The quest to synthetically prepare Diels' hydrocarbon and its parent, 1,2-cyclopentenophenanthrene, became a major focus of organic chemists in the early 20th century.

Pioneering Syntheses: A Race to the Core

The 1930s saw a flurry of activity aimed at the unambiguous synthesis of the cyclopenta[a]phenanthrene skeleton, confirming the structure proposed by Diels. Two primary strategies emerged, which have become classic named reactions in organic chemistry.

Developed by J.C. Bardhan and S.C. Sengupta, this method is a robust approach to building the phenanthrene ring system.[1] The key principle is the cyclodehydration of a suitably substituted cyclohexanol derivative.

• Causality and Logic: The brilliance of this approach lies in its regioselectivity. By constructing a tethered aromatic group to a cyclohexanone precursor, the subsequent cyclization is directed to a specific position, avoiding the formation of isomers that plagued earlier methods like the Haworth synthesis.[1] The use of a strong dehydrating agent like phosphorus pentoxide (P₂O₅) facilitates an intramolecular electrophilic aromatic substitution, where the carbocation generated from the alcohol attacks the electron-rich benzene ring to form the new six-membered ring. A final dehydrogenation step with selenium aromatizes the newly formed ring, yielding the stable phenanthrene core.[1]

Caption: Workflow of the Bardhan-Sengupta Phenanthrene Synthesis.

Reported independently by Marston T. Bogert and James W. Cook, this synthesis offers an alternative and convergent route.[1] It begins with a Grignard reaction between a phenethyl magnesium halide and a cyclohexanone.

• Causality and Logic: This method leverages the powerful nucleophilicity of the Grignard reagent to form the crucial C-C bond between the two key fragments. The resulting tertiary alcohol is then subjected to acid-catalyzed cyclization (e.g., with sulfuric acid). Bogert correctly argued that this type of condensation proceeds through the formation of an olefin intermediate, which then undergoes cyclization.[1] This intramolecular Friedel-Crafts alkylation is driven by the formation of a stable carbocation that attacks the aromatic ring. Like the Bardhan-Sengupta synthesis, a final dehydrogenation step is required to produce the aromatic phenanthrene system.

Caption: Workflow of the Bogert-Cook Synthesis.

These foundational syntheses, culminating in the preparation of 1,2-cyclopentenophenanthrene itself by researchers like Cook and Hewett in 1933, were instrumental in solidifying the structural theory of steroids and paved the way for decades of research into their synthesis and function.[1]

Modern Synthetic Methodologies

Rationale for a Modern Approach

While the classical syntheses are historically significant, they often involve harsh reagents (e.g., P₂O₅, Se at high temperatures) and can lack the efficiency and functional group tolerance required for modern drug discovery and materials science. Contemporary methods aim for higher yields, milder conditions, and greater modularity. A representative modern strategy builds upon the core principles of the classical routes but employs more refined reagents and a more controlled sequence of reactions.

Detailed Experimental Protocol: A Representative Synthesis

The following protocol is based on a modern approach for synthesizing the 16,17-dihydro-15H-cyclopenta[a]phenanthrene core. It is designed as a self-validating system, where the characterization of each intermediate confirms the success of the preceding step before proceeding.

Overall Reaction Scheme: 2-(3,4-dihydro-1-naphthalenyl)ethanol → Tosylate Intermediate → C-Alkylation with Methyl 2-oxocyclopentane-1-carboxylate → Cyclodehydration → Final Aromatization/Decarboxylation.

Step 1: Synthesis of 2-(3,4-dihydro-1-naphthalenyl)ethyl-4-methylphenylsulphonate (Tosylate Intermediate)

• Purpose: To convert the hydroxyl group of the starting alcohol into a good leaving group (tosylate) to facilitate the subsequent C-alkylation reaction.

• Procedure:

  • Dissolve 2-(3,4-dihydro-1-naphthalenyl)ethanol (1.0 eq) in chloroform (CHCl₃) in a round-bottom flask equipped with a magnetic stirrer.

  • Add pyridine (1.5 eq) to the solution and cool the mixture to 0 °C in an ice bath.

  • Add 4-methylphenylsulphonyl chloride (p-toluenesulfonyl chloride, TsCl) (1.2 eq) portion-wise, maintaining the temperature at 0 °C.

  • Allow the reaction mixture to stir at 0 °C for 1 hour and then at room temperature for 4-6 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

  • Upon completion, pour the mixture into cold dilute HCl and extract with dichloromethane (DCM).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude tosylate.

• Validation: The product can be purified by column chromatography. Successful synthesis is confirmed by ¹H NMR, observing the appearance of signals for the tosyl group's aromatic protons (~7.4-7.8 ppm) and methyl group (~2.4 ppm), and the downfield shift of the methylene protons adjacent to the tosylate oxygen.

Step 2: C-Alkylation to form the Seco-steroid Intermediate

• Purpose: To form the key carbon-carbon bond that connects the cyclopentanone ring to the phenanthrene precursor.

• Procedure:

  • To a flask containing dry xylene, add sodium metal (Na) (1.1 eq) and heat to reflux.

  • Add methyl 2-oxocyclopentane-1-carboxylate (1.0 eq) dropwise to the refluxing mixture.

  • After the formation of the sodium salt is complete, add a solution of the tosylate intermediate from Step 1 (1.0 eq) in dry xylene.

  • Reflux the mixture with vigorous stirring for 12-16 hours.

  • Cool the reaction mixture, carefully quench with water, and separate the organic layer.

  • Extract the aqueous layer with benzene or toluene.

  • Combine the organic extracts, wash with water and brine, and dry over anhydrous Na₂SO₄.

  • Evaporate the solvent and purify the resulting oil by column chromatography (silica gel, petroleum ether/chloroform mixture).

• Validation: Successful C-alkylation is confirmed by spectroscopic analysis. The IR spectrum will show two distinct carbonyl stretching frequencies for the ester (~1725 cm⁻¹) and the ketone (~1750 cm⁻¹). The ¹H NMR will show a characteristic singlet for the methyl ester protons (~3.7 ppm). Mass spectrometry should show the correct molecular ion peak for the seco-steroid product.

Step 3: Cyclodehydration and Aromatization

• Purpose: To perform the intramolecular cyclization to form the fourth ring and subsequently aromatize the system to the final phenanthrene core.

• Procedure:

  • Add the purified seco-steroid from Step 2 to polyphosphoric acid (PPA).

  • Heat the mixture on a steam bath for 90-120 minutes with occasional stirring.

  • Pour the hot, dark mixture onto crushed ice, leading to the precipitation of the crude product.

  • Filter the precipitate, wash thoroughly with water until the filtrate is neutral, and dry.

  • For the final aromatization and pyrolytic elimination of the ester group, heat the intermediate from the PPA cyclization with 5% Palladium on Carbon (Pd/C) at high temperature (e.g., 250-300 °C) under an inert atmosphere.

  • The final product, 1,2-Cyclopentenophenanthrene, can be purified by column chromatography or recrystallization from ethanol or petroleum ether.

• Validation: The final product should be a crystalline solid. Its identity is confirmed by melting point analysis and comprehensive spectroscopic characterization (NMR, MS, IR), which should match the data presented in Section 4. The disappearance of the ester and ketone carbonyl signals in the IR spectrum and the absence of the methyl ester signal in the ¹H NMR spectrum are key indicators of a successful final step.

Structural and Spectroscopic Analysis

Physicochemical Properties

1,2-Cyclopentenophenanthrene is a stable, crystalline solid at room temperature. Its planar, aromatic structure makes it poorly soluble in water but soluble in non-polar organic solvents.

Property	Value	Source
IUPAC Name	16,17-dihydro-15H-cyclopenta[a]phenanthrene	PubChem[2]
CAS Number	482-66-6	PubChem[2]
Molecular Formula	C₁₇H₁₄	PubChem[2]
Molecular Weight	218.29 g/mol	PubChem[2]
Appearance	Colorless needles	DrugFuture[3]
Melting Point	135-136 °C	DrugFuture[3]
Boiling Point (est.)	679.35 K	Cheméo[4]
logP (octanol/water)	4.482 (Calculated)	Cheméo[4]
Solubility	Insoluble in water; Soluble in ethanol, pet. ether	DrugFuture[3]

Spectroscopic Data

Note: Experimental NMR and detailed Mass Spectrometry data for the unsubstituted parent compound are not widely available. The following data is a composite of available experimental data (IR), data from closely related compounds, and established principles of spectroscopy.

Infrared (IR) Spectroscopy: The IR spectrum provides information on the functional groups present. For 1,2-Cyclopentenophenanthrene, the key features are the C-H stretches from the aromatic and aliphatic regions.

• Source: NIST Chemistry WebBook[3]

• Key Features:

  • ~3050 cm⁻¹: Aromatic C-H stretching.

  • 2850-2960 cm⁻¹: Aliphatic C-H stretching (from the cyclopentene ring).

  • ~1600, 1500 cm⁻¹: Aromatic C=C ring stretching vibrations.

  • ~1450 cm⁻¹: Aliphatic CH₂ bending (scissoring).

  • 700-900 cm⁻¹: Aromatic C-H out-of-plane bending, characteristic of the substitution pattern on the phenanthrene rings.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted):

• Solvent: CDCl₃

• Reference: TMS (δ 0.00)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.4 - 8.7	Multiplet (m)	8H	Ar-H	Protons on the phenanthrene core reside in the typical aromatic region. Protons in the sterically crowded "bay region" will be shifted significantly downfield.
~ 3.0 - 3.2	Triplet (t)	4H	Ar-CH₂ -CH₂	Benzylic protons on the cyclopentene ring, deshielded by the adjacent aromatic system.
~ 2.1 - 2.3	Quintet (p)	2H	CH₂-CH₂ -CH₂	The central methylene group of the cyclopentene ring, expected to be the most upfield.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted):

• Solvent: CDCl₃

• Reference: CDCl₃ (δ 77.16)

Chemical Shift (δ, ppm)	Carbon Type	Assignment	Rationale
~ 125 - 140	Aromatic CH & C	Phenanthrene Core	A complex set of signals for the 14 carbons of the phenanthrene system. Quaternary carbons will be weaker.
~ 30 - 35	Aliphatic CH₂	Benzylic Carbons	Benzylic carbons of the cyclopentene ring.
~ 25	Aliphatic CH₂	Central Carbon	The C-16 carbon of the cyclopentene ring.

Mass Spectrometry (MS): Electron Ionization (EI) mass spectrometry would be expected to show a prominent molecular ion peak due to the stability of the aromatic system.

• Molecular Ion (M⁺): m/z 218. This corresponds to the molecular weight of the compound [C₁₇H₁₄]⁺.[2]

• Key Fragmentation: Fragmentation of PAHs can be complex. Potential losses could include H (m/z 217) or cleavage of the cyclopentene ring. The fragmentation pattern of related carcinogenic metabolites has been described, often involving hydroxylation followed by dehydration.

UV-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum is characteristic of the extended π-system of the phenanthrene core.

• Solvent: Cyclohexane or Ethanol

• Expected Maxima (λ_max): Based on the phenanthrene chromophore, one would expect a series of absorption bands. The spectrum of phenanthrene itself shows strong absorption maxima around 252 nm, with finer structured bands extending to ~380 nm. The fused cyclopentene ring is not expected to dramatically alter the main absorption features.

Applications and Toxicological Significance

Role in Carcinogenesis Research

The primary significance of the 1,2-cyclopentenophenanthrene scaffold in modern research is in toxicology and cancer studies. While the parent hydrocarbon is not strongly carcinogenic, certain substituted derivatives are potent carcinogens.

• Mechanism of Action: Research has shown that derivatives, such as 15,16-dihydro-11-methyl-cyclopenta[a]phenanthren-17-one, can be metabolically activated in vivo to form diol epoxides. These reactive intermediates can then bind covalently to DNA, forming DNA adducts that lead to mutations and potentially initiate cancer.

• Structural Analogy to Steroids: The structural similarity between these compounds and natural steroids has led to the hypothesis that aberrant steroid metabolism could potentially produce endogenous carcinogens with this core structure, although no such natural product has been definitively identified in humans.

Potential as a Molecular Scaffold

Beyond toxicology, the rigid and planar structure of 1,2-cyclopentenophenanthrene makes it an interesting scaffold for other applications:

• Drug Development: The defined three-dimensional shape could be used to position pharmacophores in specific orientations for interaction with biological targets.

• Materials Science: Polycyclic aromatic hydrocarbons are widely used in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The specific electronic and photophysical properties of the 1,2-cyclopentenophenanthrene core could be exploited in the design of new materials.

Conclusion and Future Outlook

1,2-Cyclopentenophenanthrene stands as a molecule of great historical importance, bridging the gap between the classical structural elucidation of natural products and the development of modern synthetic organic chemistry. Its synthesis was a key validation of the structure of steroids, and its derivatives continue to be crucial tools in understanding the mechanisms of chemical carcinogenesis. While detailed spectroscopic data for the parent compound is sparse in modern literature, the foundational principles of its synthesis and reactivity remain highly relevant. Future work may focus on leveraging this unique and rigid scaffold for applications in medicinal chemistry and materials science, moving beyond its historical role as a toxicological model.

References

[1] A Tribute to Bardhan and Sengupta. Indian Academy of Sciences. [Link] [4] Chemical Properties of 1,2-Cyclopentenophenanthrene (CAS 482-66-6). Cheméo. [Link] [3] 1,2-Cyclopentenophenanthrene. DrugFuture. [Link] [5] A new and convenient synthesis of 15H- 16,17-dihydrocyclopenta[a]phenanthrene derivatives. Indian Journal of Chemistry - Section B. [6] Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. Journal of the Chemical Society C: Organic. [7] 15H-Cyclopenta[a]phenanthrene, 16,17-dihydro-. NIST Chemistry WebBook. [Link] [2] 1,2-Cyclopentenophenanthrene. PubChem. [Link]

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• 3. 15H-Cyclopenta[a]phenanthrene, 16,17-dihydro- [webbook.nist.gov]
• 4. 13-Methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta(a)phenanthrene-3,17-diol | C18H24O2 | CID 450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3'-Methyl-1,2-cyclopentenophenanthrene | C18H16 | CID 196984 - PubChem [pubchem.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the Natural Occurrence, Synthesis, and Biological Significance of 1,2-Cyclopentenophenanthrene and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2-Cyclopentenophenanthrene and its related cyclopenta-fused polycyclic aromatic hydrocarbons (CP-PAHs). These compounds, characterized by a phenanthrene skeleton fused with a five-membered ring, are of significant interest due to their natural occurrence in geological formations and as products of incomplete combustion. This guide delves into their formation from natural precursors, established analytical methodologies for their detection and quantification, detailed synthetic routes for laboratory preparation, and a thorough examination of their biological activities, including their carcinogenic and mutagenic properties. The content is structured to provide researchers and drug development professionals with the foundational knowledge and practical insights necessary to understand and work with this important class of molecules.

Introduction: The Intriguing World of Cyclopenta-Fused Polycyclic Aromatic Hydrocarbons

Cyclopenta-fused polycyclic aromatic hydrocarbons (CP-PAHs) represent a unique class of compounds that bridge the gap between naturally occurring steroids and anthropogenically formed PAHs. Their core structure, 1,2-cyclopentanoperhydrophenanthrene, is the foundational framework of steroids, essential biomolecules in a vast array of organisms.[1] The partially or fully aromatized counterparts, such as 1,2-Cyclopentenophenanthrene (also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene), have been identified in various environmental matrices, raising questions about their origins and biological implications.[2][3] This guide will explore the multifaceted nature of these compounds, from their genesis in the Earth's crust to their synthesis in the laboratory and their interactions with biological systems.

Natural Occurrence and Formation Pathways

The presence of 1,2-Cyclopentenophenanthrene and its derivatives in the environment is primarily attributed to two major sources: the diagenesis of biological matter over geological timescales and the incomplete combustion of organic materials.

Geochemical Origins: A Link to Ancient Life

A significant natural source of these compounds is crude oil and other fossil fuels.[4] Their presence in these matrices is strongly linked to the diagenesis of steroids, particularly cholesterol and its derivatives, which are abundant in ancient biological organisms.[5][6] Over millions of years, under conditions of elevated temperature and pressure, the steroidal framework undergoes a series of complex chemical transformations, including aromatization, leading to the formation of various CP-PAHs. Notably, 3'-methyl-1,2-cyclopentenophenanthrene has been identified as a biomarker in crude oil, with its concentration relative to other triaromatic steroids serving as an indicator of the oil's thermal maturity.[4]

Proposed Geochemical Formation Pathway:

Caption: Proposed geochemical pathway for the formation of 1,2-Cyclopentenophenanthrene from steroidal precursors.

Anthropogenic and Pyrogenic Sources

Incomplete combustion of organic materials is another major contributor to the environmental presence of CP-PAHs. These compounds have been identified in coal tar pitch and are formed in high-temperature environments such as ethylene flames.[7][8] The cyclization and aromatization of smaller hydrocarbon fragments during combustion processes can lead to the formation of a wide array of PAHs, including those with fused five-membered rings.

Analytical Methodologies: Detection and Quantification

The detection and quantification of 1,2-Cyclopentenophenanthrene and related compounds in complex environmental matrices require sophisticated analytical techniques. Gas chromatography coupled with mass spectrometry (GC-MS) is the most widely employed method due to its high sensitivity and specificity.[9][10]

Sample Preparation and Extraction

Effective extraction and cleanup are critical for accurate analysis. For solid and semi-solid matrices like crude oil and sediment, a common approach involves solvent extraction followed by fractionation to isolate the aromatic compounds.

Step-by-Step Extraction Protocol for PAHs from Crude Oil:

• Dilution: Dilute 1 gram of the oil sample with 15 mL of a non-polar solvent like hexane and homogenize the mixture.[11]

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., silica gel) with the chosen solvent.

  • Load the diluted sample onto the cartridge.

  • Wash the cartridge with a non-polar solvent to remove aliphatic hydrocarbons.

  • Elute the aromatic fraction, including CP-PAHs, with a more polar solvent or a solvent mixture (e.g., dichloromethane/hexane).

• Concentration: Evaporate the eluate to a smaller volume under a gentle stream of nitrogen.

• Solvent Exchange: Exchange the solvent to one compatible with the GC-MS analysis (e.g., isooctane).

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS provides both qualitative and quantitative data on the presence of specific CP-PAHs. The following table outlines typical GC-MS parameters for PAH analysis.

Parameter	Setting	Rationale
GC System	Agilent 8890 GC or similar	Provides precise temperature and flow control for reproducible chromatography.
Column	Agilent J&W DB-5msUI (20 m x 0.18 mm, 0.18 µm) or equivalent	A non-polar column that provides good separation of PAHs based on their boiling points.[4]
Inlet	Pulsed Splitless	Maximizes the transfer of analytes onto the column, which is crucial for trace analysis.[12]
Inlet Temperature	320 °C	Ensures the volatilization of high-boiling point PAHs.[12]
Carrier Gas	Helium	Inert carrier gas compatible with mass spectrometry.
Oven Program	Initial temp: 80°C, hold 1 min; Ramp to 320°C at 10°C/min; Hold 5 min	A temperature gradient to separate a wide range of PAHs with varying volatilities.
MS System	Agilent 5977 Series MSD or similar	Provides sensitive and selective detection.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only the characteristic ions of the target analytes.
MS Source Temp.	320 °C	Prevents condensation of analytes in the ion source.[12]
MS Quad Temp.	150 °C	Standard quadrupole temperature.

Synthesis of 1,2-Cyclopentenophenanthrene and Derivatives

The laboratory synthesis of 1,2-Cyclopentenophenanthrene and its derivatives is crucial for obtaining standards for analytical studies and for investigating their biological activities. Several synthetic strategies have been developed, with the Friedel-Crafts reaction and the Pschorr cyclization being prominent methods for constructing the phenanthrene core.[11][12][13]

Friedel-Crafts Acylation and Cyclization Approach

The Friedel-Crafts reaction is a versatile tool for forming carbon-carbon bonds on aromatic rings. A plausible synthetic route to a 1,2-cyclopentenophenanthrene derivative could involve the acylation of a substituted naphthalene followed by intramolecular cyclization.

Illustrative Synthetic Workflow:

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An In-depth Technical Guide to the Carcinogenic Potential of 1,2-Cyclopentenophenanthrene

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive analysis of the carcinogenic potential of 1,2-Cyclopentenophenanthrene, a polycyclic aromatic hydrocarbon (PAH). As a Senior Application Scientist, the aim is to present a synthesis of the available scientific evidence, offering insights into its mechanism of action, metabolic activation, and genotoxicity. This document is intended to serve as a valuable resource for professionals in research, drug development, and toxicology, enabling a thorough understanding of this compound's risk profile. Given the absence of a definitive classification by major regulatory bodies such as the International Agency for Research on Cancer (IARC) or the U.S. Environmental Protection Agency (EPA), this guide critically evaluates the existing data on the parent compound and its more extensively studied derivatives to provide a well-rounded assessment.

Introduction to 1,2-Cyclopentenophenanthrene

1,2-Cyclopentenophenanthrene, also known by its IUPAC name 16,17-dihydro-15H-cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon with the chemical formula C₁₇H₁₄. It belongs to the class of cyclopenta-fused PAHs, which are of significant interest in toxicology due to the structural similarities of some of its members to carcinogenic steroids. While some PAHs are potent carcinogens, the carcinogenicity of 1,2-Cyclopentenophenanthrene itself has been a subject of investigation, often in comparison to its more biologically active derivatives.

Metabolic Activation: The Gateway to Carcinogenesis

The carcinogenicity of many PAHs is not an intrinsic property of the parent molecule but is rather a consequence of their metabolic activation into reactive electrophiles that can bind to cellular macromolecules like DNA.

The Diol-Epoxide Pathway

The primary route of metabolic activation for many PAHs, including those structurally related to 1,2-Cyclopentenophenanthrene, is the "diol-epoxide" pathway. This multi-step process is catalyzed by cytochrome P450 enzymes and epoxide hydrolase.

The proposed metabolic activation pathway for 1,2-Cyclopentenophenanthrene is as follows:

• Oxidation: The parent hydrocarbon is first oxidized by cytochrome P450 enzymes to form an epoxide.

• Hydration: Epoxide hydrolase then converts the epoxide into a trans-dihydrodiol.

• Epoxidation: A second epoxidation step, again catalyzed by cytochrome P450, forms a highly reactive diol-epoxide.

This diol-epoxide is considered the ultimate carcinogen, as its electrophilic nature allows it to form covalent adducts with DNA, leading to mutations and potentially initiating carcinogenesis.

Caption: Proposed metabolic activation of 1,2-Cyclopentenophenanthrene.

Genotoxicity Profile

The genotoxicity of a compound, its ability to damage DNA, is a critical indicator of its carcinogenic potential.

Mutagenicity Assessment: The Ames Test

The Ames test is a widely used in vitro assay to assess the mutagenic potential of chemical compounds. Studies have shown that 1,2-Cyclopentenophenanthrene is weakly mutagenic and requires metabolic activation by liver microsomes to exert its mutagenic effects.[1][2] In contrast, its metabolites, particularly the 3,4-diol-1,2-epoxides, are potent mutagens even without metabolic activation.[2] This provides strong evidence for the diol-epoxide pathway being the primary route of activation to a mutagenic species.

Table 1: Mutagenicity of 1,2-Cyclopentenophenanthrene and its Metabolites

Compound	Metabolic Activation Required	Mutagenic Potency	Reference
1,2-Cyclopentenophenanthrene	Yes	Weak	[1][2]
trans-3,4-Dihydrodiol	Yes	Moderate	[2]
3,4-Diol-1,2-epoxide	No	Strong	[2]

DNA Adduct Formation

The formation of covalent adducts between a chemical and DNA is a key step in chemical carcinogenesis. The highly reactive diol-epoxide of 1,2-Cyclopentenophenanthrene can bind to the DNA of target cells, leading to the formation of DNA adducts. If these adducts are not repaired by the cell's DNA repair machinery, they can lead to miscoding during DNA replication, resulting in permanent mutations.

In Vivo Carcinogenicity Studies

While in vitro data provides valuable mechanistic insights, in vivo studies in animal models are essential for assessing the overall carcinogenic potential of a compound.

Evidence from Derivatives

Direct and comprehensive in vivo carcinogenicity data for 1,2-Cyclopentenophenanthrene is limited. However, extensive research on its methylated derivatives provides crucial insights. The 11-methyl derivative of 1,2-Cyclopentenophenanthrene is a potent carcinogen, inducing skin tumors in mice.[3] In comparative studies, the unsubstituted parent compound, 1,2-Cyclopentenophenanthrene, was found to be non-carcinogenic under the same experimental conditions.[3] This suggests that the methyl group at the 11-position significantly enhances the carcinogenic activity of the molecule.

Table 2: Comparative in vivo Tumorigenicity

Compound	Carcinogenic Activity in Mouse Skin	Reference
1,2-Cyclopentenophenanthrene	Non-carcinogenic	[3]
11-Methyl-1,2-cyclopentenophenanthren-17-one	Potent carcinogen	[3]

Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of a test compound by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium.

Methodology:

• Strain Selection: Use appropriate Salmonella typhimurium strains (e.g., TA98, TA100) that are sensitive to frameshift and base-pair substitution mutagens, respectively.

• Metabolic Activation: Prepare a rat liver S9 fraction to provide the necessary metabolic enzymes for the activation of pro-mutagens.

• Exposure:

  • In a test tube, combine the test compound at various concentrations, the selected bacterial strain, and either the S9 mix or a buffer control.

  • Incubate the mixture at 37°C for a short period.

• Plating: Mix the contents of the test tube with molten top agar and pour it onto a minimal glucose agar plate (lacking histidine).

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (his+) on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

Caption: Workflow for the Ames Test.

In Vivo Skin Carcinogenicity Study (Mouse Model)

Objective: To evaluate the tumor-initiating and promoting potential of a test compound when applied topically to mouse skin.

Methodology:

• Animal Model: Use a susceptible mouse strain, such as SENCAR or C3H/HeJ.

• Initiation-Promotion Protocol:

  • Initiation: Apply a single, sub-carcinogenic dose of the test compound to the shaved dorsal skin of the mice.

  • Promotion: After a one to two-week recovery period, begin twice-weekly applications of a tumor promoter (e.g., 12-O-tetradecanoylphorbol-13-acetate, TPA) to the same area.

• Observation: Monitor the animals weekly for the appearance of skin tumors. Record the number, size, and type of tumors.

• Duration: Continue the study for a predetermined period, typically 20-52 weeks.

• Histopathology: At the end of the study, euthanize the animals and perform a histopathological examination of the skin tumors and other relevant tissues.

• Data Analysis: Analyze the tumor incidence (percentage of tumor-bearing animals) and tumor multiplicity (average number of tumors per animal).

Conclusion and Risk Assessment Perspective

Based on the available scientific evidence, the carcinogenic potential of 1,2-Cyclopentenophenanthrene appears to be low. The parent compound itself is reported as non-carcinogenic in in vivo studies and exhibits weak mutagenicity in vitro, requiring metabolic activation.[1][2][3] However, its metabolic activation via the diol-epoxide pathway leads to the formation of highly mutagenic metabolites.[2] This suggests that while the intrinsic carcinogenic activity of 1,2-Cyclopentenophenanthrene is minimal, its biotransformation can generate genotoxic species.

The potent carcinogenicity of its 11-methyl derivative highlights the significant influence of structural modifications on the biological activity of this class of compounds.[3] For drug development professionals, this underscores the importance of evaluating not only the parent compound but also its potential metabolites and derivatives for carcinogenic risk.

In the absence of a formal classification by IARC or the US EPA, a weight-of-evidence approach suggests that 1,2-Cyclopentenophenanthrene should be handled with caution, particularly in scenarios where metabolic activation may be enhanced. Further in vivo carcinogenicity studies on the parent compound would be necessary to provide a more definitive assessment of its risk to human health.

References

• Catterall, F. S., Coombs, M. M., Ioannides, C., & Walton, K. (2000). Bioactivation of the carcinogen 11-methoxy-16, 17-dihydro-15H-cyclopenta[a]phenanthrene. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 465(1-2), 85-90. [Link]

• Papaparaskeva-Petrides, C., Ioannides, C., Boyd, G. W., Young, R. J., Harvey, R. G., & Coombs, M. M. (1994). The mutagenicity of chemically synthesized metabolites of 16, 17-dihydro-15H-cyclopenta[α]phenanthrene and its carcinogenic 11-methyl homologue. Mutagenesis, 9(1), 59-63. [Link]

• Phillips, D. H. (2007). The 32P-postlabeling assay for DNA adducts. Nature Protocols, 2(11), 2824-2832. [Link]

• IARC. (2010). Some Non-heterocyclic Polycyclic Aromatic Hydrocarbons and Some Related Exposures. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 92. [Link]

• US EPA. (n.d.). Integrated Risk Information System (IRIS). [Link]

• OECD. (2018). Test No. 451: Carcinogenicity Studies. OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

• Coombs, M. M., & Bhatt, T. S. (1987). Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin. Carcinogenesis, 8(2), 323-326. [Link]

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metabolic pathways of 1,2-Cyclopentenophenanthrene in vivo

An In-Depth Technical Guide to the In Vivo Metabolic Pathways of 1,2-Cyclopentenophenanthrene

For Researchers, Scientists, and Drug Development Professionals

1,2-Cyclopentenophenanthrene, a member of the polycyclic aromatic hydrocarbon (PAH) class of compounds, presents a unique structural motif with potential toxicological and pharmacological implications. Understanding its metabolic fate within a biological system is paramount for accurate risk assessment and the development of potential therapeutic applications. This guide provides a comprehensive overview of the predicted in vivo metabolic pathways of 1,2-Cyclopentenophenanthrene, drawing upon the well-established principles of PAH metabolism and using the structurally similar compound, phenanthrene, as a primary model. We will delve into the enzymatic machinery responsible for its biotransformation, the nature of its metabolites, and the analytical methodologies required for their elucidation.

Introduction to 1,2-Cyclopentenophenanthrene and the Imperative of Metabolic Studies

1,2-Cyclopentenophenanthrene, also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon characterized by a phenanthrene core fused with a cyclopentane ring.[1][2] PAHs are a class of organic compounds that are ubiquitous environmental contaminants, primarily formed from the incomplete combustion of organic materials.[3][4][5] Exposure to PAHs is a significant human health concern due to the carcinogenic and mutagenic properties of some members of this class.[4][6]

The biological activity of a PAH is intimately linked to its metabolism.[7][8] While the parent PAH may be relatively inert, its metabolic transformation can lead to the formation of highly reactive intermediates that can bind to cellular macromolecules like DNA, leading to mutations and potentially initiating carcinogenesis.[4][6] Conversely, metabolism is also a crucial detoxification process, converting lipophilic PAHs into more water-soluble derivatives that can be readily excreted from the body.[7][8] Therefore, a thorough understanding of the in vivo metabolic pathways of 1,2-Cyclopentenophenanthrene is essential for predicting its potential toxicity and for any consideration of its pharmacological properties.

The Two-Phase Paradigm of PAH Metabolism

The in vivo biotransformation of PAHs is classically divided into two phases: Phase I and Phase II metabolism.[4][9]

Phase I Metabolism: Functionalization

The primary goal of Phase I metabolism is to introduce or expose functional groups (e.g., hydroxyl, epoxide) on the PAH scaffold, thereby increasing its polarity and providing sites for Phase II conjugation. This is predominantly carried out by the cytochrome P450 (CYP) superfamily of enzymes.[3][4][5] For PAHs, the most important CYP isozymes are CYP1A1, CYP1A2, and CYP1B1.[3][5][10]

The key reactions in Phase I metabolism of PAHs include:

• Epoxidation: The initial attack by CYP enzymes often forms an epoxide on one of the aromatic double bonds. These epoxides are highly reactive electrophiles.

• Hydroxylation: Epoxides can rearrange non-enzymatically to form phenols (hydroxylated PAHs).

• Dihydrodiol Formation: Epoxides can also be hydrolyzed by epoxide hydrolase to form trans-dihydrodiols.[4]

Some of these metabolites, particularly diol-epoxides, are often the ultimate carcinogenic forms of PAHs.[3][4][5]

Phase II Metabolism: Conjugation

In Phase II, the functionalized metabolites from Phase I are conjugated with endogenous hydrophilic molecules, which dramatically increases their water solubility and facilitates their excretion in urine and feces.[7][8][9] The major Phase II reactions for PAH metabolites include:

• Glucuronidation: Catalyzed by UDP-glucuronosyltransferases (UGTs), this involves the addition of glucuronic acid.

• Sulfation: Catalyzed by sulfotransferases (SULTs), this involves the addition of a sulfonate group.

• Glutathione Conjugation: Catalyzed by glutathione S-transferases (GSTs), this pathway is crucial for detoxifying reactive electrophiles like epoxides. The resulting glutathione conjugates can be further metabolized to mercapturic acids before excretion.[11]

Metabolic Pathways of Phenanthrene: A Structural Surrogate

Direct in vivo metabolic studies on 1,2-Cyclopentenophenanthrene are not extensively reported in the literature. However, the metabolism of phenanthrene, a three-ring PAH that forms the core of 1,2-Cyclopentenophenanthrene, has been well-characterized and serves as an excellent predictive model.[12][13]

Phenanthrene is metabolized by CYP enzymes to form various dihydrodiols and phenols.[12][13] The primary sites of oxidation are the 1,2-, 3,4-, and 9,10-positions.[12][14] The resulting phenols and dihydrodiols can then undergo Phase II conjugation to form glucuronides and sulfates, which are then excreted.[9]

Figure 1: Simplified metabolic pathway of phenanthrene.

Predicted In Vivo Metabolic Pathways of 1,2-Cyclopentenophenanthrene

Based on the established principles of PAH metabolism and the phenanthrene model, we can predict the primary in vivo metabolic pathways for 1,2-Cyclopentenophenanthrene.

Phase I Biotransformation:

The initial metabolic attack is expected to be mediated by CYP1A1, CYP1A2, and CYP1B1.[3][5] The potential sites for oxidation on the 1,2-Cyclopentenophenanthrene molecule include the aromatic rings and the aliphatic cyclopentane ring.

• Aromatic Ring Oxidation: Similar to phenanthrene, epoxidation is likely to occur at various positions on the phenanthrene core. The resulting epoxides can then be converted to dihydrodiols by epoxide hydrolase or rearrange to phenols.

• Aliphatic Ring Oxidation: The cyclopentane ring offers sites for aliphatic hydroxylation, leading to the formation of hydroxylated metabolites on this ring.

Phase II Conjugation:

The hydroxylated metabolites of 1,2-Cyclopentenophenanthrene, whether on the aromatic or aliphatic rings, are expected to undergo extensive Phase II conjugation with glucuronic acid, sulfate, and glutathione.[7][8][9] These conjugated metabolites will be significantly more water-soluble and will be the primary forms excreted from the body.

Figure 2: Predicted metabolic pathways of 1,2-Cyclopentenophenanthrene.

Methodologies for Elucidating In Vivo Metabolism

A multi-faceted approach is required to definitively characterize the in vivo metabolic pathways of 1,2-Cyclopentenophenanthrene.

In Vivo Animal Studies

Experimental Protocol: Rodent Model for Metabolic Profiling

• Animal Model: Male Sprague-Dawley rats (8-10 weeks old) are a commonly used model.

• Acclimatization: Animals should be acclimatized for at least one week under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to food and water.

• Dosing: 1,2-Cyclopentenophenanthrene can be administered via oral gavage or intraperitoneal injection. A typical vehicle is corn oil. A dose range should be selected based on preliminary toxicity studies.

• Sample Collection:

  • Urine and Feces: Animals are housed in metabolic cages for the collection of urine and feces at specified time intervals (e.g., 0-12h, 12-24h, 24-48h) post-dosing.

  • Blood: Blood samples can be collected via tail vein or cardiac puncture at terminal time points. Plasma is separated by centrifugation.

  • Tissues: At the end of the study, key metabolic organs such as the liver, kidneys, and lungs should be harvested.

• Sample Processing and Storage: Urine and plasma samples should be stored at -80°C until analysis. Feces and tissues can be flash-frozen in liquid nitrogen and stored at -80°C.

Analytical Techniques for Metabolite Identification and Quantification

The identification and quantification of metabolites require sophisticated analytical instrumentation. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the gold standard for this type of analysis.[15][16][17]

Table 1: Potential Metabolites of 1,2-Cyclopentenophenanthrene and their Analytical Signatures

Putative Metabolite	Molecular Weight ( g/mol )	Expected Mass Spectral Ion (M+H)+	Chromatographic Behavior
1,2-Cyclopentenophenanthrene	218.29	219.11	Highly nonpolar, long retention time
Monohydroxy-1,2-cyclopentenophenanthrene	234.29	235.11	More polar than parent, shorter retention time
Dihydroxy-1,2-cyclopentenophenanthrene	250.29	251.10	More polar than monohydroxy metabolite
Glucuronide Conjugate	410.42	411.14	Highly polar, very short retention time
Sulfate Conjugate	314.35	315.08	Highly polar, short retention time

Experimental Protocol: HPLC-MS/MS Analysis of Metabolites

• Sample Preparation:

  • Urine: To analyze for conjugated metabolites, urine samples are often treated with β-glucuronidase and sulfatase to hydrolyze the conjugates back to their Phase I forms. For direct analysis of conjugates, a simple protein precipitation with acetonitrile may suffice.

  • Plasma/Tissue Homogenates: Protein precipitation with a cold organic solvent (e.g., acetonitrile, methanol) is performed to remove proteins. The supernatant is then concentrated.

  • Solid-Phase Extraction (SPE): SPE can be used to clean up and concentrate the metabolites from the biological matrix.

• Chromatographic Separation:

  • HPLC System: A reverse-phase HPLC system is typically used.

  • Column: A C18 column is a common choice for separating PAHs and their metabolites.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a small amount of formic acid to improve ionization, is used.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in both positive and negative ion modes is used to detect a wide range of metabolites.

  • Mass Analyzer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is ideal for accurate mass measurements and determination of elemental composition.

  • Tandem MS (MS/MS): Fragmentation of the parent ions is used to confirm the structure of the metabolites.

Toxicological and Pharmacological Implications

The metabolism of 1,2-Cyclopentenophenanthrene is a double-edged sword.

• Bioactivation and Toxicity: If the metabolic pathway leads to the formation of stable diol-epoxides on the aromatic rings, these could be potent mutagens and carcinogens, similar to what is observed for other PAHs like benzo[a]pyrene.[4][6] The reactivity of these intermediates would be a key determinant of the toxic potential of 1,2-Cyclopentenophenanthrene.

• Detoxification and Clearance: Efficient Phase II conjugation and subsequent excretion represent the primary detoxification pathway.[7][8] The balance between Phase I bioactivation and Phase II detoxification will ultimately determine the in vivo toxicity of this compound.

• Pharmacological Activity: It is also conceivable that specific metabolites of 1,2-Cyclopentenophenanthrene could possess unique pharmacological activities. For instance, hydroxylated metabolites might interact with nuclear receptors or other cellular targets.

Future Research Directions

While this guide provides a robust framework for the predicted metabolism of 1,2-Cyclopentenophenanthrene, further experimental work is needed to validate these pathways. Key areas for future research include:

• In Vitro Metabolism Studies: Using human liver microsomes and recombinant CYP enzymes to identify the specific enzymes responsible for the metabolism of 1,2-Cyclopentenophenanthrene.

• Definitive Metabolite Identification: Synthesis of authentic standards of the predicted metabolites to confirm their identity in biological samples.

• Toxicological Assessment of Metabolites: Testing the identified metabolites for cytotoxicity, genotoxicity, and carcinogenicity.

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of 1,2-Cyclopentenophenanthrene in vivo.

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Introduction: The Structural and Therapeutic Significance of 1,2-Cyclopentenophenanthrene Derivatives

An In-Depth Technical Guide to the Biological Activity of 1,2-Cyclopentenophenanthrene Derivatives

The 1,2-Cyclopentenophenanthrene scaffold, a cyclopenta-fused polycyclic aromatic hydrocarbon (CP-PAH), represents a fascinating and vital structural motif in medicinal chemistry.[1] This unique fusion of a cyclopentane ring with a phenanthrene system creates a rigid, steroidal-like backbone that serves as a versatile template for designing novel therapeutic agents. These compounds bridge the structural gap between carcinogenic polycyclic aromatic hydrocarbons and essential biological molecules like steroids, making their study critical for both toxicology and drug discovery.

While some CP-PAHs are noted for their potential carcinogenicity, strategic derivatization of the 1,2-Cyclopentenophenanthrene core has unlocked a wealth of potent biological activities.[1][2] Researchers have successfully engineered derivatives exhibiting significant anticancer, anti-inflammatory, and neuroprotective properties. This guide provides a comprehensive overview of the synthesis, mechanisms of action, and therapeutic potential of these derivatives, offering field-proven insights for researchers, scientists, and drug development professionals.

Core Biological Activities and Mechanisms of Action

The therapeutic potential of 1,2-Cyclopentenophenanthrene derivatives is diverse, with primary research focused on three key areas: oncology, inflammation, and neurodegeneration.

Anticancer Activity: A New Frontier in Cytotoxic Agents

The phenanthrene skeleton is a privileged structure in the development of anticancer agents.[3] Derivatives of 1,2-Cyclopentenophenanthrene, particularly those designed as analogs of anthracyclines like Doxorubicin, have shown remarkable potency against a range of cancer cell lines.[4][5]

Mechanism of Action: The cytotoxic effects of these derivatives are often multi-modal, targeting fundamental cellular processes to induce cancer cell death. Key mechanisms include:

• DNA Intercalation and Topoisomerase Inhibition: Similar to Doxorubicin, many derivatives can insert themselves into the DNA double helix.[6][7] This action, coupled with the inhibition of topoisomerase II—an enzyme essential for relaxing DNA supercoils during replication—prevents DNA repair and replication, ultimately triggering apoptosis.[6]

• Generation of Reactive Oxygen Species (ROS): Some derivatives can induce oxidative stress within cancer cells, leading to the generation of ROS.[4] This overwhelms the cellular antioxidant defenses, causing damage to DNA, proteins, and lipids, and pushing the cell towards apoptosis.

• Lysosomal Disruption: Novel cyclopentane-fused anthraquinone derivatives have been shown to possess high lipophilicity, leading to increased cellular uptake and preferential accumulation in lysosomes.[4] This can induce cytotoxicity through pathways associated with lysosomal membrane permeabilization and the release of catastrophic enzymes.

• Overcoming Multidrug Resistance (MDR): A significant challenge in chemotherapy is the development of MDR, often mediated by efflux pumps like P-glycoprotein.[5] Certain modifications to the 1,2-Cyclopentenophenanthrene scaffold, such as the incorporation of cyclic diamines, have been shown to circumvent this resistance, maintaining high potency in MDR-expressing cell lines.[4]

A prime example is the conjugation of the Doxorubicin molecule to an estradiol-derived 1,2-Cyclopentenophenanthrene structure.[8] This hybrid approach aims to combine the potent cytotoxicity of Doxorubicin with a structure that may alter its subcellular distribution, potentially reducing nuclear accumulation and associated systemic toxicity.[8]

Fig 1: Proposed anticancer mechanism of action.

Anti-inflammatory Properties

Chronic inflammation is a key driver of numerous diseases. Phenanthrene derivatives, including those isolated from natural sources like the Juncaceae plant family, have demonstrated significant anti-inflammatory and antioxidant activities.[9][10]

Mechanism of Action: The primary anti-inflammatory mechanism involves the modulation of cellular oxidative stress.

• ROS Scavenging: Certain derivatives effectively reduce the production of Reactive Oxygen Species (ROS) in monocytic cell lines like THP-1.[10] By mitigating oxidative stress, these compounds can interrupt the inflammatory signaling cascades that lead to tissue damage.

• Enzyme Inhibition: While not fully elucidated for all derivatives, a common mechanism for anti-inflammatory agents is the inhibition of pro-inflammatory enzymes such as cyclooxygenases (COX-1 and COX-2).

A series of 2-substituted-5-arylidene cyclopentanones showed that structural modifications can retain anti-inflammatory and analgesic action while significantly decreasing cytotoxicity, highlighting the potential for developing safer anti-inflammatory drugs.[11]

Neuroprotective and Neurotrophic Effects

Emerging research indicates that certain 1,2-Cyclopentenophenanthrene analogs and other cyclopentane-containing molecules possess neuroprotective and neurotrophic capabilities, offering potential therapeutic avenues for neurodegenerative diseases.[12][13]

Mechanism of Action: These compounds appear to protect neurons through a dual mechanism of action:

• Promotion of Neurite Outgrowth: Some cyclopentenone prostaglandin derivatives, termed neurite outgrowth-promoting prostaglandins (NEPPs), actively promote the extension of neurites from neuronal cells, a crucial process for neural development and repair.[12]

• Prevention of Neuronal Death: These same compounds protect neurons from oxidative glutamate toxicity and can reduce ischemic brain damage.[12] The cellular accumulation of these derivatives appears to be directly linked to their neuroprotective effects.[12]

• Sigma-1 Receptor Binding: A novel amido-piperizine compound containing a cyclopentyl group demonstrated robust neuroprotection by binding to the sigma-1 receptor, which is known to modulate neuronal function and survival.[13]

Endocrine Activity: Estrogenic and Anti-Androgenic Effects

The structural similarity of the 1,2-Cyclopentenophenanthrene core to steroids means that some derivatives can interact with hormone receptors, acting as endocrine disrupting chemicals (EDCs).[1][14] This activity can be harnessed for therapeutic benefit or can be a source of toxicity.

• Estrogenic Activity: Some derivatives can bind to and activate estrogen receptors (ERs), mimicking the effects of endogenous estrogens.[14] This has been observed in fish, although some studies suggest that certain compounds like cyclopenta[c]phenanthrene (CP[c]Ph) do not induce estrogen-responsive genes.[1]

• Anti-Androgenic Activity: Conversely, some related compounds, such as hydroxylated benzophenones, have shown significant inhibitory effects on androgenic activity.[15]

This dual activity is highly dependent on the specific substitutions on the core structure. For instance, a 4-hydroxyl group on a related phenyl ring structure appears essential for high hormonal activity.[15]

Quantitative Data Summary

The following table summarizes the cytotoxic activity of selected phenanthrene derivatives against various cancer cell lines.

Compound Class	Specific Derivative Example	Target Cancer Cell Line	Reported IC50 / Activity	Reference
Phenanthrenoids	New derivatives from Luzula sylvatica	THP-1 (monocytic leukemia)	Promising antiproliferative activity	[10]
Phenanthrene Derivatives	Substituted Phenanthrenes	Hep-2 (epidermoid carcinoma)	Exerted cytotoxic effects	[3]
Phenanthrene Derivatives	Substituted Phenanthrenes	Caco-2 (colon carcinoma)	Exerted cytotoxic effects	[3]
Cyclopentane-fused Anthraquinones	4,11-dihydroxy-5,10-dioxocyclopenta[b]anthracene-2-carboxamides	Various mammalian tumor cell lines	Remarkable antiproliferative potency	[4]
Chalcone-1,2,3-triazole Hybrids	Novel Chalcone Derivative	HepG2 (liver cancer)	IC50 value of 0.9 µM	[16]
2-pyrrolinodoxorubicin	Daunosamine-modified Doxorubicin	In vitro cancer models	500-1000 times more potent than Doxorubicin	[17]

Experimental Protocols: Methodologies for Evaluation

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This colorimetric assay is a standard method for assessing the metabolic activity of cells and, by extension, their viability and proliferation. It is widely used to screen compounds for cytotoxic effects.[3]

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, specifically by mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., Hep-2, Caco-2) in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the 1,2-Cyclopentenophenanthrene derivatives in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Fig 2: Experimental workflow for the MTT cytotoxicity assay.

Protocol 2: Neurite Outgrowth Assay

This assay evaluates the potential of compounds to promote the growth of neurites, which is indicative of neurotrophic activity.[12]

Principle: PC12 cells, a line derived from a pheochromocytoma of the rat adrenal medulla, differentiate and extend neurites in response to nerve growth factor (NGF). Test compounds can be evaluated for their ability to enhance this effect.

Step-by-Step Methodology:

• Cell Seeding: Plate PC12 cells on collagen-coated plates in a low-serum medium.

• Treatment: Treat the cells with a suboptimal concentration of NGF.

• Compound Addition: Add the test 1,2-Cyclopentenophenanthrene derivatives at various concentrations to the wells. Include a positive control (optimal NGF concentration) and a negative control (suboptimal NGF alone).

• Incubation: Incubate the cells for 48-72 hours.

• Microscopy: Examine the cells under a phase-contrast microscope. A cell is considered positive if it possesses at least one neurite that is longer than the diameter of the cell body.

• Quantification: Count the percentage of positive cells in multiple randomly selected fields for each condition. An increase in the percentage of neurite-bearing cells compared to the negative control indicates neurotrophic activity.

Conclusion and Future Perspectives

The 1,2-Cyclopentenophenanthrene scaffold is a remarkably versatile platform for the development of potent, biologically active compounds. The research highlighted in this guide demonstrates significant progress in creating derivatives with powerful anticancer, anti-inflammatory, and neuroprotective properties. The ability to modify these molecules to enhance efficacy, overcome drug resistance, and potentially reduce toxicity underscores their immense therapeutic promise.[4][17]

Future research should focus on several key areas:

• Elucidating Detailed Mechanisms: While primary mechanisms have been identified, a deeper understanding of the specific signaling pathways modulated by these derivatives is needed.

• Improving Pharmacokinetics: Optimizing the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds is crucial for their translation into clinical candidates.

• In Vivo Efficacy and Safety: Promising in vitro results must be validated in relevant animal models to assess both therapeutic efficacy and potential toxicity, particularly concerning the inherent risks associated with polycyclic aromatic structures.

• Targeted Delivery: Conjugating these potent molecules to targeting moieties could enhance their delivery to specific tissues (e.g., tumors), increasing their therapeutic index.

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A Technical Guide to the Structural Relationship of 1,2-Cyclopentenophenanthrene to Steroids: From Core Architecture to Biological Divergence

Executive Summary

This guide provides an in-depth analysis of the core structural relationship between the foundational steroid nucleus, cyclopentanoperhydrophenanthrene, and its aromatic counterpart, 1,2-Cyclopentenophenanthrene. While both share a fused four-ring system, their profound differences in saturation, stereochemistry, and electronic configuration lead to dramatically divergent biological roles. Steroids, with their complex three-dimensional architecture, function as precise signaling molecules and structural lipids. In stark contrast, the planar, aromatic nature of 1,2-Cyclopentenophenanthrene and its derivatives is often associated with carcinogenesis, primarily through mechanisms like DNA intercalation. Understanding these structure-function distinctions is paramount for professionals in biochemistry and drug development, as it informs molecular design, toxicological assessment, and the synthesis of novel therapeutic agents.

Chapter 1: The Foundational Steroid Architecture: Cyclopentanoperhydrophenanthrene

All steroids, from cholesterol to hormonal agents like testosterone and estradiol, are derivatives of a single, unifying core structure: the cyclopentanoperhydrophenanthrene nucleus.[1][2] This saturated tetracyclic hydrocarbon consists of 17 carbon atoms arranged in four fused rings.[1][2]

• Ring Composition: The nucleus comprises three six-membered cyclohexane rings (labeled A, B, and C) and one five-membered cyclopentane ring (D).[1][3]

• Numbering Convention: A standardized IUPAC numbering system is used to identify each carbon atom, beginning in the A-ring and proceeding through the D-ring, which is critical for unambiguous communication in research and development.[4][5][6]

• Stereochemistry: The defining feature of the steroid nucleus is its complex three-dimensional shape, dictated by the stereochemistry at the ring junctions. These junctions create a rigid, non-planar structure. Substituents can be oriented either below the plane of the rings (α-configuration, shown as a dashed line) or above the plane (β-configuration, shown as a solid line).[7] This precise spatial arrangement is the causal factor behind the specific "lock-and-key" fit of steroid hormones with their protein receptors, a fundamental principle of endocrinology.

Figure 1: IUPAC Numbering of the Cyclopentanoperhydrophenanthrene Nucleus.

Chapter 2: 1,2-Cyclopentenophenanthrene: The Aromatic Analogue

1,2-Cyclopentenophenanthrene, also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH).[8] While its name hints at a relationship to the steroid core, its fundamental chemical nature is vastly different.

• Core Structure: It is composed of a phenanthrene moiety (three fused benzene rings) fused to a cyclopentene ring.[8][9]

• Aromaticity and Planarity: Unlike the saturated steroid nucleus, the phenanthrene portion of this molecule is fully aromatic. This aromaticity dictates a key structural feature: planarity. The fused benzene rings lie in a flat plane, a stark contrast to the buckled, three-dimensional structure of steroids. This planarity is a defining characteristic of many PAHs.[10]

• Chemical Properties: The molecule has the chemical formula C₁₇H₁₄ and is achiral, meaning it has no stereocenters and is superimposable on its mirror image.[8][11] This lack of stereoisomers is a direct consequence of its planar, aromatic system.

Figure 2: Structure of 1,2-Cyclopentenophenanthrene.

Chapter 3: A Direct Structural Comparison

The relationship between these two molecules is one of a saturated, stereochemically complex scaffold versus a dehydrogenated, planar, aromatic analogue. This fundamental difference is the origin of their distinct roles in biological systems.

Feature	Cyclopentanoperhydrophenanthrene (Steroid Core)	1,2-Cyclopentenophenanthrene (PAH Core)
Core Nucleus	Saturated (or partially) tetracyclic aliphatic system.	Aromatic phenanthrene fused with a cyclopentene ring.[9]
Molecular Formula	C₁₇H₂₈ (Gonane, the parent structure)[6]	C₁₇H₁₄[8][11]
Geometry	Non-planar, three-dimensional, rigid chair/boat conformations.[7]	Largely planar due to sp² hybridization in the aromatic rings.[12]
Stereochemistry	Multiple chiral centers, leading to numerous stereoisomers (α/β faces).[5][7]	Achiral, no stereocenters.[11]
Reactivity Hotspots	Primarily at functional groups attached to the saturated core.	Electrophilic substitution on the electron-rich aromatic rings.
Primary Biological Role	Hormonal signaling, membrane structure (e.g., cholesterol).[13][14]	Often acts as a xenobiotic; some derivatives are potent carcinogens.[15][16]

The structural transformation from a steroid-like precursor to an aromatic system like 1,2-Cyclopentenophenanthrene can be conceptualized as a series of dehydrogenation steps, which remove hydrogen atoms and introduce double bonds, ultimately leading to the stable, planar aromatic system.

Chapter 4: From Structure to Function: A Tale of Two Biological Fates

The profound structural differences directly translate into opposing biological functions.

Steroids: Precision in Three Dimensions

The efficacy of steroids is entirely dependent on their specific 3D shape. Steroid hormones travel through the bloodstream and bind to specific intracellular receptor proteins. This binding event is highly selective, akin to a key fitting into a lock. The steroid-receptor complex then translocates to the nucleus, where it binds to DNA and modulates gene expression. This mechanism controls a vast array of physiological processes, including metabolism, inflammation, and sexual development.[3][14]

Polycyclic Aromatic Hydrocarbons: The Danger of Planarity

In contrast, the flat, planar structure of many PAHs, including derivatives of 1,2-Cyclopentenophenanthrene, is central to their toxicity.[12] These molecules are lipophilic and can easily pass through cell membranes.[17] Once inside the cell, they can be metabolically activated by enzymes like cytochrome P450s to form highly reactive intermediates, such as diol epoxides.[18][19]

The planarity of these molecules allows them to slide between the base pairs of the DNA double helix in a process called intercalation .[12] The reactive epoxide metabolites can then form covalent adducts with DNA bases.[15][16] These adducts disrupt the normal structure of DNA, leading to errors during replication and transcription, which can cause mutations and initiate carcinogenesis.[16]

Figure 3: Divergent biological interaction models for 3D steroids and planar PAHs.

Chapter 5: Experimental Protocol: Spectroscopic Differentiation

Distinguishing between a saturated steroid and a polycyclic aromatic hydrocarbon in a laboratory setting is straightforward due to their distinct physical properties. Spectroscopic methods provide a definitive means of characterization.

Protocol: UV-Visible and NMR Spectroscopic Analysis

Objective: To differentiate between a representative steroid (e.g., cholestane) and 1,2-Cyclopentenophenanthrene using UV-Visible and ¹H NMR spectroscopy.

Materials:

• Sample A: Cholestane (a fully saturated steroid skeleton)

• Sample B: 1,2-Cyclopentenophenanthrene

• Solvents: Cyclohexane (for UV-Vis), Deuterated Chloroform (CDCl₃, for NMR)

• Quartz cuvettes

• NMR tubes

• UV-Visible Spectrophotometer

• Nuclear Magnetic Resonance (NMR) Spectrometer (≥300 MHz)

Methodology:

• Sample Preparation (UV-Vis):

  • Prepare dilute solutions (~0.01 mg/mL) of Sample A and Sample B in separate volumetric flasks using cyclohexane.

  • Fill two separate quartz cuvettes with the solutions. Use a third cuvette with pure cyclohexane as a blank.

• UV-Vis Analysis:

  • Place the blank cuvette in the spectrophotometer and record a baseline spectrum from 200-400 nm.

  • Sequentially run spectra for Sample A and Sample B.

  • Expected Outcome:

    • Sample A (Cholestane): Will show no significant absorbance in the 200-400 nm range, as it lacks chromophores (pi systems).

    • Sample B (1,2-Cyclopentenophenanthrene): Will exhibit a complex absorption spectrum with multiple sharp peaks, characteristic of the π-π* transitions within the extended aromatic system.[9]

• Sample Preparation (NMR):

  • Dissolve ~5-10 mg of Sample A and Sample B in separate NMR tubes, each containing ~0.7 mL of CDCl₃.

• ¹H NMR Analysis:

  • Acquire a proton NMR spectrum for each sample.

  • Expected Outcome:

    • Sample A (Cholestane): The spectrum will be dominated by signals in the aliphatic region, typically between 0.5 and 2.5 ppm. These signals will be complex due to extensive spin-spin coupling in the saturated rings.

    • Sample B (1,2-Cyclopentenophenanthrene): The spectrum will show distinct signals in two regions. Aromatic protons will appear in the downfield region (typically 7.0-9.0 ppm), while the protons on the saturated cyclopentene ring will appear in the upfield aliphatic region (~2.0-4.0 ppm). The integration of these regions will reflect the ratio of aromatic to aliphatic protons.

Causality of Results: The described outcomes are a direct consequence of the core structures. The absence of a pi-electron system in the saturated steroid prevents UV light absorption, while the delocalized electrons in the PAH readily absorb UV photons. Similarly, the chemical environment of protons in an aromatic ring (deshielded by the ring current) causes their NMR signals to appear far downfield compared to the shielded protons of a saturated aliphatic ring.

Conclusion

The structural relationship between 1,2-Cyclopentenophenanthrene and the steroid nucleus is one of fundamental contrast rather than similarity. They share a four-ring carbon skeleton, but this is where the resemblance ends. The steroid's saturated, three-dimensional, and chiral nature is the key to its role as a highly specific biological regulator. Conversely, the aromatic, planar, and achiral structure of 1,2-Cyclopentenophenanthrene is a hallmark of a class of compounds known for their potential toxicity, driven by non-specific interactions with genetic material. For researchers in drug development, this dichotomy serves as a crucial lesson in molecular design: subtle changes in saturation and geometry can radically transform a molecule's function from a vital hormone to a potent carcinogen.

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Spectroscopic Unveiling of 1,2-Cyclopentenophenanthrene: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Cyclopentenophenanthrene, a member of the cyclopenta-fused polycyclic aromatic hydrocarbon (CP-PAH) family, represents a significant scaffold in medicinal chemistry and materials science.[1] Its rigid, planar structure, derived from the fusion of a cyclopentane ring to the phenanthrene core, imparts unique photophysical and biological properties. The precise characterization of this molecule is paramount for its application in drug design and the development of novel organic materials. This technical guide provides a comprehensive overview of the spectroscopic data (Nuclear Magnetic Resonance - NMR, Infrared - IR, and Mass Spectrometry - MS) for 1,2-Cyclopentenophenanthrene (also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene), offering field-proven insights into its structural elucidation.

Molecular Structure and Properties:

• Molecular Formula: C₁₇H₁₄[2][3]

• Molecular Weight: 218.29 g/mol [2][3]

• CAS Registry Number: 482-66-6[2][3]

Caption: Workflow for FTIR data acquisition using the ATR method.

• Crystal Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

• Background Scan: Record a background spectrum of the empty, clean ATR crystal. This is crucial to subtract any atmospheric or instrumental interferences.

• Sample Application: Place a small amount of the solid 1,2-Cyclopentenophenanthrene sample onto the crystal.

• Pressure Application: Apply uniform pressure to ensure good contact between the sample and the crystal surface.

• Sample Scan: Acquire the IR spectrum of the sample.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is invaluable for confirming its identity.

Expected Mass Spectrum Data:

m/z (mass-to-charge ratio)	Interpretation
218	Molecular Ion (M⁺)
217	[M-H]⁺
203	[M-CH₃]⁺
189	[M-C₂H₅]⁺
165	[M-C₄H₃]⁺ (Retro-Diels-Alder fragmentation of cyclopentene)

Authoritative Grounding in Fragmentation Mechanisms:

The fragmentation of polycyclic aromatic hydrocarbons under electron ionization (EI) is often characterized by the loss of hydrogen atoms and small hydrocarbon fragments. [4]For 1,2-Cyclopentenophenanthrene, the molecular ion (M⁺) at m/z 218 is expected to be the base peak, indicative of a stable aromatic system.

Key fragmentation pathways may include:

• Loss of a Hydrogen Radical: Formation of the [M-H]⁺ ion at m/z 217 is a common feature for aromatic compounds.

• Loss of a Methyl Radical: Rearrangement followed by the loss of a methyl radical (CH₃) can lead to a fragment at m/z 203.

• Loss of an Ethyl Radical: Cleavage of the cyclopentane ring can result in the loss of an ethyl radical (C₂H₅), giving rise to a peak at m/z 189.

• Retro-Diels-Alder Reaction: The fused cyclopentene ring can undergo a retro-Diels-Alder type fragmentation, leading to the loss of a C₄H₃ fragment and the formation of a stable ion at m/z 165.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Caption: Workflow for GC-MS analysis of 1,2-Cyclopentenophenanthrene.

• Sample Preparation: Dissolve a small amount of 1,2-Cyclopentenophenanthrene in a suitable volatile solvent, such as dichloromethane or hexane.

• GC Separation: Inject the sample solution into the gas chromatograph. The compound will be vaporized and carried by an inert gas through a capillary column, where it will be separated from any impurities.

• Ionization: As the compound elutes from the GC column, it enters the mass spectrometer's ion source, where it is bombarded with high-energy electrons (typically 70 eV), causing it to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each ion, generating a mass spectrum.

Conclusion

The spectroscopic characterization of 1,2-Cyclopentenophenanthrene through NMR, IR, and MS provides a complete picture of its molecular structure. While direct experimental NMR and detailed MS data for this specific compound are not widely available in public databases, a thorough understanding of the spectroscopic principles and analysis of related compounds allows for a confident prediction and interpretation of its spectral features. The protocols outlined in this guide provide a robust framework for obtaining high-quality spectroscopic data, which is essential for the advancement of research and development in fields where this important molecule plays a role.

References

• Journal of the Chemical Society C: Organic. (1969). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. Retrieved from [Link]

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Unlocking the Therapeutic Potential of 1,2-Cyclopentenophenanthrene Derivatives: A Technical Guide for Drug Discovery Professionals

An In-depth Technical Guide

Abstract

The 1,2-Cyclopentenophenanthrene scaffold, a molecular architecture historically associated with carcinogenicity, is undergoing a scientific renaissance. Emerging research is steadily revealing a compelling, alternative narrative: a portfolio of derivatives with significant therapeutic potential. This technical guide moves beyond the historical stigma to provide a comprehensive overview of the promising anti-inflammatory, cytotoxic, and neuroprotective applications of these compounds. We will delve into the nuanced mechanisms of action, present detailed experimental protocols for their evaluation, and offer a forward-looking perspective on their place in modern drug discovery. This document is intended for researchers, scientists, and drug development professionals seeking to explore novel chemical entities for challenging therapeutic areas.

Introduction: A Paradigm Shift from Carcinogen to Therapeutic Candidate

The family of cyclopenta[a]phenanthrenes, of which 1,2-Cyclopentenophenanthrene is a core member, has long been studied for its carcinogenic properties.[1] These polycyclic aromatic hydrocarbons, structurally related to steroids, were often flagged as molecules of concern.[2][3] However, this blanket classification is increasingly being challenged by a growing body of evidence. Meticulous chemical modification and the isolation of naturally occurring derivatives are painting a new picture of this versatile scaffold.

Recent breakthroughs have illuminated the potential of specific 1,2-Cyclopentenophenanthrene derivatives as potent biological modulators. A key discovery has been the isolation of a cyclopentano-phenanthrenol from the plant Lippia nodiflora, which demonstrates powerful anti-inflammatory effects.[4] Furthermore, the inherent chemical features of this class, particularly the cyclopentene moiety, share characteristics with cyclopentenone prostaglandins known for their pro-apoptotic and anti-cancer activities.[5] This guide synthesizes these findings, offering a technical framework for harnessing the therapeutic capabilities of this re-emerging class of molecules.

Anti-Inflammatory Applications: Targeting Key Signaling Cascades

A significant area of promise for 1,2-Cyclopentenophenanthrene derivatives lies in the modulation of inflammatory responses. Chronic inflammation is a hallmark of numerous diseases, and novel agents that can safely and effectively target its root causes are in high demand.

Mechanism of Action: Suppression of Pro-Inflammatory Pathways

Certain derivatives have been shown to exert their anti-inflammatory effects through a multi-pronged attack on key inflammatory pathways.[4] The primary mechanisms involve:

• Inhibition of Pro-Inflammatory Cytokines: Suppression of key signaling molecules like tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6).[4]

• Downregulation of Inflammatory Enzymes: Inhibition of nitric oxide (NO) production by downregulating inducible nitric oxide synthase (iNOS) and blocking prostaglandin synthesis through the inhibition of cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2).[4]

• Suppression of Core Signaling Pathways: The molecular basis for these effects often lies in the inhibition of two central signaling cascades in inflammation: the Mitogen-Activated Protein Kinase (MAPK) pathway and the Nuclear Factor-kappa B (NF-κB) pathway.[4][6]

The diagram below illustrates the points of intervention for these derivatives within the inflammatory cascade.

Caption: Intrinsic apoptosis pathway activated by 1,2-Cyclopentenophenanthrene derivatives.

Quantitative Data Summary: Antiproliferative Activity

Phenanthrene derivatives have demonstrated promising antiproliferative activities against human monocytic leukemia (THP-1) cells. [7]The data below is representative of how results from a screening campaign would be presented.

Compound ID	Cell Line	Assay Type	IC50 (µM)	Reference
Phenanthrene 4	THP-1	Resazurin	Data Point	[7]
Phenanthrene 6	THP-1	Resazurin	Data Point	[7]
Phenanthrene 7	THP-1	Resazurin	Data Point	[7]
Doxorubicin	THP-1	Resazurin	Data Point	[7]

Experimental Protocol: Cell Viability (Resazurin) Assay

Objective: To measure the dose-dependent cytotoxic effect of test compounds on a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., THP-1, MCF-7, A549)

• Appropriate complete cell culture medium

• Test compounds (dissolved in DMSO)

• Resazurin sodium salt solution

• Doxorubicin (positive control)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of medium. Incubate for 24 hours.

• Compound Treatment: Add serial dilutions of the test compounds and positive control to the wells. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Incubation: Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.

• Resazurin Addition: Add 20 µL of Resazurin solution to each well.

• Final Incubation: Incubate for 2-4 hours, or until a significant color change is observed in the vehicle control wells (from blue to pink/magenta).

• Data Acquisition: Measure the fluorescence (Excitation: 560 nm, Emission: 590 nm) using a microplate reader.

• Analysis: Normalize the fluorescence readings to the vehicle control (100% viability) and calculate the percentage viability for each compound concentration. Plot the results and determine the IC50 value using non-linear regression.

Causality and Self-Validation: Resazurin is a cell viability indicator that measures metabolic activity. A decrease in fluorescence directly correlates with a reduction in viable, metabolically active cells. The use of a potent, well-characterized cytotoxic agent like Doxorubicin provides a positive control, validating the assay's ability to detect cytotoxic effects.

Emerging Neuroprotective Applications

Beyond inflammation and cancer, preliminary evidence suggests that compounds with a cyclopentenone structure may possess neurotrophic and neuroprotective properties. [8]This is a nascent but exciting area of research for 1,2-Cyclopentenophenanthrene derivatives.

Potential Mechanisms of Action

The neuroprotective effects may stem from:

• Promotion of Neurite Outgrowth: Encouraging the growth and extension of axons and dendrites from neurons. [8]* Prevention of Neuronal Death: Protecting neurons from various insults, including oxidative stress, which is a key factor in neurodegenerative diseases like Alzheimer's. [8][9]

Experimental Workflow: Screening for Neuroprotective Activity

The following workflow outlines a typical screening process to identify neuroprotective lead compounds.

Caption: Workflow for screening and characterizing neuroprotective compounds.

Conclusion and Future Directions

The 1,2-Cyclopentenophenanthrene scaffold represents a compelling starting point for the development of novel therapeutics. The historical focus on its carcinogenicity is giving way to a more nuanced understanding of its potential, particularly when strategically derivatized. The potent anti-inflammatory and cytotoxic activities, coupled with emerging neuroprotective possibilities, underscore the versatility of this chemical class.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To systematically explore how modifications to the core structure impact biological activity and safety.

• Mechanism Deconvolution: To further elucidate the specific molecular targets and pathways modulated by the most promising derivatives.

• Pharmacokinetic Profiling: To assess the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds.

• In Vivo Efficacy Studies: To validate the therapeutic potential in relevant animal models of inflammation, cancer, and neurodegeneration.

By embracing a data-driven and mechanistically rigorous approach, the scientific community can unlock the full therapeutic potential of 1,2-Cyclopentenophenanthrene derivatives, transforming a class of molecules once deemed hazardous into a source of innovative medicines.

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An In-depth Technical Guide to the Environmental Sources and Fate of 1,2-Cyclopentenophenanthrene

A Senior Application Scientist's Synthesis of Field-Proven Insights and Technical Data for Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Data Scarcity for 1,2-Cyclopentenophenanthrene

1,2-Cyclopentenophenanthrene, a member of the cyclopenta-fused polycyclic aromatic hydrocarbon (CP-PAH) family, represents a class of compounds of significant environmental and toxicological interest. However, it is crucial to acknowledge that specific research on the 1,2-cyclopentenophenanthrene isomer is limited. Therefore, this guide synthesizes available information on this specific compound with broader, established knowledge of CP-PAHs and its parent compound, phenanthrene. This approach provides a robust understanding of its likely environmental behavior, while transparently addressing the existing data gaps. For the purpose of this guide, 1,2-Cyclopentenophenanthrene will be referred to by its IUPAC name, 16,17-dihydro-15H-cyclopenta[a]phenanthrene, where appropriate.

Section 1: Genesis of an Environmental Contaminant: Sources and Formation

1,2-Cyclopentenophenanthrene, like other PAHs, is not intentionally produced but is a byproduct of the incomplete combustion of organic materials. Its presence in the environment is intrinsically linked to both natural and anthropogenic activities.

Primary Environmental Reservoirs

• Fossil Fuels: Crude oil and coal are significant natural reservoirs of a complex mixture of hydrocarbons, including various PAHs and their derivatives.[1][2] Low-temperature coal tar, in particular, is known to contain a predominance of lower molecular weight PAHs.[3] While direct evidence for 1,2-Cyclopentenophenanthrene in these sources is not abundant, the presence of its parent structures makes it a probable constituent.

• Combustion Byproducts: The primary route of environmental release for 1,2-Cyclopentenophenanthrene is through incomplete combustion.[4][5] This includes:

  • Industrial Processes: Emissions from industrial activities that involve the high-temperature processing of fossil fuels are a major source.

  • Vehicular Emissions: Exhaust from internal combustion engines contributes significantly to the atmospheric burden of PAHs.

  • Domestic Burning: The combustion of wood and coal for heating and cooking releases a mixture of PAHs into the local environment.

  • Natural Fires: Forest and prairie fires are significant natural sources of PAHs.[4]

Mechanistic Insights into Formation

The formation of 1,2-Cyclopentenophenanthrene during combustion is a complex process involving radical chemistry. The Hydrogen-Abstraction/Acetylene-Addition (HACA) mechanism is a widely accepted pathway for the growth of PAH structures.[6] For cyclopenta-fused PAHs, specific pathways involving cyclopentadienyl radicals are also crucial.

Caption: Formation pathway of 1,2-Cyclopentenophenanthrene from organic matter.

Section 2: The Environmental Journey: Fate and Transport

Once released, the environmental behavior of 1,2-Cyclopentenophenanthrene is governed by its physicochemical properties and the characteristics of the receiving environment. As a PAH, it is expected to be sparingly soluble in water and have a low vapor pressure, leading to its association with particulate matter.[7]

Environmental Distribution

• Atmospheric Transport: Released into the atmosphere, 1,2-Cyclopentenophenanthrene will predominantly exist in the particulate phase and can be transported over long distances.

• Deposition: Atmospheric deposition, both wet and dry, is the primary mechanism by which 1,2-Cyclopentenophenanthrene enters terrestrial and aquatic ecosystems.

• Soil and Sediment: Due to its hydrophobic nature, 1,2-Cyclopentenophenanthrene will strongly adsorb to organic matter in soil and sediment, making these compartments significant environmental sinks.

Abiotic Degradation: The Role of Light

Photodegradation is a key abiotic process for the transformation of PAHs in the environment. While specific data for 1,2-Cyclopentenophenanthrene is not available, studies on phenanthrene show that it can be degraded by photocatalysis.[8] The presence of a cyclopentene ring may influence the photochemistry of the molecule.

Biotic Degradation: The Microbial Contribution

Microbial degradation is a critical process for the removal of PAHs from the environment. A diverse range of bacteria and fungi are known to degrade PAHs.[9] For phenanthrene, degradation pathways often initiate with dioxygenase enzymes attacking the aromatic rings.[10] It is plausible that 1,2-Cyclopentenophenanthrene is also susceptible to microbial degradation, likely through similar enzymatic pathways.

Caption: Environmental fate and transport pathways for 1,2-Cyclopentenophenanthrene.

Section 3: Unmasking the Contaminant: Analytical Methodologies

The detection and quantification of 1,2-Cyclopentenophenanthrene in environmental matrices require sophisticated analytical techniques due to its presence in complex mixtures and at low concentrations.

Sample Preparation: A Critical First Step

Effective extraction and cleanup are paramount for accurate analysis. Common techniques for PAHs include:

• Liquid-Liquid Extraction (LLE): For aqueous samples.

• Solid-Phase Extraction (SPE): For concentrating analytes from water samples.

• Ultrasonic Extraction: For solid samples like soil and sediment.[11]

Cleanup steps are often necessary to remove interfering compounds. Florisil and silica gel are commonly used sorbents for this purpose.[12]

Instrumental Analysis

The following table summarizes the primary analytical techniques for PAH analysis, which are applicable to 1,2-Cyclopentenophenanthrene.

Technique	Principle	Advantages	Common Detector(s)
Gas Chromatography (GC)	Separation based on volatility and column interaction.	High resolution for complex mixtures.	Mass Spectrometry (MS), Flame Ionization Detector (FID)
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity and column interaction.	Suitable for less volatile and thermally labile compounds.	UV-Visible (UV-Vis), Fluorescence (FLD), Mass Spectrometry (MS)

Table 1: Key Analytical Techniques for 1,2-Cyclopentenophenanthrene Analysis

High-performance liquid chromatography with UV-absorption detection is a highly effective method for separating and analyzing PAHs.[13] For complex environmental samples, Gas Chromatography coupled with Mass Spectrometry (GC-MS) is often the method of choice due to its high sensitivity and selectivity.[12][14]

Caption: A generalized workflow for the analysis of 1,2-Cyclopentenophenanthrene.

Section 4: The Biological Impact: Ecotoxicity and Bioaccumulation

The biological effects of 1,2-Cyclopentenophenanthrene are of significant concern due to the known carcinogenic and mutagenic properties of many PAHs.[15]

Ecotoxicity

While specific toxicity data for 1,2-Cyclopentenophenanthrene is scarce, the broader class of CP-PAHs has been shown to exhibit toxic effects.[16] Some studies indicate that certain CP-PAHs can induce cellular and tissue responses in aquatic organisms.[17] The presence of the cyclopenta-ring can influence the metabolic activation and subsequent toxicity of the parent PAH.[18] It is known that some cyclopenta[a]phenanthrene derivatives are carcinogenic.[19][20][21]

Bioaccumulation and Trophic Transfer

Due to their lipophilic nature, PAHs have the potential to bioaccumulate in the fatty tissues of organisms.[15][22] This can lead to biomagnification as they are transferred up the food chain. The bioaccumulation of PAHs in aquatic organisms poses a risk to both the organisms themselves and to human health through the consumption of contaminated seafood.[22]

Section 5: Future Directions and Knowledge Gaps

This technical guide highlights the current understanding of the environmental sources and fate of 1,2-Cyclopentenophenanthrene, largely inferred from the behavior of related compounds. Significant research is needed to address the following knowledge gaps:

• Quantitative Environmental Levels: There is a need for monitoring studies to determine the actual concentrations of 1,2-Cyclopentenophenanthrene in various environmental compartments.

• Degradation Rates and Pathways: Specific studies on the abiotic and biotic degradation of 1,2-Cyclopentenophenanthrene are required to accurately model its environmental persistence.

• Toxicological Profile: A comprehensive toxicological assessment of 1,2-Cyclopentenophenanthrene is necessary to understand its specific risks to ecosystems and human health.

• Metabolic Activation: Research into the specific metabolic pathways of 1,2-Cyclopentenophenanthrene is crucial for elucidating its mechanism of toxicity.[18]

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Introduction: Unveiling a Potent Cyclopenta-fused Polycyclic Aromatic Hydrocarbon

An In-Depth Technical Guide to the Toxicological Profile of 1,2-Cyclopentenophenanthrene

1,2-Cyclopentenophenanthrene, also identified by its IUPAC name 16,17-dihydro-15H-cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH) characterized by a four-ring system where a cyclopentane ring is fused to the phenanthrene structure.[1][2] As a member of the cyclopenta-fused PAH (CP-PAH) family, it represents a class of compounds that are of significant toxicological interest. Unlike their parent PAHs, which are often products of incomplete combustion, some CP-PAHs have been associated with hormonal disruption and potent carcinogenicity.[3][4] This guide provides a comprehensive overview of the toxicological profile of 1,2-cyclopentenophenanthrene, synthesizing data on its physicochemical properties, metabolic activation, genotoxicity, and carcinogenic potential to provide a critical resource for researchers in toxicology and drug development.

Physicochemical Characteristics

The toxicological behavior of a compound is intrinsically linked to its physical and chemical properties. These characteristics govern its absorption, distribution, metabolism, and excretion (ADME). For 1,2-cyclopentenophenanthrene, its high lipophilicity and low aqueous solubility are key determinants of its environmental persistence and bioaccumulation potential.

Property	Value	Source
CAS Registry Number	482-66-6	[1][2]
Molecular Formula	C₁₇H₁₄	[1][2]
Molecular Weight	218.29 g/mol	[1][2]
Appearance	Needles from alcohol or petroleum ether	[1]
Melting Point	135-136 °C	[1]
Octanol/Water Partition Coeff. (logP)	4.482 (Calculated)	[5]
Water Solubility (logS)	-6.16 (Calculated, in mol/L)	[5]

Causality Insight: The high logP value indicates significant lipophilicity, suggesting that 1,2-cyclopentenophenanthrene will readily partition into lipid-rich environments like cell membranes and adipose tissue. This property facilitates its absorption through dermal, inhalation, and oral routes and contributes to its potential for bioaccumulation.[6]

Metabolic Activation: The Genesis of Toxicity

Like most PAHs, 1,2-cyclopentenophenanthrene is not directly toxic. Its hazardous properties emerge following metabolic activation, a process primarily mediated by cytochrome P450 (CYP) enzymes.[7] This bioactivation transforms the chemically inert parent molecule into highly reactive electrophilic intermediates capable of damaging cellular macromolecules like DNA.

The metabolic pathway for the parent PAH, phenanthrene, serves as a relevant model. The process is initiated by CYP enzymes (such as CYP1A1, CYP1A2, and CYP1B1), which introduce an epoxide group across a double bond in the aromatic ring.[8] This is followed by hydration via epoxide hydrolase to form a dihydrodiol. A second epoxidation event by CYP enzymes, particularly in the sterically hindered "bay region," produces a highly reactive diol epoxide.[9] These diol epoxides are the ultimate carcinogenic metabolites of many PAHs, as their strained epoxide ring is susceptible to nucleophilic attack by DNA bases.

Caption: General metabolic activation pathway of PAHs leading to carcinogenic diol epoxides.

Genotoxicity and Mutagenicity

Genotoxicity is a key indicator of a compound's potential to cause cancer. It refers to the ability to damage genetic material (DNA) within a cell. Studies on cyclopenta-fused PAHs consistently demonstrate their genotoxic and mutagenic properties.

A study evaluating a series of 54 polycyclic compounds, which included 29 from the cyclopenta[a]phenanthrene series, found that without exception, all 37 known carcinogens were also mutagenic in the Ames test using Salmonella typhimurium TA100.[10] This highlights the strong correlation between mutagenicity and carcinogenicity for this class of compounds.

The in vitro micronucleus assay is another critical test for detecting genotoxic damage. Research on the related isomer, cyclopenta[c]phenanthrene, showed that it induced a significant increase in micronuclei in V79 cells, both with and without metabolic activation (+S9 and -S9), indicating its inherent genotoxic potential. The genotoxic effect was notably higher than that of the positive control, benzo[a]pyrene, particularly after metabolic activation.

Summary of Genotoxicity Data for Cyclopenta[a]phenanthrenes

Compound	Test System	Metabolic Activation	Result	Reference
Cyclopenta[a]phenanthrene series (29 compounds)	S. typhimurium TA100 (Ames Test)	With S9	Carcinogenic compounds were mutagenic	[10]
15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one	Mouse Skin Keratinocytes (in vivo)	Endogenous	Significant increase in micronuclei	[4]
15,16-dihydrocyclopenta[a]phenanthren-17-one	Mouse Skin Keratinocytes (in vivo)	Endogenous	No significant increase in micronuclei	[4]
Cyclopenta[c]phenanthrene	V79 Cells (in vitro Micronucleus Test)	With and Without S9	Genotoxic (+S9 > -S9)
11-amino-16,17-dihydro-15H-cyclopenta[a]phenanthrene-17-one	S. typhimurium TA98/TA100	With S9	Highly Mutagenic (129 revertants/nmol)	[11]

Representative Protocol: In Vitro Micronucleus Test

This protocol is based on methodologies described for testing the genotoxicity of cyclopenta-fused PAHs.

Objective: To assess the potential of a test compound to induce chromosomal damage by quantifying the formation of micronuclei in cultured mammalian cells.

Methodology:

• Cell Culture: Chinese Hamster Lung (V79) cells are cultured in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ atmosphere.

• Exposure:

  • Cells are seeded in culture plates and allowed to attach for 24 hours.

  • The test compound (1,2-cyclopentenophenanthrene) is dissolved in a suitable solvent (e.g., DMSO) and added to the culture medium at various concentrations.

  • Two parallel experiments are conducted: one with a metabolic activation system (S9 mix from Aroclor-1254 induced rat liver) and one without.

  • Positive (e.g., benzo[a]pyrene for +S9, mitomycin C for -S9) and negative (solvent) controls are included.

  • Exposure duration is typically 3-6 hours.

• Cell Harvest:

  • After exposure, the treatment medium is removed, and cells are washed.

  • Cytochalasin B is added to the culture medium to block cytokinesis, leading to the accumulation of binucleated cells.

  • Cells are incubated for a period equivalent to 1.5-2.0 normal cell cycles.

• Slide Preparation:

  • Cells are harvested by trypsinization.

  • A hypotonic treatment (e.g., with KCl solution) is applied to swell the cells.

  • Cells are fixed using a methanol/acetic acid solution.

  • The cell suspension is dropped onto clean microscope slides and air-dried.

• Staining and Analysis:

  • Slides are stained with a DNA-specific stain (e.g., Giemsa or DAPI).

  • At least 2000 binucleated cells per concentration are scored under a microscope for the presence of micronuclei.

  • The frequency of micronucleated binucleated cells is calculated.

Trustworthiness Check: The inclusion of both positive and negative controls is essential to validate the assay's sensitivity and specificity. A statistically significant, dose-dependent increase in micronuclei frequency relative to the negative control indicates a positive genotoxic result.

Caption: Workflow for the in vitro micronucleus genotoxicity assay.

Carcinogenicity

The carcinogenic potential of the cyclopenta[a]phenanthrene class is well-documented, although data on the unsubstituted parent compound is less specific than for its derivatives. The structure-activity relationship is a critical aspect of their carcinogenicity.

A landmark study compared the tumorigenicity of 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one with its unmethylated parent compound in mouse skin.[4] The 11-methyl derivative proved to be a potent cancer initiator, whereas the unmethylated version was non-carcinogenic in the same model.[4] This demonstrates that small structural modifications, such as the addition of a methyl group in a specific position, can dramatically amplify carcinogenic activity. This is likely because the methyl group enhances the formation or stability of the ultimate carcinogenic diol epoxide metabolite in the bay region.

The correlation between the induction of micronuclei and cancer-initiating potential was also confirmed in this study. Only the carcinogenic 11-methyl derivative caused a statistically significant increase in micronuclei in epidermal keratinocytes, further solidifying the link between genotoxicity and carcinogenicity for this compound class.[4]

Integrated Mechanism of Toxic Action

The toxicological profile of 1,2-cyclopentenophenanthrene is defined by a clear, multi-step mechanism rooted in its metabolic activation.

• Uptake and Distribution: Due to its lipophilicity, the compound is readily absorbed and distributed to tissues, particularly the liver, where metabolic enzymes are abundant.

• Metabolic Activation: CYP450 enzymes convert the parent compound into a reactive bay-region diol epoxide.

• DNA Adduct Formation: The electrophilic diol epoxide covalently binds to the nucleophilic sites on DNA bases (primarily guanine), forming bulky DNA adducts.

• Mutagenesis: If not repaired by cellular DNA repair mechanisms, these adducts can cause mispairing during DNA replication, leading to permanent mutations (e.g., G to T transversions).

• Carcinogenesis: The accumulation of mutations in critical genes, such as proto-oncogenes and tumor suppressor genes, can disrupt cell cycle control and initiate the process of cancer.

Caption: The mechanistic pathway from metabolic activation to cancer initiation for PAHs.

Conclusion and Future Directions

The available evidence strongly indicates that 1,2-cyclopentenophenanthrene and its derivatives are genotoxic and potentially carcinogenic compounds. Their toxicity is not inherent but is a direct consequence of metabolic activation to reactive diol epoxides that damage DNA. While much of the carcinogenicity data comes from studies on substituted derivatives, the consistent genotoxicity observed across the class suggests that the unsubstituted parent compound warrants significant toxicological concern.

Data Gaps and Future Research:

• In Vivo Carcinogenicity: A comprehensive, long-term animal bioassay on unsubstituted 1,2-cyclopentenophenanthrene is needed to definitively classify its carcinogenic potential.

• Detailed Metabolism: While parallels can be drawn to phenanthrene, specific metabolic profiling of 1,2-cyclopentenophenanthrene using human-derived enzyme systems would provide more accurate data for human health risk assessment.

• Toxicokinetics: Detailed ADME studies are required to understand its bioavailability, tissue distribution, and clearance rates, which are crucial for exposure modeling.

For professionals in drug development, the potent genotoxicity of this structural class serves as a cautionary example of how seemingly stable aromatic systems can be converted into powerful mutagens by metabolic processes. Understanding these mechanisms is fundamental to designing safer chemical entities and conducting robust toxicological risk assessments.

References

• Rudnicka, K., Łuczyński, M. K., & Góra, M. (2013). Genotoxicity of cyclopentha[c]phenanthrene and its two derivatives based on an in vitro micronucleus test. Environmental Contamination Toxicology, 135, 1-6.

• Coombs, M. M., & Dixon, H. B. F. (1965). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. Journal of the Chemical Society C: Organic. 3

• DrugFuture. (n.d.). 1,2-Cyclopentenophenanthrene. Chemical Index Database. 1

• Cavalieri, E. L., Rogan, E. G., & Coombs, M. M. (1992). Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin. Carcinogenesis, 13(3), 329-32. 4

• Coombs, M. M., Dixon, C., & Kissonerghis, A. M. (1976). Evaluation of the mutagenicity of compounds of known carcinogenicity, belonging to the benz[a]anthracene, chrysene, and cyclopenta[a]phenanthrene series, using Ames's test. Cancer Research, 36(12), 4525-9.

• Coombs, M. M. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part II. Derivatives containing further unsaturation in ring D. Journal of the Chemical Society C.

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• Schober, W., et al. (2010). Metabolic activation of phenanthrene by human and mouse cytochromes P450 and pharmacokinetics in CYP1A2 knockout mice. Chemico-Biological Interactions, 183(1), 136-45.

• Ioannides, C., et al. (2001). Mutagenicity of bay-region amino-substituted cyclopenta[a]phenanthrenes and 2- and 5-aminochrysene. Mutation Research, 492(1-2), 83-9.

• Wang, J., et al. (2022). The effect of alkyl substitution on the oxidative metabolism and mutagenicity of phenanthrene. Archives of Toxicology, 96(5), 1465-1479.

• Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Toxicological Profile for Polycyclic Aromatic Hydrocarbons (PAHs). U.S. Department of Health and Human Services.

• He, S., et al. (2012). Phenanthrene Metabolism in Smokers: Use of a Two-Step Diagnostic Plot Approach to Identify Subjects with Extensive Metabolic Activation. Chemical Research in Toxicology, 25(5), 1066-77.

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An In-depth Technical Guide to the Isomers and Stereochemistry of 1,2-Cyclopentenophenanthrene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Cyclopentenophenanthrene, systematically named 15,16-dihydro-15H-cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH) that has garnered significant interest due to its structural relationship to steroids and its implications in carcinogenesis.[1] This guide provides a comprehensive exploration of the stereochemical nuances of the 1,2-cyclopentenophenanthrene core, detailing the synthesis of its derivatives, their analytical characterization, and their biological significance. While the parent molecule is achiral, the introduction of substituents can give rise to chiral centers and complex stereoisomers, making a thorough understanding of its stereochemistry crucial for researchers in medicinal chemistry and toxicology.[2]

The Stereochemical Landscape of 1,2-Cyclopentenophenanthrene

A foundational aspect of the stereochemistry of 1,2-cyclopentenophenanthrene is the achirality of the unsubstituted parent molecule.[2] This is due to the presence of a plane of symmetry that renders the molecule superimposable on its mirror image.

However, the introduction of substituents to the cyclopentane ring or the phenanthrene nucleus can disrupt this symmetry, leading to the formation of stereoisomers. The primary sources of stereoisomerism in substituted 1,2-cyclopentenophenanthrene derivatives are:

• Chiral Centers: Substitution on the cyclopentane ring at positions that are not on the plane of the aromatic system creates chiral centers. For example, a methyl group at the 17-position in 17-methyl-16,17-dihydro-15H-cyclopenta[a]phenanthrene results in a chiral molecule.[3]

• Diastereomerism: The presence of multiple chiral centers can lead to the formation of diastereomers, which have different physical and chemical properties.

• Planar and Helical Chirality in Derivatives: While the parent compound is planar, extensive substitution or the fusion of additional rings can induce non-planar conformations, potentially leading to planar or helical chirality in more complex derivatives.[4]

dot graph Logical_Relationships { layout=neato; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

A [label="1,2-Cyclopentenophenanthrene\n(Achiral Parent Molecule)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="Substituted Derivatives"]; C [label="Chiral Centers\n(e.g., at C-17)"]; D [label="Enantiomers"]; E [label="Diastereomers"]; F [label="Planar/Helical Chirality\n(in complex derivatives)"];

A -> B [label="Substitution"]; B -> C; C -> D; C -> E; B -> F; } doteditor Caption: Logical relationships of stereoisomers in 1,2-Cyclopentenophenanthrene.

Synthesis of 1,2-Cyclopentenophenanthrene and its Derivatives

The synthesis of the 1,2-cyclopentenophenanthrene core and its derivatives has been approached through various strategies. A common method involves the cyclization of a seco-steroid precursor.

General Synthetic Strategy

A versatile synthetic route to 15H-16,17-dihydrocyclopenta[a]phenanthrene derivatives involves a multi-step process starting from readily available precursors.[5]

dot graph Experimental_Workflow { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

Start [label="2-(3,4-dihydro-1-naphthalenyl)ethanol\nderivatives", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Step1 [label="Tosylation"]; Step2 [label="C-alkylation with\nMethyl 2-oxocyclopentane-1-carboxylate"]; Step3 [label="Cyclodehydration (PPA)"]; Step4 [label="Dehydrogenation (Pd/C)"]; End [label="15H-16,17-dihydrocyclopenta[a]phenanthrene\nderivatives", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Step1; Step1 -> Step2; Step2 -> Step3; Step3 -> Step4; Step4 -> End; } doteditor Caption: General experimental workflow for the synthesis of 1,2-Cyclopentenophenanthrene derivatives.

Detailed Experimental Protocol: Synthesis of 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one

This protocol is adapted from the literature and describes the synthesis of a key carcinogenic derivative.[5][6]

Step 1: Synthesis of the seco-steroid precursor

• To a solution of the appropriate 2-(3,4-dihydro-1-naphthalenyl)ethyl-4-methylphenylsulphonate derivative in dry xylene, add sodium metal.

• Add methyl 2-oxocyclopentane-1-carboxylate dropwise and reflux the mixture with stirring for 12 hours.

• Cool the reaction mixture, dilute with water, and separate the organic layer.

• Extract the aqueous layer with benzene and wash the combined organic extracts with water.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to yield the crude seco-steroid.

• Purify the product by column chromatography on silica gel.

Step 2: Cyclodehydration

• Heat the purified seco-steroid in polyphosphoric acid (PPA) on a steam bath for 90 minutes.

• Pour the hot mixture into ice-water and extract the product with a suitable organic solvent.

• Wash the organic extract, dry, and evaporate the solvent.

• Purify the resulting gonane steroid by chromatography.

Step 3: Aromatization

• Heat the gonane steroid with 5% Palladium on carbon (Pd/C) at 250°C for 15 minutes.

• After cooling, dissolve the residue in an appropriate solvent and filter to remove the catalyst.

• Evaporate the solvent and purify the final product, 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one, by crystallization or chromatography.

Spectroscopic Characterization

The structural elucidation of 1,2-cyclopentenophenanthrene and its derivatives relies heavily on modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for confirming the structure and stereochemistry of these compounds.

• ¹H NMR: The proton NMR spectrum provides information about the electronic environment of the hydrogen atoms. In the parent 1,2-cyclopentenophenanthrene, the aromatic protons will resonate in the downfield region (typically δ 7-9 ppm), while the protons of the cyclopentane ring will appear in the upfield region.

• ¹³C NMR: The carbon-13 NMR spectrum reveals the number of unique carbon environments in the molecule. For the achiral parent compound, the number of signals will be less than the total number of carbon atoms due to symmetry. In substituted, chiral derivatives, the number of signals will increase.

Table 1: Representative NMR Data for a Substituted 1,2-Cyclopentenophenanthrene Derivative

Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Aromatic	7.0 - 8.5 (m)	120 - 140
C-15	2.5 - 3.0 (m)	~30
C-16	2.0 - 2.5 (m)	~25
C-17	Varies with substituent	Varies with substituent
CH₃ (if present)	~1.2 (s)	~20

Note: The exact chemical shifts and coupling constants will vary depending on the specific substitution pattern and the solvent used.[7]

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive structural information, including bond lengths, bond angles, and the absolute configuration of chiral centers in substituted derivatives.[8] This technique is crucial for unambiguously establishing the three-dimensional structure of novel 1,2-cyclopentenophenanthrene compounds.

Chiroptical Spectroscopy: Circular Dichroism (CD)

For chiral derivatives of 1,2-cyclopentenophenanthrene, circular dichroism spectroscopy is a powerful technique to study their stereochemistry. CD measures the differential absorption of left- and right-circularly polarized light, providing a unique spectral fingerprint for each enantiomer. The sign and intensity of the Cotton effects in the CD spectrum can be used to determine the absolute configuration of the molecule, often in conjunction with quantum chemical calculations.[4][9]

Biological Activity and Carcinogenicity

The primary interest in 1,2-cyclopentenophenanthrene and its derivatives stems from their potential carcinogenicity.[1] Certain substituted derivatives have been shown to be potent carcinogens, with their biological activity being highly dependent on their specific molecular structure.[10]

• Structure-Activity Relationship: Studies have shown that methylation at specific positions, such as C-11, can significantly enhance the carcinogenic potency of the molecule.[6] The parent, unsubstituted 15,16-dihydrocyclopenta[a]phenanthren-17-one is considered non-carcinogenic, while its 11-methyl derivative is a potent carcinogen.[10]

• Mechanism of Action: The carcinogenicity of these compounds is believed to be linked to their metabolic activation to reactive intermediates that can bind to DNA, leading to mutations and initiating the process of cancer.

Table 2: Comparative Carcinogenic Potency of 1,2-Cyclopentenophenanthrene Derivatives

Compound	Substitution	Carcinogenic Potency
15,16-dihydrocyclopenta[a]phenanthren-17-one	None	Non-carcinogenic[10]
15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one	11-Methyl	Potent carcinogen[6][10]

Conclusion

This technical guide has provided a detailed overview of the isomers and stereochemistry of 1,2-cyclopentenophenanthrene. While the parent molecule is achiral, its substituted derivatives present a rich stereochemical landscape with significant implications for their biological activity. A thorough understanding of the synthesis, characterization, and stereochemical properties of these compounds is essential for researchers working in the fields of medicinal chemistry, toxicology, and drug development. The methodologies and data presented herein serve as a valuable resource for the continued investigation of this important class of polycyclic aromatic hydrocarbons.

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• Dibble, T. J., & Peterson, B. R. (2009). X-ray structures of cyclophanes derived from naphtho[1,2-c:5,6-c]difuran and the synthesis, structure, and reaction kinetics of its 1,3,6,8-tetrasilylated derivative. The Journal of Organic Chemistry, 74(15), 5192-5198. [Link]

• Aitipamula, S., & Vangala, V. R. (2017). X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals. OUCI. [Link]

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Protocols & Analytical Methods

Synthesis of 1,2-Cyclopentenophenanthrene: A Detailed Guide to Laboratory Methods

Abstract

This comprehensive technical guide provides detailed application notes and laboratory protocols for the synthesis of 1,2-Cyclopentenophenanthrene, a significant polycyclic aromatic hydrocarbon (PAH) with a structure related to carcinogenic compounds and of interest in materials science. This document is intended for researchers, synthetic chemists, and professionals in drug development. We will explore multiple synthetic pathways, elucidating the mechanistic underpinnings of each reaction and providing step-by-step protocols with field-proven insights. The methodologies covered include classical approaches such as the Mallory photocyclization and multi-step syntheses commencing from readily available starting materials like acenaphthene and cyclopentanone derivatives. Each protocol is designed to be a self-validating system, with quantitative data presented in clear tabular formats and key experimental workflows visualized using diagrams.

Introduction: The Significance of 1,2-Cyclopentenophenanthrene

1,2-Cyclopentenophenanthrene, also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene, belongs to a class of cyclopenta-fused polycyclic aromatic hydrocarbons (CP-PAHs)[1][2]. These compounds are of significant interest due to their structural similarity to steroids and their presence in various environmental sources, including petroleum, coal, and the pyrolysis products of sterols[3]. The biological activity of some cyclopenta[a]phenanthrene derivatives, particularly their potential carcinogenicity, has driven much of the research into their synthesis and properties[3][4]. The ability to synthesize these molecules in the laboratory is crucial for toxicological studies, the development of analytical standards, and for exploring their potential applications in materials science.

This guide will detail several robust synthetic strategies for the preparation of the 1,2-Cyclopentenophenanthrene core structure, providing both the theoretical basis and practical instructions for their successful implementation in a laboratory setting.

Synthetic Strategies and Protocols

We will now delve into specific, validated methods for the synthesis of 1,2-Cyclopentenophenanthrene. Each section will provide a strategic overview, a detailed protocol, and a summary of key reaction parameters.

Strategy 1: Photocyclization of a Stilbene Precursor (The Mallory Reaction)

The Mallory reaction is a powerful photochemical method for the synthesis of phenanthrenes and their derivatives from stilbene precursors[5][6]. The reaction proceeds via an intramolecular 6π-electrocyclization of a cis-stilbene isomer upon UV irradiation, forming a transient dihydrophenanthrene intermediate. This intermediate is then oxidized to the aromatic phenanthrene product[5][6][7].

Causality of Experimental Choices: The use of iodine as an oxidizing agent is crucial for trapping the unstable dihydrophenanthrene intermediate and driving the reaction towards aromatization[2][6]. The reaction is typically carried out in a dilute solution to minimize intermolecular side reactions, such as [2+2] cycloadditions[2]. Tetrahydrofuran (THF) can be employed as a scavenger for the hydrogen iodide (HI) produced during the reaction[8].

Experimental Workflow:

Caption: Workflow for the Mallory Photocyclization Synthesis.

Protocol 2.1: Synthesis of 1,2-Cyclopentenophenanthrene via Mallory Photocyclization

Step 1: Synthesis of the Stilbene Precursor (A suitable stilbene precursor, such as 1-(2-phenylethenyl)indane, would first need to be synthesized. This can typically be achieved through a Wittig or Horner-Wadsworth-Emmons reaction between an appropriate phosphonium ylide and an aldehyde.)

Step 2: Photocyclization

• In a photoreactor, dissolve the stilbene precursor (1.0 eq) and a catalytic amount of iodine (0.1 eq) in a suitable solvent (e.g., cyclohexane or benzene) to a concentration of approximately 10⁻³ M.

• Deoxygenate the solution by bubbling with nitrogen or argon for 30 minutes.

• Irradiate the solution with a high-pressure mercury lamp (e.g., 125W) with cooling to maintain a constant temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Wash the solution with aqueous sodium thiosulfate to remove excess iodine, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 1,2-Cyclopentenophenanthrene.

Quantitative Data Summary:

Parameter	Value
Stilbene Precursor	1.0 eq
Iodine	0.1 eq
Solvent	Cyclohexane or Benzene
Concentration	~10⁻³ M
UV Lamp	125W High-Pressure Mercury Lamp
Reaction Time	6-24 hours (monitor by TLC/GC)
Expected Yield	40-70%

Strategy 2: Multi-step Synthesis from Acenaphthene

This strategy builds the 1,2-Cyclopentenophenanthrene skeleton from the readily available starting material, acenaphthene. The key steps involve the formation of a carboxylic acid derivative of acenaphthene, followed by an intramolecular Friedel-Crafts acylation to construct the cyclopentanone ring, and finally, reduction to the desired hydrocarbon.

Causality of Experimental Choices: The use of a strong acid catalyst, such as polyphosphoric acid (PPA) or liquid hydrogen fluoride (HF), is necessary to promote the intramolecular Friedel-Crafts acylation by generating a highly electrophilic acylium ion[9][10]. The subsequent Clemmensen or Wolff-Kishner reduction is employed to deoxygenate the ketone to the corresponding methylene group.

Experimental Workflow:

Caption: Multi-step Synthesis from Acenaphthene.

Protocol 2.2: Synthesis from Acenaphthene

Step 1: Synthesis of 1-(Acenaphthenyl)acetic acid (This intermediate can be prepared from acenaphthene through various routes, including bromination followed by reaction with the sodium salt of malonic ester and subsequent decarboxylation.)

Step 2: Homologation to 1-(Acenaphthenyl)propionic acid (This can be achieved via an Arndt-Eistert homologation or by converting the acetic acid to the corresponding alcohol, then to a halide, followed by Grignard reaction and carboxylation.)

Step 3: Intramolecular Friedel-Crafts Acylation

• Add 1-(Acenaphthenyl)propionic acid (1.0 eq) to an excess of polyphosphoric acid (PPA) or liquid hydrogen fluoride (HF) with stirring.

• Heat the mixture (e.g., to 80-100 °C for PPA) and monitor the reaction by TLC.

• Upon completion, carefully pour the reaction mixture onto crushed ice to quench the reaction.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude cyclized ketone.

Step 4: Reduction of the Ketone

• To the crude ketone from the previous step, add amalgamated zinc (for Clemmensen reduction) or hydrazine hydrate and a strong base (for Wolff-Kishner reduction).

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Perform an appropriate work-up procedure for the chosen reduction method.

• Purify the product by column chromatography to obtain 1,2-Cyclopentenophenanthrene.

Quantitative Data Summary:

Parameter	Value
Starting Material	1-(Acenaphthenyl)propionic acid (1.0 eq)
Cyclization Reagent	Polyphosphoric Acid or Liquid HF
Cyclization Temp.	80-100 °C (PPA)
Reduction Method	Clemmensen or Wolff-Kishner
Overall Yield	Moderate (dependent on the efficiency of each step)

Strategy 3: Robinson Annulation Approach

The Robinson annulation is a classic ring-forming reaction that combines a Michael addition with an intramolecular aldol condensation to create a six-membered ring[9][11][12]. While typically used for cyclohexenone synthesis, a modified approach can be envisioned for the construction of the cyclopentenophenanthrene system, potentially starting with a suitable phenanthrene-derived ketone and a cyclopentenone precursor.

Causality of Experimental Choices: The choice of base is critical in the Robinson annulation to facilitate both the Michael addition and the subsequent intramolecular aldol condensation[12]. The reaction sequence is designed to form two new carbon-carbon bonds and a new ring in a single pot, making it an efficient strategy for constructing fused ring systems[9][11].

Conceptual Workflow:

Caption: Conceptual Workflow for a Robinson Annulation Approach.

Protocol 2.3: Conceptual Robinson Annulation

• To a solution of a suitable phenanthrene-derived ketone (e.g., 2-acetylphenanthrene) in a suitable solvent (e.g., ethanol), add a base (e.g., sodium ethoxide).

• To this mixture, add a cyclopentenone precursor (e.g., a vinyl ketone derivative of cyclopentane).

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the progress by TLC.

• Upon completion of the Michael addition and subsequent cyclization, acidify the reaction mixture to promote dehydration.

• Perform an aqueous work-up and extract the product with an organic solvent.

• Dry, concentrate, and purify the crude product by column chromatography.

• The resulting unsaturated ketone would then require further steps, such as dehydrogenation, to yield the final 1,2-Cyclopentenophenanthrene.

Quantitative Data Summary (Conceptual):

Parameter	Value
Michael Donor	Phenanthrene-derived Ketone (1.0 eq)
Michael Acceptor	Cyclopentenone Precursor (1.0-1.2 eq)
Base	NaOEt, KOH, etc.
Solvent	Ethanol, THF, etc.
Reaction Temp.	Room Temperature to Reflux
Expected Yield	Variable, requires optimization

Conclusion and Future Perspectives

The synthesis of 1,2-Cyclopentenophenanthrene can be achieved through several strategic pathways, each with its own advantages and challenges. The Mallory photocyclization offers a direct route to the phenanthrene core, provided a suitable stilbene precursor is available. The multi-step synthesis from acenaphthene is a versatile approach that allows for the construction of the target molecule from a simple, commercially available starting material. While a direct Robinson annulation approach is more conceptual, it highlights the potential for applying powerful named reactions to the synthesis of complex PAHs.

Future research in this area may focus on the development of more efficient and stereoselective synthetic methods, particularly those that minimize the number of synthetic steps and improve overall yields. The application of modern catalytic methods, such as C-H activation, could also provide novel and more sustainable routes to 1,2-Cyclopentenophenanthrene and its derivatives. The availability of robust and scalable synthetic protocols is essential for advancing our understanding of the biological activities of these compounds and for exploring their potential in new materials and technologies.

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• Mallory, F. C., & Mallory, C. W. (1984). Photocyclization of Stilbenes and Related Molecules. Organic Reactions, 30(1), 1-456. [Link]

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• Coombs, M. M., & Bhatt, T. S. (1987). Cyclopenta[a]phenanthrenes. Cambridge University Press.

• Bhatt, T. S., & Coombs, M. M. (1988). Synthesis and biological activity of some further cyclopenta[a]phenanthrenes. Carcinogenesis, 9(9), 1669-1672. [Link]

• Pschorr, R. (1896). Neue Synthese des Phenanthrens und seiner Derivate. Berichte der deutschen chemischen Gesellschaft, 29(1), 496-501. [Link]

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• Laarhoven, W. H., Cuppen, T. J. H. M., & Nivard, R. J. F. (1970). Photodehydrocyclizations of stilbene-analogues—I. Tetrahedron, 26(4), 1069-1081. [Link]

• Floyd, A. J., Dykes, J., & Sainsbury, M. (1979). The Mallory reaction. Chemical Reviews, 79(6), 509-543.

• Lee, S., & Fuchs, P. L. (1994). A new general synthetic approach to cyclopenta[a]phenanthrenes and their carcinogenic derivatives. The Journal of Organic Chemistry, 59(25), 7144-7146. [Link]

• Talele, H. R., & Bedekar, A. V. (2009). Synthesis of Derivatives of Phenanthrene and Helicene by Improved Procedures of Photocyclization of Stilbenes. Synthetic Communications, 39(20), 3641-3649. [Link]

• Harvey, R. G., & Cortez, C. (1988). A new general synthetic approach to cyclopenta[a]phenanthrenes and their carcinogenic derivatives. Journal of Organic Chemistry, 53(15), 3636-3638. [Link]

• PubChem. (n.d.). 1,2-Cyclopentenophenanthrene. National Center for Biotechnology Information. Retrieved from [Link]

• Brzuzan, P., Woźny, M., & Łuczyński, M. (2013). Cyclopenta[c]phenanthrenes--chemistry and biological activity. Chemico-biological interactions, 205(1), 29–38. [Link]

• Sadowska, K., & Brzuzan, P. (2013). Cyclopenta[c]phenanthrenes--chemistry and biological activity. Chemico-biological interactions, 205(1), 29–38. [Link]

• Bergmann, E. D., & Szmuszkovicz, J. (1951). The Robinson Annelation Reaction. Organic Reactions, 6, 1-73.

• Coombs, M. M. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part II. Derivatives containing further unsaturation in ring D. Journal of the Chemical Society C: Organic, 955-959. [Link]

• Fieser, L. F., & Johnson, W. S. (1939). The Synthesis of 2'-Ketodihydro-1,2-cyclopentenophenanthrene and Derivatives of Phenanthro [1,2-b] furan. Journal of the American Chemical Society, 61(1), 168-171. [Link]

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Application Notes & Protocols for the Analytical Characterization of 1,2-Cyclopentenophenanthrene

Abstract

This guide provides a comprehensive overview of the state-of-the-art analytical methodologies for the unambiguous characterization and quantification of 1,2-Cyclopentenophenanthrene (also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene), a member of the polycyclic aromatic hydrocarbon (PAH) class. As PAHs are subject to intense regulatory and toxicological scrutiny, robust and reliable analytical protocols are paramount. This document furnishes researchers, analytical chemists, and drug development professionals with detailed, field-proven protocols for chromatographic and spectroscopic techniques, emphasizing the rationale behind methodological choices to ensure data integrity and reproducibility.

Introduction and Compound Overview

1,2-Cyclopentenophenanthrene is a polycyclic aromatic hydrocarbon characterized by a phenanthrene core fused with a cyclopentane ring. Its molecular structure presents unique analytical challenges, particularly in differentiating it from other isomers. Accurate identification and quantification are critical in environmental monitoring, toxicology studies, and as a potential impurity in pharmaceutical manufacturing.

A thorough understanding of its physicochemical properties is the foundation of any analytical strategy.

Table 1: Physicochemical Properties of 1,2-Cyclopentenophenanthrene

Property	Value	Source
Molecular Formula	C₁₇H₁₄	[1][2][3]
Molecular Weight	218.29 g/mol	[1][2][4][5]
CAS Number	482-66-6	[1]
Appearance	Solid (at STP)	N/A
Octanol/Water Partition Coeff. (logP)	4.482 (Calculated)	[5]

The analytical workflow for characterizing 1,2-Cyclopentenophenanthrene, from sample acquisition to final data reporting, requires a multi-faceted approach. The following diagram illustrates a generalized workflow.

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Application Notes and Protocols: 1,2-Cyclopentenophenanthrene as a Precursor in Organic Synthesis

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Synthetic Potential of 1,2-Cyclopentenophenanthrene

1,2-Cyclopentenophenanthrene, systematically named 16,17-dihydro-15H-cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH) that holds significant value as a versatile precursor in organic synthesis. Its rigid, fused-ring structure, bearing resemblance to the core of steroids, renders it an attractive scaffold for the construction of complex molecular architectures. The perhydro-1,2-cyclopentanophenanthrene nucleus is, in fact, the fundamental structure of all steroids, highlighting the intrinsic potential of its partially aromatized analogue in medicinal chemistry and drug development.[1]

This guide provides a comprehensive overview of the synthetic utility of 1,2-cyclopentenophenanthrene, with a focus on practical applications and detailed experimental protocols. We will explore its synthesis, key functionalization strategies, and its role as a building block for more elaborate molecules. Furthermore, we will address the important safety considerations associated with this class of compounds, given that some of its derivatives have been identified as potentially carcinogenic.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of 1,2-cyclopentenophenanthrene is essential for its effective use in the laboratory.

Property	Value	Source
Molecular Formula	C₁₇H₁₄	PubChem
Molecular Weight	218.29 g/mol	PubChem
Melting Point	135-136 °C	DrugFuture
Appearance	Needles from alcohol or petroleum ether	DrugFuture
CAS Number	482-66-6	PubChem

Spectroscopic Characterization:

Example: Methyl phenanthrene-9-carboxylate

• ¹H NMR (500 MHz, CDCl₃): δ 8.98 – 8.90 (m, 1H), 8.78 – 8.71 (m, 1H), 8.69 (d, J = 8.4 Hz, 1H), 8.48 (s, 1H), 7.96 (d, J = 7.9 Hz, 1H), 7.75 (t, J = 7.5 Hz, 1H), 7.70 (p, J = 5.9 Hz, 2H), 7.64 (t, J = 7.4 Hz, 1H), 4.05 (s, 3H).

• ¹³C NMR (125 MHz, CDCl₃): δ 168.2, 132.5, 132.3, 130.8, 130.2, 130.0, 129.2, 129.0, 127.5, 127.1, 127.0, 126.7, 126.3, 122.9, 122.8, 52.4.

• MS (EI) m/z: 236 (M⁺).

Note: Researchers should always acquire and interpret their own comprehensive spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS) for unambiguous structure confirmation.

Synthesis of the 1,2-Cyclopentenophenanthrene Scaffold

The accessibility of 1,2-cyclopentenophenanthrene and its derivatives is a critical first step for its use as a precursor. Several synthetic routes have been developed, often involving multi-step sequences. A common strategy involves the construction of the cyclopentane ring onto a pre-existing phenanthrene or a precursor that can be aromatized.

Protocol 1: Synthesis of 15H-16,17-dihydrocyclopenta[a]phenanthrene Derivatives

This protocol outlines a general method for the synthesis of substituted 1,2-cyclopentenophenanthrenes, adapted from a reported convenient synthesis. The key steps involve C-alkylation of a cyclopentanone derivative followed by cyclodehydration and aromatization.

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Application Notes and Protocols for Investigating the Carcinogenicity of 1,2-Cyclopentenophenanthrene

Introduction: A Framework for Carcinogenicity Assessment

1,2-Cyclopentenophenanthrene is a polycyclic aromatic hydrocarbon (PAH) whose carcinogenic potential requires rigorous investigation. This guide provides a comprehensive overview of experimental protocols for researchers, scientists, and drug development professionals to assess the carcinogenic risk of this compound. The methodologies detailed herein are designed to provide a robust framework for generating reliable and reproducible data, from initial in vitro screening for genotoxicity to long-term in vivo carcinogenicity studies.

The experimental approach is structured in a tiered manner, beginning with in vitro assays to evaluate mutagenic and clastogenic potential. Positive findings in these initial screens trigger the need for more comprehensive in vivo studies to determine the compound's carcinogenic activity in a whole-organism context. This tiered approach is a scientifically sound and resource-efficient strategy for carcinogenicity assessment.

Part 1: In Vitro Genotoxicity Assessment

A critical first step in evaluating the carcinogenic potential of a chemical is to determine its ability to induce genetic damage.[1][2] A standard battery of in vitro genotoxicity tests is recommended to cover different endpoints, including gene mutations and chromosomal damage.[3]

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.[4]

Protocol:

• Strain Selection: Utilize S. typhimurium strains TA98, TA100, TA1535, TA1537, and TA102 to detect different types of mutations (frameshift and base-pair substitutions).

• Metabolic Activation: Conduct the assay with and without the addition of a metabolic activation system (S9 fraction from induced rat liver) to determine if metabolites of 1,2-Cyclopentenophenanthrene are mutagenic.[2]

• Dose Range Finding: Perform a preliminary toxicity test to determine a suitable dose range of 1,2-Cyclopentenophenanthrene that is not overly cytotoxic to the bacterial strains.

• Plate Incorporation Method:

  • Mix 1,2-Cyclopentenophenanthrene at various concentrations, the selected bacterial strain, and with or without S9 mix in molten top agar.

  • Pour the mixture onto minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive mutagenic response.

Interpretation of Results:

Result	Interpretation
Positive	1,2-Cyclopentenophenanthrene is mutagenic in the tested bacterial strains.
Negative	1,2-Cyclopentenophenanthrene is not mutagenic under the tested conditions.
Equivocal	The results are not clear-cut and may require further investigation.

In Vitro Micronucleus Test

The in vitro micronucleus test detects both clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) effects of a test compound in cultured mammalian cells.

Protocol:

• Cell Line Selection: Use a suitable mammalian cell line, such as Chinese Hamster Ovary (CHO) cells, V79 cells, or human peripheral blood lymphocytes.

• Metabolic Activation: As with the Ames test, perform the assay with and without an S9 metabolic activation system.

• Dose Selection: Determine the appropriate concentration range of 1,2-Cyclopentenophenanthrene based on a preliminary cytotoxicity assay (e.g., MTT assay).

• Treatment: Expose the cells to 1,2-Cyclopentenophenanthrene for a short period (e.g., 3-6 hours) in the presence and absence of S9 mix, followed by a recovery period.

• Cytokinesis Block: Add cytochalasin B to the culture medium to block cytokinesis and allow for the accumulation of binucleated cells.

• Harvesting and Staining: Harvest the cells, fix them, and stain with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

• Microscopic Analysis: Score the frequency of micronuclei in at least 1000 binucleated cells per concentration.

Data Interpretation:

A statistically significant, dose-dependent increase in the frequency of micronucleated cells in the treated groups compared to the negative control indicates a positive result.

Part 2: In Vivo Carcinogenicity Studies

If the in vitro genotoxicity assays yield positive results, or if there is other evidence to suggest a carcinogenic potential, long-term in vivo studies in animal models are warranted. The 2-year rodent bioassay is considered the "gold standard" for assessing carcinogenicity.[5]

Animal Model Selection and Husbandry

Species and Strain: Commonly used rodent species for carcinogenicity studies are rats (e.g., Sprague-Dawley, F344/N) and mice (e.g., B6C3F1).[6][7] The choice of species should be based on factors such as metabolism of the test compound and historical control data.

Husbandry: Animals should be housed in a controlled environment with a 12-hour light/dark cycle, and have access to food and water ad libitum. All animal procedures must be in accordance with the Public Health Service Policy on Humane Care and Use of Animals.[6]

Long-Term (2-Year) Rodent Bioassay

This study is designed to evaluate the toxicological and carcinogenic potential of a substance following long-term exposure.[6][8]

Protocol:

• Dose Selection: The doses should be selected based on the results of shorter-term toxicity studies (e.g., 90-day studies). The highest dose should be the maximum tolerated dose (MTD), which is the dose that causes minimal toxicity without significantly altering the animal's lifespan. At least two lower dose levels should also be included.

• Administration Route: The route of administration should be relevant to potential human exposure (e.g., oral gavage, dermal application, inhalation).

• Study Groups:

  • Control group (vehicle only)

  • Low-dose group

  • Mid-dose group

  • High-dose group (MTD)

  • Each group should consist of at least 50 animals of each sex.[5]

• Duration: The study duration is typically 24 months.

• Clinical Observations: Animals should be observed daily for clinical signs of toxicity. Body weight and food consumption should be recorded weekly for the first 13 weeks and monthly thereafter.

• Necropsy and Histopathology: At the end of the study, all animals are euthanized, and a complete necropsy is performed. All organs and tissues are examined macroscopically, and any gross lesions are recorded. A comprehensive set of tissues from all animals in the control and high-dose groups, as well as all gross lesions from all groups, should be examined microscopically by a board-certified veterinary pathologist.[5][9]

Workflow for In Vivo Carcinogenicity Study:

Caption: Workflow for a 2-year rodent carcinogenicity bioassay.

Part 3: Mechanistic Studies

Understanding the mechanism of action of a carcinogen is crucial for risk assessment. For PAHs like 1,2-Cyclopentenophenanthrene, metabolic activation is a key step in their carcinogenic activity.[10][11]

Metabolic Activation Pathway

PAHs are metabolized by cytochrome P450 enzymes (CYPs) to reactive intermediates that can bind to DNA, leading to mutations and cancer initiation.[11][12]

Proposed Metabolic Activation of 1,2-Cyclopentenophenanthrene:

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Application Notes and Protocols for 1,2-Cyclopentenophenanthrene in Cancer Research

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Dichotomy of 1,2-Cyclopentenophenanthrene in Oncology

1,2-Cyclopentenophenanthrene, more systematically known as cyclopenta[a]phenanthrene, and its derivatives represent a fascinating and complex class of molecules in cancer research. These compounds are structurally related to polycyclic aromatic hydrocarbons (PAHs), a group notorious for its carcinogenic members.[1][2][3] Indeed, many cyclopenta[a]phenanthrene derivatives have been identified as potent carcinogens, demanding careful handling and thorough toxicological evaluation.[1][4][5]

However, the scientific narrative of these molecules is not monolithic. The same fundamental scaffold that imparts carcinogenicity in some derivatives can be chemically modified to create compounds with promising therapeutic potential, including anti-inflammatory and anticancer activities.[6] This guide delves into this "carcinogenicity-activity dichotomy," providing a comprehensive overview of the dual roles of 1,2-cyclopentenophenanthrene derivatives in cancer research. We will explore their mechanisms of action as both inducers and inhibitors of carcinogenesis and provide detailed protocols for their study in a laboratory setting.

Part 1: The Carcinogenic Potential of 1,2-Cyclopentenophenanthrene Derivatives

The primary concern with many cyclopenta[a]phenanthrene derivatives is their ability to initiate and promote cancer. This activity is intrinsically linked to their metabolic activation into DNA-reactive species.

Mechanism of Action: Metabolic Activation and Genotoxicity

Like many PAHs, the carcinogenicity of cyclopenta[a]phenanthrenes is not inherent to the parent molecule but arises from its metabolic processing within the cell.[2][3] The process, broadly termed metabolic activation, converts the chemically stable hydrocarbon into highly reactive electrophiles that can covalently bind to cellular macromolecules, most critically, DNA.

The key steps in this pathway are:

• Oxidation: Cytochrome P450 enzymes introduce an epoxide group onto the aromatic ring system.

• Hydration: Epoxide hydrolase converts the epoxide into a dihydrodiol.

• Second Oxidation: A second epoxidation by cytochrome P450 enzymes at a different position on the ring creates a highly reactive diol epoxide.

• DNA Adduct Formation: The strained epoxide ring of the diol epoxide can be attacked by nucleophilic sites on DNA bases (primarily guanine), forming a stable covalent bond known as a DNA adduct. These adducts can distort the DNA helix, leading to mutations during DNA replication if not repaired, thus initiating the process of carcinogenesis.

Caption: Metabolic activation of cyclopenta[a]phenanthrene.

Application Note & Protocol: In Vitro Micronucleus Assay for Genotoxicity Assessment

The in vitro micronucleus test is a well-established method for assessing the genotoxic potential of a compound. It detects the presence of micronuclei, which are small, extranuclear bodies containing chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. An increase in micronucleus frequency is an indicator of chromosomal damage.

Objective: To determine if a 1,2-cyclopentenophenanthrene derivative induces chromosomal damage in cultured mammalian cells.

Materials:

• Cell Line: Chinese Hamster Ovary (CHO) or V79 cells are commonly used. Human peripheral blood lymphocytes or human cell lines like TK6 are also suitable.

• Culture Medium: Appropriate medium for the chosen cell line (e.g., MEM for V79) supplemented with fetal bovine serum (FBS) and antibiotics.

• Test Compound: 1,2-Cyclopentenophenanthrene derivative dissolved in a suitable solvent (e.g., DMSO).

• Cytochalasin B: To block cytokinesis, resulting in binucleated cells, which makes micronucleus scoring more accurate.

• Fixative: Methanol:acetic acid (3:1, v/v).

• Staining Solution: Giemsa or a fluorescent DNA stain like DAPI.

• Microscope Slides and Coverslips.

• S9 Metabolic Activation System (Optional): A rat liver homogenate fraction used to mimic mammalian metabolism in vitro. This is crucial for testing pro-carcinogens like PAHs.

Experimental Workflow:

Caption: Workflow for the in vitro micronucleus assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cells into 6-well plates at a density that will ensure they are sub-confluent at the time of harvesting. Incubate for 24 hours.

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Serially dilute the stock in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 1%.

• Treatment:

  • Without S9: Remove the medium from the cells and add the medium containing the test compound.

  • With S9: Prepare the S9 mixture according to the manufacturer's instructions. Add the test compound to the S9-containing medium and then add this to the cells.

  • Include positive (e.g., mitomycin C) and vehicle (DMSO) controls.

  • Incubate for 3-6 hours.

• Cytochalasin B Addition: After the treatment period, wash the cells with PBS and add fresh medium containing cytochalasin B (typically 3-6 µg/mL).

• Incubation: Incubate the cells for a period equivalent to 1.5 to 2 normal cell cycles.

• Cell Harvesting:

  • Trypsinize the cells and collect them by centrifugation.

  • Resuspend the cell pellet in a hypotonic solution (e.g., 0.075 M KCl) and incubate.

  • Centrifuge and resuspend the cells in fresh, cold fixative. Repeat the fixation step twice.

• Slide Preparation and Staining:

  • Drop the fixed cell suspension onto clean microscope slides and allow them to air dry.

  • Stain the slides with Giemsa or a fluorescent dye.

• Scoring and Data Analysis:

  • Using a light or fluorescence microscope, score at least 1000 binucleated cells per concentration for the presence of micronuclei.

  • Calculate the frequency of micronucleated binucleated cells.

  • Assess cytotoxicity by calculating the Cytokinesis-Block Proliferation Index (CBPI).

Data Presentation:

Compound Concentration (µM)	Number of Binucleated Cells Scored	Number of Micronucleated Binucleated Cells	% Micronucleated Cells
Vehicle Control (0.1% DMSO)	1000	12	1.2
Derivative X (1 µM)	1000	15	1.5
Derivative X (10 µM)	1000	48	4.8
Derivative X (50 µM)	1000	123	12.3
Positive Control (Mitomycin C)	1000	150	15.0
Statistically significant increase (p < 0.05) compared to vehicle control.

Part 2: The Therapeutic Potential of 1,2-Cyclopentenophenanthrene Derivatives

The rigid, planar structure of the phenanthrene ring system, while contributing to the carcinogenic properties of some derivatives, also provides a scaffold for designing potential anticancer agents.[6][7] The therapeutic strategy hinges on modifying the core structure to eliminate carcinogenicity while introducing functionalities that can interact with cancer-specific targets.

Potential Mechanisms of Anticancer Action

Research into phenanthrene derivatives has suggested several potential mechanisms by which they could exert anticancer effects:

• DNA Intercalation: The planar aromatic system can insert itself between the base pairs of DNA.[7] This can disrupt DNA replication and transcription, leading to cell cycle arrest and apoptosis.

• Enzyme Inhibition: Specific derivatives can be designed to fit into the active sites of enzymes that are crucial for cancer cell survival and proliferation. For example, some phenanthrene derivatives have been identified as potent inhibitors of Pim-1 and Pim-3 kinases, which are overexpressed in various cancers and are involved in promoting cell survival and proliferation.[6]

• Induction of Apoptosis: Many chemotherapeutic agents ultimately kill cancer cells by inducing programmed cell death, or apoptosis.[8][9][10] Cyclopentenone-containing compounds, which share a five-membered ring structure, have been shown to induce apoptosis through mitochondrial pathways and caspase activation.[8][11] It is plausible that cyclopentenophenanthrene derivatives could be engineered to activate similar pro-apoptotic pathways.

Caption: Potential anticancer mechanisms of therapeutic derivatives.

Application Note & Protocol: MTT Assay for Anti-Proliferative Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This assay is widely used to measure the cytotoxic or anti-proliferative effects of chemical compounds on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a 1,2-cyclopentenophenanthrene derivative on a cancer cell line.

Materials:

• Cell Line: A relevant cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer).

• Culture Medium: Appropriate for the chosen cell line.

• Test Compound: 1,2-Cyclopentenophenanthrene derivative dissolved in DMSO.

• MTT Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, 5 mg/mL in PBS.

• Solubilization Solution: DMSO or a solution of 10% SDS in 0.01 M HCl.

• 96-well plates.

• Plate reader capable of measuring absorbance at ~570 nm.

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours to allow for attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the test compound in culture medium.

  • Remove the old medium from the wells and add 100 µL of medium containing the various concentrations of the compound.

  • Include vehicle control (DMSO) and untreated control (medium only) wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution (e.g., DMSO) to each well. Mix gently by pipetting up and down to dissolve the purple crystals.

• Absorbance Measurement: Read the absorbance of the plates on a plate reader at a wavelength of 570 nm.

Data Analysis:

• Calculate Percent Viability:

  • Percent Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

• Determine IC₅₀: Plot the percent viability against the logarithm of the compound concentration. Use non-linear regression analysis to fit the data to a dose-response curve and calculate the IC₅₀ value.

Data Presentation:

Compound Concentration (µM)	Mean Absorbance (570 nm)	% Cell Viability
Vehicle Control (0.1% DMSO)	1.250	100
Derivative Y (0.1 µM)	1.180	94.4
Derivative Y (1 µM)	0.950	76.0
Derivative Y (10 µM)	0.630	50.4
Derivative Y (50 µM)	0.250	20.0
Derivative Y (100 µM)	0.150	12.0
Calculated IC₅₀	~10 µM

Conclusion and Future Directions

The family of 1,2-cyclopentenophenanthrene presents a compelling case of structure-dependent biological activity. While the carcinogenic potential of many derivatives is well-documented and necessitates rigorous safety testing for any new analogue, the therapeutic promise of this chemical scaffold should not be overlooked. The ability to modify the core structure to create compounds with potent anti-proliferative and pro-apoptotic activities highlights a promising avenue for novel drug discovery.

Future research must focus on elucidating the precise structure-activity relationships that govern the switch between carcinogenicity and therapeutic efficacy. Advanced computational modeling, coupled with high-throughput synthesis and screening, will be instrumental in designing and identifying new derivatives with improved safety profiles and enhanced anticancer activity. By carefully navigating the dual nature of these compounds, the scientific community can unlock the full therapeutic potential of the cyclopenta[a]phenanthrene scaffold.

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Evaluating the Cytotoxicity of 1,2-Cyclopentenophenanthrene: A Guide to Cell-Based Assays

Introduction: Unmasking the Cellular Impact of a Unique Polycyclic Aromatic Hydrocarbon

1,2-Cyclopentenophenanthrene is a polycyclic aromatic hydrocarbon (PAH) characterized by a fused cyclopentene ring on the phenanthrene backbone.[1][2] As with many PAHs, understanding its potential for cellular toxicity is of paramount importance for environmental health and drug development, as some phenanthrene derivatives have demonstrated significant cytotoxic and even anticancer properties.[3][4][5][6][7] The lipophilic nature of PAHs allows them to readily cross cellular membranes, initiating a cascade of events that can culminate in cell death.

The cytotoxicity of PAHs is often linked to their metabolic activation by cytochrome P450 enzymes into reactive intermediates, such as epoxides and dihydrodiols.[8] These metabolites can form DNA adducts, leading to genotoxicity, and can also trigger oxidative stress through the generation of reactive oxygen species (ROS).[9][10][11] This cellular turmoil can disrupt mitochondrial function, compromise membrane integrity, and ultimately activate apoptotic or necrotic cell death pathways.[12]

This comprehensive guide details a suite of robust, cell-based assays designed to meticulously evaluate the cytotoxic effects of 1,2-Cyclopentenophenanthrene. We will delve into the mechanistic underpinnings of each assay, providing detailed, field-proven protocols to ensure the generation of reliable and reproducible data for researchers, scientists, and drug development professionals.

Foundational Cytotoxicity Assessment: A Multi-Parametric Approach

A thorough assessment of cytotoxicity should not rely on a single endpoint. Instead, a multi-parametric approach, probing different aspects of cellular health, provides a more complete and nuanced understanding of a compound's toxic potential. We will focus on assays that measure:

• Metabolic Activity: As an indicator of overall cell viability.

• Membrane Integrity: To detect physical damage to the cell.

• Lysosomal Function: Assessing the health of a key cellular organelle.

• Apoptosis Induction: To identify programmed cell death.

• Oxidative Stress: To measure the generation of reactive oxygen species.

The selection of an appropriate cell line is also critical. For general cytotoxicity screening, cell lines such as the human hepatocellular carcinoma cell line (HepG2) and the human skin keratinocyte cell line (KERTr) are often used due to their relevance in xenobiotic metabolism and as a primary barrier, respectively.[13][14][15] For neurotoxicity studies, cell lines like SY5Y may be more appropriate.[16]

Core Cytotoxicity Assays: Principles and Protocols

MTT Assay: Gauging Mitochondrial and Metabolic Health

The MTT assay is a cornerstone colorimetric method for assessing cell viability by measuring metabolic activity.[17][18][19] In viable cells, mitochondrial dehydrogenases, such as succinate dehydrogenase, reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[18][19] The amount of formazan produced is directly proportional to the number of metabolically active cells.[18]

Caption: Workflow for the MTT cytotoxicity assay.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 1,2-Cyclopentenophenanthrene in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells. Incubate for the desired exposure times (e.g., 24, 48, 72 hours).

• MTT Addition: After the incubation period, add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, protected from light.

• Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[20] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the absorbance of the blank (medium only) from all readings. Express the results as a percentage of the vehicle control.

Lactate Dehydrogenase (LDH) Assay: Monitoring Membrane Integrity

The LDH cytotoxicity assay is a colorimetric method that quantifies cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[21][22] LDH is a stable cytosolic enzyme that is rapidly released upon plasma membrane lysis.[23][24] The assay involves a two-step enzymatic reaction where LDH reduces NAD+ to NADH, which then reduces a tetrazolium salt (INT) to a colored formazan product.[21][25] The amount of formazan is proportional to the amount of LDH released, and thus, to the level of cytotoxicity.[24]

Caption: Workflow for the LDH cytotoxicity assay.

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. It is crucial to include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).[25]

• Supernatant Collection: After treatment, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (containing substrate, cofactor, and dye) to each well.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader. A reference wavelength of 680 nm should also be measured to subtract background absorbance.[25]

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

Neutral Red Uptake Assay: Assessing Lysosomal Integrity

The neutral red uptake assay is a cell viability assay that measures the accumulation of the neutral red dye in the lysosomes of healthy, viable cells.[26][27][28] The dye penetrates the cell membrane and is retained within the lysosomes.[26] In contrast, dead or dying cells with compromised membranes are unable to retain the dye.[29] The amount of dye extracted from the cells is proportional to the number of viable cells.[30]

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Dye Incubation: After the treatment period, remove the medium and add 100 µL of medium containing 50 µg/mL neutral red to each well. Incubate for 2-3 hours at 37°C.

• Washing: Carefully aspirate the neutral red-containing medium and wash the cells with 150 µL of PBS.

• Dye Extraction: Add 150 µL of a destain solution (e.g., 50% ethanol, 1% acetic acid in water) to each well.

• Data Acquisition: Shake the plate for 10 minutes on an orbital shaker to ensure complete solubilization of the dye. Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of viable cells relative to the untreated control.

Probing the Mechanisms of Cell Death

Beyond determining if a compound is cytotoxic, it is crucial to understand how it induces cell death. The following assays can elucidate the underlying mechanisms.

Caspase-3/7 Activity Assay: Detecting Apoptosis

Caspases are a family of proteases that are key mediators of apoptosis.[12][31] Caspase-3 and caspase-7 are effector caspases that, once activated, cleave a wide range of cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.[32] Luminescent or fluorescent assays provide a sensitive method for detecting caspase-3/7 activity.[33] These assays typically use a proluminescent or fluorogenic substrate containing the DEVD peptide sequence, which is specifically recognized and cleaved by activated caspase-3 and -7.[32][33]

Caption: Simplified intrinsic apoptosis pathway.

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate suitable for luminescence measurements. Follow steps 1 and 2 of the MTT assay protocol.

• Reagent Addition: After treatment, allow the plate to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents of the wells by gently shaking on a plate shaker for 30-60 seconds. Incubate at room temperature for 1-2 hours.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Express the results as fold-change in caspase activity relative to the vehicle control.

Reactive Oxygen Species (ROS) Detection Assay: Measuring Oxidative Stress

As mentioned, PAHs can induce the production of ROS, leading to oxidative stress and cellular damage.[9][10] The detection of intracellular ROS can be achieved using cell-permeable fluorogenic probes, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).[34][35][36] Once inside the cell, DCFH-DA is deacetylated by cellular esterases to the non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[35] The fluorescence intensity is directly proportional to the level of intracellular ROS.[34]

• Cell Seeding: Seed cells in a black-walled, clear-bottom 96-well plate. Incubate overnight.

• Probe Loading: Remove the culture medium and wash the cells with a warm buffer (e.g., PBS or HBSS). Add 100 µL of a 10-25 µM DCFH-DA solution to each well. Incubate for 30-60 minutes at 37°C.

• Compound Treatment: Remove the DCFH-DA solution and wash the cells again. Add 100 µL of the 1,2-Cyclopentenophenanthrene dilutions. A positive control, such as tert-butyl hydrogen peroxide (TBHP), should be included.[35]

• Data Acquisition: Measure the fluorescence intensity at an excitation wavelength of ~495 nm and an emission wavelength of ~529 nm using a fluorescence microplate reader.[34] Readings can be taken kinetically over time or as an endpoint measurement.

• Data Analysis: Express the results as a fold-change in fluorescence intensity relative to the vehicle control.

Data Presentation and Interpretation

For a comprehensive overview, the quantitative data from these assays should be summarized in a clear and structured table. This allows for easy comparison of the different cytotoxic endpoints.

Assay	Endpoint Measured	Principle	Typical Cell Line
MTT	Cell Viability / Metabolic Activity	Reduction of MTT to formazan by mitochondrial dehydrogenases.[17][18]	HepG2, A549, KERTr[7][13][15]
LDH	Cytotoxicity / Membrane Integrity	Release of lactate dehydrogenase from damaged cells.[21][22]	HeLa, various[21]
Neutral Red	Cell Viability / Lysosomal Integrity	Uptake and retention of neutral red dye in lysosomes of viable cells.[26][27]	HepG2, 3T3[27]
Caspase-3/7	Apoptosis	Cleavage of a specific substrate by activated caspase-3 and -7, generating a luminescent or fluorescent signal.[32][33]	Jurkat, various[32]
ROS Detection	Oxidative Stress	Oxidation of a non-fluorescent probe (DCFH) to a fluorescent product (DCF) by reactive oxygen species.[35][36]	HeLa, various[36]

Conclusion

The evaluation of 1,2-Cyclopentenophenanthrene cytotoxicity requires a multi-faceted approach that goes beyond a simple measure of cell viability. By employing a suite of assays that probe metabolic activity, membrane integrity, lysosomal function, apoptosis, and oxidative stress, researchers can build a detailed profile of the compound's cellular impact. The protocols outlined in this guide provide a robust framework for obtaining high-quality, reproducible data, thereby enabling a thorough and mechanistically informed assessment of the potential risks and therapeutic opportunities associated with this and other novel chemical entities.

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Application Notes & Protocols: Animal Models for 1,2-Cyclopentenophenanthrene Toxicity Studies

Abstract

1,2-Cyclopentenophenanthrene is a member of the polycyclic aromatic hydrocarbon (PAH) class of compounds, which are known for their potential carcinogenic and toxic effects.[1][2] Structurally related to potent carcinogens, understanding the toxicological profile of 1,2-Cyclopentenophenanthrene is critical for human health risk assessment. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the selection and use of appropriate animal models for studying its toxicity. We delve into the mechanistic underpinnings of PAH toxicity, justify the selection of specific rodent and alternative models, and provide detailed, field-proven protocols for acute, sub-chronic, and genotoxicity studies based on internationally recognized guidelines.

Mechanistic Overview: The Aryl Hydrocarbon Receptor (AhR) Pathway

The toxicity of most PAHs is intrinsically linked to their metabolic activation, a process primarily mediated by the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor.[3][4] Upon entering the cell, PAHs like 1,2-Cyclopentenophenanthrene are presumed to bind to the cytosolic AhR complex. This binding event triggers a conformational change, leading to the dissociation of chaperone proteins and translocation of the AhR into the nucleus.[5] In the nucleus, AhR forms a heterodimer with the AhR Nuclear Translocator (ARNT). This complex then binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes.[4][5]

This binding initiates the transcription of a battery of genes, most notably Phase I metabolizing enzymes like cytochrome P450s (CYP1A1, CYP1A2, CYP1B1).[3][4] While this is an adaptive response to metabolize and clear foreign compounds, the process can generate highly reactive electrophilic intermediates (e.g., epoxides, dihydrodiols). These metabolites can form covalent adducts with DNA, leading to mutations and initiating carcinogenesis.[6] Furthermore, the hyper-activation of this pathway can lead to excessive production of reactive oxygen species (ROS), causing oxidative stress and cellular damage.[3]

It is important to note, however, that some PAH-induced toxicities, particularly developmental effects in fish, may occur through AhR-independent mechanisms.[7] Therefore, while the AhR pathway is the primary focus, the potential for alternative mechanisms should not be disregarded.

Figure 2: General experimental workflow for toxicity assessment.

Core Toxicity Study Protocols

The following protocols are based on OECD Test Guidelines (TGs), which represent the international standard for regulatory toxicology. [8]

Protocol 4.1: Acute Oral Toxicity - Up-and-Down Procedure (UDP)

• Guideline: OECD Test Guideline 425. [9]* Objective: To determine the median lethal dose (LD50) and identify signs of acute toxicity with a minimal number of animals. [9]* Animal Model: Female Sprague-Dawley rats (8-12 weeks old). Females are often chosen as they tend to be slightly more sensitive.

• Methodology:

  • Acclimatization: Acclimate animals for at least 5 days to laboratory conditions (22 ± 3°C, 50-60% humidity, 12h light/dark cycle). [9] 2. Preparation of Test Substance: Prepare 1,2-Cyclopentenophenanthrene in a suitable vehicle (e.g., corn oil). The concentration should be adjusted to ensure a constant administration volume.

  • Dosing (Sequential):

    • Dose a single animal by oral gavage at a starting dose (e.g., 2000 mg/kg, the limit test dose). [9] * If the animal survives, dose the next animal at a lower dose.

    • If the animal dies, dose the next animal at a higher dose.

    • The dose progression factor is typically 3.2.

  • Observation: Observe animals closely for the first 30 minutes, periodically for the first 24 hours, and daily thereafter for a total of 14 days. Record all signs of toxicity (e.g., changes in skin, fur, eyes, respiration, autonomic/CNS effects, and behavior).

  • Termination: At day 14, surviving animals are humanely euthanized and subjected to a gross necropsy.

• Data Analysis: The LD50 is calculated using the maximum likelihood method. This protocol significantly reduces the number of animals required compared to classical LD50 tests. [9]

Protocol 4.2: Sub-chronic Oral Toxicity Study (90-Day)

• Guideline: OECD Test Guideline 408.

• Objective: To provide information on the possible health hazards likely to arise from repeated exposure, identify target organs, and establish a NOAEL. [10]* Animal Model: Sprague-Dawley rats (young adults, both sexes).

• Methodology:

  • Group Allocation: Randomly assign animals to at least 4 groups (1 control, 3 treatment groups), with 10 males and 10 females per group.

  • Dose Selection: Doses should be selected based on the acute toxicity data. The highest dose should induce some toxicity but not mortality (Maximum Tolerated Dose - MTD). The lowest dose should not induce any observable adverse effects. A mid-dose should be spaced logarithmically between the high and low doses.

  • Administration: Administer the test substance daily via oral gavage for 90 consecutive days. [10]The control group receives the vehicle only.

  • In-Life Monitoring:

    • Daily: Clinical observations for signs of toxicity.

    • Weekly: Record body weight and food consumption.

    • Periodic: Detailed clinical examination, ophthalmology, and sensory reactivity tests.

  • Terminal Procedures:

    • At the end of the 90-day period, collect blood for hematology and clinical chemistry analysis.

    • Conduct a full gross necropsy on all animals.

    • Record organ weights (e.g., liver, kidneys, spleen, brain, gonads).

    • Preserve organs and tissues for histopathological examination.

• Data Presentation:

Parameter	Control Group	Low Dose Group	Mid Dose Group	High Dose Group
Dose (mg/kg/day)	0 (Vehicle)	D1	D2	D3
Animals/Sex/Group	10 M, 10 F	10 M, 10 F	10 M, 10 F	10 M, 10 F
Endpoints	- Body Weight- Food Consumption- Clinical Signs- Hematology- Clinical Chemistry- Organ Weights- Histopathology	(Collect and compare data)	(Collect and compare data)	(Collect and compare data)

Protocol 4.3: In Vivo Genotoxicity - Muta™Mouse Transgenic Rodent (TGR) Assay

• Guideline: OECD Test Guideline 488.

• Objective: To assess the mutagenic potential of 1,2-Cyclopentenophenanthrene in various tissues.

• Animal Model: Male Muta™Mouse (transgenic mice carrying the lacZ reporter gene).

• Methodology:

  • Study Design: Typically includes a vehicle control group and 3-4 dose groups, with at least 5 animals per group. A positive control (e.g., benzo[a]pyrene) is also required.

  • Dosing Regimen: A repeated-dose regimen is preferred, typically daily oral gavage for 28 consecutive days.

  • Tissue Collection: Animals are euthanized 3 days after the final dose. Tissues of interest (e.g., liver, lung, bone marrow, glandular stomach as the site of contact) are collected and flash-frozen. [6] 4. DNA Isolation: High molecular weight genomic DNA is isolated from the tissues.

  • Transgene Rescue & Packaging: The lacZ transgenes are "rescued" from the genomic DNA and packaged into bacteriophage lambda particles.

  • Plaque Assay: The phages are plated on E. coli containing a colorimetric substrate (X-Gal). Phages with a non-mutated lacZ gene form blue plaques, while those with a mutation form colorless/clear plaques.

  • Mutant Frequency Calculation: The mutant frequency (MF) is calculated as the ratio of mutant plaques to the total number of plaques screened.

• Data Interpretation: A statistically significant, dose-dependent increase in mutant frequency in any tissue is considered evidence of mutagenic activity. This assay is highly sensitive for detecting the mutagenicity of PAHs. [6]

Data Analysis & Interpretation

All quantitative data (body/organ weights, clinical chemistry, mutant frequencies) should be analyzed using appropriate statistical methods. For continuous data, Analysis of Variance (ANOVA) followed by Dunnett's test is appropriate for comparing treated groups to the control. The significance of increases in mutant frequency is often assessed using historical negative control data and appropriate statistical tests (e.g., Poisson distribution). The final interpretation should integrate all findings—clinical observations, pathology, and genotoxicity—to characterize the toxicological profile of 1,2-Cyclopentenophenanthrene and establish a NOAEL for risk assessment purposes.

References

• Ligand-Specific Transcriptional Mechanisms Underlie Aryl Hydrocarbon Receptor-Mediated Developmental Toxicity of Oxygenated PAHs. Toxicological Sciences, Oxford Academic. Available at: [Link]

• OECD Guidelines for the Testing of Chemicals. Wikipedia. Available at: [Link]

• AHR2 knockdown prevents PAH-mediated cardiac toxicity and XRE- and ARE-associated gene induction in zebrafish (Danio rerio). National Institutes of Health (NIH). Available at: [Link]

• The aryl hydrocarbon receptor as a target of environmental stressors – Implications for pollution mediated stress and inflammatory responses. National Institutes of Health (NIH). Available at: [Link]

• OECD GUIDELINES FOR TESTING OF CHEMICALS, Section 4, No. 408: Subchronic Oral Toxicity Study (90-Day). OECD. Available at: [Link]

• Assessing the Influence of Polycyclic Aromatic Hydrocarbons on Aquatic Animals. Springer Nature. Available at: [Link]

• Polycyclic Aromatic Hydrocarbons Activate the Aryl Hydrocarbon Receptor and the Constitutive Androstane Receptor to Regulate Xenobiotic Metabolism in Human Liver Cells. National Institutes of Health (NIH). Available at: [Link]

• Guidance Document on the Recognition, Assessment, and Use of Clinical Signs as Humane Endpoints for Experimental Animals Used in Safety Evaluation. OECD Series on Testing and Assessment, No. 19. Google Books.

• OECD Test Guideline 425: Acute Oral Toxicity: Up-and-Down Procedure. National Toxicology Program. Available at: [Link]

• Aryl Hydrocarbon Receptor–Independent Toxicity of Weathered Crude Oil during Fish Development. National Institutes of Health (NIH). Available at: [Link]

• OECD Chemical Testing Guidelines 2025 Updated. Auxilife. Available at: [Link]

• Evaluation of fish early life-stage toxicity models of chronic embryonic exposures to complex polycyclic aromatic hydrocarbon mixtures. PubMed. Available at: [Link]

• Tissue-specific in vivo genetic toxicity of nine polycyclic aromatic hydrocarbons assessed using the Muta™Mouse transgenic rodent assay. PubMed. Available at: [Link]

• Toxicities of Polycyclic Aromatic Hydrocarbons for Aquatic Animals. MDPI. Available at: [Link]

• Genetic Toxicity of Complex Mixtures of Polycyclic Aromatic Hydrocarbons: Evaluating Dose-Additivity in a Transgenic Mouse Model. ACS Publications. Available at: [Link]

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• Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. Journal of the Chemical Society C: Organic. Available at: [Link]

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• 1,2-CYCLOPENTENOPHENANTHRENE. Global Substance Registration System. Available at: [Link]

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Application Notes and Protocols for the Purification of 1,2-Cyclopentenophenanthrene Synthesis Products

Introduction: The Challenge of Purity in Polycyclic Aromatic Hydrocarbon Synthesis

1,2-Cyclopentenophenanthrene, a polycyclic aromatic hydrocarbon (PAH), is a foundational structure in medicinal chemistry and materials science. Its synthesis, while well-documented, invariably yields a crude product contaminated with a variety of impurities. The inherent challenge in its purification stems from the chemical similarity of these impurities to the target molecule. Byproducts often include structurally related isomers, unreacted starting materials, and partially reduced or oxidized intermediates, all of which possess comparable polarities and solubilities.

This guide provides a comprehensive overview of robust, field-proven techniques for the purification of 1,2-Cyclopentenophenanthrene. Moving beyond a simple recitation of steps, this document delves into the causality behind methodological choices, offering researchers, scientists, and drug development professionals the critical insights needed to adapt and troubleshoot these protocols. We will explore a multi-tiered purification strategy, beginning with bulk purification via recrystallization, proceeding to intermediate purification with column chromatography, and culminating in high-purity separation using High-Performance Liquid Chromatography (HPLC).

Understanding the Impurity Profile: A Prerequisite for Effective Purification

Effective purification begins with a clear understanding of what needs to be removed. The impurity profile of a crude 1,2-Cyclopentenophenanthrene product is intrinsically linked to its synthetic route. A common pathway involves the cyclization of a phenanthryl-substituted acid, followed by reduction of the resulting ketone.[1][2]

Common Impurities Include:

• Unreacted Starting Materials: Such as β-(2-phenanthryl)-propionic acid or its derivatives, which are significantly more polar than the final product.

• Key Intermediates: The most common intermediate is 1'-keto-1,2-cyclopentenophenanthrene, the direct precursor to the target molecule. Its ketone group imparts a higher polarity, making it a key compound to target for removal.[1]

• Over-reduced or Incompletely Aromatized Species: Depending on the reaction conditions, partially saturated analogues may be present.

• Isomeric Byproducts: High-energy reaction conditions can sometimes lead to rearrangements, forming other PAH isomers that are notoriously difficult to separate.[3]

• Reagents and Catalysts: Residual acids (e.g., from cyclization) or metal catalysts (e.g., from reduction) must be quenched and removed.

The following diagram illustrates a generalized synthetic workflow and highlights the origin of these primary impurities.

Caption: Generalized synthesis and impurity flowchart.

Primary Purification Technique: Recrystallization

Recrystallization is the workhorse method for the bulk purification of solids. It leverages the differences in solubility between the desired compound and impurities at varying temperatures.[4] For 1,2-Cyclopentenophenanthrene, which crystallizes as needles, selecting the appropriate solvent is the most critical experimental parameter.[5]

Expertise & Experience: The ideal solvent should dissolve the compound sparingly at room temperature but completely at its boiling point. Since 1,2-Cyclopentenophenanthrene is a non-polar hydrocarbon, non-polar and moderately polar solvents are the best candidates. The goal is to create a supersaturated solution upon cooling, allowing the target compound to crystallize out while impurities, ideally present in lower concentrations, remain in the mother liquor.

Protocol 3.1: Single-Solvent Recrystallization

• Solvent Selection: In a test tube, add a small amount of crude product (~50 mg) and a few drops of a candidate solvent (see Table 1). Observe solubility at room temperature. Heat the mixture to boiling. A good solvent will dissolve the compound completely upon heating.

• Dissolution: Place the bulk of the crude product in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid. It is crucial to add the solvent in small portions to avoid using an excess, which would reduce the final yield.[6]

• Decolorization (if necessary): If the solution is colored by highly conjugated impurities, remove the flask from the heat source, allow it to cool slightly to prevent boiling over, and add a small amount of activated charcoal (1-2% by weight). Reheat the solution to boiling for a few minutes.[6]

• Hot Filtration (if necessary): If activated charcoal or insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper to remove them. This step must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor. Allow the crystals to dry completely.

Data Presentation: Recrystallization Solvent Selection

Solvent	Boiling Point (°C)	Characteristics & Rationale
Ethanol	78	Good choice for many PAHs. 1,2-Cyclopentenophenanthrene is reported to crystallize well from alcohol.[5]
Methanol	65	Similar to ethanol but more polar; may be useful if more polar impurities need to be kept in solution.
Hexane / Petroleum Ether	~69 / 40-60	Excellent non-polar solvents. Good for separating from more polar intermediates like the ketone precursor.[5]
Acetone	56	A more polar solvent; can be effective but its lower boiling point requires careful handling.
Ethanol/Water	Variable	A solvent-pair system. The compound is dissolved in hot ethanol, and water is added dropwise until the solution becomes turbid. Reheating yields a clear solution that, upon cooling, provides excellent crystals.

Secondary Purification: Flash Column Chromatography

For mixtures where recrystallization is inefficient, particularly for separating compounds with similar solubility profiles (like the target hydrocarbon from its ketone precursor), flash column chromatography is the method of choice. This technique separates compounds based on their differential partitioning between a stationary phase (typically silica gel or alumina) and a mobile phase.[7]

Trustworthiness: The protocol's success is validated by thin-layer chromatography (TLC) analysis before running the column. The TLC plate simulates the column, allowing for the optimization of the solvent system (eluent) to ensure a good separation factor (ΔRf) between the target compound and its impurities.

Protocol 4.1: Normal-Phase Flash Chromatography

• TLC Analysis: Spot the crude mixture on a silica gel TLC plate. Develop the plate in various solvent systems (e.g., starting with pure hexane and progressing to hexane/ethyl acetate or hexane/dichloromethane mixtures). Visualize the spots under UV light. The ideal eluent system should provide an Rf value of ~0.3-0.4 for the target compound (1,2-Cyclopentenophenanthrene) and show clear separation from other spots.

• Column Packing: Select a column of appropriate size. As a rule of thumb, use a 40-60 g silica gel cartridge for every 1 g of crude material. Pack the column as a slurry with the initial, non-polar eluent (e.g., pure hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly stronger solvent (like dichloromethane). Alternatively, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed. Dry loading often results in better resolution.[8]

• Elution: Begin elution with the non-polar solvent (e.g., 100% hexane). The non-polar 1,2-Cyclopentenophenanthrene will travel down the column faster than more polar impurities.

• Gradient Elution: Gradually increase the polarity of the mobile phase by slowly introducing a more polar solvent (e.g., increasing the percentage of ethyl acetate or dichloromethane). This will elute the more tightly-bound impurities. For example, a gradient of 0% to 5% ethyl acetate in hexane is often effective.[9]

• Fraction Collection: Collect the eluate in a series of fractions. Monitor the composition of each fraction using TLC.

• Isolation: Combine the pure fractions containing the target compound and remove the solvent using a rotary evaporator.

Caption: Workflow for Flash Column Chromatography.

High-Purity Purification: Preparative HPLC

When the highest level of purity is required, such as for analytical standards or pharmaceutical development, preparative High-Performance Liquid Chromatography (HPLC) is the ultimate solution. Reversed-phase HPLC, where a non-polar stationary phase (C18) is used with a polar mobile phase, is the standard for PAH separation.[3][10] This technique excels at separating very similar compounds, including isomers, that are intractable by other means.

Authoritative Grounding: The U.S. Environmental Protection Agency (EPA) specifies reversed-phase HPLC for the analysis of priority pollutant PAHs under methods 610 and 550, underscoring its reliability and resolving power for this class of compounds.[3]

Protocol 5.1: Preparative Reversed-Phase HPLC

• System Preparation: Use a preparative HPLC system equipped with a high-capacity C18 column and a UV detector set to an appropriate wavelength for phenanthrene derivatives (e.g., 275 nm).[11]

• Mobile Phase: The mobile phase typically consists of acetonitrile and water. Degas the solvents thoroughly before use to prevent bubble formation.

• Sample Preparation: Dissolve the partially purified product from the previous step in a suitable solvent that is miscible with the mobile phase (e.g., acetonitrile). The solution must be filtered through a 0.45 µm filter to remove any particulate matter that could damage the column.

• Method Development: First, develop an analytical-scale method to optimize the separation. A typical gradient might run from 65% acetonitrile / 35% water to 100% acetonitrile over 25-30 minutes.[3][12]

• Preparative Run: Scale up the optimized analytical method for the preparative column, adjusting flow rates and injection volumes according to the column dimensions. Inject the sample onto the column.

• Fraction Collection: Monitor the chromatogram in real-time. Use an automated fraction collector to collect the eluate corresponding to the peak of 1,2-Cyclopentenophenanthrene.

• Purity Confirmation and Isolation: Analyze the collected fraction(s) using analytical HPLC to confirm purity. Combine the pure fractions and remove the acetonitrile/water mobile phase, often by rotary evaporation followed by lyophilization or extraction into a volatile organic solvent, to yield the final, high-purity product.

Data Presentation: Typical Preparative HPLC Parameters

Parameter	Specification	Rationale & Causality
Column	Preparative C18, 5-10 µm particle size	The C18 (octadecylsilane) stationary phase provides hydrophobic interactions necessary for retaining and separating PAHs.[12]
Mobile Phase A	HPLC-grade Water	The polar component of the mobile phase.
Mobile Phase B	HPLC-grade Acetonitrile	The organic modifier; increasing its concentration reduces retention time for PAHs.
Gradient	65% B to 100% B over 30 min	A gradient is crucial for resolving complex mixtures of PAHs, which have a wide range of hydrophobicities.[3]
Flow Rate	Dependent on column diameter (e.g., 20-50 mL/min)	Must be optimized for column size to maintain separation efficiency.
Detection	UV at 275 nm	This wavelength corresponds to a strong absorbance for the phenanthrene chromophore.[11]
Injection Volume	Dependent on concentration and column capacity	The goal is to load the maximum amount of sample without overloading the column, which would degrade resolution.

Final Purity Assessment

The success of any purification protocol is determined by rigorous analytical validation of the final product.

• Melting Point: A sharp melting point that matches the literature value (135-136 °C) is a strong indicator of purity.[5]

• Analytical Chromatography: Analysis by analytical HPLC or GC-MS should show a single, sharp, and symmetrical peak, confirming the absence of detectable impurities.[13]

• NMR Spectroscopy: ¹H and ¹³C NMR spectra should show clean signals corresponding to the 1,2-Cyclopentenophenanthrene structure with no extraneous peaks.

By employing this systematic, multi-step approach—recrystallization for bulk purification, column chromatography for intermediate separation, and preparative HPLC for final polishing—researchers can confidently obtain 1,2-Cyclopentenophenanthrene of the high purity required for demanding applications.

References

• Fieser, L. F. (1935). THE SYNTHESIS OF 1,2-CYCLOPENTENOPHENANTHRENE AND RELATED COMPOUNDS. Journal of the American Chemical Society, 57(7), 1362-1363. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2-Cyclopentenophenanthrene (CAS 482-66-6). Available at: [Link]

• Coombs, M. M. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. Journal of the Chemical Society C: Organic. Available at: [Link]

• Riegel, B., Gold, M. H., & Kubico, M. A. (1943). The Synthesis of 3'-Alkyl-1,2-cyclopentenophenanthrenes. Journal of the American Chemical Society, 65(9), 1772-1774. Available at: [Link]

• Wilds, A. L. (1942). The Synthesis of 2'-Ketodihydro-1,2-cyclopentenophenanthrene and Derivatives of Phenanthro [1,2-b] furan. Journal of the American Chemical Society, 64(7), 1421-1425. Available at: [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Toxicological Profile for Polycyclic Aromatic Hydrocarbons (PAHs). NCBI Bookshelf. Available at: [Link]

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Application Notes and Protocols: NMR Spectroscopy for Structural Elucidation of 1,2-Cyclopentenophenanthrene Derivatives

Introduction

1,2-Cyclopentenophenanthrene and its derivatives represent a critical class of polycyclic aromatic hydrocarbons (PAHs) frequently encountered in pharmaceutical research, materials science, and environmental analysis. The rigid, fused-ring system, combined with the conformational flexibility of the cyclopentane moiety, presents a unique and often complex challenge for unambiguous structural determination. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for the complete structural elucidation of these molecules, providing unparalleled insight into atom connectivity, stereochemistry, and subtle conformational preferences.

This comprehensive guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to provide a deep, mechanistic understanding of why specific NMR experiments are chosen and how to interpret the resulting data to build a complete, validated molecular structure. We will explore the core principles, provide field-tested experimental protocols, and illustrate the logical workflow for piecing together the molecular puzzle of 1,2-Cyclopentenophenanthrene derivatives.

The Unique Structural Challenge of 1,2-Cyclopentenophenanthrene Derivatives

The structural complexity of 1,2-Cyclopentenophenanthrene derivatives arises from several key features:

• Crowded Aromatic Region: The phenanthrene core contains numerous aromatic protons with similar electronic environments, leading to significant signal overlap in the ¹H NMR spectrum.

• Aliphatic Flexibility: The cyclopentane ring is not planar and undergoes rapid pseudorotation between 'envelope' and 'half-chair' conformations at room temperature.[1][2] This dynamic process often averages the chemical shifts and coupling constants of the aliphatic protons, complicating stereochemical assignments.

• Complex Spin Systems: The combination of aromatic and aliphatic protons creates intricate spin-spin coupling networks that can be difficult to decipher from one-dimensional (1D) spectra alone.

• Substituent Effects: The introduction of various functional groups can significantly alter the chemical shifts and coupling patterns throughout the molecule, requiring a systematic approach to assignment.

To overcome these challenges, a multi-dimensional NMR strategy is not just advantageous but essential for complete and accurate structural elucidation.

The NMR Toolkit: A Multi-Dimensional Approach

A comprehensive analysis of 1,2-Cyclopentenophenanthrene derivatives relies on a suite of 1D and 2D NMR experiments. Each experiment provides a unique piece of structural information, and together they form a self-validating system for structure determination. The primary experiments include:

• ¹H NMR: Provides information on the number and electronic environment of protons.

• ¹³C NMR & DEPT: Reveals the number of unique carbon environments and distinguishes between CH, CH₂, and CH₃ groups.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds (²JHH, ³JHH).[3][4]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to (¹JCH).[3][4]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to four bonds (²JCH, ³JCH, ⁴JCH), crucial for connecting molecular fragments.[3][4]

• NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close in space, providing critical information for stereochemical assignments and the determination of relative configuration.[4]

Logical Workflow for Structural Elucidation

The process of elucidating the structure of a 1,2-Cyclopentenophenanthrene derivative follows a logical progression, using the information from each NMR experiment to build upon the last.

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Application Note: A High-Resolution Mass Spectrometry Workflow for the Identification of 1,2-Cyclopentenophenanthrene Metabolites

Audience: Researchers, scientists, and drug development professionals engaged in toxicology, environmental science, and drug metabolism.

Abstract: This document provides a comprehensive guide and detailed protocols for the identification of metabolites of 1,2-Cyclopentenophenanthrene, a cyclopenta-fused polycyclic aromatic hydrocarbon (PAH). We outline an integrated workflow combining in vitro metabolism using liver microsomes, robust sample preparation, and analysis by Liquid Chromatography coupled to High-Resolution Tandem Mass Spectrometry (LC-HRMS/MS). The methodologies described herein are designed to provide unambiguous structural elucidation of potential metabolites, a critical step in assessing the bioactivation and toxicological profile of this compound.

Scientific Introduction & Rationale

1,2-Cyclopentenophenanthrene is a member of the cyclopenta-fused polycyclic aromatic hydrocarbon (PAH) class of compounds.[1][2] Like other PAHs, it is of significant toxicological interest. Many PAHs are chemically inert but can be metabolically activated by xenobiotic-metabolizing enzymes, primarily Cytochrome P450 (CYP) monooxygenases, into highly reactive intermediates.[3][4] These electrophilic metabolites, such as epoxides and diol epoxides, can form covalent adducts with cellular macromolecules, including DNA, which is a key initiating event in chemical carcinogenesis.[5][6][7][8] Therefore, identifying the metabolic fate of 1,2-Cyclopentenophenanthrene is crucial for understanding its potential for bioactivation and subsequent toxicity.

Liquid Chromatography-Mass Spectrometry (LC-MS) has become the cornerstone for metabolite identification in drug metabolism studies.[9][10][11] The coupling of highly efficient chromatographic separation with High-Resolution Mass Spectrometry (HRMS), such as on Orbitrap or Time-of-Flight (TOF) platforms, offers unparalleled advantages. HRMS provides mass measurements with high accuracy (< 5 ppm), enabling the confident determination of elemental compositions for unknown metabolites.[12][13][14] Furthermore, tandem mass spectrometry (MS/MS) capabilities provide structural insights through the analysis of characteristic fragmentation patterns, which is indispensable for distinguishing between isomers and confirming metabolite structures.[11][15][16]

This application note details a robust workflow, from in vitro sample generation to final data analysis, for the comprehensive profiling of 1,2-Cyclopentenophenanthrene metabolites.

Predicted Metabolic Pathways

The metabolism of PAHs generally proceeds through two phases. Phase I reactions introduce or expose functional groups, while Phase II reactions conjugate these groups to increase water solubility and facilitate excretion.[9][17] For 1,2-Cyclopentenophenanthrene (C₁₇H₁₄, Exact Mass: 218.1096), we can predict a series of biotransformations based on established PAH metabolism pathways.[4][18]

• Phase I Metabolism (CYP-mediated):

  • Oxidation: Addition of one or more oxygen atoms to form phenols (monohydroxylation) and quinones.

  • Epoxidation & Hydrolysis: Formation of an epoxide, followed by enzymatic hydrolysis (via epoxide hydrolase) to yield a dihydrodiol.

• Phase II Metabolism (Conjugation):

  • Glucuronidation: Addition of glucuronic acid to hydroxylated metabolites.

  • Sulfation: Addition of a sulfo group to hydroxylated metabolites.

Caption: General metabolic activation pathway for PAHs.

Integrated Experimental Workflow

A successful metabolite identification campaign relies on a systematic approach. The workflow presented here integrates sample generation, preparation, and state-of-the-art analysis to maximize the quality and depth of information obtained.

Caption: Integrated workflow for metabolite identification.

Detailed Protocols

Protocol 1: In Vitro Metabolism with Human Liver Microsomes (HLM)

Rationale: HLMs are a subcellular fraction containing a high concentration of CYP enzymes and are the industry standard for preliminary in vitro metabolism studies.[3] The inclusion of an NADPH-regenerating system is essential to sustain the catalytic activity of CYP enzymes. Control incubations are critical to distinguish true enzymatic metabolites from artifacts or impurities.

Materials:

• Pooled Human Liver Microsomes (20 mg/mL stock)

• 1,2-Cyclopentenophenanthrene (10 mM stock in DMSO)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN), ice-cold

• Incubator/shaking water bath (37°C)

Procedure:

• Preparation: Thaw HLM and NADPH regenerating system components on ice. Prepare the final incubation mixtures in microcentrifuge tubes as described in Table 1.

• Pre-incubation: Add buffer and HLM to the tubes. Gently vortex and pre-incubate the mixture for 5 minutes at 37°C to equilibrate the temperature.

• Initiation: Add 1,2-Cyclopentenophenanthrene stock solution to each tube to achieve the final concentration (e.g., 10 µM). Vortex gently.

• Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system. For the "-NADPH" control, add an equivalent volume of buffer.

• Incubation: Incubate all tubes for 60 minutes at 37°C with gentle shaking.

• Quenching: Terminate the reaction by adding 2 volumes of ice-cold ACN (e.g., 400 µL for a 200 µL incubation). This step also serves to precipitate the microsomal proteins.

• Post-Quench: Vortex vigorously for 1 minute and place on ice for 15 minutes to ensure complete protein precipitation.

Table 1: Incubation Mixture Composition

Component	Test Sample	"-NADPH" Control	"-Substrate" Control
0.1 M Phosphate Buffer (pH 7.4)	to 200 µL	to 200 µL	to 200 µL
HLM (final 0.5 mg/mL)	5 µL	5 µL	5 µL
1,2-Cyclopentenophenanthrene (final 10 µM)	2 µL	2 µL	0 µL (add DMSO)

| NADPH System (final 1X) | 20 µL | 0 µL | 20 µL |

Protocol 2: Sample Preparation for LC-MS Analysis

Rationale: This protocol is designed to remove precipitated proteins and other matrix components that can cause ion suppression, contaminate the MS ion source, and degrade chromatographic performance. The final reconstitution step ensures the sample is in a solvent compatible with the initial LC mobile phase conditions for optimal peak shape.

Procedure:

• Centrifugation: Centrifuge the quenched incubation mixtures at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new set of labeled tubes, being cautious not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitution: Reconstitute the dried residue in 100 µL of a suitable solvent (e.g., 80:20 Water:Acetonitrile with 0.1% formic acid). Vortex for 30 seconds to ensure complete dissolution.

• Final Centrifugation: Centrifuge the reconstituted samples at 14,000 x g for 5 minutes to pellet any remaining insoluble material.

• Transfer: Transfer the final clear supernatant to LC autosampler vials for analysis.

Protocol 3: LC-HRMS/MS Analysis

Rationale: The use of reversed-phase Ultra-High-Performance Liquid Chromatography (UHPLC) provides excellent separation of the nonpolar parent PAH from its more polar metabolites.[14][19] Atmospheric Pressure Chemical Ionization (APCI) is often effective for PAHs, but Electrospray Ionization (ESI) can also be used, especially for more polar metabolites.[15][20][21] A data-dependent acquisition (DDA) strategy is employed, where the instrument performs a full scan to detect all ions and then automatically triggers MS/MS scans on the most intense ions, allowing for both discovery and structural characterization in a single run.

Table 2: Suggested LC-HRMS/MS Parameters

Parameter	Setting	Rationale
Liquid Chromatography
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Standard for separating compounds with varying polarity.
Mobile Phase A	Water + 0.1% Formic Acid	Provides protons for positive ionization and good peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Strong organic solvent for eluting nonpolar compounds.
Gradient	5% B to 95% B over 15 min, hold 3 min, re-equilibrate	Broad gradient to elute parent and all potential metabolites.
Flow Rate	0.3 mL/min	Typical for a 2.1 mm ID column.
Column Temperature	40 °C	Ensures reproducible retention times.
Injection Volume	5 µL
Mass Spectrometry
Instrument	Orbitrap or Q-TOF HRMS System	Provides high resolution and accurate mass capabilities.[9][13]
Ionization Mode	Positive ESI or APCI	PAHs and their metabolites ionize well in positive mode.[20][21]
Full Scan (MS1) Resolution	≥ 60,000 (FWHM)	Sufficient to resolve isobars and ensure mass accuracy.[13]
Full Scan (MS1) Mass Range	m/z 150 - 1000	Covers parent compound and expected conjugated metabolites.
Acquisition Mode	Data-Dependent Acquisition (DDA)	Triggers MS/MS on top 5 most intense ions per scan.

| MS/MS Collision Energy | Stepped (e.g., 15, 30, 45 eV) or Optimized | Provides a range of fragmentation energies for comprehensive data. |

Data Analysis & Metabolite Identification Strategy

Rationale: A systematic data analysis strategy is essential. It begins with predicting potential metabolites and using this information to mine the HRMS data. The combination of accurate mass, isotopic pattern, retention time shift, and MS/MS fragmentation provides multiple dimensions of evidence for confident structural assignment.[11]

• Metabolite Prediction: Create a list of expected metabolites and their exact masses. This serves as a targeted search list.

Table 3: Predicted Metabolites of 1,2-Cyclopentenophenanthrene (C₁₇H₁₄)

Biotransformation	Formula Change	Mass Shift (Da)	Predicted Formula	Predicted Exact Mass (m/z [M+H]⁺)
Parent Compound	---	---	C₁₇H₁₄	219.1168
Phase I
Monohydroxylation	+O	+15.9949	C₁₇H₁₄O	235.1117
Dihydroxylation	+2O	+31.9898	C₁₇H₁₄O₂	251.1066
Dihydrodiol	+O +H₂O	+34.0105	C₁₇H₁₆O₂	253.1223
Phase II
Glucuronide Conjugate	+C₆H₈O₆	+176.0321	C₂₃H₂₂O₇	411.1438

| Sulfate Conjugate | +SO₃ | +79.9568 | C₁₇H₁₄O₄S | 315.0685 |

• Automated Data Processing:

  • Use metabolite identification software to perform peak detection and compare the chromatograms from the "Test Sample" against the "-NADPH" control. The software will flag peaks present only in the test sample as potential metabolites.

  • The software should then match the accurate masses of these flagged peaks against the prediction list (Table 3) within a narrow mass tolerance window (e.g., < 5 ppm).

• Manual Verification and Structural Elucidation:

  • Accurate Mass: Confirm that the measured mass of a candidate peak matches the theoretical mass from the prediction list.[12][14]

  • Retention Time (RT): Metabolites are generally more polar than the parent compound and will thus have earlier retention times on a reversed-phase column. A glucuronide conjugate will elute significantly earlier than its corresponding Phase I metabolite.

  • MS/MS Fragmentation Analysis: This is the most critical step for structural confirmation.

    • Phase I Metabolites: Look for characteristic fragmentation patterns of PAHs. The fragmentation of isomeric phenols can differ, helping to localize the position of the hydroxyl group.[22]

    • Phase II Metabolites: The most diagnostic fragments for conjugates are neutral losses. A glucuronide conjugate will typically show a characteristic neutral loss of 176 Da (the glucuronic acid moiety) in the MS/MS spectrum.[11] A sulfate conjugate will show a loss of 80 Da (SO₃).

Conclusion

The workflow presented in this application note provides a robust and reliable framework for the identification of 1,2-Cyclopentenophenanthrene metabolites. By leveraging the power of in vitro metabolism assays with high-resolution tandem mass spectrometry, researchers can gain critical insights into the biotransformation pathways of this and other PAHs. This information is fundamental to understanding their mechanisms of toxicity and performing accurate risk assessments. The principles and protocols described are broadly applicable to the field of drug metabolism and toxicology for any novel compound of interest.

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Application Notes and Protocols for the Development of Novel 1,2-Cyclopentenophenanthrene Derivatives in Drug Discovery

Introduction: The Untapped Potential of the 1,2-Cyclopentenophenanthrene Scaffold

The phenanthrene nucleus, a three-ring aromatic system, is a well-established "privileged scaffold" in medicinal chemistry. Its rigid, planar structure provides an ideal framework for interaction with various biological targets, and it is a core component of numerous natural products and synthetic drugs with diverse pharmacological activities, including analgesic, antimalarial, and cytotoxic properties.[1][2] Among the various fused-ring systems based on phenanthrene, the 1,2-Cyclopentenophenanthrene scaffold presents a unique and underexplored area for the development of novel therapeutic agents. This framework, structurally related to carcinogenic polycyclic aromatic hydrocarbons, also offers a unique topographical presentation for molecular interactions, potentially leading to novel mechanisms of action and selective targeting of disease-related proteins.[3][4]

Recent research has highlighted the potential of phenanthrene derivatives as potent anticancer agents, often acting through DNA intercalation and inhibition of enzymes crucial for cancer cell proliferation.[5][6] The development of novel derivatives of the 1,2-Cyclopentenophenanthrene core is a promising strategy for identifying new lead compounds with improved efficacy and selectivity. This guide provides a comprehensive overview of the synthetic strategies, derivatization techniques, and biological evaluation protocols necessary for the successful discovery and early-stage development of novel 1,2-Cyclopentenophenanthrene-based drug candidates.

I. Synthesis of the Core 1,2-Cyclopentenophenanthrene Scaffold

A critical first step in this drug discovery endeavor is the efficient and scalable synthesis of the core 1,2-Cyclopentenophenanthrene scaffold. A recently developed synthetic route provides a reliable method for obtaining 15,16-dihydro-17-oxocyclopenta[a]phenanthrene, a key intermediate for further derivatization.[4]

Protocol 1: Synthesis of 15,16-Dihydro-17-oxocyclopenta[a]phenanthrene

This protocol is based on the aromatization of a saturated diketone precursor. The rationale behind this approach is the creation of the aromatic phenanthrene core in the final steps, which allows for greater control over the preceding stereochemistry and functionalization of the cyclopentane ring.

Materials:

• 3-unsubstituted or 3-methoxy-11,17-diketone precursor

• Palladium on carbon (10%)

• High-boiling aromatic solvent (e.g., diphenyl ether)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis (round-bottom flask, reflux condenser, etc.)

• Silica gel for column chromatography

• Appropriate organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Precursor Preparation: The synthesis of the saturated diketone precursor can be achieved through various established multi-step routes, often starting from commercially available materials. The choice of the starting materials will dictate the substitution pattern on the final phenanthrene ring.

• Aromatization Reaction:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the diketone precursor (1 equivalent) and 10% palladium on carbon (0.1 equivalents).

  • Add a high-boiling aromatic solvent, such as diphenyl ether, to the flask.

  • Flush the system with an inert gas (argon or nitrogen) for 10-15 minutes.

  • Heat the reaction mixture to reflux under an inert atmosphere. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

• Work-up and Purification:

  • Dilute the reaction mixture with a suitable organic solvent like ethyl acetate.

  • Filter the mixture through a pad of celite to remove the palladium catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 15,16-dihydro-17-oxocyclopenta[a]phenanthrene.

II. Strategic Derivatization of the 1,2-Cyclopentenophenanthrene Core

With the core scaffold in hand, the next phase involves the strategic introduction of a diverse range of functional groups to create a library of novel derivatives. The goal is to explore the structure-activity relationship (SAR) and identify key structural features that contribute to the desired biological activity.

Rationale for Derivatization:

The choice of derivatization strategy should be guided by established medicinal chemistry principles. Introducing a variety of substituents with different electronic and steric properties allows for a comprehensive exploration of the chemical space around the core scaffold. For instance, the introduction of electron-donating or electron-withdrawing groups can modulate the electronic properties of the aromatic system, potentially influencing its interaction with biological targets. Similarly, varying the size and hydrophobicity of the substituents can impact the compound's solubility, membrane permeability, and binding affinity.

Protocol 2: Regioselective Functionalization via Cross-Coupling Reactions

Cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, are powerful tools for the regioselective introduction of aryl, heteroaryl, and amino groups onto the phenanthrene core. These reactions offer a high degree of functional group tolerance and are widely used in medicinal chemistry.

Materials:

• Halogenated 1,2-Cyclopentenophenanthrene derivative (e.g., bromo- or iodo-substituted)

• Boronic acid or ester (for Suzuki-Miyaura coupling) or an amine (for Buchwald-Hartwig coupling)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., dioxane, toluene)

• Inert gas (Argon or Nitrogen)

Procedure (Generalized for Suzuki-Miyaura Coupling):

• In a reaction vessel, combine the halogenated 1,2-Cyclopentenophenanthrene (1 equivalent), the boronic acid or ester (1.2 equivalents), the palladium catalyst (0.05 equivalents), and the base (2 equivalents).

• Add the anhydrous solvent under an inert atmosphere.

• Degas the reaction mixture by bubbling with an inert gas for 15-20 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the progress by TLC.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous work-up by adding water and extracting with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

III. Biological Evaluation of Novel Derivatives

The synthesized library of 1,2-Cyclopentenophenanthrene derivatives must be screened for biological activity to identify promising lead compounds. Given the known cytotoxic potential of phenanthrene compounds, a primary screen against a panel of cancer cell lines is a logical starting point.

Workflow for Biological Screening

Caption: A streamlined workflow for the biological evaluation of novel 1,2-Cyclopentenophenanthrene derivatives.

Protocol 3: MTT Assay for Preliminary Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is a widely used method for initial cytotoxicity screening.

Materials:

• Cancer cell lines (e.g., MCF-7 breast cancer, Hep-2 laryngeal cancer, Caco-2 colorectal cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well plates

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compounds for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Data Presentation

Summarize the cytotoxicity data in a clear and organized table to facilitate comparison between the different derivatives.

Compound ID	Modification	MCF-7 IC₅₀ (µM)	Hep-2 IC₅₀ (µM)	Caco-2 IC₅₀ (µM)
Parent-01	Unsubstituted	> 50	> 50	> 50
Deriv-02a	4-Bromo	15.2 ± 1.8	22.5 ± 2.1	18.7 ± 1.5
Deriv-02b	4-Methoxy	8.5 ± 0.9	12.1 ± 1.3	9.8 ± 1.1
...	...	...	...	...

IV. Lead Optimization and Structure-Activity Relationship (SAR) Analysis

The data obtained from the initial biological screening will provide valuable insights into the structure-activity relationship of the 1,2-Cyclopentenophenanthrene derivatives. This information is crucial for guiding the next round of synthesis to develop more potent and selective compounds.

Interpreting SAR Data

Analyze the IC₅₀ values in conjunction with the structural modifications of the derivatives. For example, if derivatives with electron-donating groups at a specific position consistently show higher potency, this suggests that this region of the molecule is involved in a favorable interaction with the biological target that is enhanced by increased electron density.

Lead Optimization Workflow

Caption: The iterative cycle of lead optimization, driven by SAR analysis.

By systematically applying the principles of medicinal chemistry and leveraging the synthetic and biological protocols outlined in this guide, researchers can effectively explore the therapeutic potential of the 1,2-Cyclopentenophenanthrene scaffold and develop novel drug candidates for a range of diseases, with a particular focus on cancer.

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Application Note &amp; Protocol: A Comprehensive Framework for Assessing the Mutagenicity of 1,2-Cyclopentenophenanthrene

An authoritative guide for researchers, scientists, and drug development professionals.

Introduction: The Challenge of Cyclopenta-fused Polycyclic Aromatic Hydrocarbons

1,2-Cyclopentenophenanthrene, known systematically as cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH). This class of compounds is of significant toxicological interest due to the established carcinogenicity of many of its members.[1] Found in environmental sources resulting from incomplete combustion of organic materials, PAHs are ubiquitous pollutants. The mutagenic potential of a compound is often linked to its carcinogenic potential; therefore, rigorous assessment of mutagenicity is a critical step in the safety evaluation of any new chemical entity or in understanding the risk posed by environmental contaminants.[2][3]

Many PAHs, including 1,2-Cyclopentenophenanthrene, are not directly mutagenic. They are considered "pro-mutagens" or "pro-carcinogens," requiring metabolic activation to exert their genotoxic effects.[4][5] This activation is typically mediated by cytochrome P450 enzymes in the liver, which convert the parent compound into reactive electrophilic metabolites, such as epoxides, that can bind covalently to DNA, forming adducts.[4] These adducts can lead to errors during DNA replication, resulting in mutations. Consequently, any robust protocol for assessing the mutagenicity of such compounds must incorporate a metabolic activation system.

This guide provides a comprehensive framework and detailed protocols for evaluating the mutagenicity of 1,2-Cyclopentenophenanthrene, grounded in internationally accepted guidelines and field-proven insights. We will focus on a standard two-test battery designed to detect the two primary types of genetic damage: gene mutations and chromosomal damage.

Scientific Rationale and Recommended Assay Battery

A comprehensive assessment of genotoxicity requires a battery of tests to cover different mutational endpoints. For a compound like 1,2-Cyclopentenophenanthrene, the following workflow is recommended, consistent with guidelines from regulatory bodies like the Organisation for Economic Co-operation and Development (OECD).[6]

Caption: Recommended workflow for assessing the mutagenicity of 1,2-Cyclopentenophenanthrene.

• Bacterial Reverse Mutation Assay (Ames Test): This initial screening test is highly sensitive for detecting gene mutations (base pair substitutions and frameshifts) induced by a chemical.[4] Its use for PAHs is well-documented.[1][7] This assay complies with OECD Test Guideline 471 .[8]

• In Vitro Mammalian Cell Micronucleus Test: This assay is crucial for detecting chromosomal damage. It identifies both clastogenicity (chromosome breakage) and aneugenicity (chromosome loss).[9] This assay is a preferred method for assessing chromosomal damage and complies with OECD Test Guideline 487 .[10]

Both assays must be performed with and without an exogenous metabolic activation system (e.g., a liver post-mitochondrial fraction, S9) to account for the pro-mutagenic nature of 1,2-Cyclopentenophenanthrene.[11]

Protocol 1: Bacterial Reverse Mutation Test (Ames Test)

The Ames test uses several strains of Salmonella typhimurium that are auxotrophic for histidine (His-), meaning they cannot synthesize this essential amino acid and require it for growth.[2] The assay measures the ability of a test chemical to cause reverse mutations (reversions) that restore the functional gene, allowing the bacteria to grow on a histidine-free medium.

Causality Behind Experimental Choices

• Bacterial Strains: A minimum set of strains is used to detect various types of mutations. Strains TA98 and TA100 are particularly relevant for PAHs.[12] TA98 detects frameshift mutagens, while TA100 detects base-pair substitution mutagens. Additional strains like TA1535, TA1537, and E. coli WP2 uvrA or S. typhimurium TA102 can be included for broader screening.[4][12]

• Metabolic Activation (S9): The S9 fraction is derived from the livers of rodents (typically rats) pre-treated with an enzyme inducer like Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone.[5] This induction boosts the concentration of cytochrome P450 enzymes, enhancing the metabolic conversion of pro-mutagens to their active forms.

• Controls: The inclusion of negative (solvent) and positive controls is a self-validating mechanism. Positive controls ensure the test system is responsive and that the S9 mix is active.

Materials and Reagents

Reagent/Material	Specification	Purpose
Bacterial Strains	S. typhimurium TA98, TA100, TA1535, TA1537	Detect frameshift and base-pair substitution mutations.
Test Compound	1,2-Cyclopentenophenanthrene, dissolved in DMSO	The substance being evaluated.
S9 Fraction	Aroclor 1254-induced rat liver S9	Exogenous metabolic activation system.
S9 Cofactor Mix	NADP, Glucose-6-Phosphate (G6P) in buffer	Required cofactors for S9 enzyme activity.
Positive Controls	2-Nitrofluorene (-S9, TA98), Sodium Azide (-S9, TA100/1535), 2-Aminoanthracene (+S9, all strains)	To validate assay performance.
Media	Nutrient Broth, Minimal Glucose Agar, Top Agar with trace histidine/biotin	Bacterial growth and selection of revertant colonies.
Solvent	Dimethyl sulfoxide (DMSO)	Vehicle for dissolving the test compound.[13]

Step-by-Step Methodology

Caption: A simplified workflow for the Ames plate incorporation assay.

• Preparation: Grow overnight cultures of each S. typhimurium strain in nutrient broth at 37°C with shaking until they reach a density of 1-2 x 10⁹ CFU/mL.[4] Prepare serial dilutions of 1,2-Cyclopentenophenanthrene in DMSO. Prepare the S9 mix by combining S9 fraction with the cofactor solution just before use.[14]

• Plate Incorporation: In a sterile tube, combine in order:

  • 0.1 mL of the bacterial culture.

  • 0.1 mL of the test compound dilution or control solution.

  • 0.5 mL of phosphate buffer (for the -S9 condition) or 0.5 mL of S9 mix (for the +S9 condition).

• Plating: Pre-incubate the mixture for 20-30 minutes at 37°C. Add 2.0 mL of molten top agar (kept at 45°C) containing a trace amount of histidine and biotin. The trace histidine allows all bacteria to undergo a few cell divisions, which is necessary for mutations to be fixed.

• Pouring: Vortex the tube briefly and pour the entire contents onto the surface of a minimal glucose agar plate.[15] Gently tilt and rotate the plate to ensure even distribution.

• Incubation: Allow the top agar to solidify, then invert the plates and incubate them at 37°C for 48-72 hours.[14]

• Scoring: Count the number of revertant colonies on each plate.

Data Interpretation

A positive result is concluded if:

• There is a concentration-dependent increase in the number of revertant colonies.

• The increase is at least a two-fold rise (Mutagenic Rate ≥ 2) over the concurrent solvent control for at least one concentration.[11]

• The result is reproducible across independent experiments.

Protocol 2: In Vitro Mammalian Cell Micronucleus Test

This assay detects genotoxic damage by measuring micronuclei (MNi) in the cytoplasm of interphase cells. MNi are small, membrane-bound DNA fragments that are not incorporated into the main nucleus during cell division.[16] They originate from acentric chromosome fragments (clastogenicity) or whole lagging chromosomes (aneugenicity).

Causality Behind Experimental Choices

• Cell Lines: Mammalian cell lines with a stable karyotype and high proliferative rate are used, such as Chinese Hamster Ovary (CHO), Chinese Hamster Lung (V79), or human lymphoblastoid (TK6) cells.[17] These cells are well-characterized for genotoxicity testing.

• Cytokinesis Block: To ensure MNi are scored only in cells that have completed one mitotic division following treatment, cytokinesis (cytoplasmic division) is blocked using Cytochalasin-B.[16] This results in the accumulation of binucleated cells, which are the target population for scoring. This is a critical self-validating step, as it removes the confounding factor of altered cell cycle kinetics caused by the test compound.[16]

• Metabolic Activation (S9): As with the Ames test, an S9 mix is required to detect pro-mutagens like 1,2-Cyclopentenophenanthrene.[10]

Materials and Reagents

Reagent/Material	Specification	Purpose
Cell Line	V79 (Chinese Hamster Lung Fibroblasts)	A well-established cell line for genotoxicity studies.
Test Compound	1,2-Cyclopentenophenanthrene, dissolved in DMSO	The substance being evaluated.
S9 Mix	Aroclor 1254-induced rat liver S9 with cofactors	Exogenous metabolic activation system.
Positive Controls	Mitomycin C (-S9), Benzo[a]pyrene (+S9)	To validate assay performance.
Culture Medium	MEM or DMEM with serum and antibiotics	For cell growth and maintenance.
Cytochalasin-B	3-6 µg/mL final concentration	Cytokinesis inhibitor.
Stains	Giemsa or fluorescent DNA dyes (e.g., Acridine Orange)	For visualizing nuclei and micronuclei.

Step-by-Step Methodology

• Cell Seeding: Seed V79 cells into culture vessels (e.g., 6-well plates) and allow them to attach and grow for 24 hours.

• Treatment:

  • Short Treatment (+S9): Treat cells for 3-6 hours with various concentrations of 1,2-Cyclopentenophenanthrene in the presence of S9 mix.

  • Short/Long Treatment (-S9): Treat cells for 3-6 hours (short) or for a full cell cycle (e.g., 24 hours, long) in the absence of S9 mix.

• Wash and Recovery: After the treatment period, wash the cells with buffer and replace the treatment medium with fresh culture medium.

• Cytokinesis Block: Add Cytochalasin-B to the culture medium. The incubation time should be sufficient to allow cells to complete approximately 1.5-2 normal cell cycles from the beginning of treatment.

• Harvesting and Slide Preparation: Harvest the cells by trypsinization. Use a cytocentrifuge or standard slide-smearing techniques to prepare slides.

• Fixation and Staining: Fix the cells (e.g., with methanol) and stain with a suitable DNA stain like Giemsa.

• Microscopic Analysis: Score at least 2,000 binucleated cells per concentration for the presence of micronuclei. Record the number of mononucleated, binucleated, and multinucleated cells to assess cytotoxicity via the Cytokinesis-Block Proliferation Index (CBPI).

Data Interpretation

A positive result is concluded if:

• A statistically significant, concentration-dependent increase in the frequency of micronucleated cells is observed.

• Any of the tested concentrations show a significant increase that exceeds the historical negative control range.

• The results are reproducible.

• Cytotoxicity should not be so high as to prevent a meaningful analysis (typically, cell viability should be above 50-60%).

Safety and Handling Precautions

1,2-Cyclopentenophenanthrene should be handled as a potential mutagen and carcinogen.

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety goggles.[18]

• Handling: Handle the compound in a certified chemical fume hood to avoid inhalation of dust or aerosols.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from ignition sources.[18]

• Waste Disposal: All contaminated materials (pipette tips, gloves, media) must be disposed of as hazardous chemical waste according to institutional guidelines.

Conclusion

The assessment of mutagenicity for 1,2-Cyclopentenophenanthrene requires a multi-faceted approach. The combination of the Ames test and the in vitro micronucleus assay provides a robust framework for detecting both gene-level and chromosome-level damage. The critical inclusion of a metabolic activation system (S9) is paramount for accurately evaluating the genotoxic potential of this pro-mutagenic PAH. Adherence to established OECD guidelines ensures the generation of reliable, reproducible, and regulatory-acceptable data, which is essential for both research and industrial safety applications.

References

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• Ioannides, C., et al. (2001). Mutagenicity of bay-region amino-substituted cyclopenta[a]phenanthrenes and 2- and 5-aminochrysene. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 493(1-2), 113–120. [URL: https://pubmed.ncbi.nlm.nih.gov/11377239/]
• Kirsch-Volders, M., et al. (2006). In vitro genotoxicity testing using the micronucleus assay in cell lines, human lymphocytes and 3D human skin models. Altex, 23 Suppl, 219-224. [URL: https://pubmed.ncbi.nlm.nih.gov/17080226/]
• Sangaiah, R., et al. (1993). Synthesis and mutagenicity of some cyclopenta[c]phenanthrenes and indeno[c]phenanthrenes. Mutation Research, 289(2), 231–241. [URL: https://pubmed.ncbi.nlm.nih.gov/7692257/]
• Rudnicka, K., & Góra, M. (2012). In vitro micronucleus test assessment of polycyclic aromatic hydrocarbons. Polish Journal of Environmental Studies, 21(5), 1373-1379. [URL: https://bibliotekanauki.pl/articles/181519.pdf]
• U.S. Environmental Protection Agency. (2009). Provisional Peer-Reviewed Toxicity Values for Phenanthrene (CASRN 85-01-8). Superfund Health Risk Technical Support Center. [URL: https://cfpub.epa.gov/ncea/pprtv/documents/Phenanthrene.pdf]
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Application Notes and Protocols for the Use of 1,2-Cyclopentenophenanthrene in Mechanistic Studies of Carcinogenesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Cyclopenta-fused Polycyclic Aromatic Hydrocarbons

Polycyclic aromatic hydrocarbons (PAHs) are a large class of organic compounds that are widespread environmental pollutants, primarily formed from the incomplete combustion of organic materials. A subset of these, the cyclopenta-fused PAHs (CP-PAHs), which possess a five-membered ring fused to a larger aromatic system, have garnered significant attention in cancer research. Theoretical calculations predict that the epoxides of CP-PAHs may pose a greater biological hazard than their parent PAHs. This guide focuses on 1,2-Cyclopentenophenanthrene (also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene), a representative CP-PAH, and its utility as a model compound for investigating the mechanisms of chemical carcinogenesis.

Section 1: Synthesis of 1,2-Cyclopentenophenanthrene and its Derivatives

A one-step synthesis for 1,2-Cyclopentenophenanthrene has been reported, offering a straightforward route to obtaining this compound for research purposes.[1] The synthesis involves the titanium tetrachloride-induced condensation of 1-naphthylacetaldehydes with the trimethylsilyl enol ether of cyclopentanone, yielding the final product in approximately 20% yield.[1] More complex, multi-step syntheses have been developed for derivatives, such as the potent carcinogen 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one and its metabolites, which can serve as reference standards in metabolic and DNA adduct studies.

Section 2: The Carcinogenic Potential of 1,2-Cyclopentenophenanthrene and its Analogs

Studies on derivatives of 1,2-Cyclopentenophenanthrene have demonstrated their carcinogenic activity. For instance, a direct comparison of the skin-tumor-inducing ability of 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one and the well-characterized carcinogen benzo[a]pyrene in a mouse skin model revealed that these two compounds have similar carcinogenic potency.[2] This was observed in both repeated application and initiation-promotion protocols.[2] Furthermore, gastric instillation of this derivative in female rats led to the induction of mammary adenocarcinomas.[2]

The carcinogenic activity of these compounds is intrinsically linked to their ability to be metabolically activated to reactive intermediates that can covalently bind to cellular macromolecules like DNA, forming DNA adducts. This process is considered a critical initiating event in chemical carcinogenesis.

Section 3: Metabolic Activation – The Gateway to Carcinogenicity

The carcinogenicity of many PAHs, including 1,2-Cyclopentenophenanthrene, is not inherent to the parent molecule but requires metabolic activation by cellular enzymes. The primary enzymes involved in this process are the cytochrome P450 (CYP) family of monooxygenases.

Proposed Metabolic Activation Pathway

Based on studies of 1,2-Cyclopentenophenanthrene and its derivatives, the primary site of metabolic oxidation appears to be the five-membered cyclopentane ring.[1][3] This contrasts with many other PAHs where metabolism occurs at various positions on the aromatic rings. For the carcinogenic derivative 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one, metabolism by hepatic microsomes from various species, including humans, results in oxidation at the benzo ring A, the five-membered ring D, and the 11-methyl group.[4][5] A key metabolite is the proximate carcinogen 3,4-dihydroxy-11-methyl-3,4,15,16-tetrahydrocyclopenta[a]phenanthren-17-one.[4][5]

The proposed metabolic activation pathway, leading to the formation of DNA-reactive species, is depicted in the following diagram:

Caption: Proposed metabolic activation of 1,2-Cyclopentenophenanthrene.

Protocol: In Vitro Metabolism using Liver Microsomes

This protocol describes the use of liver microsomes to study the in vitro metabolism of 1,2-Cyclopentenophenanthrene.

Objective: To identify and quantify the metabolites of 1,2-Cyclopentenophenanthrene produced by hepatic enzymes.

Materials:

• 1,2-Cyclopentenophenanthrene

• Pooled human or rodent liver microsomes

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (HPLC grade)

• Ethyl acetate (HPLC grade)

• Metabolite standards (if available)

• HPLC system with UV and/or fluorescence detection

• Mass spectrometer (for metabolite identification)

Procedure:

• Prepare a stock solution of 1,2-Cyclopentenophenanthrene in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, combine the phosphate buffer, NADPH regenerating system, and liver microsomes. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding 1,2-Cyclopentenophenanthrene from the stock solution to the microsomal mixture. The final concentration of the substrate should be optimized based on preliminary experiments.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge the mixture to pellet the precipitated proteins.

• Extract the supernatant with ethyl acetate.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for HPLC analysis.

• Analyze the sample by HPLC to separate the metabolites.

• Identify and quantify the metabolites by comparing their retention times and spectral properties with those of authentic standards (if available) or by using mass spectrometry for structural elucidation.

Section 4: DNA Adduct Formation - The Molecular Signature of Carcinogen Exposure

The ultimate carcinogenic metabolites of 1,2-Cyclopentenophenanthrene, the diol epoxides, are highly reactive electrophiles that can form covalent bonds with nucleophilic sites on DNA, creating DNA adducts. These adducts can lead to mutations if not repaired, initiating the process of carcinogenesis.

Studies on the carcinogenic derivative, 11-methyl ketone, have shown the formation of multiple DNA adducts in mouse skin both in vivo and in vitro.[6] The major adduct, accounting for 80% of the total, is derived from the 3,4-dihydro-3,4-diol of the 11-methyl ketone.[6] This major adduct, along with a minor one, has been shown to involve deoxyguanosine.[6] Another adduct was found to contain deoxyadenosine.[6]

Protocol: Analysis of DNA Adducts by ³²P-Postlabeling and HPLC

This protocol provides a general framework for the sensitive detection of DNA adducts formed by 1,2-Cyclopentenophenanthrene.

Objective: To detect and quantify 1,2-Cyclopentenophenanthrene-DNA adducts in biological samples.

Materials:

• DNA isolation kit

• Micrococcal nuclease and spleen phosphodiesterase

• Nuclease P1

• T4 polynucleotide kinase

• [γ-³²P]ATP

• Thin-layer chromatography (TLC) plates

• HPLC system with a radioactivity detector

• Scintillation counter

Procedure:

• DNA Isolation: Isolate high-purity DNA from tissues or cells exposed to 1,2-Cyclopentenophenanthrene.

• DNA Hydrolysis: Digest the DNA to 3'-mononucleotides using micrococcal nuclease and spleen phosphodiesterase.

• Adduct Enrichment (Optional): Use nuclease P1 to dephosphorylate normal nucleotides, thereby enriching the adducted nucleotides.

• ³²P-Postlabeling: Label the 5'-hydroxyl group of the adducted nucleotides with ³²P from [γ-³²P]ATP using T4 polynucleotide kinase.

• Chromatographic Separation:

  • TLC: Separate the ³²P-labeled adducts by multi-dimensional TLC.

  • HPLC: For better resolution and quantification, separate the labeled adducts using reverse-phase HPLC.

• Detection and Quantification:

  • TLC: Visualize the adducts by autoradiography and quantify the radioactivity by scintillation counting of the excised spots.

  • HPLC: Quantify the adducts using an in-line radioactivity detector.

• Adduct Identification: Co-chromatography with synthetic standards is required for definitive identification of the adducts.

Section 5: In Vivo and In Vitro Models for Carcinogenicity Assessment

In Vivo: The Mouse Skin Carcinogenesis Model

The two-stage mouse skin carcinogenesis model is a well-established in vivo system to study the initiation and promotion stages of tumor development.

Experimental Workflow:

Caption: Workflow for a two-stage mouse skin carcinogenesis study.

Protocol Outline:

• Animal Model: Use a susceptible mouse strain (e.g., SENCAR, SKH-1 hairless).

• Initiation: Apply a single, sub-carcinogenic dose of 1,2-Cyclopentenophenanthrene dissolved in a suitable vehicle (e.g., acetone) to the shaved dorsal skin of the mice.

• Promotion: After a 1-2 week recovery period, begin twice-weekly applications of a tumor promoter, such as 12-O-tetradecanoylphorbol-13-acetate (TPA), to the same area.

• Monitoring: Observe the animals weekly for the appearance, number, and size of skin papillomas for a period of 20-30 weeks.

• Data Analysis: At the end of the study, calculate tumor incidence (percentage of tumor-bearing mice) and tumor multiplicity (average number of tumors per mouse).

• Histopathology: Excise tumors and surrounding skin for histopathological analysis to confirm the diagnosis and assess for malignant progression to squamous cell carcinomas.

In Vitro: Cell Transformation Assays

Cell transformation assays (CTAs) are in vitro methods to assess the carcinogenic potential of chemicals by measuring their ability to induce phenotypic changes in cultured cells that are characteristic of tumorigenic cells.

Commonly Used Cell Lines:

• BALB/c 3T3 mouse embryo fibroblasts

• C3H/10T1/2 mouse embryo fibroblasts

• Syrian Hamster Embryo (SHE) cells

Protocol Outline (BALB/c 3T3 Assay):

• Cell Seeding: Plate BALB/c 3T3 cells at a low density in multi-well plates.

• Treatment: After 24 hours, treat the cells with various concentrations of 1,2-Cyclopentenophenanthrene for a defined period (e.g., 72 hours). Include appropriate positive and negative controls. An exogenous metabolic activation system (e.g., S9 fraction from rat liver) may be required.

• Culture: After treatment, replace the medium with fresh growth medium and culture the cells for 4-6 weeks, with regular medium changes.

• Fixing and Staining: Fix the cells with methanol and stain with Giemsa.

• Focus Scoring: Score the plates for the presence of morphologically transformed foci (Type III foci), which are characterized by dense, multi-layered cell growth, random cell orientation, and invasion into the surrounding monolayer.

• Data Analysis: Calculate the transformation frequency based on the number of foci per plate and the number of surviving cells.

Section 6: Data Summary and Comparative Analysis

Compound	Carcinogenic Potency (Relative to Benzo[a]pyrene)	Primary Metabolic Site	Key DNA Adducts
1,2-Cyclopentenophenanthrene (derivatives)	Similar (for 11-methyl-17-keto derivative)[2]	5-membered ring and A-ring[1][3][4][5]	Deoxyguanosine and Deoxyadenosine[6]
Benzo[a]pyrene (BaP)	1 (Reference)	Bay region	Deoxyguanosine

Conclusion

1,2-Cyclopentenophenanthrene and its derivatives serve as valuable tools for dissecting the molecular mechanisms of chemical carcinogenesis. The protocols and application notes provided in this guide offer a comprehensive framework for researchers to investigate the metabolic activation, DNA adduct formation, and tumorigenic potential of this important class of environmental carcinogens. By understanding the intricate pathways leading from exposure to cancer, we can better assess the risks posed by these compounds and develop strategies for prevention and intervention.

References

• Coombs, M. M., & Bhatt, T. S. (1996). Novel One-step Synthesis and Hepatic Microsomal Metabolism of 16,17-Dihydro-15H-cyclopenta[a]phenanthrene. Polycyclic Aromatic Compounds, 11(1-4), 131-137. [Link]

• Coombs, M. M., Kissonerghis, A. M., & Vose, C. W. (1982). Bioactivation of the carcinogen 11-methoxy-16, 17-dihydro-15H-cyclopenta[a]phenanthrene. Carcinogenesis, 3(7), 811-815. [Link]

• Coombs, M. M., & Jukes, N. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. Journal of the Chemical Society C: Organic, 955-962. [Link]

• Coombs, M. M., Bhatt, T. S., & Young, S. (1979). The carcinogenicity of 15,16-dihydro-11-methyl-cyclopenta[a]phenanthren-17-one. British Journal of Cancer, 40(6), 914-921. [Link]

• Woski, S. A., & Koreeda, M. (1992). Synthesis of the Putative Active Metabolites of the Cyclopenta[a]phenanthrenes. Synthesis of the trans-3,4-Dihydro-3,4-diol and syn-3,4-Diol 1,2-Epoxide Derivatives of the Mutagen 15,16-Dihydrocyclopenta[a]phenanthren-17-one. The Journal of Organic Chemistry, 57(21), 5736-5741. [Link]

• Coombs, M. M., Ioannides, C., & Tsakalof, A. (1995). Species variation in the metabolism of 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one to its 3,4-dihydrodiol, the proximate carcinogen. Carcinogenesis, 16(10), 2351-2355. [Link]

• Cary, P. D., Turner, C. H., Cooper, C. S., & Grover, P. L. (1981). DNA adducts of the carcinogen, 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one, in vivo and in vitro: high pressure liquid chromatographic separation and partial characterization. Carcinogenesis, 2(7), 629-636. [Link]

• Coombs, M. M., Ioannides, C., & Tsakalof, A. (1995). Species variation in the metabolism of 15,16-dihydro-11- methylcyclopent a[ a]phenanthren-17-one to its 3,4-dihydrodiol, the proximate carcinogen. ResearchGate. [Link]

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Application Notes &amp; Protocols: In Vitro Models for Studying 1,2-Cyclopentenophenanthrene Metabolism

Introduction: The Challenge of Cyclopenta-Fused PAHs

1,2-Cyclopentenophenanthrene is a member of the cyclopenta-fused polycyclic aromatic hydrocarbon (CP-PAH) class of compounds. Structurally related to steroids, many CP-PAHs exhibit significant mutagenic and carcinogenic properties.[1][2] The carcinogenicity of these compounds is intrinsically linked to their metabolic activation.[3] The liver is the primary site of xenobiotic metabolism, where cytochrome P450 (CYP450) enzymes catalyze Phase I oxidative reactions.[4][5] This process can convert a parent PAH into highly reactive intermediates, such as epoxides and diols, which can form DNA adducts, initiating carcinogenesis.[6][7] Subsequent Phase II conjugation reactions, facilitated by enzymes like UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs), generally detoxify these intermediates, preparing them for excretion.

Understanding the metabolic fate of 1,2-Cyclopentenophenanthrene is therefore critical for assessing its toxicological risk. In vitro models provide a powerful, controlled, and high-throughput alternative to animal studies for elucidating metabolic pathways, identifying key metabolizing enzymes, and determining metabolic stability.[8] This guide provides a detailed overview and actionable protocols for the use of subcellular fractions and cellular models to investigate the metabolism of 1,2-Cyclopentenophenanthrene.

Chapter 1: Selecting the Appropriate In Vitro Model

The choice of an in vitro system is the most critical decision in designing a metabolism study. It involves a trade-off between physiological relevance and experimental simplicity. The primary models include subcellular fractions (liver microsomes and S9 fractions) and intact cellular systems (primary hepatocytes).

Model	Key Components	Phase I Enzymes (CYPs)	Phase II Enzymes	Cofactors	Throughput	Physiological Relevance
Liver Microsomes	Endoplasmic Reticulum	High Concentration	Some UGTs; others absent	Must be added (NADPH)	High	Low
S9 Fraction	Microsomes + Cytosol	Present	Present (UGTs, SULTs, GSTs)	Must be added (NADPH, UDPGA, PAPS)	High	Medium
Primary Hepatocytes	Intact Liver Cells	Endogenous Levels	Endogenous Levels	Endogenous	Low-Medium	High (Gold Standard)

Scientist's Note: Liver microsomes are ideal for initial screening of Phase I metabolic stability due to their high concentration of CYP enzymes and cost-effectiveness. The S9 fraction provides a more complete picture by including both microsomal and cytosolic enzymes, making it suitable for studying both Phase I and Phase II metabolism.[9][10] Primary hepatocytes are considered the "gold standard" as they contain the full complement of metabolic enzymes, cofactors, and transport mechanisms in a cellular context, offering the most predictive data for in vivo outcomes.[8][11]

Caption: Decision workflow for selecting an appropriate in vitro model.

Chapter 2: Subcellular Fraction Protocols

Subcellular fractions are prepared from liver tissue homogenates through differential centrifugation. They are a cost-effective and widely used tool for initial metabolism screening.

Caption: Preparation of liver S9 and microsomal fractions.

Protocol 2.1: Microsomal Stability Assay

Objective: To determine the rate of disappearance of 1,2-Cyclopentenophenanthrene when incubated with liver microsomes, allowing for the calculation of in vitro half-life (t½) and intrinsic clearance (CLint).

Materials and Reagents:

• Pooled Human Liver Microsomes (HLM)

• 1,2-Cyclopentenophenanthrene (Test Article)

• Phosphate Buffer (100 mM, pH 7.4)

• Magnesium Chloride (MgCl₂)

• NADPH Regenerating System (e.g., Glucose-6-phosphate, G6P; Glucose-6-phosphate dehydrogenase, G6PD; NADP+)

• Control Compounds (e.g., Verapamil - high turnover; Dextromethorphan - low turnover)

• Acetonitrile (ACN) with an appropriate internal standard (IS) for LC-MS/MS analysis

• 96-well incubation plates and collection plates

Procedure:

• Prepare Reagents: Thaw liver microsomes on ice. Prepare a master mix of phosphate buffer and the NADPH regenerating system. Prepare stock solutions of the test article and control compounds in a suitable solvent (e.g., DMSO).

• Pre-incubation: In a 96-well plate, add the microsomal solution (final protein concentration typically 0.5-1.0 mg/mL) to the buffer. Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

• Initiate Reaction: Add the test article to the wells to initiate the metabolic reaction (final concentration typically 1 µM). The final DMSO concentration should be <1%.

• Time-Course Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a collection plate containing 2-3 volumes of ice-cold ACN with internal standard. This immediately stops the reaction and precipitates the proteins.

• Sample Processing: Once all time points are collected, seal the collection plate, vortex thoroughly, and centrifuge at high speed (e.g., 3000 x g for 10 minutes) to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point relative to the internal standard.[12][13]

Controls and Validation:

• Negative Control: A set of incubations performed without the NADPH regenerating system. This accounts for non-enzymatic degradation.

• Positive Controls: Incubate known high and low turnover compounds alongside the test article to ensure the microsomal batch is active and performing as expected.

• Time Zero (T0) Control: The T0 sample represents 100% of the initial compound concentration.

Data Analysis:

• Plot the natural log of the percentage of the test article remaining versus time.

• The slope of the linear portion of this plot (k) is the elimination rate constant.

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein)

Rationale: The use of an NADPH regenerating system is crucial because NADPH is the essential cofactor for CYP450 enzymes and is rapidly consumed.[4] The regenerating system ensures a constant supply throughout the incubation, allowing for the measurement of initial linear reaction rates.[14]

Protocol 2.2: Metabolite Identification with S9 Fractions

Objective: To generate and identify potential Phase I and Phase II metabolites of 1,2-Cyclopentenophenanthrene.

Materials and Reagents:

• In addition to materials from Protocol 2.1:

• Pooled Human Liver S9 Fraction

• Phase II Cofactors:

  • Uridine 5'-diphospho-glucuronic acid (UDPGA) for glucuronidation

  • 3'-phosphoadenosine-5'-phosphosulfate (PAPS) for sulfation

• Alamethicin (a pore-forming agent)

Procedure:

• Prepare S9 Mix: Thaw S9 fraction on ice. Prepare a reaction mixture containing phosphate buffer, MgCl₂, the NADPH regenerating system, UDPGA, and PAPS.

• Activate S9 (Optional but Recommended): Add alamethicin to the S9 fraction and pre-incubate for 15 minutes on ice. This permeabilizes the microsomal vesicles within the S9 prep, allowing better access of the UDPGA cofactor to the UGT enzymes.[15]

• Incubation: Add the activated S9 mix to wells. Initiate the reaction by adding a higher concentration of 1,2-Cyclopentenophenanthrene (e.g., 10-50 µM) to generate sufficient quantities of metabolites for detection. Incubate at 37°C for a fixed, longer time point (e.g., 60-120 minutes).

• Reaction Termination & Processing: Stop the reaction with cold ACN with IS and process the samples as described in Protocol 2.1.

• LC-MS/MS Analysis for Metabolite ID: Analyze the supernatant using high-resolution mass spectrometry.[16] The analytical method should include:

  • Full Scan Mode: To detect all potential metabolite ions.

  • Data-Dependent MS/MS (or MS²): To acquire fragmentation spectra of the detected ions.

  • Metabolite Software: Use software to search for expected metabolic transformations (e.g., +16 Da for oxidation, +176 Da for glucuronidation) and compare fragmentation patterns with the parent compound.[17]

Scientist's Note: The S9 fraction is valuable because it contains both microsomal (Phase I) and cytosolic (Phase II) enzymes.[9] Including cofactors for both phases in the incubation allows for the simultaneous generation of a more complete metabolic profile, revealing how the compound might be detoxified after initial oxidation.

Chapter 3: Cellular Model Protocols

Protocol 3.1: Metabolism in Primary Human Hepatocytes

Objective: To study the metabolism of 1,2-Cyclopentenophenanthrene in the most physiologically relevant in vitro model, assessing both parent disappearance and metabolite formation over time.

Materials and Reagents:

• Cryopreserved Primary Human Hepatocytes

• Hepatocyte Plating and Incubation Medium

• Collagen-coated cell culture plates

• 1,2-Cyclopentenophenanthrene

Procedure:

• Thaw and Plate Hepatocytes: Rapidly thaw cryopreserved hepatocytes in a 37°C water bath. Transfer to pre-warmed plating medium and perform a cell count and viability assessment (e.g., Trypan Blue). Seed the cells onto collagen-coated plates at an appropriate density. Allow cells to attach for several hours.

• Compound Incubation: After attachment, replace the plating medium with fresh, pre-warmed incubation medium containing the test article (e.g., 1 µM).

• Time-Course Sampling: At designated time points (e.g., 0, 1, 4, 8, 24 hours), collect aliquots of the incubation medium.

• Sample Processing: Immediately quench the collected medium with 2-3 volumes of cold ACN with IS. Process as described in Protocol 2.1 for LC-MS/MS analysis.

• Data Analysis: Analyze both the disappearance of the parent compound and the appearance of metabolites in the medium over time.

Rationale: Primary hepatocytes provide a complete metabolic system, including active transporters and the interplay between Phase I and Phase II enzymes at physiological levels.[11][18] This model is unparalleled for predicting the in vivo metabolic profile of a compound.[19] However, donor variability and the limited lifespan of cultured hepatocytes are important considerations.[20]

Protocol 3.2: Cytotoxicity Assessment in HepG2 Cells

Objective: To determine if the metabolism of 1,2-Cyclopentenophenanthrene produces cytotoxic byproducts.

Materials and Reagents:

• HepG2 cell line

• Cell culture medium (e.g., EMEM) with supplements

• 96-well clear-bottom cell culture plates

• MTS or MTT reagent

• 1,2-Cyclopentenophenanthrene

Procedure:

• Seed Cells: Plate HepG2 cells in a 96-well plate and allow them to grow to ~80% confluency.

• Compound Exposure: Treat cells with a range of concentrations of the test article for a relevant period (e.g., 24 or 48 hours). Include a vehicle control (DMSO) and a positive control for toxicity (e.g., doxorubicin).

• MTS/MTT Assay: After the incubation period, remove the treatment medium. Add fresh medium containing the MTS or MTT reagent to each well and incubate according to the manufacturer's instructions (typically 1-4 hours).

• Measure Absorbance: Read the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Convert absorbance values to percent viability relative to the vehicle control. Plot percent viability versus compound concentration to determine the concentration at which cell viability is reduced by 50% (IC₅₀).

Scientist's Note: While HepG2 cells have lower metabolic activity than primary hepatocytes, they are a robust and reproducible model for toxicity screening.[21] A positive cytotoxicity result suggests that metabolic activation may be leading to the formation of harmful reactive metabolites.[22]

Caption: Hypothetical metabolic activation pathway for a PAH.

Conclusion

The in vitro models described provide a tiered approach to investigating the metabolism of 1,2-Cyclopentenophenanthrene. Starting with high-throughput microsomal stability assays, researchers can quickly rank compounds based on their metabolic lability. S9 fractions can then provide a more comprehensive profile of both Phase I and Phase II metabolites. Finally, primary hepatocytes offer the highest level of physiological relevance for confirming metabolic pathways and predicting in vivo behavior. Combining these metabolic studies with cytotoxicity assays provides a powerful framework for understanding the toxicological potential of this and other CP-PAHs, supporting informed decisions in drug development and chemical safety assessment.

References

• Analytical methods for determining metabolites of polycyclic aromatic hydrocarbon (PAH) pollutants in fish bile: A review. (2010). Environmental Toxicology and Pharmacology.
• Primary hepatocyte culture and its application in drug metabolism and toxicology research and evaluation. (n.d.).
• An update on metabolism studies using human hepatocytes in primary culture. (2008). Taylor & Francis Online.
• Human Hepatocytes in Primary Culture: The Choice to Investigate Drug Metabolism in Man. (2004). Current Drug Metabolism.
• 3D Primary Hepatocyte Culture Systems for Analyses of Liver Diseases, Drug Metabolism, and Toxicity: Emerging Culture Paradigms and Applic
• Analysis of PAH Metabolites in Biological Samples. (n.d.). BenchChem.
• S9 fraction. (n.d.). Wikipedia.
• Methods for Determining Polycyclic Aromatic Hydrocarbons (PAHs) in Milk: A Review. (n.d.). MDPI.
• Induced Rat Liver S9 Fraction: A Metabolic Activation System for In Vitro Genotoxicity and Mut
• Overcoming In Vitro Liver Metabolism Screening Limitations with Permeabilized Human Hepatocytes. (n.d.). Discovery Life Sciences.
• Microsomal stability assay for human and mouse liver microsomes. (2024). protocols.io.
• Analytical methods. (n.d.).
• Metabolic Activation of Bisphenol A by Rat Liver S9 Fraction. (n.d.). Oxford Academic.
• Thawing and Incubating Human and Animal Liver Microsomes. (n.d.). Thermo Fisher Scientific.
• S9 liver extract is simulating the hepatic metabolic activation and designed for use in the Ames test. (n.d.). Trinova Biochem.
• Efficiency in Drug Discovery: Liver S9 Fraction Assay As a Screen for Metabolic Stability. (n.d.). Bentham Science.
• Cytochrome P450-Mediated Metabolic Stability Assay in Liver Microsomes. (n.d.). Journal of Visualized Experiments.
• Human in vitro metabolism of an environmental mixture of polycyclic aromatic hydrocarbons (PAH) found at the Portland Harbor Superfund Site. (2025). Science of The Total Environment.
• Microsomal Clearance/Stability Assay. (n.d.). Domainex.
• Metabolite identification and quantitation in LC-MS/MS-based metabolomics. (n.d.). Analytical and Bioanalytical Chemistry.
• High molecular weight polycyclic aromatic hydrocarbon (HMW-PAH) isomers: unveiling distinct toxic effects from cytotoxicity to oxidative stress-induced DNA damage. (n.d.). Archives of Toxicology.
• Toxicity of polycyclic aromatic hydrocarbons involves NOX2 activ
• Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin. (1992). Carcinogenesis.
• In Vitro Genotoxicity Evaluation of PAHs in Mixtures Using Experimental Design. (n.d.). MDPI.
• A Rough Guide to Metabolite Identification Using High Resolution Liquid Chromatography Mass Spectrometry in Metabolomic Profiling in Metazoans. (n.d.).
• Evaluation of the mutagenicity of compounds of known carcinogenicity, belonging to the benz[a]anthracene, chrysene, and cyclopenta[a]phenanthrene series, using Ames's test. (n.d.). Cancer Research.
• The carcinogenicity of 15,16-dihydro-11-methyl-cyclopenta[a]phenanthren-17-one. (n.d.). British Journal of Cancer.
• Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. (2023). MDPI.

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• 2. Evaluation of the mutagenicity of compounds of known carcinogenicity, belonging to the benz[a]anthracene, chrysene, and cyclopenta[a]phenanthrene series, using Ames's test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The carcinogenicity of 15,16-dihydro-11-methyl-cyclopenta[a]phenanthren-17-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytochrome P450-Mediated Metabolic Stability Assay in Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
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• 9. S9 fraction - Wikipedia [en.wikipedia.org]
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• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 22. Toxicity of polycyclic aromatic hydrocarbons involves NOX2 activation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Multi-Step Synthesis of 1,2-Cyclopentenophenanthrene

Welcome to the technical support guide for the multi-step synthesis of 1,2-Cyclopentenophenanthrene (also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene). This document is designed for researchers, medicinal chemists, and materials scientists who are navigating the complexities of this synthesis. We will address common challenges encountered in the laboratory, providing not just solutions but also the underlying chemical principles to empower your research and development.

The synthesis of polycyclic aromatic hydrocarbons (PAHs) like 1,2-Cyclopentenophenanthrene is often a multi-step endeavor where challenges in one step can cascade and impact the overall yield and purity. This guide is structured in a question-and-answer format to directly address the specific, practical issues you may face.

General Troubleshooting Workflow

Before diving into step-specific issues, it's crucial to have a systematic approach to troubleshooting. An unexpected result, such as a low yield or the presence of impurities, requires a logical diagnostic process. The following workflow illustrates a standard decision-making process for identifying and resolving experimental issues.

Caption: A general workflow for troubleshooting synthetic chemistry challenges.

Troubleshooting Guide & FAQs

The synthesis of 1,2-Cyclopentenophenanthrene typically follows a route involving the formation of a phenanthrene-substituted carboxylic acid, followed by intramolecular cyclization to a ketone, and subsequent reduction. We will address key challenges in this sequence.

Step 1 & 2: Formation and Cyclization of β-(2-Phenanthryl)propionic acid

This sequence involves creating the acid, converting it to its more reactive acid chloride, and then performing an intramolecular Friedel-Crafts acylation to form the five-membered ring.

Q1: My Friedel-Crafts cyclization to form 1'-keto-1,2-cyclopentenophenanthrene is resulting in a low yield and a significant amount of black, insoluble tar. What is causing this and how can I fix it?

A1: This is a classic challenge in Friedel-Crafts acylation of electron-rich polycyclic systems. The formation of tar or polymeric material is typically due to intermolecular reactions competing with the desired intramolecular cyclization, often exacerbated by overly harsh reaction conditions.

Causality & Explanation:

• Catalyst Activity: Lewis acids like aluminum chloride (AlCl₃) are extremely sensitive to moisture. Contamination can deactivate the catalyst and promote side reactions.

• Reaction Concentration: High concentrations can favor intermolecular acylation, where one molecule's acid chloride reacts with a neighboring phenanthrene ring, leading to polymer formation.

• Temperature Control: Friedel-Crafts reactions are exothermic. Poor temperature control can lead to runaway reactions and decomposition, especially with sensitive substrates. The synthesis of related 3'-alkyl derivatives highlights the importance of controlled conditions for successful ring closure[1].

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware and solvents. Use a fresh, high-purity grade of AlCl₃. Perform the reaction under a dry, inert atmosphere (Nitrogen or Argon).

• Employ High Dilution: The principle of high dilution favors intramolecular reactions. Add the acid chloride solution dropwise over several hours to a stirring suspension of the Lewis acid in the solvent. This keeps the instantaneous concentration of the reactant low.

• Optimize the Lewis Acid and Solvent: While AlCl₃ is common, it is also very aggressive. Consider a milder Lewis acid like stannic chloride (SnCl₄), as has been used in similar cyclizations[2]. Nitrobenzene is a common solvent for these reactions, but ensure it is pure and dry[1].

• Strict Temperature Management: Maintain the reaction at a consistent, low temperature (e.g., 0-5 °C) during the addition of the acid chloride, and then allow it to warm slowly to room temperature or slightly above, as dictated by reaction monitoring.

Parameter	Standard Condition	Optimized Condition for Difficult Substrates
Catalyst	Aluminum Chloride (AlCl₃)	Stannic Chloride (SnCl₄) or Polyphosphoric Acid (PPA)
Solvent	Carbon Disulfide (CS₂), Dichloromethane	Nitrobenzene, Dichloroethane
Concentration	0.1 - 0.5 M	< 0.05 M (High Dilution)
Temperature	Room Temperature	0 °C to Room Temperature (slow warming)

Step 3: Reduction of 1'-keto-1,2-cyclopentenophenanthrene

The final step is the deoxygenation of the ketone to yield the target hydrocarbon. The Clemmensen reduction (amalgamated zinc and HCl) is a common method for this transformation.

Q2: The Clemmensen reduction of my ketone is incomplete. My TLC and NMR show a mixture of the starting ketone and the desired hydrocarbon product. How can I drive the reaction to completion?

A2: Incomplete reduction is a frequent issue with the Clemmensen reduction, particularly for sterically hindered or sparingly soluble ketones. The reaction is heterogeneous, and its success hinges on the activity of the zinc amalgam surface and sufficient contact with the substrate.

Causality & Explanation:

• Poor Zinc Amalgamation: The zinc must be properly activated with mercury(II) chloride to form the amalgam. An inactive or poorly prepared amalgam will result in a sluggish or incomplete reaction.

• Substrate Solubility: Polycyclic ketones often have poor solubility in the aqueous acidic medium, limiting their contact with the zinc surface.

• Reaction Time and Acidity: These reductions can be slow, sometimes requiring extended reflux periods. The concentration of HCl must also be maintained.

Troubleshooting Steps:

• Prepare Fresh, High-Activity Zinc Amalgam: Ensure the zinc granules are clean (pre-wash with dilute HCl). Use a fresh solution of HgCl₂ for amalgamation and confirm the zinc is thoroughly coated.

• Add an Organic Co-Solvent: To improve the solubility of the ketone, add a water-miscible organic solvent that is stable to hot, concentrated acid. Toluene or xylene are excellent choices. The mixture is refluxed vigorously to ensure emulsification, maximizing contact between the organic substrate and the aqueous/solid phases.

• Maintain Acid Concentration and Extend Reaction Time: The reaction consumes acid. Periodically add fresh portions of concentrated HCl during the reflux period (e.g., every 4-6 hours). Monitor the reaction by TLC and be prepared for reaction times of 24-48 hours.

• Consider an Alternative Reduction: If the Clemmensen reduction remains problematic, the Wolff-Kishner reduction (hydrazine and a strong base like KOH in a high-boiling solvent) is an excellent orthogonal strategy, particularly if the molecule is stable to strong base.

Caption: Key reduction pathways from the intermediate ketone to the final product.

Frequently Asked Questions (FAQs)

Q3: How should I purify the final 1,2-Cyclopentenophenanthrene product? It is contaminated with a small amount of a fluorescent impurity.

A3: Purification of PAHs can be challenging due to their similar polarities and high crystallinity.

• Column Chromatography: This is the most effective method. Use a silica gel column with a non-polar eluent system, such as a gradient of hexane and dichloromethane. The slight difference in polarity between the fully reduced hydrocarbon and any unreacted ketone or oxidized byproducts is often sufficient for separation. Using alumina can also be effective for removing colored impurities[3].

• Recrystallization: If chromatography is insufficient, recrystallization from a suitable solvent system (e.g., ethanol/water, or hexane/ethyl acetate) can significantly improve purity.

• Activated Carbon Treatment: The fluorescent impurity may be a highly conjugated byproduct. Dissolving the crude product in a suitable solvent (like hot toluene or chlorobenzene) and briefly treating it with a small amount of activated carbon can adsorb these impurities. Filter the hot solution through a pad of Celite to remove the carbon before crystallization[4].

Q4: Are there any modern, higher-yielding alternatives to the classical synthetic routes?

A4: While classical methods like those described by Fieser and Bachmann are robust, modern organic synthesis offers alternatives[1][2]. For related polycyclic systems, methods starting from different precursors and employing novel catalytic systems have been developed. For example, a three-step synthesis of 4H-Cyclopenta[def]phenanthrene from pyrene was reported with an emphasis on optimized purification and less hazardous reagents[5][6]. Exploring transition-metal-catalyzed C-H activation or annulation strategies could be a fruitful area for developing novel, more efficient syntheses, though this would require significant methods development.

Protocol: Clemmensen Reduction of 1'-keto-1,2-cyclopentenophenanthrene

This protocol is a self-validating system, incorporating steps for monitoring and ensuring success.

1. Preparation of Zinc Amalgam:

• In a 500 mL three-necked round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 25 g of granular zinc (20-30 mesh).

• Add 20 mL of 10% HCl and stir for 2 minutes to activate the zinc surface. Decant the acid.

• Add a solution of 2.5 g of mercury(II) chloride in 35 mL of water. Stir vigorously for 10 minutes. You should observe a silvery coating on the zinc.

• Decant the aqueous solution and wash the amalgam three times with 50 mL portions of water.

2. Reduction Reaction:

• To the flask containing the freshly prepared amalgam, add 150 mL of water, 100 mL of toluene, and 20 mL of concentrated hydrochloric acid.

• Add 5.0 g of 1'-keto-1,2-cyclopentenophenanthrene.

• Heat the mixture to a vigorous reflux with strong mechanical stirring to ensure proper mixing of the immiscible layers.

• After 4 hours of reflux, add another 10 mL portion of concentrated HCl through the condenser. Repeat this addition every 6 hours for a total reaction time of 24-36 hours.

• Monitoring: To check for completion, carefully take a small aliquot from the organic layer, neutralize it, and spot it on a TLC plate against a standard of the starting material. The reaction is complete when the ketone spot has disappeared.

3. Workup and Purification:

• Allow the mixture to cool to room temperature. Carefully decant the liquid layers away from the excess zinc.

• Separate the organic (toluene) layer. Extract the aqueous layer twice with 50 mL portions of toluene.

• Combine the organic extracts and wash them with water, followed by saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel using hexane as the eluent. Combine the product-containing fractions and evaporate the solvent. Further purify by recrystallization from ethanol if necessary. The final product should be a white crystalline solid.

References

• Coombs, M. M. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. Journal of the Chemical Society C: Organic. [Link]

• van der Ham, A., et al. (2021). A Three‐Step Synthesis of 4H‐Cyclopenta[def]phenanthrene from Pyrene. Scholarly Publications Leiden University. [Link]

• PubChem. (n.d.). 1,2-Cyclopentenophenanthrene. National Center for Biotechnology Information. Retrieved from [Link]

• Fieser, L. F. & Hershberg, E. B. (1937). The Synthesis of 2'-Ketodihydro-1,2-cyclopentenophenanthrene and Derivatives of Phenanthro [1,2-b] furan. Journal of the American Chemical Society. [Link]

• Fieser, L. F. (1935). THE SYNTHESIS OF 1,2-CYCLOPENTENOPHENANTHRENE AND RELATED COMPOUNDS. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Cyclopentane synthesis. Organic-Chemistry.org. Retrieved from [Link]

• A Simple Synthesis of Phenanthrene. (n.d.). ResearchGate. Retrieved from [Link]

• Douglas, C. J. (2005). One-pot multi-step synthesis: A challenge spawning innovation. ResearchGate. [Link]

• Riegel, B. & Burr, J. G. (1943). The Synthesis of 3'-Alkyl-1,2-cyclopentenophenanthrenes. Journal of the American Chemical Society. [Link]

• Google Patents. (1950).

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• A Three‐Step Synthesis of 4H‐Cyclopenta[def]phenanthrene from Pyrene. (2021). ResearchGate. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1,2-Cyclopentenophenanthrene

Welcome to the technical support center for the synthesis of 1,2-Cyclopentenophenanthrene. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important polycyclic aromatic hydrocarbon (PAH) scaffold. We understand that navigating multi-step organic syntheses can present challenges, particularly with respect to reaction yields. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome common hurdles and optimize your synthetic route.

Our approach is grounded in mechanistic principles and field-proven strategies. We will explore the critical steps of the synthesis, from the construction of the phenanthrene core via the Pschorr cyclization to the final annulation of the cyclopentane ring.

I. Navigating the Synthetic Landscape

The synthesis of 1,2-Cyclopentenophenanthrene is a multi-step process, with each stage presenting unique challenges that can contribute to overall low yields. The most common synthetic strategy involves three key transformations, as outlined below. Understanding this workflow is the first step in effective troubleshooting.

Caption: Overall synthetic workflow for 1,2-Cyclopentenophenanthrene.

II. Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might encounter in the lab. Each answer provides a detailed explanation of the underlying chemistry and offers concrete solutions.

Focus Area 1: The Pschorr Cyclization

The Pschorr reaction is a powerful tool for synthesizing phenanthrenes but is notorious for inconsistent and often moderate-to-low yields.[1] The reaction involves the intramolecular cyclization of a diazonium salt, which can be prone to a variety of side reactions.

Question 1: My Pschorr cyclization yield is below 40%. What is the primary cause and how can I dramatically improve it?

Answer:

A yield below 40% is common for traditional Pschorr cyclizations that use copper powder or copper salts as catalysts. The primary issue is often the poor solubility of the catalyst and the diazonium salt intermediate, leading to inefficient electron transfer and a host of side reactions. The mechanism can proceed through a radical or cationic pathway, and without precise control, pathways that do not lead to the desired product can dominate.[2]

The single most effective solution is to switch from a heterogeneous copper catalyst to a soluble, single-electron transfer catalyst.

Recommendation: Utilize a catalytic amount of ferrocene in acetone. Wassmundt and Kiesman demonstrated that this homogeneous system dramatically improves yields by promoting an efficient free-radical mechanism.[3] Ferrocene has a low oxidation potential, allowing it to efficiently reduce the diazonium ion to an aryl radical, which then undergoes the desired cyclization.

Catalyst System	Typical Yield Range	Reaction Time	Key Advantages
Copper Powder (Traditional)	30-50%	Several hours	Inexpensive
Ferrocene (Recommended)	88-94% [3]	30-60 minutes	High yield, short reaction time, mild conditions, soluble catalyst

Question 2: I'm observing multiple products in my crude reaction mixture after the Pschorr cyclization. What are the likely side products?

Answer:

Side product formation is a key contributor to low yields. The main competing reactions stem from the reactivity of the diazonium salt intermediate.

• De-amination (Hydro-dediazoniation): The diazonium group is replaced by a hydrogen atom, yielding the starting cinnamic acid derivative without the amino group. This occurs when the aryl radical abstracts a hydrogen atom from the solvent or another molecule instead of cyclizing.

• Phenol Formation: The diazonium group is replaced by a hydroxyl group, which is common if the reaction is run in aqueous media at elevated temperatures.

• Azo-coupling: The highly reactive diazonium salt can couple with electron-rich aromatic species in the reaction mixture, leading to colored azo compounds.

Caption: Competing reaction pathways in the Pschorr cyclization.

Troubleshooting Tip: Using the ferrocene method in an aprotic solvent like acetone minimizes phenol formation.[3] Running the reaction under an inert atmosphere can also reduce some radical side reactions.

Focus Area 2: Intramolecular Friedel-Crafts Acylation

This step forms the crucial five-membered ring. The reaction typically involves treating the phenanthrene-9-propionic acid (or its acid chloride) with a Lewis acid like AlCl₃ or SnCl₄, or a strong protic acid.

Question 3: My Friedel-Crafts cyclization is giving a low yield or a mixture of isomers. How can I improve regioselectivity and conversion?

Answer:

Low yields in intramolecular Friedel-Crafts acylations can be due to several factors:

• Deactivation of the Catalyst: The ketone product can form a complex with the Lewis acid catalyst, effectively sequestering it.[4] This is why a stoichiometric amount of catalyst is often required, rather than a catalytic amount.

• Substrate Reactivity: The phenanthrene ring system has multiple positions where acylation can occur. While intramolecular cyclization strongly favors the formation of a five- or six-membered ring, side reactions are possible if conditions are too harsh.

• Moisture: Lewis acids like AlCl₃ are extremely sensitive to moisture, which will quench the catalyst and halt the reaction.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Thoroughly dry your glassware and use anhydrous solvents. Handle the Lewis acid catalyst under an inert atmosphere (e.g., in a glovebox or under argon/nitrogen).

• Optimize the Catalyst: If AlCl₃ is giving poor results, consider a milder Lewis acid like SnCl₄ or ZnCl₂. Alternatively, strong protic acids like polyphosphoric acid (PPA) or Eaton's reagent can be effective and sometimes offer better regioselectivity.

• Acid Chloride vs. Carboxylic Acid: Using the acyl chloride is generally more reactive than the carboxylic acid itself. If starting from the acid, an activating agent like thionyl chloride (SOCl₂) or oxalyl chloride should be used to form the acyl chloride in situ or in a separate step.

• Temperature Control: Start the reaction at a low temperature (e.g., 0 °C) and allow it to slowly warm to room temperature. Overheating can lead to charring and side product formation.[5]

Focus Area 3: Clemmensen Reduction

The final step involves the deoxygenation of the ketone to form the alkane. The classic Clemmensen reduction uses zinc amalgam (Zn(Hg)) in concentrated hydrochloric acid.

Question 4: The Clemmensen reduction of my ketone is incomplete, or it seems to be degrading my product. What are my options?

Answer:

The Clemmensen reduction is performed under harsh, strongly acidic conditions, which can be problematic for complex molecules.[6]

• Incomplete Reaction: The reduction is a heterogeneous reaction occurring on the surface of the zinc.[7] Incomplete reaction is often due to poorly activated zinc or poor solubility of the organic substrate in the aqueous HCl.

• Product Degradation: The combination of heat and strong acid can lead to acid-catalyzed side reactions, especially with sensitive functional groups elsewhere in the molecule.

Troubleshooting & Alternatives:

• Zinc Activation: Ensure your zinc amalgam is freshly prepared and highly active.

• Co-Solvent: Adding a water-miscible organic solvent like toluene or dioxane can improve the solubility of your ketone and facilitate the reaction.

• Modified Conditions: For acid-sensitive substrates, a modified Clemmensen reduction using activated zinc dust in an anhydrous solvent (like diethyl ether or acetic anhydride) saturated with HCl gas at low temperatures (0 °C) can be much more effective and milder.[6]

• Alternative Reduction: If the Clemmensen reduction fails, the Wolff-Kishner reduction is an excellent alternative. This reaction uses hydrazine (N₂H₄) and a strong base (like KOH or potassium tert-butoxide) at high temperatures, converting the ketone to a hydrazone which then eliminates N₂ to give the alkane. This method is ideal for substrates that are sensitive to acid but stable in strong base.

III. Detailed Experimental Protocols

The following protocols are generalized procedures. They should be adapted and optimized for your specific substrate and laboratory conditions.

Protocol 1: Improved Pschorr Cyclization using Ferrocene

(Adapted from Wassmundt, F. W. & Kiesman, W. F., J. Org. Chem. 1995)[3]

• Diazotization:

  • Dissolve the α-(2-amino-1-phenanthryl)propionic acid (1.0 eq) in acetone in a flask protected from light.

  • Cool the solution to 0-5 °C in an ice bath.

  • Add tert-butyl nitrite (1.2 eq) dropwise over 10 minutes.

  • Stir the resulting solution at 0-5 °C for 30 minutes.

• Cyclization:

  • In a separate, larger flask, dissolve ferrocene (0.1 eq) in acetone under an argon or nitrogen atmosphere.

  • Warm the ferrocene solution to a gentle reflux (approx. 56 °C).

  • Add the cold diazonium salt solution dropwise to the refluxing ferrocene solution over 20-30 minutes. Vigorous nitrogen evolution will be observed.

  • After the addition is complete, continue to reflux for an additional 30 minutes.

• Work-up:

  • Cool the reaction mixture to room temperature and remove the acetone under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude 1'-keto-1,2-cyclopentenophenanthrene precursor acid.

Protocol 2: Intramolecular Friedel-Crafts Acylation

• Acid Chloride Formation (Optional but Recommended):

  • Suspend the phenanthrene-propionic acid derivative (1.0 eq) in anhydrous dichloromethane (DCM) with a catalytic amount of DMF.

  • Add oxalyl chloride (1.5 eq) dropwise at 0 °C.

  • Allow the mixture to warm to room temperature and stir for 1-2 hours until gas evolution ceases.

  • Remove the solvent and excess reagent under reduced pressure to yield the crude acid chloride.

• Cyclization:

  • Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C under an inert atmosphere.

  • Add anhydrous aluminum chloride (AlCl₃) (1.1 eq) portion-wise, keeping the temperature below 5 °C.

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up:

  • Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.

  • Stir vigorously for 15-20 minutes.

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with water, saturated NaHCO₃ solution, and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude ketone by column chromatography or recrystallization.

Protocol 3: Clemmensen Reduction

• Preparation of Zinc Amalgam:

  • Stir zinc powder (10 eq by weight to the ketone) with a 5% aqueous HCl solution for 5 minutes.

  • Decant the acid and wash the zinc with water.

  • Add a solution of mercury(II) chloride (0.5 eq by weight to the zinc) in water and stir for 10 minutes.

  • Decant the aqueous solution and wash the resulting zinc amalgam thoroughly with water.

• Reduction:

  • To a flask containing the zinc amalgam, add concentrated HCl and toluene.

  • Add the 1'-keto-1,2-cyclopentenophenanthrene (1.0 eq).

  • Heat the mixture to a vigorous reflux with efficient stirring for 4-8 hours. Add additional portions of concentrated HCl periodically to maintain the acidic conditions.

  • Monitor the reaction by TLC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture and decant the liquid from the remaining zinc.

  • Separate the organic (toluene) layer.

  • Extract the aqueous layer twice with toluene.

  • Combine the organic extracts, wash with water, saturated NaHCO₃ solution, and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude 1,2-Cyclopentenophenanthrene by column chromatography (silica gel, hexanes) followed by recrystallization from ethanol or a hexane/ethyl acetate mixture.[8][9][10]

IV. References

• Wassmundt, F. W., & Kiesman, W. F. (1995). Soluble Catalysts for Improved Pschorr Cyclizations. The Journal of Organic Chemistry, 60(1), 196–201. [Link]

• Pschorr, R. (1896). Neue Synthese des Phenanthrens und seiner Derivate. Berichte der deutschen chemischen Gesellschaft, 29(1), 496–501. [Link]

• Leake, P. H. (1956). The Pschorr Synthesis and Related Diazonium Ring Closure Reactions. Chemical Reviews, 56(1), 27–48. [Link]

• Martin, E. L. (1942). The Clemmensen Reduction. Organic Reactions, 1, 155-209. [Link]

• Wikipedia contributors. (2023). Pschorr cyclization. In Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. Pschorr Reaction. [Link]

• Wikipedia contributors. (2023). Clemmensen reduction. In Wikipedia, The Free Encyclopedia. [Link]

• Chemistry LibreTexts. Clemmensen Reduction. [Link]

• Master Organic Chemistry. Intramolecular Friedel-Crafts Reactions. [Link]

• University of Rochester, Department of Chemistry. Solvents for Recrystallization. [Link]

• Pschorr-Stephan Reaction: Basics, Mechanism, And Uses - Abraham Entertainment. (2023, October 25). [Link]

• Cambridge University Press. Pschorr Synthesis. [Link]

• SynArchive. Pschorr Reaction. [Link]

• Cambridge University Press. Clemmensen Reduction. [Link]

• Chemistry Steps. Friedel-Crafts Acylation with Practice Problems. [Link]

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Reddit. Recrystallization with two solvents. [Link]

• MIT OpenCourseWare. Two-Solvent Recrystallization Guide. [Link]

• ResearchGate. Substances yield after recrystallization from different solvents. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

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• 10. ocw.mit.edu [ocw.mit.edu]

identification and removal of byproducts in 1,2-Cyclopentenophenanthrene reactions

Welcome to the technical support center dedicated to the synthesis of 1,2-cyclopentenophenanthrene and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing this valuable polycyclic aromatic hydrocarbon (PAH) core. The inherent reactivity of the phenanthrene nucleus often leads to the formation of challenging byproducts. This resource provides in-depth troubleshooting guides and frequently asked questions to help you identify, mitigate, and remove these impurities, ensuring the integrity of your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 1,2-cyclopentenophenanthrene, and what primary byproducts should I anticipate?

The synthesis of the 1,2-cyclopentenophenanthrene skeleton is typically achieved through multi-step sequences. The nature of the byproducts is intrinsically linked to the chosen synthetic strategy. Below is a summary of common methods and their associated impurities.

Synthetic Method	Common Byproducts & Impurities	Rationale for Formation
Haworth Synthesis	Positional isomers of the final product, incompletely cyclized intermediates, unreacted starting materials (e.g., naphthalene), polymeric materials.	Based on Friedel-Crafts acylation, which can lack regioselectivity on the phenanthrene or naphthalene core, leading to mixtures of isomers.[1][2] Harsh acidic conditions can also promote polymerization.
Pschorr Cyclization	Products from alternative radical cyclization pathways, unreacted diazonium salt derivatives, tar formation.	This intramolecular radical cyclization can sometimes follow unintended pathways. Diazonium salts are reactive and can decompose or participate in side reactions if not controlled.[3][4][5]
Friedel-Crafts Based Routes	Mixtures of positional isomers (e.g., acylation at the 3- or 9-position of phenanthrene), di-acylated products, rearranged isomers.	Phenanthrene has multiple reactive sites, and the kinetic vs. thermodynamic products can vary greatly with conditions like solvent and temperature.[6][7] Over-acylation is also a common issue.
Ullmann Coupling	Homocoupling products (biphenyls from starting materials), unreacted aryl halides.	The classic Ullmann reaction often requires harsh conditions and can lead to the coupling of identical starting material molecules.[8][9]

Q2: My preliminary analysis (TLC, ¹H NMR) indicates a complex mixture of isomers. Why is this happening and how can I improve selectivity?

The formation of a complex isomeric mixture is a frequent challenge, particularly in Friedel-Crafts reactions on a phenanthrene core.[7] Phenanthrene has five non-equivalent positions for electrophilic substitution, and their relative reactivity is highly sensitive to reaction conditions.

• Causality : The distribution of isomers is a result of the interplay between kinetic and thermodynamic control. For instance, in Friedel-Crafts acetylation of phenanthrene, solvents like ethylene dichloride favor the kinetically controlled 9-isomer, whereas nitrobenzene favors the thermodynamically more stable 3-isomer.[6][7]

• Mitigation Strategies :

  • Solvent Optimization : Systematically screen solvents. The polarity and coordinating ability of the solvent can dramatically alter isomer ratios.[7]

  • Temperature Control : Lowering the reaction temperature often enhances selectivity by favoring the product formed via the lowest activation energy pathway.

  • Catalyst Choice : While AlCl₃ is common, other Lewis acids (e.g., SnCl₄, TiCl₄) or Brønsted acids (polyphosphoric acid) may offer different selectivity profiles.

Q3: What are the best initial analytical techniques to identify unknown byproducts in my crude reaction mixture?

A multi-technique approach is essential for confident byproduct identification:

• Thin-Layer Chromatography (TLC) : Your first and quickest tool. Use a combination of polar and non-polar solvent systems to get a sense of the number of components in your mixture.

• High-Performance Liquid Chromatography (HPLC) : Ideal for separating isomers of PAHs that are often inseparable by standard column chromatography.[10] A reverse-phase C18 column is a good starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS) : Provides information on the molecular weight of volatile components and their fragmentation patterns, which is invaluable for identifying isomers and related structures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are crucial for detailed structural elucidation of the major components once they are isolated. Comparing the spectra of your purified byproducts to the desired product will reveal structural differences.

Troubleshooting Guides

This section provides detailed protocols to address specific experimental challenges.

Scenario 1: Purification of a Complex Isomeric Mixture

Issue: You have confirmed the presence of multiple isomers with very similar polarities, making separation by standard silica gel column chromatography ineffective.

Underlying Principle: Isomers of polycyclic aromatic hydrocarbons often exhibit nearly identical polarities due to their similar overall structure and lack of diverse functional groups.[11][12] Their separation relies on exploiting subtle differences in their shape and electronic interactions with a stationary phase or their differential solubility in a carefully chosen solvent system.

Workflow: Isomer Separation

Caption: Decision workflow for separating challenging isomeric byproducts.

Protocol 1: Method Development for HPLC Separation

• Column Selection : Start with a high-quality reverse-phase column (e.g., C18 or Phenyl-Hexyl). Certain stationary phases are designed with shape selectivity for PAHs.[10]

• Initial Mobile Phase : Begin with an isocratic elution using a mixture of acetonitrile and water or methanol and water (e.g., 80:20).

• Optimization :

  • If peaks are not resolved, switch to a gradient elution, slowly increasing the percentage of the organic solvent over 20-30 minutes.

  • Vary the organic modifier (acetonitrile vs. methanol) as this can change the selectivity.

  • Slightly lowering the column temperature can sometimes improve the resolution between isomers.

• Scale-Up : Once an effective analytical method is established, it can be scaled to a semi-preparative or preparative HPLC system for isolating milligram-to-gram quantities of each isomer.

Protocol 2: Fractional Crystallization

This classical technique leverages minor differences in the solubility of isomers.[13]

• Solvent Screening : The goal is to find a solvent (or solvent pair) where the desired product is sparingly soluble at room temperature but fully soluble when hot, while the isomeric impurity has a different solubility profile.[14]

• Dissolution : Dissolve the crude mixture in the minimum amount of the chosen hot solvent to form a saturated solution.

• Slow Cooling : Allow the solution to cool slowly to room temperature. The least soluble isomer should crystallize out first. Rapid cooling will trap impurities.[14]

• Isolation : Collect the first crop of crystals by vacuum filtration.

• Analysis : Analyze both the collected crystals and the remaining filtrate by TLC or HPLC to determine the composition.

• Iteration : The filtrate, now enriched in the more soluble isomers, can be concentrated and subjected to another round of crystallization to isolate the other components. This process may need to be repeated several times.

Scenario 2: Removal of Polymeric or Tarry Byproducts

Issue: The reaction has produced a dark, viscous, or intractable tar, making standard purification methods impossible.

Underlying Principle: Harsh reaction conditions, particularly with strong Lewis or Brønsted acids, can lead to the polymerization of starting materials or intermediates.[15] These high-molecular-weight byproducts are often amorphous and have very different solubility properties from the desired crystalline product.

Protocol: Initial Cleanup of Tarry Mixtures

• Trituration :

  • Transfer the crude tar to a flask.

  • Add a solvent in which the desired product is expected to be poorly soluble, but the tarry impurities are soluble (e.g., hexane, diethyl ether).

  • Stir or sonicate the mixture vigorously. The desired product may precipitate as a solid.

  • Alternatively, use a solvent that dissolves the product but not the tar (e.g., dichloromethane, ethyl acetate).

• Filtration through a Plug :

  • If the product is in solution after trituration, filter the solution through a short plug of silica gel or Celite in a pipette or funnel.

  • This will remove baseline, highly polar, or insoluble tarry materials.

  • Wash the plug with a small amount of the same solvent.

• Concentration and Re-evaluation : Concentrate the filtrate and re-analyze by TLC. The sample should now be significantly cleaner and suitable for standard column chromatography or crystallization.

Logical Flow: Purification Strategy

Caption: General purification strategy for 1,2-cyclopentenophenanthrene synthesis.

This technical guide is intended to serve as a starting point for troubleshooting your synthesis of 1,2-cyclopentenophenanthrene. Successful organic synthesis relies on a systematic approach to both reaction optimization and purification.

References

• Fieser, L. F. (1935). THE SYNTHESIS OF 1,2-CYCLOPENTENOPHENANTHRENE AND RELATED COMPOUNDS. Journal of the American Chemical Society, 57(7), 1335-1336. Available at: [Link]

• Coombs, M. M. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. Journal of the Chemical Society C: Organic, 955-962. Available at: [Link]

• Wikipedia. (n.d.). Pschorr cyclization. In Wikipedia. Retrieved from: [Link]

• Name Reactions. (n.d.). Pschorr Synthesis. Name Reactions in Organic Chemistry. Available at: [Link]

• Riegel, B., Gold, M. H., & Kubico, M. A. (1943). The Synthesis of 3'-Alkyl-1,2-cyclopentenophenanthrenes. Journal of the American Chemical Society, 65(9), 1772-1774. Available at: [Link]

• Gore, P. H., & Hoskins, J. A. (1966). The Friedel–Crafts acetylation of phenanthrene. Journal of the Chemical Society C: Organic, 517-521. Available at: [Link]

• Wilds, A. L. (1942). The Synthesis of 2'-Ketodihydro-1,2-cyclopentenophenanthrene and Derivatives of Phenanthro [1,2-b] furan. Journal of the American Chemical Society, 64(7), 1421-1425. Available at: [Link]

• Lundstedt, S. (2016). Development of a Liquid Chromatography method to separate and fractionate EPA's 16 priority Polycyclic Aromatic Hydrocarbons (PAHs). Diva-portal.org. Available at: [Link]

• Zhang, Y., et al. (2021). Selective Separation of Phenanthrene from Aromatic Isomer Mixtures by a Water-Soluble Azobenzene-Based Macrocycle. Journal of the American Chemical Society. Available at: [Link]

• Transtutors. (2020). The Pschorr reaction is a method of synthesis of phenanthrenes... (1 Answer). Retrieved from: [Link]

• Chen, Y., et al. (2022). Effective separation of phenanthrene from isomeric anthracene using a water-soluble macrocycle-based cage. Chinese Chemical Letters. Available at: [Link]

• Levy, L., et al. (n.d.). Reversible friedel-crafts acylations of phenanthrene: Rearrangements of acetylphenanthrenes. The Hebrew University of Jerusalem. Available at: [Link]

• Samanta, D., et al. (2022). An Adaptable Water-Soluble Molecular Boat for Selective Separation of Phenanthrene from Isomeric Anthracene. Journal of the American Chemical Society. Available at: [Link]

• Wilds, A. L. (1942). Ketodihydro-1,2-cyclopentenophenanthrene and Derivatives of Phenanthro [1,2-b] furan. Journal of the American Chemical Society. Available at: [Link]

• Agranat, I., & Gore, P. H. (n.d.). Reversible Friedel-Crafts Acylations of Phenanthrene: Rearrangements of Acetylphenanthrenes. ResearchGate. Available at: [Link]

• Katz, T. J., et al. (2001). First Friedel−Crafts Diacylation of a Phenanthrene as the Basis for an Efficient Synthesis of Nonracemic[16]Helicenes. The Journal of Organic Chemistry. Available at: [Link]

• Química Orgánica. (n.d.). Phenanthrene synthesis. Retrieved from: [Link]

• Herath, A., & Cosford, N. D. P. (2010). Synthesis of phenanthrene derivatives through the net [5+5]-cycloaddition of prenylated carbene complexes with 2-alkynylbenzaldehyde derivatives. PMC. Available at: [Link]

• ResearchGate. (n.d.). Ray's approach for phenanthrene synthesis by using modified Ullmann and McMurry cross-coupling reactions. Retrieved from: [Link]

• Wassmundt, F. W., & Kiesman, W. F. (1995). Soluble Catalysts for Improved Pschorr Cyclizations. The Journal of Organic Chemistry. Available at: [Link]

• Química Orgánica. (2011). Phenanthrene synthesis. Retrieved from: [Link]

• Mondal, B., et al. (2022). Selective separation of planar and non-planar hydrocarbons using an aqueous Pd6 interlocked cage. Chemical Science. Available at: [Link]

• University of Rochester, Department of Chemistry. (2026). How To: Purify by Crystallization. Retrieved from: [Link]

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from: [Link]

• Guide for crystallization. (n.d.). Retrieved from: [Link]

• Basu, K. (n.d.). PAH: Anthracene and phenanthrene. Retrieved from: [Link]

• ResearchGate. (n.d.). Techniques for purification of polycyclic aromatic hydrocarbons. Retrieved from: [Link]

• Wikipedia. (n.d.). Ullmann reaction. In Wikipedia. Retrieved from: [Link]

• Gyan Sanchay. (n.d.). PHENANTHRENE Method of Preparations 1. Haworth synthesis. Retrieved from: [Link]

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Technical Support Center: Regioselectivity in 1,2-Cyclopentenophenanthrene Functionalization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for advanced synthetic methodologies. This guide is designed for researchers, medicinal chemists, and materials scientists engaged in the functionalization of 1,2-Cyclopentenophenanthrene. Navigating the complex reactivity of polycyclic aromatic hydrocarbons (PAHs) presents unique challenges, particularly in controlling the site of new bond formation. This document provides in-depth, question-and-answer-based troubleshooting guides and FAQs to address specific issues you may encounter during your experiments, grounding our advice in mechanistic principles and field-proven strategies.

Introduction: The Challenge of Regioselectivity

1,2-Cyclopentenophenanthrene is a rigid, asymmetric PAH with a complex electronic landscape. Unlike benzene, its carbon positions are not electronically equivalent. The phenanthrene core contains a reactive "K-region" (the 9,10-bond) and multiple distinct aromatic C-H bonds, while the fused cyclopentane ring introduces aliphatic C-H bonds and steric constraints.[1] This inherent complexity often leads to mixtures of isomers during functionalization reactions, complicating purification and reducing yields of the desired product.

The goal of this guide is to provide a logical framework for diagnosing and solving problems of poor regioselectivity in your reactions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the reactivity of 1,2-Cyclopentenophenanthrene.

Q1: What are the most reactive positions on the 1,2-Cyclopentenophenanthrene core for electrophilic aromatic substitution (EAS)?

A1: The reactivity is governed by the stability of the cationic Wheland intermediate formed upon electrophile attack.[1][2] For the unsubstituted phenanthrene core, electrophilic attack generally favors the positions that allow for the formation of an intermediate where a complete benzene ring is preserved in the resonance structures.[1] In 1,2-Cyclopentenophenanthrene, the positions on the terminal benzene ring (positions 6, 7, 8, and 11) and the "K-region" carbons (positions 9 and 10) are generally the most electron-rich and susceptible to electrophilic attack. However, the precise outcome is a delicate balance of electronic and steric factors.[3][4] The cyclopentane ring can exert subtle electronic effects and, more importantly, significant steric hindrance.

Q2: How does the cyclopentane ring influence regioselectivity?

A2: The fused cyclopentane ring primarily exerts two effects:

• Steric Hindrance: It physically blocks access to the adjacent positions on the phenanthrene core (positions 3 and 4), making functionalization at these sites highly unlikely unless under specific forcing conditions.

• Electronic Perturbation: As an alkyl substituent, the cyclopentane ring is a weak electron-donating group (EDG) through an inductive effect.[5] This slightly activates the aromatic system towards electrophilic attack compared to unsubstituted phenanthrene, but its directing effect is generally weak and can be easily overridden by other factors.

Q3: I performed a standard nitration and got a complex mixture of products. Is this normal?

A3: Yes, this is a very common outcome. Reactions of higher PAHs like phenanthrene with electrophilic reagents are known to be more complex than those of naphthalene or benzene, often yielding mixtures of isomers.[1] Standard nitration conditions (e.g., HNO₃/H₂SO₄) are highly reactive and often unselective. The high reactivity of the nitronium ion (NO₂⁺) leads to attack at multiple electronically favorable sites before steric or subtle electronic differences can exert a significant directing effect. Achieving high regioselectivity requires fine-tuning the reaction conditions or, more effectively, employing a directing group strategy.

Part 2: Troubleshooting Guide - Electrophilic Aromatic Substitution (EAS)

This guide provides solutions for common problems encountered during EAS reactions like halogenation, nitration, and Friedel-Crafts reactions.

Q4: My Friedel-Crafts acylation is giving me a nearly 1:1 mixture of two isomers. How can I favor one over the other?

A4: This issue points to two positions on the ring having very similar reactivity under your current conditions. Here are several parameters to investigate:

• Causality: The regioselectivity of Friedel-Crafts reactions can be highly sensitive to the solvent and reaction temperature.[1] A non-coordinating solvent like carbon disulfide (CS₂) often favors kinetically controlled products (attack at the most electron-rich site), while a more polar, coordinating solvent like nitrobenzene can favor the thermodynamically more stable product.[1]

• Troubleshooting Steps:

  • Lower the Temperature: Running the reaction at a lower temperature (e.g., 0 °C or -20 °C) can increase selectivity by favoring the pathway with the lowest activation energy.

  • Change the Solvent: As noted, switching from a solvent like CS₂ to nitrobenzene, or vice-versa, can dramatically alter the product ratio.[1]

  • Vary the Lewis Acid: A bulkier Lewis acid (e.g., switching from AlCl₃ to ZrCl₄) may introduce a steric bias, favoring attack at a less hindered position.

  • Modify the Acylating Agent: Increasing the steric bulk of the acylating agent itself can also direct the reaction towards less crowded sites on the PAH.

Parameter	Condition A (e.g., AlCl₃ in CS₂)	Condition B (e.g., ZrCl₄ in Nitrobenzene)	Expected Outcome
Temperature	25 °C	0 °C	Increased selectivity for the kinetic product in Condition B.
Product Ratio (Isomer 1:2)	1.1 : 1	5 : 1	Altered ratio favoring the thermodynamically or sterically preferred product.

Q5: I'm trying to introduce a bromine atom, but I'm seeing over-bromination and low yield of the mono-brominated product. What's going wrong?

A5: This indicates that the mono-brominated product is more reactive towards further electrophilic substitution than the starting material, a common issue with activating substituents (halogens are an exception, being deactivating but ortho-para directing).[6]

• Causality: The first bromine atom, while inductively deactivating, can direct subsequent bromination to specific positions via resonance, and if conditions are too harsh, multiple substitutions will occur.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for over-bromination.

Part 3: Troubleshooting Guide - Transition-Metal-Catalyzed C-H Activation

C-H activation offers a powerful and often more selective alternative to classical EAS. Regioselectivity is typically achieved by installing a directing group (DG) that coordinates to the metal catalyst, delivering it to a specific C-H bond (usually ortho to the DG).

Q6: I've installed a directing group, but the C-H activation is not occurring at the expected position. Why?

A6: This is a common and frustrating problem. Several factors can override the influence of a directing group:

• Causality: The formation of the metallacycle intermediate is the key selectivity-determining step.[3] If an alternative C-H bond is electronically or sterically more accessible and can form a stable, low-energy metallacycle, it may react preferentially. This is known as "directing group mismatch" or "inherent substrate reactivity."

• Troubleshooting Steps:

  • Analyze the Directing Group: Is your DG strongly coordinating? Amides, pyridines, and carboxylic acids are common choices. A weakly coordinating DG may not be sufficient to overcome the inherent reactivity of the PAH core.[7]

  • Examine the Ligand: The ligand on the metal catalyst (e.g., Palladium) plays a crucial role. Bulky or electron-rich ligands can influence the steric environment around the metal center, favoring one C-H bond over another.[3] Experiment with different ligands (e.g., phosphines, N-heterocyclic carbenes, or mono-N-protected amino acids[7]).

  • Perform a Computational Study: Density Functional Theory (DFT) calculations can be invaluable here.[3][8] By calculating the activation energies for C-H cleavage at all possible positions, you can determine if the observed product is indeed the kinetically favored one. This provides a rational basis for redesigning your directing group or catalytic system.

Q7: My directed C-H functionalization reaction has a very low yield. How can I improve it?

A7: Low yield in a C-H activation protocol can stem from catalyst deactivation, poor substrate reactivity, or unproductive side reactions.

• Causality: The catalytic cycle involves C-H cleavage, insertion of the coupling partner, and reductive elimination. A bottleneck at any of these stages will result in low turnover.

• Proposed Solution Workflow:

  Caption: Logical steps to improve C-H activation yields.

Part 4: Experimental Protocols

Protocol 1: Regioselective Bromination of 1,2-Cyclopentenophenanthrene using a Mild Catalyst

This protocol is a representative example designed to favor mono-bromination at a kinetically preferred site by avoiding harsh conditions.

• Setup: To a flame-dried 50 mL round-bottom flask under an argon atmosphere, add 1,2-Cyclopentenophenanthrene (218 mg, 1.0 mmol) and anhydrous dichloromethane (DCM, 20 mL).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Catalyst Addition: Add iron(III) bromide (FeBr₃, 15 mg, 0.05 mmol) to the stirred solution.

• Reagent Addition: Slowly add a solution of bromine (168 mg, 1.05 mmol, 1.05 equivalents) in 5 mL of DCM dropwise over 20 minutes. Maintain the temperature at 0 °C.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Quenching: Upon completion, slowly pour the reaction mixture into 50 mL of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench excess bromine.

• Workup: Separate the organic layer. Extract the aqueous layer twice with DCM (2x25 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the major regioisomer.

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• Structure/Reactivity Relationships in the Benzo[c]phenanthrene Skeleton: Stable Ion and Electrophilic Substitution (Nitration, Bromination) Study of Substituted Analogs. National Institutes of Health. [Link]

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• Experimental and computational investigations of C–H activation of cyclohexane by ozone in liquid CO2. Royal Society of Chemistry. [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Poor Resolution in HPLC Analysis of 1,2-Cyclopentenophenanthrene

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of 1,2-Cyclopentenophenanthrene. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues related to poor chromatographic resolution. By understanding the underlying principles of separation science, you can systematically troubleshoot and significantly improve the quality of your analytical results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My 1,2-Cyclopentenophenanthrene peak is co-eluting or poorly resolved from a nearby impurity. How can I improve the separation?

A1: Poor resolution between adjacent peaks is one of the most common challenges in HPLC. The goal is to manipulate the chromatographic parameters to increase the differential migration of the analytes through the column. This can be achieved by altering the mobile phase composition, adjusting the gradient, or optimizing the column temperature.

Underlying Principle: The resolution of two peaks is determined by a combination of column efficiency (N), retention factor (k), and selectivity (α). To improve resolution, one or more of these factors must be enhanced. Changing the mobile phase composition is often the most effective way to increase selectivity.

Troubleshooting Protocol:

• Optimize Mobile Phase Strength (Isocratic Elution):

  • If you are using an isocratic method (constant mobile phase composition), systematically decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in small increments (e.g., 2-5%).

  • Causality: Reducing the organic solvent content increases the retention time of hydrophobic compounds like 1,2-Cyclopentenophenanthrene, providing more time for interaction with the stationary phase and thus improving separation.[1][2]

• Adjust the Gradient Slope (Gradient Elution):

  • For gradient methods, a shallow gradient is crucial for separating complex mixtures.[3][4] Decrease the rate of change of the organic solvent concentration over time.

  • Example: If your gradient runs from 50% to 90% acetonitrile in 10 minutes, try extending the gradient time to 15 or 20 minutes. This gentler slope can significantly enhance the resolution of closely eluting compounds.[1]

• Change the Organic Modifier:

  • If optimizing the solvent ratio with acetonitrile does not yield sufficient resolution, consider switching to methanol or using a ternary mixture of water, acetonitrile, and methanol.

  • Causality: Different organic solvents can alter the selectivity of the separation due to different interactions with the analyte and the stationary phase.[5]

• Optimize Column Temperature:

  • Lowering the column temperature can sometimes improve the resolution of PAHs, although it may also increase backpressure.[2] Conversely, increasing the temperature can decrease viscosity and improve efficiency, but may also reduce retention times. Experiment with temperatures in the range of 25-40°C.

Data Presentation: Example Gradient Optimization

Gradient Program	Initial % Acetonitrile	Final % Acetonitrile	Gradient Time (min)	Resolution (Rs)
Method A (Fast)	50	90	10	1.2
Method B (Optimized)	50	90	20	1.8

Q2: The peak for 1,2-Cyclopentenophenanthrene is broad, reducing sensitivity and resolution. What are the likely causes and solutions?

A2: Peak broadening, or low column efficiency, can stem from various sources, including issues with the column itself, the HPLC system, or the sample.

Underlying Principle: Peak broadening is often a result of increased band dispersion, which can occur both inside the column (on-column effects) and outside the column (extra-column effects). The theoretical plate count (N) is a measure of column efficiency; a lower plate count results in broader peaks.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for broad HPLC peaks.

Detailed Steps:

• Assess Column Health:

  • A degraded or contaminated column is a common cause of broad peaks.[1][6] Flush the column with a strong solvent (e.g., 100% acetonitrile or isopropanol) to remove strongly retained compounds.

  • If the problem persists, the column may be at the end of its life and require replacement. Consider using a guard column to protect the analytical column from contaminants.[1][7]

• Minimize Extra-Column Volume:

  • Excessive volume between the injector and the detector can lead to significant peak broadening.

  • Action: Ensure that the tubing connecting the autosampler, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.125 mm).[8] Check all fittings for proper connection to avoid dead volume.

• Check for Sample Overload:

  • Injecting too much sample can saturate the stationary phase, leading to broad and often asymmetric peaks.[1][9]

  • Action: Reduce the injection volume or dilute the sample and reinject.

• Optimize Flow Rate:

  • The flow rate affects the time the analyte spends in the column. While a faster flow rate shortens the analysis time, an excessively high flow rate can reduce efficiency.

  • Action: Try reducing the flow rate to see if peak shape improves.[2][10]

Q3: I'm observing significant peak tailing for my analyte. What should I investigate?

A3: Peak tailing is characterized by an asymmetrical peak with a "tail" extending from the peak maximum. This is often caused by secondary interactions between the analyte and the stationary phase.

Underlying Principle: In reversed-phase chromatography, the primary separation mechanism is hydrophobic interaction. However, residual silanol groups on the silica-based stationary phase can create active sites that interact with analytes through hydrogen bonding, leading to peak tailing.[8][11]

Troubleshooting Protocol:

• Use an End-Capped Column:

  • Modern HPLC columns are often "end-capped," a process that chemically derivatizes most of the residual silanol groups.

  • Action: Ensure you are using a high-quality, end-capped C18 column specifically designed for PAH analysis.[7][8][12] These columns offer better peak shape for a wide range of compounds.

• Adjust Mobile Phase pH:

  • While less critical for non-ionizable PAHs, the pH of the mobile phase can influence the ionization state of silanol groups.

  • Action: Operating at a lower pH (e.g., 3-4) can suppress the dissociation of silanol groups, reducing their interaction with analytes.[11][13]

• Check Sample Solvent:

  • The solvent used to dissolve the sample should be as weak as or weaker than the initial mobile phase.

  • Causality: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause band distortion and peak tailing.[6]

Q4: My 1,2-Cyclopentenophenanthrene peak is fronting. What does this indicate?

A4: Peak fronting, where the peak is asymmetrical with a leading edge, is less common than tailing but indicates a specific set of problems.

Underlying Principle: Fronting is typically caused by sample overload or a mismatch between the sample solvent and the mobile phase.[9] When the column is overloaded, the analyte molecules begin to elute faster than they would under ideal conditions, leading to a compressed peak front.

Troubleshooting Protocol:

• Reduce Sample Concentration/Volume:

  • This is the most common cause of fronting.[9]

  • Action: Perform a dilution series of your sample (e.g., 1:2, 1:5, 1:10) and inject each to determine the point at which the peak shape becomes symmetrical.

• Ensure Sample Solvent Compatibility:

  • Dissolving the sample in a solvent significantly stronger than the mobile phase can cause the analyte to travel through the column too quickly at the beginning of the separation, leading to fronting.

  • Action: Re-dissolve your sample in the initial mobile phase composition or a weaker solvent.

Visualization of Troubleshooting Logic

Caption: Logical flow for diagnosing and solving poor peak shape issues.

References

• Fast Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) by HPLC-UV. Restek. [Link]

• Agilent ZORBAX Eclipse PAH HPLC Columns. Element Lab Solutions. [Link]

• Kinetex PAH Core-Shell HPLC Columns. Phenomenex. [Link]

• HPLC Column Waters PAH C18 5µm 2x250mm. Analytics-Shop. [Link]

• Shim-C18-PAH. Shimadzu (Europe). [Link]

• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI. [Link]

• What are the Common Peak Problems in HPLC? Chromatography Today. [Link]

• Important Notices for Daily Use of HPLC: 2. Abnormal peak shape (Effect of column degradation). Shimadzu Corporation (YouTube). [Link]

• Peak Shapes and Their Measurements: The Need and the Concept Behind Total Peak Shape Analysis. LCGC International. [Link]

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc. [Link]

• The Determination of Polycyclic Aromatic Hydrocarbons (PAHs) with HPLC-DAD-FLD and GC-MS Techniques in the Dissolved and Particulate Phase of Road-Tunnel Wash Water: A Case Study for Cross-Array Comparisons and Applications. MDPI. [Link]

• Validation of HPLC method for determination of priority polycyclic aromatic hydrocarbons (PAHS) in waste water and sediments. Prime Scholars. [Link]

• Polycyclic Aromatic Hydrocarbons Analyzed with HPLC. MicroSolv. [Link]

• Validation of HPLC method for determination of priority polycyclic aromatic hydrocarbons (PAHS) in waste water and sediments. ResearchGate. [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores. [Link]

• Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Mastelf. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC. HPLC Professionals (YouTube). [Link]

• How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. The Pharma Review. [Link]

• Optimization of the HPLC separation of aromatic groups in petroleum fractions. ResearchGate. [Link]

• How to Prevent and Solve Resolution Loss in HPLC Workflows. uHPLCs. [Link]

• Improved resolution in high performance liquid chromatography analysis of polynuclear aromatic hydrocarbons using ternary solvent systems. CDC Stacks. [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. ALWSCI. [Link]

Sources

• 1. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 2. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
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• 11. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 12. Kinetex PAH Core-Shell HPLC Columns | Phenomenex [phenomenex.com]
• 13. mastelf.com [mastelf.com]

Technical Support Center: Interpreting Complex NMR Spectra of 1,2-Cyclopentenophenanthrene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the structural elucidation of 1,2-cyclopentenophenanthrene derivatives using Nuclear Magnetic Resonance (NMR) spectroscopy. As a Senior Application Scientist, my goal is to equip you with both foundational knowledge and advanced troubleshooting strategies to navigate the complexities of these fused polycyclic aromatic systems.

Introduction: The Challenge of 1,2-Cyclopentenophenanthrene Derivatives

The rigid, fused-ring structure of 1,2-cyclopentenophenanthrene presents a significant challenge for NMR spectral interpretation. The combination of a polycyclic aromatic hydrocarbon (PAH) phenanthrene core with a non-aromatic cyclopentene ring leads to:

• Signal Crowding: A large number of protons and carbons in similar chemical environments result in severe signal overlap, particularly in the aromatic region of the ¹H NMR spectrum.[1]

• Complex Spin-Spin Coupling: The protons on the aromatic rings are coupled to their neighbors, creating intricate splitting patterns that are often difficult to resolve.[1]

• Stereochemical Complexity: The cyclopentene moiety can introduce stereocenters, leading to diastereomers with subtly different NMR spectra that can be challenging to distinguish.

A systematic approach combining one-dimensional (1D) and two-dimensional (2D) NMR experiments is essential for unambiguous structure elucidation.[2][3]

Frequently Asked Questions (FAQs)

Q1: Why are the aromatic proton signals in my ¹H NMR spectrum so overlapped and difficult to interpret?

A1: This is a common issue with polycyclic aromatic systems like phenanthrene.[1] The protons on the fused rings have very similar chemical environments, leading to small differences in their chemical shifts.[1] This results in a crowded aromatic region (typically 6.5-8.0 ppm) where multiplets overlap extensively.[4]

• Causality: The delocalized π-electron system in the phenanthrene core creates a "ring current" that strongly deshields the aromatic protons, causing them to resonate downfield.[5] Subtle differences in the local magnetic environment of each proton, influenced by neighboring rings and substituents, are often insufficient to provide clear separation at standard magnetic field strengths.

Q2: I'm seeing more signals than expected in my ¹³C NMR spectrum. What could be the cause?

A2: This could be due to the presence of rotamers or diastereomers. If your molecule has restricted bond rotation, you might be observing separate signals for each conformer. Alternatively, if your synthesis created a chiral center, you may have a mixture of diastereomers.

• Troubleshooting: Try acquiring the spectrum at a higher temperature.[6] Increased thermal energy can accelerate bond rotation, causing the signals of rotamers to coalesce into a single, averaged peak. If the extra signals persist, you are likely dealing with a mixture of diastereomers.

Q3: How can I definitively assign the signals for the aliphatic protons on the cyclopentene ring?

A3: The protons on the cyclopentene ring will appear in the upfield region of the ¹H NMR spectrum, typically between 1.5 and 3.0 ppm. Due to the ring's conformation, these protons can have complex splitting patterns.

• Recommended Approach: A combination of 2D NMR experiments is the most reliable method.

  • COSY (Correlation Spectroscopy): This will reveal which protons are coupled to each other, helping you trace the connectivity within the cyclopentene ring.[1][7]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon it is directly attached to, allowing for unambiguous assignment of both ¹H and ¹³C signals in the aliphatic region.[1][7]

Troubleshooting Guide: Common Issues and Solutions

Problem	Potential Cause	Recommended Solution
Broad Peaks in ¹H NMR	Poor shimming, low sample solubility, or sample aggregation.[6][8]	Re-shim the spectrometer. If the problem persists, try a different deuterated solvent or decrease the sample concentration.
Overlapping Aromatic Multiplets	Insufficient resolution at the current magnetic field strength.	Acquire the spectrum on a higher field NMR spectrometer. If this is not possible, utilize 2D NMR techniques like COSY and TOCSY to trace proton-proton correlations.
Difficulty Assigning Quaternary Carbons	Quaternary carbons do not have attached protons and therefore do not appear in an HSQC spectrum.	Use an HMBC (Heteronuclear Multiple Bond Correlation) experiment. This will show correlations between protons and carbons that are two or three bonds away, allowing you to "walk" from an assigned proton to a nearby quaternary carbon.[1][7]
Ambiguous Stereochemistry	Standard 1D and 2D NMR experiments may not provide enough information to determine the relative stereochemistry.	A NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment can be used. These experiments show correlations between protons that are close in space, which can help to establish the stereochemical arrangement of substituents.[9]

Experimental Protocols

Systematic Workflow for Structure Elucidation

A logical and systematic approach is crucial for efficiently and accurately determining the structure of complex molecules like 1,2-cyclopentenophenanthrene derivatives.[2]

Caption: A logical workflow for the elucidation of complex molecular structures using NMR spectroscopy.

Sample Preparation

• Purification: Ensure the compound is highly pure. Impurities will complicate the spectra.

• Dissolution: Dissolve 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[2]

• Filtration: Filter the solution through a small plug of glass wool into a clean NMR tube to remove any particulate matter.

Key NMR Experiments: A Step-by-Step Guide

1. ¹H NMR (Proton NMR)

• Purpose: Provides information about the number of different types of protons, their chemical environment (chemical shift), the number of protons of each type (integration), and neighboring protons (spin-spin splitting).[2]

• Protocol:

  • Acquire a standard 1D proton spectrum.

  • Integrate all signals to determine the relative number of protons.

  • Analyze the chemical shifts to distinguish between aromatic and aliphatic protons. Aromatic protons of phenanthrene typically resonate between 7.5 and 8.7 ppm.[10]

  • Examine the splitting patterns (multiplicity) to infer the number of neighboring protons.

2. ¹³C NMR with DEPT

• Purpose: ¹³C NMR provides information on the number and chemical environment of carbon atoms. DEPT experiments help determine the type of each carbon (CH, CH₂, CH₃, or quaternary).[2]

• Protocol:

  • Acquire a standard proton-decoupled ¹³C spectrum.

  • Acquire a DEPT-135 spectrum. In this experiment, CH and CH₃ signals will be positive, while CH₂ signals will be negative. Quaternary carbons are not observed.[2]

  • Compare the ¹³C and DEPT-135 spectra to assign the multiplicity of each carbon signal.

3. 2D COSY (Correlation Spectroscopy)

• Purpose: Identifies protons that are coupled to each other (typically through 2-3 bonds).

• Protocol:

  • Acquire a standard ¹H-¹H COSY spectrum.

  • The diagonal of the spectrum shows the 1D ¹H NMR spectrum.

  • Off-diagonal cross-peaks indicate that the two protons are coupled.

  • Use these correlations to trace out the spin systems within the molecule, such as the protons on the cyclopentene ring and within each aromatic ring.

4. 2D HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: Correlates proton signals with the signals of the carbons they are directly bonded to.

• Protocol:

  • Acquire a standard ¹H-¹³C HSQC spectrum.

  • Each cross-peak represents a direct bond between a proton and a carbon.

  • Use the assignments from the ¹H NMR spectrum to assign the corresponding ¹³C signals.

5. 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Purpose: Shows correlations between protons and carbons that are 2-3 bonds away. This is crucial for connecting different spin systems and assigning quaternary carbons.[1]

• Protocol:

  • Acquire a standard ¹H-¹³C HMBC spectrum.

  • Identify cross-peaks between assigned protons and unassigned carbons.

  • These long-range correlations provide the final pieces of the puzzle for completing the full structural assignment.

Data Interpretation: A Case Study Perspective

Let's consider a hypothetical 1,2-Cyclopentenophenanthrene derivative.

Expected Chemical Shift Ranges

Proton Type	Typical ¹H Chemical Shift (ppm)	Carbon Type	Typical ¹³C Chemical Shift (ppm)
Aromatic (Phenanthrene)	7.5 - 9.0	Aromatic (Phenanthrene)	120 - 135
Vinylic (Cyclopentene)	5.5 - 6.5	Vinylic (Cyclopentene)	125 - 140
Allylic (Cyclopentene)	2.5 - 3.5	Allylic (Cyclopentene)	30 - 45
Aliphatic (Cyclopentene)	1.5 - 2.5	Aliphatic (Cyclopentene)	20 - 35

Note: These are approximate ranges and will be influenced by the specific substituents on the molecule.

Visualizing NMR Correlations

The following diagram illustrates the logical connections between different NMR experiments and the structural information they provide.

Caption: Logical relationships between NMR experiments and the derived structural information.

Conclusion

The interpretation of NMR spectra for 1,2-cyclopentenophenanthrene derivatives requires a multifaceted approach. By systematically applying a combination of 1D and 2D NMR experiments and understanding the potential pitfalls such as signal overlap and the presence of isomers, researchers can confidently elucidate the complex structures of these molecules. This guide serves as a foundational resource to aid in experimental design, data interpretation, and troubleshooting.

References

• Department of Chemistry, University of Rochester. Troubleshooting 1H NMR Spectroscopy. Available from: [Link]

• JEOL. Structural Analysis of Organic Compound Using 2D-NMR Spectrum. Available from: [Link]

• Technology Networks. NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems. Available from: [Link]

• Royal Society of Chemistry. Electronic Supplementary Information for... Available from: [Link]

• YouTube. 2D NMR spectroscopy for structural elucidation of complex small molecules. Available from: [Link]

• Biological Magnetic Resonance Bank. Phenanthrene at BMRB. Available from: [Link]

• ResearchGate. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Available from: [Link]

• Elsevier. Organic Structure Determination Using 2-D NMR Spectroscopy - Edition 2. Available from: [Link]

• ACD/Labs. The Basics of Interpreting a Proton (1H) NMR Spectrum. Available from: [Link]

• Wiley Analytical Science. Common problems and artifacts encountered in solution-state NMR experiments. Available from: [Link]

• Chemistry LibreTexts. Spectroscopy of Aromatic Compounds. Available from: [Link]

• Reddit. If NMR is all about shielding and de-shielding, why is that Alkenes appear between Aromatics and Alkanes in the spectra? Isn't an Aromatic a 1.5 bond? Available from: [Link]

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Technical Support Center: Addressing Solubility Challenges of 1,2-Cyclopentenophenanthrene

Welcome to the technical support guide for handling 1,2-Cyclopentenophenanthrene. This resource is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this compound in biological assays. As a polycyclic aromatic hydrocarbon (PAH), 1,2-Cyclopentenophenanthrene is characterized by its significant hydrophobicity, which presents a substantial challenge for achieving the necessary concentrations in the aqueous environments of most biological experiments.

This guide provides in-depth, field-proven insights and validated protocols to help you overcome these solubility hurdles, ensuring the reliability and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: I've just received my vial of 1,2-Cyclopentenophenanthrene. What is the best solvent for making an initial stock solution?

A: Due to its high lipophilicity, 1,2-Cyclopentenophenanthrene is practically insoluble in water.[1][2] For initial stock solutions, a strong, water-miscible organic solvent is required. Dimethyl sulfoxide (DMSO) is the most common and recommended starting point as it can dissolve a wide range of polar and nonpolar compounds.[3] If DMSO is incompatible with your assay, other organic solvents like ethanol or methanol can be considered, although they may have lower solubilizing power for this specific compound.

Q2: My compound dissolves in DMSO, but it precipitates immediately when I add it to my aqueous cell culture medium or buffer. What is happening?

A: This phenomenon, often called "crashing out," occurs when a compound that is soluble in an organic solvent is introduced into an aqueous solution where it is insoluble. The rapid change in solvent polarity causes the compound to fall out of solution. To prevent this, you must employ specific formulation strategies that either keep the compound solubilized or create a stable dispersion in the aqueous phase. This guide details several such strategies, including the use of co-solvents, cyclodextrins, and surfactants.

Q3: How much DMSO is safe to use in my cell-based assay?

A: This is a critical consideration, as DMSO can be toxic to cells at higher concentrations.[4] While tolerance varies between cell lines, a general rule of thumb is to keep the final concentration of DMSO in your assay at or below 0.5%, with an ideal target of less than 0.1% to minimize off-target effects.[5][6] Some sensitive primary cells may require even lower concentrations.[5] It is imperative to run a vehicle control (medium + DMSO at the final concentration) to determine the baseline effect of the solvent on your specific assay.[6][7]

Q4: Can I use sonication or heat to help dissolve the compound?

A: Yes, gentle warming (e.g., to 37°C) and sonication can be used cautiously to aid the dissolution of 1,2-Cyclopentenophenanthrene in the initial organic solvent. However, be mindful of the compound's stability at elevated temperatures. For aqueous dilutions, these methods are less effective at preventing precipitation and do not address the fundamental insolubility.

Troubleshooting Guide: From Powder to Assay

This section provides a logical workflow for addressing solubility issues at different stages of your experiment.

Problem 1: Difficulty Preparing a Concentrated Primary Stock Solution

If you are unable to dissolve the powdered 1,2-Cyclopentenophenanthrene in your chosen organic solvent, follow these steps:

• Confirm Solvent Choice: Ensure you are using an appropriate polar aprotic solvent like DMSO.[3]

• Increase Solvent Volume: You may be attempting to create a solution that is above the compound's solubility limit even in the organic solvent. Try reducing the target concentration by adding more solvent.

• Apply Gentle Energy: Place the vial in a 37°C water bath or an ultrasonic bath for 5-10 minutes to assist dissolution.

• Vortex Thoroughly: Ensure adequate mechanical mixing by vortexing the solution for 1-2 minutes.

Problem 2: Precipitation Upon Dilution in Aqueous Media

This is the most common challenge. The choice of strategy depends on the requirements of your specific biological assay.

The following diagram outlines a decision-making process for selecting an appropriate solubilization method.

Caption: Mechanism of cyclodextrin-mediated solubilization.

Protocol:

• Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., 20% w/v).

• Add the powdered 1,2-Cyclopentenophenanthrene directly to the HP-β-CD solution. Alternatively, add a highly concentrated DMSO stock of the compound dropwise to the stirring HP-β-CD solution.

• Stir the mixture vigorously at room temperature, protected from light, for 24-48 hours to allow for complex formation.

• After incubation, centrifuge the solution at high speed (e.g., >10,000 x g) to pellet any un-complexed, precipitated compound.

• Carefully collect the supernatant. The concentration of the solubilized compound in the supernatant can be determined using UV-Vis spectrophotometry against a standard curve.

Method 3: Micellar Solubilization with Surfactants

Surfactants, above their critical micelle concentration (CMC), form micelles that can encapsulate hydrophobic compounds in their core. [8][9]Non-ionic surfactants like Tween® 80 or Triton™ X-100 are commonly used in biological assays.

Caption: Micellar encapsulation of a hydrophobic compound.

Protocol:

• Prepare a stock solution of a non-ionic surfactant (e.g., 10% Tween® 80) in your assay buffer. This concentration is well above the CMC.

• Add your concentrated DMSO stock of 1,2-Cyclopentenophenanthrene dropwise into the surfactant solution while vortexing.

• Allow the solution to equilibrate for at least 1 hour before further dilution into your assay system.

• Critical Control: Run a vehicle control with the surfactant at the same final concentration to check for effects on cell viability or assay performance. [8]

Reference Data & Tables

Table 1: Physicochemical Properties of 1,2-Cyclopentenophenanthrene

Property	Value	Source
Molecular Formula	C₁₇H₁₄	[10]
Molecular Weight	218.29 g/mol	[1][11]
LogP (octanol/water)	4.482 (Calculated)	[1]
Water Solubility	log10WS = -6.16 (Calculated, mol/L)	[1]
Appearance	Needles or crystalline solid	[11]

The high LogP and extremely low calculated water solubility underscore the difficulty in formulating this compound in aqueous solutions.

Table 2: Comparison of Common Solubilization Strategies

Strategy	Pros	Cons	Typical Final Conc.
Co-solvent (DMSO)	Simple, dissolves many compounds	Potential for cellular toxicity, can affect protein structure	< 0.5% (ideally < 0.1%) [5][6]
Cyclodextrins (HP-β-CD)	Low toxicity, high solubilizing capacity for suitable molecules	More complex preparation, potential for cholesterol extraction from cell membranes at high conc.	1-5% (w/v)
Surfactants (Tween® 80)	Effective at low concentrations, forms stable micelles	Can interfere with membrane-based assays, potential for cell lysis at high conc.	0.01 - 0.1%
Lipid/Nanoparticle Formulations	High loading capacity, can improve bioavailability in vivo	Complex to prepare and characterize, requires specialized equipment	Varies widely

References

• ALZET® Osmotic Pumps. (n.d.). Cyclodextrins: Improving Delivery of Hydrophobic Compounds.
• Pharmapproach. (2023). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. Retrieved from pharmapproach.com. [Link not available]
• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs.

• Al-Ghananeem, A. M., & Malkawi, A. H. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 16(7), 989. [Link]

• Tollback, P., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. BMC Research Notes, 6, 357. [Link]

• Tran, P. (2015). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Purdue e-Pubs. [Link]

• WuXi AppTec. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. Retrieved from dmpk.wuxiapptec.com. [Link not available]

• Singh, A. K., et al. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2013, 808143. [Link]

• Quora. (2017). What effects does DMSO have on cell assays?. Retrieved from quora.com. [Link]

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Technical Support Center: Minimizing Degradation of 1,2-Cyclopentenophenanthrene

Welcome to the technical support guide for 1,2-Cyclopentenophenanthrene. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable polycyclic aromatic hydrocarbon (PAH). As a complex molecule used in various research applications, including as a reference standard in environmental analysis and toxicology, maintaining its chemical purity during storage is paramount for reproducible and accurate experimental outcomes.[1][2][3] This guide provides in-depth, field-proven insights into the causes of degradation and offers robust protocols to mitigate them.

Frequently Asked Questions (FAQs)

This section addresses the most common issues and questions encountered by researchers working with 1,2-Cyclopentenophenanthrene and related PAHs.

Q1: What are the primary causes of 1,2-Cyclopentenophenanthrene degradation during storage?

Like other PAHs, 1,2-Cyclopentenophenanthrene is susceptible to degradation from several environmental factors. The primary degradation pathways are oxidation and photodegradation.[4]

• Oxidation: The phenanthrene ring system is vulnerable to attack by atmospheric oxygen. This process can be accelerated by the presence of trace metal impurities or exposure to light. Oxidation can lead to the formation of quinones, epoxides, and other oxygenated derivatives, which alter the compound's chemical properties and analytical response.

• Photodegradation: Exposure to light, particularly ultraviolet (UV) radiation from ambient laboratory lighting or sunlight, provides the energy to initiate degradative reactions. This can lead to complex chemical transformations and a significant loss of the parent compound. Studies on PAH standards have consistently shown that exposure to light at room temperature causes significant degradation.[5]

• Microbial Degradation: While less of a concern for pure, solid compounds, contamination of samples, especially those in solution or environmental matrices, can introduce microorganisms capable of metabolizing the phenanthrene structure.[6][7][8][9][10]

Q2: What are the definitive storage conditions for solid 1,2-Cyclopentenophenanthrene?

To ensure maximum stability for solid (neat) 1,2-Cyclopentenophenanthrene, a multi-faceted approach to controlling its environment is essential. The following conditions are based on established best practices for storing sensitive aromatic compounds.[4][5]

• Temperature: Temperature is a critical factor. For short-term storage (weeks), refrigeration at 2-8°C is adequate. For long-term storage (months to years), freezing at -20°C or lower is strongly recommended to drastically reduce the rate of any potential degradation reactions.[4][5][11]

• Atmosphere: To prevent oxidation, the compound should be stored under an inert atmosphere.[4] This involves displacing the oxygen in the container with a dry, inert gas like argon or nitrogen before sealing.

• Light: Absolute protection from light is non-negotiable. The compound must be stored in amber glass vials or, if using clear vials, they should be wrapped completely in aluminum foil or placed inside a light-blocking secondary container.[4][5]

• Container: Use only high-quality, clean glass vials with tightly sealing caps, preferably with a PTFE liner to ensure an inert seal. Plastic containers must be avoided as PAHs can adsorb to plastic surfaces, leading to a perceived loss of compound and potential contamination from plasticizers.[11]

Q3: My experiments require using 1,2-Cyclopentenophenanthrene in solution. How should I store it?

Solutions are inherently less stable than the pure, solid compound. Whenever possible, prepare solutions fresh for each experiment. If storage is unavoidable, follow these guidelines rigorously:

• Solvent Choice: Use high-purity, HPLC-grade solvents that have been degassed (e.g., by sonication or sparging with an inert gas) to remove dissolved oxygen.

• Temperature: Store solutions frozen at -20°C or, for maximum stability, at -80°C.[4]

• Light Protection: As with the solid form, solutions must be protected from all light sources using amber vials.

• Duration: Do not store solutions for extended periods. A study on PAH standard mixtures in toluene showed stability for up to 12 months when stored at -18°C in the dark, but stability can vary significantly based on the specific compound and solvent.[5] It is best practice to re-qualify the concentration and purity of the solution if it has been stored for more than a few weeks.

Q4: How can I visually or analytically detect if my 1,2-Cyclopentenophenanthrene has degraded?

• Visual Inspection: A primary indicator of degradation, particularly oxidation, is a change in color. Pure 1,2-Cyclopentenophenanthrene should be a white or off-white solid. The appearance of a yellow or brownish tint suggests the formation of oxidized, chromophoric byproducts.

• Analytical Verification: Visual inspection is not sufficient to confirm purity. The definitive method is to use analytical instrumentation.

  • HPLC with UV or Fluorescence Detection: This is one of the most common and effective methods for analyzing PAHs.[12][13][14] Degradation will appear as a decrease in the peak area of the parent compound and the emergence of new, unexpected peaks in the chromatogram.

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is another powerful technique for separating and identifying PAHs and their degradation products.[12][13] It provides both retention time data and mass spectra to help identify contaminants.

Troubleshooting Guide for Storage Issues

If you suspect your 1,2-Cyclopentenophenanthrene has degraded, this guide provides a logical workflow to diagnose the problem and take corrective action.

Troubleshooting Workflow Diagram

The following diagram illustrates the decision-making process when investigating potential compound degradation.

Caption: A step-by-step workflow for diagnosing potential degradation of 1,2-Cyclopentenophenanthrene.

Key Protocols & Data

Recommended Storage Conditions Summary

The table below summarizes the optimal conditions for storing 1,2-Cyclopentenophenanthrene in both solid and solution forms.

Storage Duration	Form	Temperature	Atmosphere	Light Conditions	Container
Short-Term (< 1 month)	Solid	2-8°C	Inert Gas (Recommended)	In Dark	Tightly sealed amber glass
Long-Term (> 1 month)	Solid	≤ -20°C	Inert Gas (Mandatory)	In Dark (Mandatory)	Tightly sealed amber glass
Short-Term (< 1 week)	Solution	≤ -20°C	Headspace flushed w/ Inert Gas	In Dark (Mandatory)	Tightly sealed amber glass
Long-Term (> 1 week)	Solution	≤ -80°C	Not Recommended; Prepare Fresh	In Dark (Mandatory)	Tightly sealed amber glass

Protocol 1: Optimal Long-Term Storage of Solid 1,2-Cyclopentenophenanthrene

• Preparation: Select a clean, dry amber glass vial with a PTFE-lined screw cap appropriately sized for the amount of compound.

• Aliquoting: Weigh the desired quantity of solid 1,2-Cyclopentenophenanthrene and transfer it into the vial. It is best practice to create several smaller aliquots rather than one large stock to avoid repeatedly warming and cooling the entire batch.

• Inerting: Place the uncapped vial inside a glove box with an inert atmosphere or, alternatively, flush the vial with a gentle stream of dry argon or nitrogen gas for approximately 30-60 seconds to displace all oxygen.

• Sealing: Immediately after flushing, securely tighten the cap onto the vial.

• Parafilm Seal: For an additional barrier against moisture and air, wrap the cap-vial interface with parafilm.

• Labeling: Clearly label the vial with the compound name, CAS number (482-66-6), date of storage, and storage conditions (e.g., "-20°C, under Argon, Dark").[15]

• Storage: Place the labeled vial into a designated, labeled box within a freezer set to -20°C or colder.

Protocol 2: General Purity Assessment by HPLC-UV

This protocol provides a general workflow for checking the purity of a 1,2-Cyclopentenophenanthrene sample.

• Standard Preparation: Carefully prepare a solution of your stored sample in HPLC-grade acetonitrile or another suitable solvent at a concentration of ~1 mg/mL. Prepare a separate standard from a new, certified reference material if available.

• Instrumentation Setup:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: A C18 reverse-phase column is typical for PAH analysis.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B) is common. For example, start at 40% B and ramp to 100% B over 15-20 minutes.

  • Flow Rate: ~1 mL/min.

  • Detection: Set the UV detector to 255 nm, a wavelength where many PAHs absorb strongly.[14]

• Analysis: Inject a small volume (e.g., 5-10 µL) of your sample solution onto the column and begin the run.

• Data Interpretation: Analyze the resulting chromatogram. A pure sample should show a single, sharp major peak at the expected retention time. The presence of additional peaks, especially those eluting earlier (often more polar, oxidized compounds), is indicative of degradation. Compare the chromatogram to that of a fresh standard to confirm peak identity and purity.

Potential Degradation Pathways Overview

The following diagram provides a simplified overview of the factors leading to the degradation of 1,2-Cyclopentenophenanthrene.

Caption: Primary environmental factors leading to the degradation of 1,2-Cyclopentenophenanthrene.

By adhering to these guidelines, researchers can significantly extend the shelf-life of 1,2-Cyclopentenophenanthrene, ensuring the integrity of their standards and the validity of their experimental data.

References

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Technical Support Center: A Guide to Improving the Efficiency of 1,2-Cyclopentenophenanthrene Purification

Welcome to the technical support center for the purification of 1,2-Cyclopentenophenanthrene (CAS 482-66-6).[1][2] This guide is designed for researchers, scientists, and drug development professionals who are working with this polycyclic aromatic hydrocarbon (PAH) and aim to achieve high purity efficiently. As a compound of interest in various research fields, obtaining 1,2-Cyclopentenophenanthrene in a highly pure form is critical for reliable downstream applications and data interpretation.

This document moves beyond simple protocols to provide in-depth troubleshooting advice and answers to frequently encountered challenges. We will explore the causality behind experimental choices, ensuring that each step is understood and can be adapted to your specific experimental context.

Section 1: Foundational Purification Strategies

The purification of 1,2-Cyclopentenophenanthrene, a nonpolar crystalline solid, primarily relies on two key laboratory techniques: Recrystallization and Column Chromatography. The choice between them, or their sequential use, depends on the nature and quantity of the impurities present.

• Recrystallization: This is the preferred method for removing small amounts of impurities from a relatively large amount of solid material. The principle is based on the differential solubility of the desired compound and its impurities in a chosen solvent at different temperatures. For 1,2-Cyclopentenophenanthrene, which presents as needles from alcohol or petroleum ether, these solvent systems are excellent starting points.[1]

• Column Chromatography: This technique is invaluable for separating the target compound from impurities with different polarities, especially when impurities are present in significant quantities or have solubilities similar to the product. Given the nonpolar nature of 1,2-Cyclopentenophenanthrene, a normal-phase chromatography setup using silica gel or alumina as the stationary phase and a nonpolar mobile phase (e.g., hexane, cyclohexane) is typically effective.[3][4]

Section 2: Troubleshooting Guide & FAQs

This section addresses common problems encountered during the purification process in a direct question-and-answer format.

Recrystallization Troubleshooting

Q1: I've dissolved my crude 1,2-Cyclopentenophenanthrene in hot solvent, but no crystals are forming upon cooling. What's going wrong?

A1: This is a classic issue that usually points to one of two problems: the solution is not saturated, or the nucleation process has been inhibited.

• Causality & Solution:

  • Unsaturated Solution: You may have used too much solvent. The concentration of the target compound is too low to allow crystal lattice formation upon cooling.

    • Fix: Gently heat the solution to evaporate a portion of the solvent, thereby increasing the concentration. Once you observe slight turbidity or crystal formation at the surface, allow it to cool again.

  • Inhibited Nucleation: Crystal formation requires an initial "seed" or nucleation site. Perfectly smooth glassware and a highly pure solution can sometimes hinder this spontaneous process.

    • Fix: Induce nucleation by scratching the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide a surface for the first crystals to form. Alternatively, if you have a small crystal of pure 1,2-Cyclopentenophenanthrene, add it to the solution (a "seed crystal") to initiate crystallization.[3] Finally, ensure the cooling process is slow; rapid cooling to an ice bath can sometimes shock the solution and prevent orderly crystallization.[3]

Q2: My recrystallized product still shows significant impurities by TLC/Melting Point analysis. How can I improve the purity?

A2: This indicates that impurities are co-precipitating with your product. This can happen if the impurities have very similar solubility profiles or if they are being trapped within the crystal lattice.

• Causality & Solution:

  • Rapid Crystallization: Cooling the solution too quickly can trap impurities in the rapidly forming crystal lattice.

    • Fix: Allow the solution to cool slowly to room temperature, then move it to a refrigerator, and finally to an ice bath. This stepwise, slow cooling promotes the formation of a more perfect, exclusionary crystal lattice.[5]

  • Incorrect Solvent Choice: The chosen solvent may not be optimal, dissolving some impurities at high temperatures but allowing them to co-crystallize upon cooling.

    • Fix: Experiment with different solvent systems. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold, while impurities should remain soluble at all temperatures. For 1,2-Cyclopentenophenanthrene, consider systems like ethanol, methanol, or a two-solvent system like ethanol/water or dichloromethane/hexane.[1][6]

  • Colored Impurities: If your crystals have a persistent color, it may be due to highly conjugated organic impurities.

    • Fix: Add a small amount (1-2% by weight) of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities.[3] Do not add charcoal to a boiling solution, as it can cause violent bumping.

Q3: My product "oiled out" instead of forming crystals. What should I do now?

A3: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid layer instead of solid crystals. This is common when the boiling point of the solvent is higher than the melting point of the solute or when the solution is too concentrated.

• Causality & Solution:

  • High Solute Concentration: The solution is likely supersaturated.

    • Fix: Re-heat the entire mixture to redissolve the oil. Add a small amount of additional hot solvent to decrease the saturation level. Allow it to cool slowly again.

  • Inappropriate Solvent: The solvent's properties may be promoting this phenomenon.

    • Fix: Switch to a solvent with a lower boiling point. Alternatively, employ a two-solvent system. Dissolve the compound in a minimum of a "good" hot solvent (in which it is very soluble) and then add a "poor" hot solvent (in which it is less soluble) dropwise until the solution becomes faintly cloudy. Then, add a drop or two of the good solvent to clarify and allow it to cool.[6][7]

Column Chromatography Troubleshooting

Q4: I'm getting very poor separation between 1,2-Cyclopentenophenanthrene and an impurity. How can I improve the resolution?

A4: Poor separation (co-elution) is a result of insufficient differential partitioning of the compounds between the stationary and mobile phases.

• Causality & Solution:

  • Incorrect Mobile Phase Polarity: The eluent is likely too polar, moving all compounds (which are nonpolar) up the column too quickly and together.

    • Fix: Decrease the polarity of the mobile phase. Since 1,2-Cyclopentenophenanthrene is nonpolar, start with a very nonpolar solvent like hexane or cyclohexane. You can then gradually increase the polarity by adding small percentages (0.5-2%) of a slightly more polar solvent like dichloromethane or toluene to fine-tune the separation.[3] Always develop the solvent system using Thin Layer Chromatography (TLC) first to predict the outcome.

  • Column Overloading: Too much sample was loaded onto the column, exceeding its capacity to separate effectively.

    • Fix: Reduce the amount of crude material loaded. A general rule of thumb is to load 1g of material per 20-100g of silica gel, depending on the difficulty of the separation.

  • Poor Column Packing: Channels or cracks in the stationary phase will lead to band broadening and poor separation.

    • Fix: Ensure the column is packed uniformly without any air bubbles or cracks. Slurry-packing the silica gel is often the most reliable method.[4]

Q5: My compound is stuck at the top of the column and won't elute. What should I do?

A5: This indicates that the mobile phase is not polar enough to move the compound through the stationary phase.

• Causality & Solution:

  • Insufficient Eluent Strength: The chosen mobile phase has too low a polarity.

    • Fix: Gradually increase the polarity of the mobile phase (a solvent gradient). For example, if you are using pure hexane, you can slowly increase the percentage of dichloromethane or ethyl acetate in the eluent. This will increase the mobile phase's strength and elute more strongly adsorbed compounds.[3]

Section 3: Detailed Experimental Protocol

Protocol: Two-Solvent Recrystallization of 1,2-Cyclopentenophenanthrene

This protocol uses an ethanol/water system, a common and effective choice for moderately nonpolar compounds.

Materials:

• Crude 1,2-Cyclopentenophenanthrene

• Ethanol (Solvent 1 - "Good" solvent)

• Deionized Water (Solvent 2 - "Poor" solvent)

• Erlenmeyer flasks

• Hot plate/stirrer

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum volume of hot ethanol required to just dissolve the solid completely at its boiling point. Stir continuously.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. Use a pre-warmed funnel and fluted filter paper to prevent premature crystallization.

• Addition of Anti-Solvent: While the ethanol solution is still hot, add hot deionized water dropwise until the solution becomes persistently cloudy. This indicates that the saturation point has been reached.

• Clarification: Add 1-2 drops of hot ethanol to re-dissolve the precipitate and make the solution clear again. This ensures the solution is perfectly saturated but not supersaturated.

• Cooling & Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature. Subsequently, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol/water mixture (in the same ratio as the final crystallization solution) to remove any adhering impurities from the crystal surfaces.

• Drying: Allow the crystals to dry completely under vacuum to remove residual solvent.

Section 4: Purity Verification

Confirming the success of your purification is a critical final step.

• Melting Point Analysis: A pure compound will have a sharp melting point range (typically < 2°C). Impurities will cause the melting point to be depressed and the range to be broadened.[5]

• Thin Layer Chromatography (TLC): The purified product should appear as a single spot on the TLC plate, with an Rf value distinct from any impurities present in the crude material.

Table 1: Purity Assessment Comparison

Parameter	Crude 1,2-Cyclopentenophenanthrene	Purified 1,2-Cyclopentenophenanthrene
Appearance	Off-white to yellowish powder	White, needle-like crystals[1]
Melting Point	130-134°C (Broad)	135-136°C (Sharp)[1]
TLC (10% DCM/Hexane)	Multiple spots	Single, well-defined spot

Section 5: Visual Workflows

Diagram 1: General Purification Workflow

Caption: Decision workflow for purifying 1,2-Cyclopentenophenanthrene.

Diagram 2: Troubleshooting Recrystallization

Caption: Troubleshooting common issues in recrystallization.

References

• Cheméo. (n.d.). Chemical Properties of 1,2-Cyclopentenophenanthrene (CAS 482-66-6). Retrieved from [Link]

• DrugFuture. (n.d.). 1,2-Cyclopentenophenanthrene. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,2-Cyclopentanophenanthrene. PubChem Compound Database. Retrieved from [Link]

• Global Substance Registration System (GSRS). (n.d.). 1,2-CYCLOPENTENOPHENANTHRENE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,2-Cyclopentenophenanthrene. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cyclopentaphenanthrene. PubChem Compound Database. Retrieved from [Link]

• Journal of the Chemical Society C: Organic. (1968). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. RSC Publishing. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Retrieved from [Link]

• IUPAC Solubility Data Series. (1995). Polynuclear Aromatic Hydrocarbons in Pure and Binary Solvents. Retrieved from [Link]

• ResearchGate. (n.d.). Recrystallization. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). 1,2-Cyclopentenophenanthrene. The Merck Index Online. Retrieved from [Link]

• YouTube. (2012). Recrystallization using two solvents. Retrieved from [Link]

• van der Ham, A., et al. (2019). A Three-Step Synthesis of 4H-Cyclopenta[def]phenanthrene from Pyrene. Scholarly Publications Leiden University. Retrieved from [Link]

• Fieser, L. F. (1935). The Synthesis of 1,2-Cyclopentenophenanthrene and Related Compounds. Journal of the American Chemical Society. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3'-Methyl-1,2-cyclopentenophenanthrene. PubChem Compound Database. Retrieved from [Link]

• Agilent Technologies. (n.d.). Solutions for Preparative HPLC - Application Compendium. Retrieved from [Link]

• Riegel, B., & Gold, M. H. (1943). The Synthesis of 3'-Alkyl-1,2-cyclopentenophenanthrenes. Journal of the American Chemical Society. Retrieved from [Link]

• Google Patents. (n.d.). Purification of cyclopentanone.

• Gilbertson, J. J., et al. (2003). A Simple Synthesis of Phenanthrene. Organic Preparations and Procedures International. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benz[a]anthracene. Retrieved from [Link]

• Bergmann, E., & Blum-Bergmann, O. (1937). Synthesis of 2,3-Cyclopentenophenanthrene. Journal of the American Chemical Society. Retrieved from [Link]

• Google Patents. (n.d.). Method of crystallization.

• National Center for Biotechnology Information. (2012). Synthesis of phenanthrene derivatives through the net [5+5]-cycloaddition of prenylated carbene complexes with 2-alkynylbenzaldehyde derivatives. PMC. Retrieved from [Link]

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strategies to reduce non-specific binding in 1,2-Cyclopentenophenanthrene assays

A Guide to Minimizing Non-Specific Binding for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

This section addresses common questions about 1,2-Cyclopentenophenanthrene and the principles of non-specific binding in related assays.

What is 1,2-Cyclopentenophenanthrene?

1,2-Cyclopentenophenanthrene is a polycyclic aromatic hydrocarbon (PAH) characterized by a cyclopentane ring fused to a phenanthrene skeleton.[1] It belongs to a class of compounds known as cyclopenta-fused polycyclic aromatic hydrocarbons (CP-PAHs), which are of significant interest due to their potential carcinogenic and mutagenic properties.[2][3] These compounds are studied to understand their biological activity, mechanisms of toxicity, and potential as environmental carcinogens.[4]

What types of assays are used to study 1,2-Cyclopentenophenanthrene?

The biological activity of 1,2-Cyclopentenophenanthrene and other CP-PAHs is investigated using a variety of assays, including:

• Carcinogenicity Bioassays: In vivo studies, typically in mice, to determine the tumor-initiating and promoting potential of the compound.[3]

• Cell-Based Assays: In vitro methods using cell cultures to assess cytotoxicity, genotoxicity, and effects on specific cellular pathways, such as the induction of cytochrome P450 enzymes (e.g., CYP1A).[4]

• Receptor Binding Assays: To investigate the interaction of the compound with specific cellular receptors, such as the aryl hydrocarbon receptor (AhR).

• Analytical Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC/MS) are used to detect and quantify the compound in various matrices.[5][6]

What is non-specific binding and why is it a problem?

Non-specific binding refers to the interaction of a test compound with surfaces and molecules other than its intended biological target.[7] This can include binding to plasticware (e.g., microplates, pipette tips), components of the assay buffer, or cellular macromolecules that are not the receptor of interest. Non-specific binding is a significant issue because it can lead to:

• Reduced accuracy and sensitivity: By lowering the effective concentration of the compound available to bind to its target.

• False-positive or false-negative results: By generating a signal that is not related to the specific interaction being studied.[7]

• Poor reproducibility: Making it difficult to obtain consistent results between experiments.

What are the primary causes of non-specific binding?

Non-specific binding is primarily driven by two types of interactions:

• Hydrophobic Interactions: 1,2-Cyclopentenophenanthrene is a hydrophobic molecule, and it will tend to associate with nonpolar surfaces, such as the plastics used in labware, and the hydrophobic regions of proteins.

• Electrostatic Interactions: Although less predominant for nonpolar compounds, electrostatic forces can still contribute to binding to charged surfaces or molecules.

Troubleshooting Guide: Cell-Based Assays

Cell-based assays are a cornerstone for evaluating the biological effects of 1,2-Cyclopentenophenanthrene. However, the hydrophobic nature of this compound makes it particularly susceptible to non-specific binding to cell culture plates and other surfaces, leading to a depletion of the compound from the media and inaccurate dose-response curves.

Problem: Low or inconsistent bioactivity observed in cell-based assays.

This is often a primary indicator of significant non-specific binding. The compound may be adhering to the walls of the culture wells, reducing its effective concentration in the cell culture medium.

Solution Workflow: A Step-by-Step Approach to Mitigating Non-Specific Binding

This workflow provides a systematic approach to identifying and reducing non-specific binding in your cell-based assays.

Caption: Troubleshooting workflow for non-specific binding in cell-based assays.

Detailed Protocols and Explanations

Step 1: Assess Compound Loss

• Rationale: Before implementing any changes, it is crucial to quantify the extent of non-specific binding in your current assay system.

• Protocol:

  • Prepare a solution of 1,2-Cyclopentenophenanthrene in your standard cell culture medium at the highest concentration used in your experiments.

  • Add this solution to the wells of your standard assay plate (without cells).

  • Incubate the plate under your normal assay conditions (e.g., 37°C, 5% CO2) for the duration of your experiment (e.g., 24, 48, or 72 hours).

  • At various time points, collect aliquots of the medium and quantify the concentration of 1,2-Cyclopentenophenanthrene using a suitable analytical method (e.g., HPLC-UV, LC-MS).

  • Compare the measured concentrations to the initial concentration to determine the percentage of compound lost due to non-specific binding.

Step 2a: Optimize Assay Plates

• Rationale: Standard polystyrene plates have hydrophobic surfaces that readily bind compounds like 1,2-Cyclopentenophenanthrene. Low-binding plates are surface-treated to be more hydrophilic, thus reducing hydrophobic interactions.

• Implementation: Switch to commercially available low-binding microplates. Repeat the compound loss assessment from Step 1 to determine the improvement.

Step 2b: Modify Assay Media

• Rationale: The composition of the cell culture medium can influence non-specific binding. The presence of serum proteins can help to reduce the binding of hydrophobic compounds to plastic surfaces.

• Implementation: If you are using a serum-free medium, consider including a low percentage of fetal bovine serum (FBS) if it does not interfere with your assay endpoint. If FBS is not an option, proceed to Step 4.

Step 3: Re-evaluate Compound Loss

• Rationale: After making initial changes to your assay plates or media, it is important to re-quantify the extent of non-specific binding to determine if the issue has been resolved or if further optimization is needed.

• Protocol: Repeat the compound loss assessment from Step 1 using the new low-binding plates and/or modified media.

Step 4: Introduce a Carrier Protein

• Rationale: Carrier proteins, such as Bovine Serum Albumin (BSA), can act as "blockers" by binding to the hydrophobic surfaces of the assay plate and by keeping the hydrophobic test compound in solution.

• Implementation:

  • Add a low concentration of BSA (e.g., 0.1% to 1%) to your assay medium.

  • It is important to test a range of BSA concentrations to find the optimal balance between reducing non-specific binding and not interfering with the biological activity of your compound or the health of your cells.

Step 5: Final Validation

• Rationale: Once you have established optimized assay conditions that minimize non-specific binding, it is essential to validate that these new conditions do not adversely affect your assay and that you are achieving the expected biological response.

• Protocol:

  • Perform your cell-based assay using the optimized conditions (low-binding plates, modified media with or without BSA).

  • Concurrently, perform a compound loss assessment to confirm that the concentration of 1,2-Cyclopentenophenanthrene remains stable throughout the experiment.

  • Compare the dose-response curves obtained under the optimized conditions to your previous results to demonstrate improved accuracy and potency.

Troubleshooting Guide: Analytical Chromatography (HPLC)

In analytical methods like HPLC, non-specific binding of 1,2-Cyclopentenophenanthrene to vials, tubing, and the column itself can lead to poor peak shape, carryover between injections, and inaccurate quantification.

Problem: Peak tailing, low recovery, or sample carryover in HPLC analysis.

These issues are often indicative of non-specific interactions between the analyte and the components of the HPLC system.

Solutions and Best Practices

Problem	Potential Cause	Recommended Solution	Scientific Rationale
Peak Tailing	Secondary interactions between the analyte and the stationary phase.	- Use a column with a high-purity, fully end-capped silica stationary phase.- Add a small amount of a competitive agent (e.g., triethylamine) to the mobile phase.	End-capping deactivates residual silanol groups on the silica surface, which can cause peak tailing. A competitive agent will bind to these sites and prevent the analyte from interacting with them.
Low Recovery	Adsorption of the analyte to sample vials, tubing, or the injector.	- Use silanized glass or polypropylene vials.- Prime the system with a high-concentration standard before running samples.	Silanization creates a more inert surface on glass vials, reducing adsorption. Priming the system saturates any active sites where the analyte might bind.
Sample Carryover	Residual analyte from a previous injection eluting in a subsequent run.	- Optimize the needle wash solvent and procedure.- Use a wash solvent that is a strong solvent for 1,2-Cyclopentenophenanthrene (e.g., a high percentage of organic solvent).	A more effective needle wash will ensure that all of the analyte from the previous injection is removed from the autosampler needle and injection port.

References

• Brzuzan, P., et al. (2013). Cyclopenta[c]phenanthrenes--chemistry and biological activity. Chemico-Biological Interactions, 206(2), 247-254. Available at: [Link]

• Coombs, M. M., & Croft, C. J. (1969). Carcinogenic cyclopenta[a]phenanthrenes. Progress in Experimental Tumor Research, 11, 69-85. Available at: [Link]

• Bhatt, T. S. (1988). Synthesis and biological activity of some further cyclopenta[a]phenanthrenes. Carcinogenesis, 9(9), 1669-1672. Available at: [Link]

• Agilent Technologies. (n.d.). Polycyclic Aromatic Hydrocarbons (PAHs) Analysis in Water. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,2-Cyclopentenophenanthrene. PubChem Compound Summary for CID 160484. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 1,2-CYCLOPENTENOPHENANTHRENE. Retrieved from [Link]

• U.S. National Library of Medicine. (n.d.). Toxicological Profile for Polycyclic Aromatic Hydrocarbons (PAHs). Agency for Toxic Substances and Disease Registry. Retrieved from [Link]

• Indigo Biosciences. (n.d.). PAH Testing. Retrieved from [Link]

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• 7. ANALYTICAL METHODS - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Enhancing In Vivo Stability of 1,2-Cyclopentenophenanthrene Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,2-Cyclopentenophenanthrene derivatives. This guide is designed to provide in-depth, practical solutions to the common stability challenges encountered during in vivo studies. Our goal is to move beyond simple protocols and explain the causal mechanisms, enabling you to make informed decisions and troubleshoot effectively.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Stability Challenge

This section addresses the fundamental principles governing the stability of 1,2-Cyclopentenophenanthrene derivatives in a biological environment.

Q1: What are the primary reasons 1,2-Cyclopentenophenanthrene derivatives are unstable in vivo?

A: The instability is typically rooted in two interconnected factors: metabolic susceptibility and poor aqueous solubility.

• Metabolic Susceptibility: The phenanthrene core is a polycyclic aromatic hydrocarbon (PAH), making it a prime substrate for metabolic enzymes, particularly Cytochrome P450 (CYP) monooxygenases in the liver.[1] These enzymes initiate degradation by hydroxylating the aromatic rings, which is the first step toward creating more water-soluble metabolites that can be easily excreted.[2][3]

• Physicochemical Properties: These derivatives are highly lipophilic (fat-soluble) and have low aqueous solubility.[4] This inherent property leads to several downstream problems. When administered orally, they dissolve poorly in the gastrointestinal tract, leading to low and erratic absorption.[5] Once absorbed, their lipophilicity causes them to readily partition into lipid-rich tissues and associate with lipid carriers, but also makes them susceptible to hepatic first-pass metabolism.

Q2: What are the typical signs of compound instability in my animal studies?

A: In vivo instability manifests in several ways that can compromise your experimental results:

• Low and Variable Bioavailability: Despite administering a consistent dose, you may observe low and highly variable plasma concentrations of the parent compound across different animals. This is often a hallmark of poor absorption combined with extensive first-pass metabolism.[5]

• Rapid Clearance: The compound may disappear from systemic circulation much faster than predicted by in vitro models, indicated by a very short in vivo half-life.

• Discrepancy Between In Vitro Potency and In Vivo Efficacy: A compound that is highly active in cell-based assays may show little to no effect in an animal model. This suggests that a sufficient concentration of the active drug is not reaching the target tissue for a sustained period.

• Formation of Unexpected Metabolites: Analysis of plasma or urine may reveal high concentrations of hydroxylated or conjugated species with little of the parent compound remaining.[6]

Q3: How can I distinguish between poor absorption and rapid metabolic degradation?

A: This is a critical diagnostic step. A common approach is to compare the pharmacokinetic (PK) profiles following both oral (PO) and intravenous (IV) administration.

• If the compound has high clearance and a low Area Under the Curve (AUC) after an IV dose, this points towards rapid systemic metabolism and/or excretion.

• If the compound shows good exposure after an IV dose but very poor exposure after a PO dose, the primary issue is likely poor absorption from the GI tract or extensive first-pass metabolism in the liver before it can reach systemic circulation. Further analysis comparing portal vein and systemic blood concentrations can help differentiate between these two.

Section 2: Troubleshooting Guide - Common Problems & Actionable Solutions

This section provides direct answers to specific experimental issues.

Problem: "My lead 1,2-Cyclopentenophenanthrene derivative shows excellent in vitro anti-cancer activity but fails to control tumor growth in our mouse xenograft model. What should I investigate first?"

Answer: This classic "in vitro-in vivo disconnect" almost always points to a pharmacokinetic failure. Your first priority is to assess the drug's stability and exposure.

Recommended Actions:

• Conduct a Pilot Pharmacokinetic (PK) Study: Before running another efficacy study, dose a small cohort of animals (both IV and PO, if possible) and collect blood samples at multiple time points (e.g., 15 min, 30 min, 1h, 2h, 4h, 8h, 24h). Analyze the plasma for the parent compound. This will tell you if the drug is being absorbed and how long it remains in circulation.

• Evaluate Formulation: How are you delivering the compound? Suspending a highly lipophilic compound in a simple aqueous vehicle like saline or PBS is a common cause of failure. The compound will likely precipitate upon administration and not be absorbed. You must use a solubility-enhancing formulation.[5][7] See Section 3.1 for detailed protocols.

• Check for Metabolites: When analyzing your PK samples, also screen for potential hydroxylated metabolites. If you find high levels of metabolites and low levels of the parent drug, this confirms rapid metabolic degradation.[6]

Problem: "My PK data shows extreme variability between animals in the same dosing group. Some have reasonable exposure, while others have undetectable levels of the compound. What's causing this?"

Answer: High inter-subject variability is frequently linked to formulation and solubility issues, especially with oral dosing.

Causality & Solutions:

• The Cause: Your formulation is likely not robust. It may be a simple suspension where the particle size is not uniform, or a solution that precipitates upon contact with gastric fluids. The variable gastric pH and motility between animals can lead to drastic differences in how much of the drug is dissolved and absorbed.[4]

• The Solution - Formulation Optimization: Transition to a more robust formulation designed for lipophilic drugs. Lipid-based drug delivery systems like Self-Emulsifying Drug Delivery Systems (SEDDS) are excellent for this purpose.[8] They form a fine microemulsion upon gentle agitation in aqueous media (simulating stomach conditions), which keeps the drug in solution and enhances its absorption.[8] This significantly reduces variability by making the absorption process less dependent on physiological differences between animals.

Formulation Strategy Decision Workflow

The following diagram illustrates a decision-making process for selecting an appropriate formulation strategy based on the compound's properties.

Caption: Formulation selection workflow for in vivo studies.

Section 3: Detailed Experimental Protocols

Here we provide step-by-step methodologies for key stability-enhancing strategies.

Protocol 3.1: Development of a Self-Emulsifying Drug Delivery System (SEDDS)

Objective: To formulate a 1,2-Cyclopentenophenanthrene derivative into a SEDDS to enhance its oral bioavailability and reduce experimental variability.

Rationale: SEDDS are isotropic mixtures of oil, a surfactant, and a co-surfactant that spontaneously form a fine oil-in-water microemulsion upon dilution with aqueous phases under gentle agitation.[8] This maintains the lipophilic drug in a solubilized state, presenting it to the GI mucosa in small droplets, which facilitates absorption and can bypass hepatic first-pass metabolism via the lymphatic pathway.[5]

Materials:

• Oil Phase: Labrafac™ PG, Maisine® CC, or similar medium-chain triglycerides.[5]

• Surfactant: Kolliphor® EL (Cremophor EL), Kolliphor® RH 40, or Tween® 80.

• Co-surfactant/Co-solvent: Transcutol® HP, PEG 400, or Propylene Glycol.

• 1,2-Cyclopentenophenanthrene derivative ("API").

• Glass vials, magnetic stirrer, and heating plate.

Methodology:

• Screening for Excipient Solubility:

  • Add an excess amount of your API to 1g of each oil, surfactant, and co-surfactant in separate vials.

  • Vortex vigorously and then place on a shaker at 37°C for 48 hours to reach equilibrium.

  • Centrifuge the samples and analyze the supernatant by HPLC or LC-MS/MS to determine the API's solubility in each excipient.

  • Select the excipients that show the highest solubility for your API.

• Constructing a Ternary Phase Diagram (Optional but Recommended):

  • Based on the screening results, select the best oil, surfactant, and co-surfactant.

  • Prepare a series of blank formulations with varying ratios of the three components (e.g., Oil:Surfactant:Co-surfactant from 1:9:0 to 9:1:0).

  • For each ratio, perform a dispersion test by adding 100 µL of the mixture to 200 mL of water in a glass beaker with gentle stirring.

  • Visually assess the resulting emulsion. Grade it from "clear microemulsion" to "milky emulsion" or "poor dispersion/precipitation."

  • Plot these results on a ternary diagram to identify the region that forms the best microemulsion.

• Preparation of the Drug-Loaded SEDDS:

  • Select a ratio from the optimal region of your phase diagram (a common starting point is 30% Oil, 40% Surfactant, 30% Co-surfactant).

  • Accurately weigh the oil, surfactant, and co-surfactant into a glass vial.

  • Add the pre-weighed API to achieve the desired final concentration (e.g., 20 mg/mL).

  • Gently heat the mixture to 40-50°C while stirring with a magnetic stirrer until the API is completely dissolved and the solution is clear and homogenous.

  • Allow the formulation to cool to room temperature.

• Characterization and Validation:

  • Dispersion Test: Confirm that the drug-loaded formulation forms a stable microemulsion upon dilution in water.

  • Droplet Size Analysis: Use a dynamic light scattering (DLS) instrument to measure the droplet size of the resulting microemulsion. A droplet size of <200 nm is generally desirable.

  • In Vivo Pilot PK: Dose animals with the new SEDDS formulation and compare the results to your previous formulation. You should observe higher mean plasma concentrations and significantly lower variability.

Protocol 3.2: Analytical Method for Quantifying Parent and Metabolites

Objective: To develop a robust LC-MS/MS method to simultaneously quantify the parent 1,2-Cyclopentenophenanthrene derivative and its primary hydroxylated metabolites in plasma.

Rationale: A sensitive and specific analytical method is essential to accurately determine pharmacokinetic parameters and to understand the metabolic fate of the compound.[6][9] Tandem mass spectrometry (MS/MS) provides the required selectivity and sensitivity for analysis in complex biological matrices.[10]

Materials:

• LC-MS/MS system (e.g., Triple Quadrupole).

• C18 HPLC column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Plasma samples from dosed animals, blank plasma.

• Analytical standards of the parent API and, if available, synthesized standards of suspected metabolites.

• Internal Standard (IS): A stable isotope-labeled version of the API or a structurally similar compound.

• Acetonitrile (ACN), Methanol (MeOH), Formic Acid, Water (LC-MS grade).

• Protein precipitation plates or centrifuge tubes.

Methodology:

• Sample Preparation (Protein Precipitation):

  • Aliquot 25 µL of plasma sample, calibration standard, or QC sample into a 96-well plate or microcentrifuge tube.

  • Add 100 µL of ACN containing the internal standard (e.g., at 50 ng/mL).

  • Vortex or shake for 5 minutes to precipitate proteins.

  • Centrifuge at 4000 g for 10 minutes.

  • Transfer the supernatant to a clean plate or vials for injection.

• LC-MS/MS Method Development:

  • Mass Spectrometry: Infuse the parent compound and IS directly into the mass spectrometer to optimize the precursor and product ion transitions (Multiple Reaction Monitoring - MRM). For metabolites, a common strategy is to monitor the transition of [M+H]+ -> [M+H-H2O]+ for hydroxylated species.

  • Liquid Chromatography: Develop a gradient elution method to separate the parent compound from its more polar metabolites.

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: ACN + 0.1% Formic Acid

    • Gradient Example: Start at 10% B, ramp to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40°C.

• Method Validation:

  • Prepare a calibration curve by spiking known concentrations of the API into blank plasma (e.g., 1 - 2000 ng/mL).

  • Analyze the curve and quality control (QC) samples at low, medium, and high concentrations to assess accuracy, precision, linearity, and sensitivity (Lower Limit of Quantification - LLOQ).

Metabolic Degradation Pathway

The following diagram illustrates the primary metabolic pathway for phenanthrene-like compounds in vivo, leading to reduced stability.

Caption: Generalized in vivo metabolic pathway of phenanthrene derivatives.

Section 4: Data Summary & Interpretation

Effective data presentation is key to making sound scientific judgments. Use tables to compare formulation performance.

Table 1: Comparative Pharmacokinetic Parameters for Different Formulations of Compound X

Formulation Type	Dose (mg/kg, PO)	Cmax (ng/mL)	Tmax (hr)	AUC (ng*hr/mL)	Bioavailability (%)	Inter-Animal CV% (AUC)
Aqueous Suspension	10	45 ± 25	2.0	150 ± 95	~2%	63%
Co-solvent Vehicle	10	180 ± 70	1.0	720 ± 290	~9%	40%
Optimized SEDDS	10	950 ± 150	0.5	4100 ± 550	~51%	13%
IV Reference	2	N/A	N/A	8000	100%	11%

Interpretation: The data clearly demonstrates that moving from a simple suspension to a SEDDS formulation dramatically increased the maximum plasma concentration (Cmax) and total drug exposure (AUC) while critically reducing the coefficient of variation (CV%) between animals. This transforms an apparently "inactive" compound into a viable candidate for efficacy studies by ensuring consistent and adequate systemic exposure.

By understanding the underlying causes of instability, applying robust formulation strategies, and using precise analytical methods, researchers can successfully advance promising 1,2-Cyclopentenophenanthrene derivatives through in vivo testing.

References

• Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. Hilaris Publisher. [Link]

• The Impact of Formulation Strategies on Drug Stability and Bioavailability. JOCPR. [Link]

• Recent Advances in Improving the Bioavailability of Hydrophobic / Lipophilic Drugs and their Delivery via Self-Emulsifying Formulations. Preprints.org. [Link]

• Exploring LIPIDs for their potential to improves bioavailability of lipophilic drugs candidates: A review. National Institutes of Health (NIH). [Link]

• Assessment of exposure to Phenanthrene: Insight in to the in vivo, in vitro, and in silico techniques. PubMed. [Link]

• Bacterial Degradation and Bioremediation of Polycyclic Aromatic Hydrocarbons. Polish Journal of Environmental Studies. [Link]

• Proposed degradation pathways of PAHs. ResearchGate. [Link]

• Polycyclic Aromatic Hydrocarbons (PAHs) Biodegradation by Basidiomycetes Fungi, Pseudomonas Isolate, and Their Cocultures: Comparative In Vivo and In Silico Approach. Semantic Scholar. [Link]

• The Degradation of Polycyclic Aromatic Hydrocarbons by Biological Electrochemical System: A Mini-Review. MDPI. [Link]

• Polycyclic Aromatic Hydrocarbon (PAH) Degradation Pathways of the Obligate Marine PAH Degrader Cycloclasticus sp. Strain P1. National Institutes of Health (NIH). [Link]

• Strategies to enhance metabolic stabilities. UQ eSpace. [Link]

• Enhancing Phenanthrene Degradation by Burkholderia sp. FM-2 with Rhamnolipid: Mechanistic Insights from Cell Surface Properties and Transcriptomic Analysis. PubMed Central. [Link]

• Analytical Methods. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Troubleshooting Methods for Toxicity Testing of Airborne Chemicals in vitro. ResearchGate. [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. IJRPR. [Link]

• Troubleshooting and Problem-Solving in the IVF Laboratory. Cambridge University Press. [Link]

• Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. eCampusOntario Pressbooks. [Link]

• Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry. PubMed. [Link]

• Strategies to Enhance Metabolic Stabilities. ResearchGate. [Link]

• Activation of phenanthrene to mutagenic metabolites and evidence for at least two different activation pathways. PubMed. [Link]

• Naphthalene – Determination of 1,2-dihydroxynaphthalene, 1-naphthol and 2-naphthol in urine by GC-MS. Publisso. [Link]

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Technical Support Center: Refining Animal Dosing Protocols for 1,2-Cyclopentenophenanthrene Experiments

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 1,2-Cyclopentenophenanthrene. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower your experimental design. This guide is structured in a question-and-answer format to directly address the practical challenges and questions that arise during in-vivo studies with this compound.

Section 1: Compound Characteristics & Handling

FAQ 1.1: What is 1,2-Cyclopentenophenanthrene and what are its expected toxicological properties?

PAHs are known for their potential carcinogenic, mutagenic, and teratogenic properties.[4] Their toxicity is often linked to their metabolism. The metabolic process, primarily mediated by cytochrome P450 (CYP) enzymes, can convert the parent PAH into reactive intermediates like epoxides and dihydrodiols.[5][6] These reactive metabolites can bind to DNA, forming adducts that can initiate carcinogenesis.

Given that phenanthrene itself is considered weakly genotoxic or non-genotoxic, it is plausible that 1,2-Cyclopentenophenanthrene may exhibit moderate toxicity.[7] However, this is an assumption. It is imperative to conduct initial acute toxicity studies to determine the specific toxic profile of this compound before proceeding with chronic or efficacy studies.

Section 2: Dose Formulation & Vehicle Selection

FAQ 2.1: 1,2-Cyclopentenophenanthrene has poor aqueous solubility. What is the best approach for selecting a vehicle for oral, intraperitoneal (IP), and intravenous (IV) administration?

This is a critical and common challenge with PAHs. The choice of vehicle is paramount for ensuring dose accuracy, bioavailability, and minimizing vehicle-induced toxicity.

Causality Behind Vehicle Choice: As a lipophilic PAH, 1,2-Cyclopentenophenanthrene will require a non-aqueous vehicle system. The ideal vehicle should solubilize the compound completely, be non-toxic at the administered volume, and not interfere with the biological endpoint being measured.

Recommended Vehicle Screening Protocol:

• Solubility Testing: Begin by testing the solubility of your compound in a panel of common non-clinical vehicles. Aim for a concentration at least 2x higher than your anticipated highest dose.

• Tier 1 (Preferred Vehicles):

  • Corn oil, Sesame oil, or other fixed oils: Excellent for oral (gavage) and subcutaneous (SC) routes. They are generally well-tolerated.

  • Aqueous solution of 0.5% (w/v) methylcellulose: Can be effective for creating a homogenous suspension for oral administration if direct solubilization is not possible. Requires constant agitation during dosing to ensure uniformity.

• Tier 2 (Use with Caution):

  • Dimethyl sulfoxide (DMSO): A powerful solvent, but can have its own biological effects and may increase the permeability of other substances.[8] If used, the final concentration of DMSO in the dosing formulation should be kept to a minimum, ideally below 10%, and a vehicle-only control group is mandatory.

  • Polyethylene glycol 300/400 (PEG 300/400): Often used in combination with other vehicles (e.g., saline, water) to improve solubility for IV administration. Potential for renal toxicity at high doses or with chronic administration.

• IV Formulation Specifics: For intravenous administration, the formulation must be sterile and particle-free. A co-solvent system is typically required. A common starting point is a mixture of PEG 400, ethanol, and saline. The final formulation must be carefully evaluated for precipitation upon dilution with blood.

FAQ 2.2: How do I ensure the stability and homogeneity of my dosing formulation?

A non-homogenous formulation is a primary source of dosing inaccuracy and variability.

Protocol for Formulation Validation:

• Preparation: Prepare the formulation as you would on the day of the study. For suspensions, use a homogenizer to ensure uniform particle size.

• Homogeneity Assessment:

  • Take samples from the top, middle, and bottom of the prepared formulation immediately after preparation (T=0).

  • Continue to agitate the formulation and take samples at time points that reflect your longest anticipated dosing period (e.g., T=2 hours, T=4 hours).

  • Analyze the concentration of 1,2-Cyclopentenophenanthrene in each sample using a validated analytical method (e.g., HPLC).

  • Acceptance Criteria: The concentration of all samples should be within ±10% of the target concentration.

• Stability Assessment: Store the formulation under the same conditions as for the study (e.g., room temperature, protected from light) and re-analyze at 24 and 48 hours to determine stability.

Section 3: Acute Toxicity Assessment & Dose Range Finding

FAQ 3.1: I cannot find a published LD50 value for 1,2-Cyclopentenophenanthrene. How do I determine a safe starting dose for my studies?

This is the most critical first step for any new compound. Regulatory bodies like the Organisation for Economic Co-operation and Development (OECD) provide clear guidelines for this purpose, which are designed to minimize animal use while obtaining the necessary toxicity information.[9] You should follow one of these established protocols. The "Up-and-Down Procedure" (UDP) as described in OECD Guideline 425 is a highly recommended approach.[10]

Workflow for Acute Oral Toxicity Assessment (based on OECD 425)

Caption: Workflow for LD50 determination using the Up-and-Down Procedure (OECD 425).

Step-by-Step Protocol (Abbreviated OECD 425):

• Animal Model: Use a single sex (typically female rodents, as they are often slightly more sensitive) for the initial test.[10]

• Starting Dose: In the absence of any data, a default starting dose of 175 mg/kg can be used.[10]

• Dosing: Dose a single animal.

• Observation: Observe the animal for signs of toxicity and mortality over a 48-hour period.

• Decision:

  • If the animal survives, the dose for the next animal is increased by a factor of 3.2.

  • If the animal dies, the dose for the next animal is decreased by a factor of 3.2.

• Continuation: This process is continued, one animal at a time, until the stopping criteria are met (typically after 4-5 "reversals" in outcome).

• Calculation: The LD50 and confidence intervals are then calculated using specialized software (e.g., AOT425StatPgm), which is often provided by regulatory agencies.[10]

FAQ 3.2: What clinical signs of toxicity should I be monitoring for after dosing?

Systematic observation is key to understanding the toxicological profile. Observations should be made frequently on the day of dosing (e.g., 30 min, 1, 2, 4, and 6 hours post-dose) and daily thereafter for 14 days.

Table of Common Toxicological Observations:

Category	Clinical Signs to Monitor
General Appearance	Hunched posture, piloerection (hair standing on end), rough coat, lethargy, changes in body weight.
Neurological	Tremors, convulsions, ataxia (incoordination), changes in arousal (e.g., hyperactivity, stupor), altered gait.
Autonomic	Salivation, lacrimation (tearing), changes in respiration rate/character, cyanosis (blue skin/gums).
Gastrointestinal	Diarrhea, changes in fecal output.
Other	Changes in skin color, hypothermia (low body temperature).

All observations, including the time of onset, severity, and duration, must be meticulously recorded for each animal.[10]

Section 4: Dosing Procedures & Volume Considerations

FAQ 4.1: What are the maximum administration volumes for mice and rats for different routes?

Exceeding recommended administration volumes can cause pain, distress, and physiological changes that can confound your study results.[11] Always adhere to your institution's approved Institutional Animal Care and Use Committee (IACUC) guidelines.[12] The following table provides generally accepted maximum volumes.

Table of Maximum Dosing Volumes for Rodents:

Route of Administration	Mouse (mL/kg)	Rat (mL/kg)	Key Considerations
Oral (PO), Gavage	10	10	Use a proper-sized, flexible gavage needle to prevent esophageal trauma.[11]
Intraperitoneal (IP)	10	10	Aspirate before injecting to avoid administration into the bladder or GI tract. Alternate injection sites.[11][12]
Subcutaneous (SC)	10	5	Use the loose skin over the back. Volume may be limited by the distensibility of the skin.[11]
Intravenous (IV), Bolus	5 (slow injection)	5 (slow injection)	Typically via the lateral tail vein. Use the smallest possible needle gauge.[12][13]

These values represent standard, routine maximums. In some cases, absolute maximums may be higher for a single administration but must be scientifically justified in your animal use protocol.[11]

FAQ 4.2: How do I select the appropriate needle size for injections?

Using the smallest possible needle gauge that accommodates the viscosity of the formulation will minimize tissue trauma and animal distress.[12]

Recommended Needle Gauges for Rodents:

Route	Mouse	Rat
Intravenous (IV)	27-30 G	25-27 G
Intraperitoneal (IP)	25-27 G	23-25 G
Subcutaneous (SC)	26-27 G	25-26 G

Section 5: Study Design for Sub-chronic and Chronic Experiments

FAQ 5.1: After my acute study, how do I select dose levels for a 28-day or 90-day study?

Dose selection for repeated-dose studies aims to identify a No Observed Adverse Effect Level (NOAEL) and characterize the dose-response relationship of the toxicity. This is guided by the results of your acute toxicity study.

Dose Selection Strategy Workflow:

Caption: Decision workflow for selecting dose levels for repeated-dose toxicity studies.

Guidance on Dose Level Selection:

• High Dose: This dose should be chosen to induce clear, but not lethal, toxicity. A common starting point is a fraction of the LD50 (e.g., 1/10th to 1/5th), adjusted based on the severity of clinical signs observed in the acute study.

• Low Dose: This dose is intended to be the NOAEL and should not produce any observable toxicity.

• Mid Dose: This dose should be placed geometrically between the high and low doses to help define the dose-response curve.

• Control Group: A concurrent control group that receives only the vehicle is mandatory. The volume and frequency of administration must be identical to the treated groups.

For regulatory submissions, these studies should be conducted in accordance with established guidelines such as OECD Guideline 407 (Repeated Dose 28-day Oral Toxicity Study in Rodents) or OECD Guideline 408 (Repeated Dose 90-Day Oral Toxicity Study in Rodents).[9]

References

• OECD (1995), OECD Guideline for the Testing of Chemicals, Section 4, Test No. 407: Repeated Dose 28-day Oral Toxicity Study in Rodents, OECD Publishing, Paris. URL: [Link]

• OECD (2001), OECD Guideline for the Testing of Chemicals, Section 4, Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure, OECD Publishing, Paris. URL: [Link]

• National Toxicology Program (2001), OECD Test Guideline 425: Acute Oral Toxicity: Up-and-Down Procedure. URL: [Link]

• OECD, OECD Guidelines for the Testing of Chemicals, Section 4 - Health Effects. URL: [Link]

• National Toxicology Program (2001), OECD Test Guideline 423: Acute Oral Toxicity – Acute Toxic Class Method. URL: [Link]

• South Dakota State University, IACUC Guidelines: Routes of Administration Guidelines. URL: [Link]

• Boston University, Blood Collection Guidelines (IACUC). URL: [Link]

• PubChem, 1,2-Cyclopentenophenanthrene. URL: [Link]

• University of California, Davis, UC Davis IACUC Policy: Volume and Frequency of Substance Administration. URL: [Link]

• PubMed, Aromatic polycyclic hydrocarbons: chemism, vehicles and technics for protection from toxicological risk. URL: [Link]

• FDA Global Substance Registration System, 1,2-CYCLOPENTENOPHENANTHRENE. URL: [Link]

• NCBI Bookshelf, Toxicological Profile for Chlorophenols - Toxicokinetics. URL: [Link]

• Journal of the Chemical Society C: Organic, Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I.. URL: [Link]

• California Air Resources Board, A Review of Polycyclic Aromatic Hydrocarbon and Polycyclic Aromatic. URL: [Link]

• ResearchGate, Determination of Polycyclic Aromatic Hydrocarbons in Commercial Parenteral Formulations and Medications. URL: [Link]

• ResearchGate, Rodent LD50 Tests. URL: [Link]

• U.S. Environmental Protection Agency, Provisional Peer-Reviewed Toxicity Values for Phenanthrene. URL: [Link]

• PubMed Central, Drug Metabolism and Toxicological Mechanisms. URL: [Link]

• PubMed Central, In-vial solid-phase extraction of polycyclic aromatic hydrocarbons in drug formulations. URL: [Link]

• Wikipedia, Polycyclic aromatic hydrocarbon. URL: [Link]

• PubMed, Toxicokinetic analyses of naphthalene, fluorene, phenanthrene, and pyrene in humans after single oral administration. URL: [Link]

• PubMed Central, Impact of phenanthrene co-administration on the toxicokinetics of benzo[a]pyrene in humans. URL: [Link]

• PubMed, Oral LD50 toxicity modeling and prediction of per- and polyfluorinated chemicals on rat and mouse. URL: [Link]

• PubMed Central, Determination of Median Lethal Dose of Combination of Endosulfan and Cypermethrin in Wistar Rat. URL: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Carcinogenic Potential of Benzo[a]pyrene and Cyclopenta[a]phenanthrene Derivatives

For decades, benzo[a]pyrene (B[a]P) has served as the archetypal polycyclic aromatic hydrocarbon (PAH) in carcinogenicity studies, its mechanisms of action extensively characterized. However, the vast and structurally diverse family of PAHs includes numerous other compounds with significant carcinogenic potential. Among these are the cyclopenta-fused PAHs, a class of compounds characterized by an additional five-membered ring. This guide provides an in-depth comparison of the carcinogenicity of the well-established human carcinogen, benzo[a]pyrene, with a potent member of the cyclopenta[a]phenanthrene series, 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one.

Comparative Tumorigenicity: Insights from In Vivo Studies

The most direct measure of a compound's carcinogenic potential comes from long-term animal bioassays. Mouse skin painting studies have been instrumental in comparing the tumor-initiating and promoting activities of various PAHs. Direct comparative studies have demonstrated that 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one exhibits a carcinogenic potency on mouse skin that is on par with benzo[a]pyrene[1].

In a typical two-stage skin carcinogenesis protocol, a single application of the initiator (the PAH) is followed by repeated applications of a tumor promoter (e.g., croton oil or 12-O-tetradecanoylphorbol-13-acetate - TPA). The development of skin papillomas and carcinomas is then monitored over time.

Compound	Dosing Regimen (Initiation)	Promotion	Tumor Incidence	Mean Latent Period	Reference
Benzo[a]pyrene	Single topical application	Repeated topical application of croton oil	High	Dose-dependent	[1]
15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one	Single topical application	Repeated topical application of croton oil	Similar to B[a]P	Similar to B[a]P	[1]
15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one	Repeated topical application (60 µ g/week )	None (complete carcinogen)	High	30 weeks	[2]
15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one	Repeated topical application (6 µ g/week )	None (complete carcinogen)	Moderate	~45 weeks	[2]

These studies underscore the comparable carcinogenic potency of 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one and benzo[a]pyrene in this model system. The similar tumor incidence and latency periods observed under analogous experimental conditions highlight the significant carcinogenic hazard posed by this cyclopenta-fused PAH.

Mechanistic Insights: Metabolic Activation and DNA Adduction

The carcinogenicity of most PAHs is not intrinsic but is a consequence of their metabolic activation to reactive intermediates that can covalently bind to cellular macromolecules, most critically, DNA. The formation of these DNA adducts can lead to mutations in key proto-oncogenes and tumor suppressor genes, initiating the process of carcinogenesis.

Benzo[a]pyrene: The Diol Epoxide Pathway

The metabolic activation of benzo[a]pyrene is a well-elucidated multi-step process primarily mediated by cytochrome P450 enzymes (CYPs) and epoxide hydrolase. The key steps involve the formation of a bay-region diol epoxide, which is the ultimate carcinogenic metabolite.

Metabolic activation pathway of Benzo[a]pyrene.

15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one: A Distinct Activation Route

The metabolic activation of 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one also proceeds through a diol epoxide intermediate, but with some key differences. The primary site of initial oxidation is the 3,4-double bond, leading to the formation of a 3,4-dihydrodiol, which is considered the proximate carcinogen[3]. Subsequent epoxidation of this diol yields the ultimate carcinogenic species.

Metabolic activation of a carcinogenic cyclopenta[a]phenanthrene derivative.

The formation of DNA adducts is a critical event in PAH-induced carcinogenesis. For both benzo[a]pyrene and 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one, the ultimate carcinogenic metabolites react predominantly with the exocyclic amino groups of guanine and adenine residues in DNA. These bulky adducts can distort the DNA helix, leading to errors during DNA replication and repair, and ultimately to mutations.

Experimental Protocols for Comparative Carcinogenicity Assessment

To ensure the scientific rigor and reproducibility of comparative carcinogenicity studies, standardized and well-validated experimental protocols are essential. The following sections provide detailed methodologies for key assays used in the evaluation of PAH carcinogenicity.

In Vivo Tumorigenicity Assay: Mouse Skin Painting

This protocol outlines a two-stage skin carcinogenesis study in mice to compare the tumor-initiating potential of different PAHs.

Materials:

• Female SENCAR or other susceptible mouse strain (6-8 weeks old)

• Test compounds (Benzo[a]pyrene and 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one) dissolved in a suitable vehicle (e.g., acetone)

• Tumor promoter (e.g., TPA in acetone)

• Clippers for hair removal

• Pipettes for topical application

Procedure:

• Animal Preparation: Acclimatize mice for at least one week. Two days before treatment, shave the dorsal skin of the mice.

• Initiation: Apply a single dose of the test compound (e.g., 200 nmol in 100 µL of acetone) to the shaved dorsal skin. A vehicle control group should also be included.

• Promotion: One week after initiation, begin twice-weekly applications of the tumor promoter (e.g., 2 µg of TPA in 100 µL of acetone) to the same area. Continue promotion for at least 20 weeks.

• Tumor Observation: Observe the mice weekly for the appearance of skin tumors (papillomas). Record the number of tumors per mouse and the percentage of mice with tumors.

• Data Analysis: Compare the tumor incidence (percentage of tumor-bearing mice) and tumor multiplicity (average number of tumors per mouse) between the different treatment groups. Statistical analysis (e.g., Fisher's exact test for incidence, Mann-Whitney U test for multiplicity) should be performed to determine the significance of any differences.

In Vitro Mutagenicity Assay: The Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used short-term assay to assess the mutagenic potential of a chemical. It utilizes histidine-requiring strains of Salmonella typhimurium that can revert to a histidine-independent state upon mutation.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• S9 fraction (from induced rat liver) for metabolic activation

• Top agar

• Minimal glucose agar plates

• Positive and negative controls

Procedure:

• Preparation of Tester Strains: Grow overnight cultures of the Salmonella tester strains.

• Metabolic Activation: Prepare the S9 mix containing the S9 fraction, cofactors (e.g., NADP+, glucose-6-phosphate), and buffer.

• Exposure: In a test tube, combine the tester strain, the test compound at various concentrations, and the S9 mix (for assays with metabolic activation) or buffer (for assays without metabolic activation).

• Plating: Add molten top agar to the test tube, mix, and pour the contents onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic response.

DNA Adduct Analysis: ³²P-Postlabelling Assay

The ³²P-postlabelling assay is a highly sensitive method for the detection and quantification of DNA adducts.

Materials:

• DNA samples isolated from tissues of PAH-treated animals or from in vitro incubation systems

• Micrococcal nuclease and spleen phosphodiesterase for DNA digestion

• Nuclease P1 for adduct enrichment

• [γ-³²P]ATP

• T4 polynucleotide kinase for labeling

• Thin-layer chromatography (TLC) plates

• Phosphorimager for detection and quantification

Procedure:

• DNA Digestion: Digest the DNA sample to normal and adducted deoxynucleoside 3'-monophosphates using micrococcal nuclease and spleen phosphodiesterase.

• Adduct Enrichment: Enrich the adducted nucleotides by treating the digest with nuclease P1, which dephosphorylates the normal nucleotides to deoxynucleosides.

• ³²P-Labeling: Label the 5'-hydroxyl group of the adducted nucleotides with ³²P from [γ-³²P]ATP using T4 polynucleotide kinase.

• Chromatographic Separation: Separate the ³²P-labeled adducted nucleotides by multidirectional thin-layer chromatography (TLC).

• Detection and Quantification: Detect the adduct spots by autoradiography or using a phosphorimager. Quantify the amount of each adduct by measuring the radioactivity in the corresponding spot. Adduct levels are typically expressed as relative adduct labeling (RAL), which represents the number of adducts per 10⁷-10¹⁰ normal nucleotides.

Conclusion

The available scientific evidence strongly indicates that the carcinogenic potency of 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one is comparable to that of the well-characterized human carcinogen, benzo[a]pyrene. Both compounds require metabolic activation to exert their carcinogenic effects, leading to the formation of DNA adducts that can initiate tumorigenesis. While their overall carcinogenic potential in mouse skin models is similar, the specific metabolic pathways and the resulting profiles of DNA adducts may differ, warranting further investigation into the precise mechanisms underlying the carcinogenicity of cyclopenta-fused PAHs. The experimental protocols detailed in this guide provide a framework for conducting robust comparative studies to further elucidate the carcinogenic hazards of this important class of environmental contaminants.

References

• Coombs, M. M., Bhatt, T. S., & Young, S. (1979). The carcinogenicity of 15,16-dihydro-11-methyl-cyclopenta[a]phenanthren-17-one. British Journal of Cancer, 40(6), 914–921.
• Coombs, M. M., Kissonerghis, A. M., Allen, J. A., & Vose, C. W. (1979). Identification of the proximate and ultimate forms of the carcinogen 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one. Cancer Research, 39(10), 4160–4165.

• Coombs, M. M., Bhatt, T. S., & Young, S. (1979). The carcinogenicity of 15,16-dihydro-11-methyl-cyclopenta[a]phenanthren-17-one. British Journal of Cancer, 40(6), 914–921. [Link]

• Coombs, M. M., Bhatt, T. S., & Vose, C. W. (1975). The relationship between metabolism, DNA binding, and carcinogenicity of 15,16-dihydro-11-methylcyclopenta(alpha)phenanthren-17-one in the presence of a microsomal enzyme inhibitor. Cancer research, 35(2), 305–309. [Link]

• Phillips, D. H., & Arlt, V. M. (2007). The 32P-postlabeling assay for DNA adducts. Nature protocols, 2(11), 2772–2781. [Link]

• Maron, D. M., & Ames, B. N. (1983). Revised methods for the Salmonella mutagenicity test.

• Coombs, M. M., Bhatt, T. S., & Vose, C. W. (1975). The relationship between metabolism, DNA binding, and carcinogenicity of 15, 16-dihydro-11-methylcyclopenta [alpha] phenanthren-17-one in the presence of a microsomal enzyme inhibitor. Cancer Research, 35(2), 305–309. [Link]

• Cavalieri, E., Rogan, E., & Roth, R. (1992). Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin. Carcinogenesis, 13(3), 329–332. [Link]

• Coombs, M. M., & Bhatt, T. S. (1981).

• Coombs, M. M., Ioannou, D., & Bhatt, T. S. (1980). Mutagenic and carcinogenic metabolites of the carcinogen 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one. Carcinogenesis, 1(8), 657–665. [Link]

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• 3. Mutagenic and carcinogenic metabolites of the carcinogen 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for 1,2-Cyclopentenophenanthrene Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of specific polycyclic aromatic hydrocarbons (PAHs) like 1,2-Cyclopentenophenanthrene is of paramount importance, particularly in contexts of environmental monitoring, toxicology studies, and pharmaceutical impurity profiling. The selection and validation of an appropriate analytical method are critical to ensure data reliability, which in turn informs key decisions in product safety and regulatory compliance.

This guide provides an in-depth comparison of two widely used analytical techniques for the quantification of 1,2-Cyclopentenophenanthrene: High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection and Gas Chromatography-Mass Spectrometry (GC-MS). The validation of these methods is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, the United States Pharmacopeia (USP) General Chapter <1225>, and the U.S. Food and Drug Administration (FDA) guidance for industry on analytical procedures and methods validation.[1][2][3][4][5][6][7]

The Importance of Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[1][8] It is a critical component of good manufacturing practices (GMP) and good laboratory practices (GLP). A validated method provides confidence in the accuracy, precision, and reliability of the analytical results. The core parameters of method validation, as stipulated by the ICH, include specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[6][9]

Analytical Methodologies for 1,2-Cyclopentenophenanthrene Quantification

The choice between HPLC and GC-MS for the quantification of 1,2-Cyclopentenophenanthrene depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation and quantification of non-volatile and thermally labile compounds like 1,2-Cyclopentenophenanthrene.[10][11][12] Coupled with UV or Fluorescence Detection (FLD), HPLC offers a robust and reliable method for routine analysis.

Scientific Rationale: The separation in HPLC is based on the differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase. For PAHs, reversed-phase chromatography with a C18 column is commonly employed. The choice of detector is crucial; while UV detection is broadly applicable, fluorescence detection offers higher sensitivity and selectivity for fluorescent compounds like many PAHs.

Experimental Protocol: HPLC Method Validation

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 1,2-Cyclopentenophenanthrene reference standard and dissolve in 10 mL of a suitable solvent (e.g., acetonitrile).

• Intermediate Standard Solutions: Perform serial dilutions of the stock solution to prepare intermediate standards.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the intermediate standards to cover the expected concentration range of the samples.

Chromatographic Conditions

• Instrument: HPLC system with a UV or Fluorescence detector.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water is often effective.[10][12][13]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: UV at a specific wavelength or fluorescence with appropriate excitation and emission wavelengths.

Validation Parameters

• Specificity: Analyze a blank sample (matrix without the analyte) and a spiked sample to demonstrate that there are no interfering peaks at the retention time of 1,2-Cyclopentenophenanthrene.

• Linearity: Inject a series of at least five concentrations of the working standard solutions. Plot the peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.[14]

• Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of the analyte at three levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should typically be within 80-120%.[14]

• Precision:

  • Repeatability (Intra-day precision): Analyze a minimum of six replicate samples of the same concentration on the same day. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument. The RSD should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): These can be determined based on the signal-to-noise ratio (S/N) of the response, typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.[14][15]

• Robustness: Intentionally vary method parameters such as mobile phase composition, flow rate, and column temperature to assess the method's reliability during normal use.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for the analysis of volatile and semi-volatile compounds.[16] For 1,2-Cyclopentenophenanthrene, GC-MS provides excellent separation and definitive identification based on the mass spectrum.

Scientific Rationale: In GC, the analyte is vaporized and separated based on its boiling point and interaction with the stationary phase in a capillary column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification and quantification.

Experimental Protocol: GC-MS Method Validation

Preparation of Standard Solutions

• Follow a similar procedure as for the HPLC method, using a volatile solvent suitable for GC analysis (e.g., hexane or dichloromethane).

GC-MS Conditions

• Instrument: GC system coupled to a mass spectrometer.

• Column: A low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm) is typically used for PAH analysis.[17]

• Carrier Gas: Helium at a constant flow rate.

• Injector: Split/splitless injector.

• Temperature Program: An oven temperature gradient is used to elute the analytes.

• MS Parameters: Operate in electron ionization (EI) mode with selected ion monitoring (SIM) for enhanced sensitivity and selectivity.

Validation Parameters

• The validation parameters and acceptance criteria are generally the same as for the HPLC method. For specificity in GC-MS, the analysis of mass spectra and the absence of co-eluting interferences with the same quantifier and qualifier ions are assessed.

Comparative Performance Data

The following table summarizes typical performance data for the validation of HPLC-FLD and GC-MS methods for the quantification of a PAH like 1,2-Cyclopentenophenanthrene.

Validation Parameter	HPLC-FLD	GC-MS	ICH Guideline (Typical)
Linearity (r²)	≥ 0.999	≥ 0.999	≥ 0.99
Accuracy (% Recovery)	95 - 105%	97 - 103%	80 - 120%
Precision (RSD)	< 2%	< 1.5%	≤ 2%
LOD	~0.1 ng/mL	~0.01 ng/mL	Reportable
LOQ	~0.3 ng/mL	~0.03 ng/mL	Reportable
Specificity	High	Very High	No interference
Robustness	Robust	Robust	Controlled variation

Visualization of the Validation Workflow

Caption: A generalized workflow for analytical method validation.

Logical Relationships of Validation Parameters

Caption: Interdependencies of analytical validation parameters.

Conclusion and Recommendations

Both HPLC-FLD and GC-MS are suitable and reliable methods for the quantification of 1,2-Cyclopentenophenanthrene.

• HPLC-FLD is a cost-effective and robust choice for routine quality control applications where high sensitivity is not the primary requirement.

• GC-MS is the preferred method when very low detection limits are necessary, such as in trace impurity analysis or environmental monitoring, due to its superior sensitivity and specificity.

The ultimate choice of method should be based on a thorough risk assessment, considering the intended application, regulatory requirements, and the specific characteristics of the sample matrix. Regardless of the method chosen, a comprehensive validation as outlined in this guide is essential to ensure the generation of scientifically sound and defensible data.

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A Researcher's Guide to Cross-Validating In Vitro and In Vivo Findings for 1,2-Cyclopentenophenanthrene

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the critical process of cross-validating in vitro and in vivo experimental results for the polycyclic aromatic hydrocarbon (PAH), 1,2-Cyclopentenophenanthrene. Moving beyond a mere procedural checklist, this document delves into the scientific rationale behind experimental design, fostering a deeper understanding of how to build a robust and self-validating research program for this potentially carcinogenic compound.

Introduction: The Imperative of Cross-Validation for 1,2-Cyclopentenophenanthrene

1,2-Cyclopentenophenanthrene, a member of the cyclopenta-fused polycyclic aromatic hydrocarbon (CP-PAH) family, presents a unique challenge in toxicological and carcinogenic assessment.[1][2][3] While in vitro high-throughput screening offers a rapid and cost-effective means to assess potential toxicity, these results often require careful correlation with in vivo outcomes to be truly meaningful for human health risk assessment.[4][5] This guide will navigate the complexities of this in vitro-to-in vivo extrapolation (IVIVE), providing a logical and scientifically rigorous approach to studying 1,2-Cyclopentenophenanthrene.

The core principle of this guide is to establish a self-validating system. This is achieved by designing in vitro experiments that accurately model key physiological events and by selecting in vivo endpoints that can be mechanistically linked back to the in vitro findings. This iterative process of comparison and refinement is essential for building a comprehensive and trustworthy toxicological profile of 1,2-Cyclopentenophenanthrene.

In Vitro Assessment of 1,2-Cyclopentenophenanthrene: Mechanistic Insights at the Cellular Level

The initial step in evaluating the potential toxicity of 1,2-Cyclopentenophenanthrene involves a battery of in vitro assays designed to probe its effects on cellular processes central to carcinogenesis.

Rationale for In Vitro Model Selection

The choice of cell lines is critical for obtaining relevant data. For PAH metabolism and toxicity, several human cell lines are particularly relevant:

• HepG2 (Human Hepatocellular Carcinoma): These cells are widely used due to their metabolic competence, expressing a range of cytochrome P450 (CYP) enzymes involved in PAH activation.[6]

• A549 (Human Lung Carcinoma): As inhalation is a primary route of PAH exposure, this lung cell line is crucial for assessing respiratory toxicity.

• HaCaT (Human Keratinocytes): Dermal exposure is another significant route, making this skin cell line essential for evaluating skin sensitization and carcinogenesis.[7]

Key In Vitro Experimental Protocols

Protocol 1: Cytotoxicity Assessment using the Neutral Red Uptake Assay

This assay assesses cell viability by measuring the uptake of the supravital dye neutral red into the lysosomes of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate HepG2, A549, and HaCaT cells in 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound Exposure: Prepare serial dilutions of 1,2-Cyclopentenophenanthrene in complete cell culture medium. The final solvent concentration (e.g., DMSO) should be kept below 0.5% to avoid solvent-induced toxicity.[6] Expose the cells to a range of concentrations (e.g., 0.1 µM to 100 µM) for 24, 48, and 72 hours.

• Neutral Red Staining: After the exposure period, remove the treatment medium and incubate the cells with a medium containing neutral red (e.g., 50 µg/mL) for 3 hours at 37°C.[8]

• Dye Extraction and Quantification: Wash the cells with PBS and then add a destaining solution (e.g., 1% acetic acid in 50% ethanol) to extract the dye. Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the concentration that causes a 50% reduction in cell viability (IC50) for each cell line and time point.

Protocol 2: Genotoxicity Assessment using the In Vitro Micronucleus Test

This assay detects chromosomal damage by identifying micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes that lag behind during cell division.[9]

Step-by-Step Methodology:

• Cell Culture and Treatment: Culture V79 Chinese hamster lung fibroblasts or human lymphocytes and expose them to various concentrations of 1,2-Cyclopentenophenanthrene, both with and without an external metabolic activation system (e.g., rat liver S9 fraction).[10]

• Cytochalasin B Addition: Add cytochalasin B to the culture to block cytokinesis, resulting in binucleated cells.

• Cell Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific dye (e.g., Giemsa or a fluorescent dye like DAPI).

• Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Interpretation: A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxic potential.

Protocol 3: Metabolic Profiling using High-Performance Liquid Chromatography (HPLC)

Understanding the metabolic fate of 1,2-Cyclopentenophenanthrene is crucial, as its metabolites may be more or less toxic than the parent compound.[11][12]

Step-by-Step Methodology:

• Microsomal Incubation: Incubate 1,2-Cyclopentenophenanthrene with human liver microsomes in the presence of an NADPH-generating system.

• Metabolite Extraction: After a set incubation time, stop the reaction and extract the metabolites using an organic solvent.

• HPLC Analysis: Separate the parent compound and its metabolites using a reverse-phase HPLC column with a suitable mobile phase gradient.

• Metabolite Identification: Use UV-Vis and mass spectrometry (MS) detectors to identify the chemical structures of the metabolites.

Anticipated In Vitro Outcomes and Data Presentation

The in vitro data should be summarized in clear and concise tables for easy comparison.

Table 1: In Vitro Cytotoxicity of 1,2-Cyclopentenophenanthrene (IC50 in µM)

Cell Line	24 hours	48 hours	72 hours
HepG2	75.2	55.8	42.1
A549	88.5	69.3	58.7
HaCaT	95.1	78.4	65.9

Table 2: In Vitro Genotoxicity of 1,2-Cyclopentenophenanthrene (Micronucleus Frequency)

Concentration (µM)	Without S9 Mix	With S9 Mix
Control	1.2 ± 0.3	1.5 ± 0.4
1	1.8 ± 0.5	3.2 ± 0.7
10	2.5 ± 0.6	8.9 ± 1.2
50	4.1 ± 0.9	15.6 ± 2.1
Statistically significant increase (p < 0.05) compared to control.

In Vivo Evaluation of 1,2-Cyclopentenophenanthrene: Assessing Systemic Effects

In vivo studies in appropriate animal models are indispensable for understanding the systemic toxicity and carcinogenic potential of 1,2-Cyclopentenophenanthrene.

Rationale for Animal Model Selection

The Skh/HR-1 hairless mouse is a well-established model for studying skin carcinogenesis induced by PAHs.[7] For systemic toxicity and carcinogenicity, the C57BL/6 mouse is a commonly used strain due to its well-characterized genome and susceptibility to PAH-induced tumors.

Key In Vivo Experimental Protocols

Protocol 4: Dermal Carcinogenicity Study in Skh/HR-1 Mice

This protocol is designed to assess the tumor-initiating and promoting potential of 1,2-Cyclopentenophenanthrene on the skin.

Step-by-Step Methodology:

• Animal Acclimation: Acclimate male Skh/HR-1 mice for at least one week before the start of the study.

• Dosing: Divide the mice into groups. For tumor initiation, apply a single dose of 1,2-Cyclopentenophenanthrene (e.g., 50-200 nmol in acetone) to the dorsal skin. For tumor promotion, apply a known initiator (e.g., 7,12-dimethylbenz[a]anthracene, DMBA) followed by repeated applications of 1,2-Cyclopentenophenanthrene twice a week for 20 weeks.

• Observation: Monitor the animals weekly for the appearance of skin papillomas. Record the number and size of tumors for each animal.

• Histopathology: At the end of the study, euthanize the animals and collect skin tissue for histopathological examination to confirm the diagnosis of papillomas and carcinomas.

Protocol 5: Systemic Toxicity and Carcinogenicity Study in C57BL/6 Mice

This study evaluates the broader systemic effects following oral administration.

Step-by-Step Methodology:

• Animal Groups: Divide male and female C57BL/6 mice into control and treatment groups.

• Dosing: Administer 1,2-Cyclopentenophenanthrene by oral gavage at different dose levels (e.g., 0, 10, 30, 100 mg/kg body weight) daily for a specified period (e.g., 28 days for sub-chronic toxicity or 2 years for carcinogenicity).

• Clinical Observations: Monitor the animals daily for any signs of toxicity, including changes in body weight, food and water consumption, and behavior.

• Hematology and Clinical Chemistry: Collect blood samples at interim and terminal time points for analysis of hematological and clinical chemistry parameters.

• Necropsy and Histopathology: At the end of the study, perform a complete necropsy on all animals. Collect major organs and tissues, weigh them, and preserve them for histopathological examination.

Anticipated In Vivo Outcomes and Data Presentation

Table 3: Dermal Carcinogenicity of 1,2-Cyclopentenophenanthrene in Skh/HR-1 Mice

Treatment Group	Tumor Incidence (%)	Tumors per Mouse (mean ± SD)
Acetone Control	0	0
1,2-Cyclopentenophenanthrene (100 nmol)	60	2.5 ± 1.2
DMBA (initiator)	10	0.2 ± 0.1
DMBA + 1,2-Cyclopentenophenanthrene	90	8.7 ± 2.5

Table 4: Summary of Systemic Toxicity Findings in C57BL/6 Mice (28-day study)

Dose (mg/kg)	Key Findings
10	No significant effects observed.
30	Increased liver weight, mild centrilobular hypertrophy.
100	Increased liver and spleen weight, moderate centrilobular hypertrophy, mild anemia.

Cross-Validation: Bridging the In Vitro-In Vivo Gap

The ultimate goal is to establish a clear and predictive relationship between the in vitro and in vivo data.

The IVIVE Framework

In vitro-in vivo extrapolation (IVIVE) is a mathematical modeling approach that translates in vitro data into in vivo predictions.[4][5] For 1,2-Cyclopentenophenanthrene, this would involve:

• Determining In Vitro Intrinsic Clearance (CLint): This is calculated from the in vitro metabolism data obtained using human liver microsomes.

• Scaling to In Vivo Hepatic Clearance (CLh): The in vitro CLint is scaled to predict the in vivo hepatic clearance using physiological parameters such as liver blood flow and microsomal protein per gram of liver.

• Predicting In Vivo Concentrations: The predicted CLh can then be used in physiologically based pharmacokinetic (PBPK) models to estimate the in vivo concentrations of 1,2-Cyclopentenophenanthrene and its metabolites in different tissues.[5]

Correlating Mechanistic Endpoints

The genotoxicity observed in the in vitro micronucleus assay should be correlated with the tumor incidence in the in vivo carcinogenicity studies. A positive genotoxicity result, particularly after metabolic activation, would provide a plausible mechanism for the observed carcinogenicity.

Visualizing the Cross-Validation Workflow

Caption: Workflow for cross-validating in vitro and in vivo data.

The Aryl Hydrocarbon Receptor (AHR) Signaling Pathway: A Likely Player

Many PAHs exert their toxic and carcinogenic effects through the Aryl Hydrocarbon Receptor (AHR) signaling pathway. It is highly probable that 1,2-Cyclopentenophenanthrene also interacts with this pathway.

Caption: The Aryl Hydrocarbon Receptor (AHR) signaling pathway.

Conclusion: Towards a Predictive Toxicology Framework

The cross-validation of in vitro and in vivo data for 1,2-Cyclopentenophenanthrene is not merely a confirmatory exercise but a fundamental component of a modern, predictive toxicology framework. By integrating data from well-designed in vitro assays with targeted in vivo studies, researchers can build a comprehensive understanding of the compound's potential hazards. This integrated approach, grounded in mechanistic understanding and quantitative modeling, is essential for making informed decisions regarding the safety and regulation of this and other novel chemical entities.

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• Crowell, S. R., et al. (2022). Competitive Metabolism of Polycyclic Aromatic Hydrocarbons (PAHs): An Assessment Using In Vitro Metabolism and Physiologically Based Pharmacokinetic (PBPK) Modeling. Toxics, 10(7), 384. [Link]

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• Rudnicka, K., Łuczyński, M. K., & Góra, M. (2013). Genotoxicity of cyclopentha[c]phenanthrene and its two derivatives based on an in vitro micronucleus test. Ecological Chemistry and Engineering S, 20(1), 125-132. [Link]

• Coombs, M. M., & Jaitly, S. B. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. Journal of the Chemical Society C: Organic, 230-234. [Link]

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• Kellett, A., et al. (2011). In vitro and in vivo studies into the biological activities of 1,10-phenanthroline, 1,10-phenanthroline-5,6-dione and its copper. Dalton Transactions, 40(21), 5671-5680. [Link]

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A Comparative Guide to the Toxicity of 1,2-Cyclopentenophenanthrene Derivatives for Researchers

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the toxicological profiles of novel compounds is paramount. This guide provides an in-depth comparative analysis of the toxicity of various 1,2-Cyclopentenophenanthrene derivatives. Moving beyond a mere listing of data, this document delves into the causal relationships between chemical structure and toxicological outcomes, supported by experimental data and detailed methodologies. Our objective is to equip you with the critical insights necessary for informed decision-making in your research and development endeavors.

Introduction to 1,2-Cyclopentenophenanthrene Derivatives

The 1,2-Cyclopentenophenanthrene scaffold is a foundational structure for a class of polycyclic aromatic hydrocarbons (PAHs) that includes compounds of significant biological and toxicological interest. These derivatives are characterized by a four-ring system that shares a structural resemblance to steroids, a feature that contributes to their complex interactions with biological systems. The toxicity of these compounds, particularly their carcinogenic potential, is a subject of intense research, as many are environmental contaminants or products of incomplete combustion.

The seemingly subtle variations in the chemical structure of these derivatives, such as the addition or placement of a methyl group, can dramatically alter their toxicological properties. This guide will explore these structure-activity relationships, providing a comparative framework for understanding the varying degrees of toxicity observed among these compounds.

Comparative Toxicity Analysis: A Data-Driven Overview

The toxicity of 1,2-Cyclopentenophenanthrene derivatives is not uniform; it is profoundly influenced by their molecular structure. The following table summarizes key toxicity data for some of the most studied derivatives, providing a basis for a comparative assessment.

Derivative	Molecular Structure	Acute Toxicity (LD50)	Carcinogenicity	Mutagenicity (Ames Test)	Key Toxicological Findings
1,2-Cyclopentenophenanthrene (Parent Compound)	Data not readily available	Considered non-carcinogenic[1]	Mutagenic in some studies[1]	Serves as a baseline for understanding the impact of substitutions.
3-Methylcholanthrene (3-MC)	~100 mg/kg (i.p. in mice)	Potent carcinogen, inducing sarcomas and lung tumors[1]	Positive[1]	A well-established carcinogen that acts as a potent aryl hydrocarbon receptor (AhR) agonist.
15,16-Dihydro-11-methylcyclopenta[a]phenanthren-17-one	Data not readily available	Potent carcinogen, with activity comparable to benzo[a]pyrene[1]	Positive[1]	The 11-methyl group is critical for its high carcinogenic activity.
15,16-Dihydrocyclopenta[a]phenanthren-17-one (Unmethylated)	Data not readily available	Non-carcinogenic[1]	Mutagenic in vitro[1]	Demonstrates that mutagenicity alone does not always correlate with carcinogenicity in this class of compounds.

Note: LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population. i.p. = intraperitoneal.

The Crucial Role of Metabolic Activation in Toxicity

A central theme in the toxicology of 1,2-Cyclopentenophenanthrene derivatives is the necessity of metabolic activation to exert their harmful effects. In their native state, these compounds are relatively inert. However, upon entering the body, they are metabolized by cytochrome P450 enzymes, a superfamily of monooxygenases primarily found in the liver.

This metabolic process, intended to increase water solubility and facilitate excretion, can paradoxically generate highly reactive electrophilic intermediates. These metabolites can then covalently bind to cellular macromolecules like DNA, forming DNA adducts. The formation of these adducts is a critical initiating event in chemical carcinogenesis, as it can lead to mutations and genomic instability.

The following diagram illustrates the generalized pathway of metabolic activation and subsequent DNA adduct formation for a representative 1,2-Cyclopentenophenanthrene derivative.

Caption: Metabolic activation of 1,2-Cyclopentenophenanthrene derivatives.

Experimental Methodologies for Toxicity Assessment

To provide a practical framework for researchers, this section details the step-by-step protocols for key experiments used to evaluate the toxicity of 1,2-Cyclopentenophenanthrene derivatives.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Plate a suitable cell line (e.g., HepG2 for liver toxicity studies) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of the 1,2-Cyclopentenophenanthrene derivative in a suitable solvent (e.g., DMSO). Create a serial dilution of the compound in cell culture medium.

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for another 2-4 hours at 37°C to allow for the conversion of MTT to formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can then be determined.

Mutagenicity Assessment: The Ames Test

The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds.

Experimental Workflow:

Caption: Workflow for the Ames mutagenicity test.

Detailed Protocol:

• Bacterial Strain Preparation: Inoculate a suitable strain of Salmonella typhimurium (e.g., TA98 or TA100) into nutrient broth and incubate overnight to reach the late exponential phase of growth.

• Metabolic Activation (S9 Mix): For assessing compounds that require metabolic activation, prepare an S9 fraction from the livers of rats induced with a P450 inducer (e.g., Aroclor 1254).

• Plate Incorporation Assay:

  • To a sterile tube, add 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution at various concentrations, and 0.5 mL of the S9 mix (or buffer for the non-activation condition).

  • Add 2 mL of molten top agar (containing a trace amount of histidine and biotin) to the tube, mix gently, and pour the contents onto a minimal glucose agar plate.

• Incubation: Incubate the plates in an inverted position at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine) on each plate.

• Data Analysis: A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate.

In Vivo Carcinogenicity Assessment: Two-Stage Mouse Skin Carcinogenesis Assay

This in vivo model is a classic method for evaluating the carcinogenic potential of chemical compounds on the skin.

Experimental Workflow:

Caption: Workflow for the two-stage mouse skin carcinogenesis assay.

Detailed Protocol:

• Animal Selection and Preparation: Use a susceptible mouse strain (e.g., SENCAR or CD-1 mice). A week before the experiment, shave the dorsal skin of the mice.

• Initiation: Apply a single, sub-carcinogenic dose of the test 1,2-Cyclopentenophenanthrene derivative dissolved in a suitable vehicle (e.g., acetone) to the shaved skin.

• Promotion: One to two weeks after initiation, begin the promotion phase. Apply a tumor promoter, such as 12-O-tetradecanoylphorbol-13-acetate (TPA), to the same area of the skin twice a week for a period of 20-30 weeks.

• Tumor Observation: Observe the mice weekly and record the number and size of any skin tumors (papillomas) that develop.

• Data Analysis: The carcinogenicity of the compound is assessed based on tumor incidence (the percentage of mice with tumors), tumor multiplicity (the average number of tumors per mouse), and the latency period (the time to the appearance of the first tumor).

• Histopathology: At the end of the study, euthanize the mice and collect the tumors for histopathological examination to confirm their nature (e.g., papilloma, squamous cell carcinoma).

Conclusion and Future Directions

The comparative toxicity of 1,2-Cyclopentenophenanthrene derivatives is a complex field where subtle structural modifications can lead to profound differences in biological activity. This guide has provided a framework for understanding these differences, supported by available data and detailed experimental protocols. The potent carcinogenicity of derivatives such as 3-methylcholanthrene and 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one underscores the importance of structure-activity relationship studies in predicting and mitigating the risks associated with this class of compounds.

Future research should focus on expanding the toxicological database to include a wider array of 1,2-Cyclopentenophenanthrene derivatives. The application of high-throughput screening methods and in silico modeling will be instrumental in this endeavor. A deeper understanding of the specific cytochrome P450 isozymes involved in the metabolic activation of different derivatives will also be crucial for developing more accurate risk assessment models. By integrating these approaches, the scientific community can continue to unravel the intricate mechanisms of toxicity of 1,2-Cyclopentenophenanthrene derivatives and ensure the safe development of new chemical entities.

References

• Coombs, M. M., & Bhatt, T. S. (1987). Cyclopenta[a]phenanthrenes. Cambridge University Press.

• DiGiovanni, J. (1992). Multistage carcinogenesis in mouse skin. Pharmacology & therapeutics, 54(1), 63-128. [Link]

• Maron, D. M., & Ames, B. N. (1983). Revised methods for the Salmonella mutagenicity test. Mutation Research/Environmental Mutagenesis and Related Subjects, 113(3-4), 173-215. [Link]

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of immunological methods, 65(1-2), 55-63. [Link]

• Phillips, D. H. (2002). 32P-postlabelling for the detection of DNA adducts. In Current protocols in toxicology (pp. 3-4). John Wiley & Sons, Inc.. [Link]

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• 1. Evaluation of the mutagenicity of compounds of known carcinogenicity, belonging to the benz[a]anthracene, chrysene, and cyclopenta[a]phenanthrene series, using Ames's test - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Assessing the Reproducibility of 1,2-Cyclopentenophenanthrene Synthesis Protocols

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Reproducibility in Complex Molecule Synthesis

1,2-Cyclopentenophenanthrene, also known by its IUPAC name 16,17-dihydro-15H-cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH) that serves as a foundational structure for a class of potentially carcinogenic compounds.[1][2] Its rigid, fused-ring system is also a subject of interest in materials science and as a structural motif in medicinal chemistry. The reliable synthesis of this molecule and its derivatives is paramount for consistent toxicological studies, the development of novel materials, and as a starting point for more complex molecular architectures.

However, the synthesis of such multi-ring systems is often fraught with challenges, including low yields, difficult purifications, and, most critically, a lack of consistent reproducibility. Seemingly minor variations in reaction conditions—catalyst activity, solvent purity, or temperature control—can lead to significant deviations in outcome. This guide provides an in-depth comparison of established and modern synthetic protocols for 1,2-Cyclopentenophenanthrene, with a core focus on the critical parameters that govern their reproducibility. We will dissect the causality behind experimental choices to empower researchers to not only replicate these methods but also to troubleshoot and adapt them effectively.

Method 1: The Classic Route - Pschorr Cyclization

The Pschorr cyclization, first reported in 1896, is a venerable and powerful method for the intramolecular arylation to form phenanthrene skeletons.[3][4] It remains a cornerstone of PAH synthesis due to its logical and reasonably predictable pathway. The reaction proceeds via the generation of an aryldiazonium salt, which is then induced to cyclize onto an adjacent aromatic ring, typically with copper catalysis.[4][5]

Mechanistic Rationale & Causality

The core of the Pschorr reaction is a free-radical cyclization.[3][4] An o-substituted aryldiazonium salt, upon treatment with a copper catalyst, undergoes a single-electron reduction to generate an aryl radical.[3] This highly reactive intermediate then attacks the tethered aromatic ring intramolecularly. Subsequent oxidation and rearomatization yield the final phenanthrene product. The choice of a copper catalyst is traditional and effective, as it facilitates the crucial electron transfer steps required for both radical generation and final aromatization.[5]

Experimental Protocol: A Representative Pschorr Synthesis

The following protocol is a synthesized representation based on the classical Pschorr approach for phenanthrene synthesis.

• Diazotization: An α-aryl-o-aminocinnamic acid precursor is dissolved in an appropriate acidic medium (e.g., aqueous H₂SO₄) and cooled to 0-5 °C in an ice bath. A solution of sodium nitrite (NaNO₂) in water is added dropwise, maintaining the low temperature to ensure the stability of the resulting diazonium salt.

• Cyclization: The cold diazonium salt solution is then added slowly to a vigorously stirred suspension of copper powder or a soluble copper catalyst in a suitable solvent.[3] The reaction is allowed to warm to room temperature and then heated gently to drive the cyclization to completion, evidenced by the cessation of nitrogen gas evolution.

• Workup and Purification: The reaction mixture is cooled, filtered to remove the copper catalyst, and the product is extracted into an organic solvent. The crude product is then purified, typically by column chromatography on silica gel, to yield the desired 1,2-Cyclopentenophenanthrene derivative.

Reproducibility Assessment & Critical Parameters

While classic, the Pschorr reaction is notorious for variable yields if not strictly controlled.[6]

• Diazonium Salt Stability: The diazonium intermediate is thermally unstable. Precise temperature control (0–5 °C) during its formation and handling is non-negotiable. Premature decomposition leads to a cascade of side reactions and dramatically lowers the yield.

• Catalyst Choice and Activity: Traditionally, finely divided copper powder was used.[3] However, its surface activity can be inconsistent. Modern protocols often favor soluble catalysts like ferrocene or potassium ferrocyanide, which can provide more consistent electron donation, leading to shorter reaction times and higher, more reproducible yields.[7]

• Solvent and pH: The choice of solvent and the pH of the medium can influence both the stability of the diazonium salt and the efficiency of the cyclization. Non-aqueous methods have been developed to circumvent some of these issues.[7]

Workflow and Data Summary

Parameter	Typical Range / Condition	Impact on Reproducibility
Overall Yield	30-60% (classic), up to 94% (optimized)[7]	Highly variable; sensitive to catalyst and temperature.
Reaction Time	4-24 hours	Dependent on catalyst efficiency.
Key Reagents	NaNO₂, Copper catalyst (powder or soluble)	Catalyst activity is a major source of variability.
Temperature	0-5 °C (diazotization), 25-80 °C (cyclization)	Critical for intermediate stability and reaction rate.

Method 2: Friedel-Crafts Acylation and Cyclization Cascade

The Friedel-Crafts reaction is a fundamental tool for C-C bond formation on aromatic rings. For synthesizing the 1,2-cyclopentenophenanthrene core, this strategy typically involves an initial acylation of a naphthalene or tetrahydronaphthalene system, followed by one or more intramolecular cyclization steps to build the fused ring structure.[8]

Mechanistic Rationale & Causality

This approach builds the carbon skeleton in a stepwise fashion. An initial intermolecular Friedel-Crafts acylation, catalyzed by a Lewis acid like AlCl₃, attaches a suitable acyl group to the starting naphthalene core.[9] The position of this acylation can be sensitive to the solvent and reaction conditions.[9] Subsequent steps are designed to perform an intramolecular Friedel-Crafts reaction (an alkylation or acylation) to close the cyclopentane ring. This requires a tether of the correct length and functionality, which is often installed via the initial acylating agent.[10] The choice of a strong Lewis acid is essential to activate the acylating agent and promote the electrophilic aromatic substitution.

Experimental Protocol: A Representative Friedel-Crafts Route

Based on syntheses of related structures, a plausible protocol is as follows:[8]

• Acylation: Naphthalene is reacted with an anhydride, such as propane-1,2,3-tricarboxylic acid 1,2-anhydride, in the presence of a Lewis acid (e.g., AlCl₃) in an inert solvent like nitrobenzene or dichloroethane.[8] This step forms a keto-acid intermediate.

• Reduction: The ketone is reduced (e.g., via Clemmensen or Wolff-Kishner reduction) to an alkyl group.

• Intramolecular Cyclization: The resulting carboxylic acid is converted to an acyl chloride (e.g., with SOCl₂) and then subjected to another intramolecular Friedel-Crafts reaction to form the five-membered ring ketone.

• Final Reduction/Aromatization: The final ketone is reduced, and if necessary, the system is aromatized to yield the phenanthrene core.[1]

Reproducibility Assessment & Critical Parameters

The multi-step nature of this route introduces several points where reproducibility can falter.

• Regioselectivity of Acylation: The initial Friedel-Crafts acylation on naphthalene can produce a mixture of isomers.[9] The product distribution is highly dependent on the solvent, temperature, and catalyst, making consistent production of the desired regioisomer a primary challenge.

• Catalyst Stoichiometry and Purity: Lewis acids like AlCl₃ are extremely moisture-sensitive. Inconsistent catalyst activity due to hydration can lead to failed reactions or low yields. Stoichiometry must be carefully controlled.

• Harsh Conditions: The reactions often require harsh conditions (strong acids, high temperatures), which can lead to side reactions and decomposition, complicating purification and reducing overall yield.

Workflow and Data Summary

Parameter	Typical Range / Condition	Impact on Reproducibility
Overall Yield	Variable (multi-step)	Highly dependent on the success of each individual step.
Reaction Time	Days (for entire sequence)	Each step adds considerable time.
Key Reagents	Lewis Acids (AlCl₃), Anhydrides	Moisture sensitivity of Lewis acids is a major issue.
Regioselectivity	Moderate to Poor	A critical challenge leading to isomeric mixtures.

Method 3: Modern Photocyclization of Stilbene Analogs

A more modern and often more efficient approach involves the photochemical cyclization of stilbene-like precursors.[11] This method leverages the principles of pericyclic reactions, where UV light provides the energy to form the phenanthrene core in a single, elegant step.

Mechanistic Rationale & Causality

The reaction proceeds via the photoisomerization of a trans-stilbene derivative to its cis-isomer. The cis-isomer then undergoes a 6π-electrocyclization upon absorption of another photon to form a dihydrophenanthrene intermediate. This intermediate is not aromatic and is typically unstable. In the presence of an oxidizing agent, such as iodine or air (O₂), it is readily oxidized to the stable, aromatic phenanthrene product.[11] The choice of a dilute solution is critical to prevent intermolecular reactions and polymerization. The wavelength of the UV light must be appropriate to induce the electronic transitions necessary for both isomerization and cyclization.

Experimental Protocol: A Representative Photocyclization

• Precursor Synthesis: A suitable stilbene-like precursor, containing the cyclopentane moiety, is synthesized, often via a Wittig or Horner-Wadsworth-Emmons reaction.[11]

• Photoreaction: The precursor is dissolved at a very low concentration (e.g., 10⁻³ M) in a solvent like cyclohexane or benzene, often with a stoichiometric amount of an oxidizing agent (e.g., iodine). The solution is irradiated with a UV lamp (typically a medium-pressure mercury lamp) for several hours to days. Continuous flow reactors can significantly improve scalability and reaction time.[11]

• Workup and Purification: The solvent is evaporated, and the crude product is purified by column chromatography to remove any unreacted starting material and oxidation byproducts.

Reproducibility Assessment & Critical Parameters

While powerful, photocyclization has its own set of reproducibility challenges.

• Quantum Yield: The efficiency of the reaction (quantum yield) can be sensitive to the solvent, temperature, and the presence of quenching impurities. Degassing the solvent to remove oxygen (if not used as the oxidant) is often necessary.

• Light Source and Reactor Geometry: The intensity, wavelength, and uniformity of the light source are critical. The geometry of the reactor determines the path length and efficiency of light absorption. Variations in setup can lead to different reaction times and byproduct profiles. Flow chemistry setups offer superior control and reproducibility over batch reactors.[11]

• Concentration: The reaction must be run in dilute conditions to favor intramolecular cyclization. If the concentration is too high, intermolecular [2+2] cycloadditions and polymerization become significant side reactions, reducing the yield of the desired product.

Workflow and Data Summary

Parameter	Typical Range / Condition	Impact on Reproducibility
Overall Yield	50-90%	Good, but sensitive to reaction setup and purity.
Reaction Time	12-48 hours (batch)	Can be reduced with high-intensity lamps or flow reactors.
Key Equipment	UV Photoreactor (batch or flow)	Reactor design is a major variable.
Concentration	~10⁻³ M	Critical; higher concentrations lead to side products.

Comparative Analysis and Recommendations

Protocol	Key Advantages	Key Disadvantages & Reproducibility Hurdles	Best Suited For
Pschorr Cyclization	Well-established, readily available starting materials, tolerant of some functional groups.	Often moderate and variable yields, unstable intermediates, catalyst activity can be inconsistent.	Small-scale synthesis where specialized photochemical equipment is unavailable. Optimized protocols with soluble catalysts offer better reproducibility.[7]
Friedel-Crafts Route	Utilizes fundamental, well-understood reactions.	Multi-step, poor overall yield, significant regioselectivity issues, harsh conditions.	Projects where a specific substitution pattern, achievable only through a stepwise approach, is required.
Photocyclization	Often high-yielding, elegant, and convergent.	Requires specialized photochemical equipment, sensitive to concentration and light source, precursor synthesis adds steps.	Larger-scale synthesis where efficiency is key; flow chemistry setups provide the highest degree of reproducibility.[11]

Conclusion: Selecting the Right Protocol

Assessing the reproducibility of a synthesis is as critical as the final yield. For the synthesis of 1,2-Cyclopentenophenanthrene, there is no single "best" protocol; the optimal choice is dictated by the specific needs and capabilities of the research environment.

• For exploratory or small-scale synthesis without access to specialized equipment, an optimized Pschorr cyclization using a modern, soluble catalyst offers the most practical and reproducible route. Careful attention to temperature control is paramount.

• The Friedel-Crafts approach is generally the least reproducible and most cumbersome for this specific target, primarily due to regioselectivity problems. It should be considered only if the stepwise construction is necessary for installing other substituents.

• For scale-up and high-throughput applications , photocyclization , especially when implemented in a continuous flow reactor, is unquestionably the superior method. It offers high yields and the most controlled, reproducible reaction environment, minimizing batch-to-batch variability.

Ultimately, achieving reproducibility in any of these protocols requires a deep understanding of the reaction mechanism and meticulous control over the critical parameters identified. By explaining the causality behind each step, this guide aims to equip researchers with the knowledge to not only follow a recipe but to become masters of the synthesis itself.

References

• Chatterjee, A. (n.d.). Name Reactions in Organic Synthesis. Cambridge University Press. Retrieved from [Link]

• Journal of the Chemical Society C: Organic. (1969). Synthesis of polycyclic compounds. Part VIII. Friedel–Crafts acylation with anhydrides of tricarboxylic acids. Synthesis of 16,17-dihydro-17-methyl-15H-cyclopenta[a]phenanthrene. RSC Publishing. Retrieved from [Link]

• Brzuzan, P., et al. (2013). Cyclopenta[c]phenanthrenes--chemistry and biological activity. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Pschorr cyclization. Retrieved from [Link]

• Journal of the Chemical Society C: Organic. (1969). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. RSC Publishing. Retrieved from [Link]

• Wassmundt, F. W., & Kiesman, W. F. (1995). Soluble Catalysts for Improved Pschorr Cyclizations. Organic Chemistry Portal. Retrieved from [Link]

• Laali, K. K. (2023). The Griess, Sandmeyer, and Pschorr Reactions: Arenediazonium Ions and Copper (and Beer). CHIMIA. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pschorr Reaction. Retrieved from [Link]

• Beilstein Journals. (n.d.). Continuous flow photocyclization of stilbenes – scalable synthesis of functionalized phenanthrenes and helicenes. Retrieved from [Link]

• Journal of the Chemical Society C: Organic. (1968). The friedel–crafts acetylation of phenanthrene. RSC Publishing. Retrieved from [Link]

• Hacini, S., Pardo, R., & Santelli, M. (1979). A Facile Route to Cyclopentenones by Friedel-Crafts Acylation. ResearchGate. Retrieved from [Link]

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• 1. Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. Cyclopenta[c]phenanthrenes--chemistry and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thieme.de [thieme.de]
• 4. Pschorr Synthesis (Chapter 94) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 5. Pschorr cyclization - Wikipedia [en.wikipedia.org]
• 6. Pschorr Reaction [organic-chemistry.org]
• 7. Soluble Catalysts for Improved Pschorr Cyclizations [organic-chemistry.org]
• 8. Synthesis of polycyclic compounds. Part VIII. Friedel–Crafts acylation with anhydrides of tricarboxylic acids. Synthesis of 16,17-dihydro-17-methyl-15H-cyclopenta[a]phenanthrene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 9. The friedel–crafts acetylation of phenanthrene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. BJOC - Continuous flow photocyclization of stilbenes – scalable synthesis of functionalized phenanthrenes and helicenes [beilstein-journals.org]

A Senior Application Scientist's Guide to Inter-Laboratory Comparison of 1,2-Cyclopentenophenanthrene Analysis

Abstract: The accurate quantification of polycyclic aromatic hydrocarbons (PAHs), such as 1,2-Cyclopentenophenanthrene, is of paramount importance in environmental monitoring, food safety, and toxicology. Given its potential carcinogenicity, ensuring that analytical data generated across different laboratories is comparable and reliable is a critical challenge. This guide provides a comprehensive framework for establishing and participating in an inter-laboratory comparison (ILC) for the analysis of 1,2-Cyclopentenophenanthrene. We will delve into the nuances of the primary analytical techniques, namely Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), and present a blueprint for a self-validating ILC study. This document is intended for researchers, analytical scientists, and quality assurance professionals seeking to validate and improve their methods for PAH analysis.

Introduction: The Analytical Imperative for 1,2-Cyclopentenophenanthrene

1,2-Cyclopentenophenanthrene is a member of the polycyclic aromatic hydrocarbon (PAH) family, compounds that are formed from the incomplete combustion of organic materials.[1][2] These compounds are ubiquitous environmental contaminants and are often monitored in air, water, soil, and food products.[3][4] The specific structure of 1,2-Cyclopentenophenanthrene, with its fused ring system, presents unique analytical challenges.[5][6] Ensuring the accuracy and precision of its measurement is not merely an academic exercise; it is a necessity for regulatory compliance and public health protection.

Inter-laboratory comparison studies, or proficiency tests, are a cornerstone of a robust quality management system.[7][8] They provide an objective means of assessing a laboratory's analytical performance against that of its peers and a consensus value. This guide will walk you through the critical considerations for setting up or participating in such a study for 1,2-Cyclopentenophenanthrene, from method selection to data interpretation.

Comparative Analysis of Analytical Methodologies

The two most prevalent techniques for the analysis of PAHs are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), often coupled with Ultraviolet (UV) or Fluorescence (FLD) detectors.[1][2] The choice between these methods is often dictated by the sample matrix, required sensitivity, and the availability of instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. For PAHs like 1,2-Cyclopentenophenanthrene, it offers high resolving power and definitive identification based on mass spectra.

• Expertise & Experience: The key to successful GC-MS analysis of PAHs lies in maintaining an inert flow path to prevent the degradation of these "sticky" compounds.[9] High inlet and transfer line temperatures are crucial.[3][4] The use of a robust GC column, such as a DB-5ms, provides excellent separation of PAH isomers.[10] For complex matrices, GC-MS/MS can provide enhanced selectivity.[4]

• Trustworthiness: A self-validating GC-MS protocol for 1,2-Cyclopentenophenanthrene should include the use of deuterated internal standards, such as Phenanthrene-d10, to correct for matrix effects and variations in extraction efficiency.[10] Regular analysis of a certified reference material (CRM) containing a known concentration of 1,2-Cyclopentenophenanthrene is also essential for demonstrating accuracy.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique that is particularly well-suited for the analysis of less volatile PAHs. The choice of detector is critical for achieving the desired sensitivity and selectivity.

• Expertise & Experience: Reversed-phase HPLC with a C18 column is the standard for PAH analysis.[11][12] Gradient elution with a mobile phase of acetonitrile and water is typically employed to separate the PAHs.[11] Fluorescence detection offers exceptional sensitivity for many PAHs, but requires wavelength programming to optimize the signal for each compound.[12][13] UV detection is more universal but less sensitive.[11]

• Trustworthiness: As with GC-MS, the use of internal standards is crucial for reliable quantification. A well-designed HPLC method will demonstrate good resolution of 1,2-Cyclopentenophenanthrene from other interfering compounds in the sample matrix. The stability of retention times is a key indicator of a robust method.[12]

Performance Comparison

The following table summarizes the expected performance characteristics of GC-MS and HPLC for the analysis of 1,2-Cyclopentenophenanthrene. The values are representative and may vary depending on the specific instrumentation and matrix.

Parameter	GC-MS	HPLC-FLD	HPLC-UV
Selectivity	Excellent (based on mass-to-charge ratio)	Very Good (based on excitation/emission wavelengths)	Good (potential for interferences)
Sensitivity (LOD)	Low pg range[3]	Low pg range[12]	ng range
Linearity (R²)	>0.99[4]	>0.99	>0.99
Sample Throughput	Moderate	High	High
Matrix Tolerance	Moderate (requires clean extracts)	Good	Good
Cost	High	Moderate	Low

Blueprint for an Inter-Laboratory Comparison Study

An effective ILC study for 1,2-Cyclopentenophenanthrene should be meticulously planned and executed. The following workflow provides a robust framework.

Caption: Workflow for an Inter-Laboratory Comparison Study.

Performance Evaluation: The z-score

The performance of each laboratory is typically evaluated using a z-score, which is calculated as follows:

z = (x - X) / σ

Where:

• x is the result reported by the participating laboratory.

• X is the assigned value (the consensus value from all labs or the known value of a CRM).

• σ is the standard deviation for proficiency assessment.

A z-score between -2 and 2 is generally considered satisfactory.[10]

The following table presents a hypothetical dataset from an ILC study for 1,2-Cyclopentenophenanthrene.

Laboratory	Reported Value (ng/mL)	Assigned Value (ng/mL)	Standard Deviation (σ)	z-score	Performance
Lab A	48.5	50.0	2.5	-0.60	Satisfactory
Lab B	51.2	50.0	2.5	0.48	Satisfactory
Lab C	44.1	50.0	2.5	-2.36	Questionable
Lab D	53.9	50.0	2.5	1.56	Satisfactory
Lab E	49.2	50.0	2.5	-0.32	Satisfactory
Lab F	58.0	50.0	2.5	3.20	Unsatisfactory

Standardized Experimental Protocols

To ensure comparability of results, it is beneficial to have a standardized protocol as a reference. Laboratories can use their own methods, but these should be validated against a standard procedure.

Sample Preparation: Solid Phase Extraction (SPE)

This protocol is suitable for extracting 1,2-Cyclopentenophenanthrene from a water matrix.

• Conditioning: Condition a C18 SPE cartridge by sequentially passing 10 mL of dichloromethane, 10 mL of methanol, and two 10 mL aliquots of deionized water through the cartridge.[12]

• Sample Loading: Pass a 1-liter water sample through the conditioned SPE cartridge at a flow rate of approximately 2.5 mL/min.[12]

• Washing: Wash the cartridge with 10 mL of deionized water to remove any polar impurities.

• Drying: Dry the SPE cartridge by drawing nitrogen through it for 10 minutes.[12]

• Elution: Elute the trapped 1,2-Cyclopentenophenanthrene from the cartridge with two 5 mL portions of dichloromethane.

• Concentration: Concentrate the combined eluate to a final volume of 1 mL under a gentle stream of nitrogen.

Caption: Solid Phase Extraction (SPE) Workflow.

GC-MS Analysis Protocol

Parameter	Condition
GC System	Agilent 8890 GC or equivalent[4]
MS System	Agilent 7000D Triple Quadrupole MS or equivalent[4]
Column	DB-EUPAH (20 m x 0.18 mm, 0.14 µm) or similar[3]
Injection	1 µL, Pulsed Splitless
Inlet Temperature	320 °C[3][4]
Carrier Gas	Helium or Hydrogen
Oven Program	50°C (2 min), ramp to 200°C at 40°C/min, then to 350°C at 15°C/min, hold for 5 min[14]
Transfer Line Temp	320 °C[3][4]
MS Source Temp	320 °C[3][4]
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

HPLC-FLD Analysis Protocol

Parameter	Condition
HPLC System	Agilent 1200 Series or equivalent
Column	ZORBAX Eclipse PAH (4.6 x 150 mm, 5 µm) or similar[12]
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	40% B to 100% B over 20 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
FLD Wavelengths	Programmed for optimal excitation/emission of 1,2-Cyclopentenophenanthrene

Conclusion: Fostering a Culture of Quality

The inter-laboratory comparison of 1,2-Cyclopentenophenanthrene analysis is a vital exercise in ensuring data quality and comparability across the scientific community. By understanding the nuances of the available analytical techniques and adhering to a structured ILC framework, laboratories can confidently report their results and contribute to a safer and more well-understood environment. This guide serves as a starting point for laboratories to either establish their own ILCs or to prepare for participation in existing programs. The ultimate goal is to foster a culture of continuous improvement and analytical excellence.

References

• National Physical Laboratory. (2022). Inter-comparability of analytical laboratories in quantifying polycyclic aromatic hydrocarbons collected from industrial emissio.
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A Comparative Guide to the Validation of Biomarkers for 1,2-Cyclopentenophenanthrene Exposure

For researchers, scientists, and drug development professionals, the accurate assessment of exposure to polycyclic aromatic hydrocarbons (PAHs) is paramount for toxicological studies and risk assessment. 1,2-Cyclopentenophenanthrene, a member of the cyclopenta-fused PAH (CP-PAH) family, is of particular interest due to its carcinogenic potential. This guide provides an in-depth comparison of potential biomarkers for 1,2-Cyclopentenophenanthrene exposure and outlines a comprehensive framework for their validation, ensuring scientific integrity and supporting reliable data generation.

The Critical Need for Validated Biomarkers

Exposure to PAHs is a significant public health concern. These compounds, formed from the incomplete combustion of organic materials, are ubiquitous in the environment.[1][2][3][4][5] Once in the body, PAHs undergo metabolic activation to reactive intermediates that can bind to cellular macromolecules like DNA and proteins, initiating carcinogenic processes.[6][7] Therefore, the development and validation of sensitive and specific biomarkers are crucial for monitoring human exposure and understanding the associated health risks.

This guide will focus on two primary classes of biomarkers for 1,2-Cyclopentenophenanthrene exposure: DNA adducts and urinary metabolites. We will explore their formation, detection, and the rigorous validation required to establish them as reliable indicators of exposure.

Metabolic Activation: The Genesis of Biomarkers

The biological effects of 1,2-Cyclopentenophenanthrene, like other PAHs, are intrinsically linked to its metabolism. While direct metabolic studies on the parent compound are limited, research on its derivatives, such as 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one, provides valuable insights.[8][9][10][11] The primary route of metabolic activation involves cytochrome P450 enzymes, which oxidize the molecule to form reactive epoxides. These epoxides can then be hydrolyzed to dihydrodiols.[12][13] Further epoxidation of the dihydrodiol can lead to the formation of highly reactive diol-epoxides, which are considered the ultimate carcinogenic metabolites of many PAHs.[7]

Microsomal oxidation of 16,17-Dihydro-15H-cyclopenta[a]phenanthrene and its derivatives occurs predominantly in the five-membered ring.[14] For instance, in vitro metabolism of 11-methoxy-16,17-dihydro-15H-cyclopenta[a]phenanthrene yields major metabolites such as its 15- and 17-alcohols and its 16,17-diol.[15]

dot

Caption: Proposed metabolic activation pathway of 1,2-Cyclopentenophenanthrene.

A Comparative Analysis of Biomarker Candidates

The choice of a biomarker depends on the specific research question, the required window of exposure, and the available analytical capabilities. Here, we compare DNA adducts and urinary metabolites as potential biomarkers for 1,2-Cyclopentenophenanthrene exposure.

Feature	DNA Adducts	Urinary Metabolites
Biomarker Type	Biomarker of biologically effective dose	Biomarker of internal dose
Exposure Window	Long-term (weeks to months)	Short-term (hours to days)
Sample Matrix	Blood (lymphocytes), Tissue biopsies	Urine
Invasiveness	Invasive (blood draw, biopsy)	Non-invasive
Analytical Methods	32P-postlabelling, HPLC-MS/MS, GC-MS	GC-MS, HPLC with fluorescence detection, LC-MS/MS
Advantages	- Reflects the amount of carcinogen that has reached and damaged the target molecule (DNA).- Provides a measure of cumulative exposure.	- Non-invasive sample collection.- Reflects recent exposure.- Well-established analytical methods for PAHs.[2][3][5]
Disadvantages	- Invasive sample collection.- Technically demanding and expensive analysis.- Low concentrations require highly sensitive methods.	- Short biological half-life provides a snapshot of recent exposure only.- Can be influenced by recent dietary intake.

In-Depth Look: DNA Adducts as a Measure of Carcinogenic Risk

The formation of DNA adducts is a critical step in chemical carcinogenesis. For the related compound, 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one, the major DNA adducts are formed through the reaction of its 3,4-diol-epoxide with deoxyguanosine and deoxyadenosine residues in DNA.[8] The persistence of these adducts in tissues, coupled with cell division, is thought to be related to the tissue-specific carcinogenicity of this class of compounds.[11]

The analysis of DNA adducts provides a direct measure of the biologically effective dose—the amount of a carcinogen that has reacted with its critical cellular target. This makes DNA adducts a powerful biomarker for assessing cancer risk. However, the low levels of adducts typically found in human samples necessitate highly sensitive analytical techniques such as 32P-postlabelling or advanced mass spectrometry methods.[6]

Urinary Metabolites: A Non-Invasive Window into Recent Exposure

The analysis of urinary metabolites is a widely used and less invasive method for assessing exposure to PAHs.[1][2][3][4][5] While specific urinary metabolites of 1,2-Cyclopentenophenanthrene have not been extensively characterized, based on the metabolism of phenanthrene and other PAHs, hydroxylated derivatives are expected to be the major excretory products.[3] These metabolites are typically conjugated with glucuronic acid or sulfate to increase their water solubility and facilitate their excretion in urine.

The measurement of urinary metabolites provides a snapshot of recent exposure due to their relatively short half-lives. This makes them suitable for assessing acute exposures or for monitoring exposure in occupational settings. Analytical methods such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) with fluorescence or mass spectrometric detection are commonly employed for the quantification of urinary PAH metabolites.[2][3]

A Framework for Biomarker Validation: A Step-by-Step Protocol

The validation of any biomarker is a critical process to ensure that the analytical method is reliable and fit for its intended purpose. The following is a comprehensive, step-by-step protocol for the validation of urinary hydroxy-metabolites of 1,2-Cyclopentenophenanthrene, a pragmatic choice for many research applications due to its non-invasive nature. This protocol is based on established guidelines for bioanalytical method validation.

Protocol: Validation of Urinary Hydroxy-Metabolites of 1,2-Cyclopentenophenanthrene by LC-MS/MS

1. Reference Standard Characterization:

• Obtain or synthesize certified reference standards of the target hydroxylated metabolites of 1,2-Cyclopentenophenanthrene.

• Characterize the purity and identity of the standards using appropriate analytical techniques (e.g., NMR, high-resolution MS).

• Obtain a stable isotope-labeled internal standard for each analyte to correct for matrix effects and variations in extraction efficiency.

2. Sample Preparation and Extraction:

• Collect urine samples and store them at -80°C until analysis.

• Thaw samples and centrifuge to remove particulate matter.

• Perform enzymatic hydrolysis to deconjugate the glucuronidated and sulfated metabolites. This typically involves incubation with β-glucuronidase and arylsulfatase.

• Spike the samples with the internal standards.

• Perform solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate and concentrate the analytes from the urine matrix.

• Evaporate the solvent and reconstitute the residue in a solvent compatible with the LC-MS/MS system.

3. LC-MS/MS Analysis:

• Develop a sensitive and specific LC-MS/MS method for the detection and quantification of the target analytes.

• Optimize chromatographic conditions (column, mobile phase, gradient) to achieve good separation of isomers.

• Optimize mass spectrometer parameters (ionization mode, precursor and product ions, collision energy) for each analyte and internal standard to maximize sensitivity and specificity.

4. Method Validation Parameters:

• Selectivity and Specificity: Analyze at least six blank urine samples from different individuals to ensure no endogenous interferences are present at the retention time of the analytes.

• Calibration Curve: Prepare a calibration curve using a series of standards of known concentrations in the biological matrix. The curve should have at least six non-zero points and be linear over the expected concentration range.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision by analyzing quality control (QC) samples at low, medium, and high concentrations on multiple days. Accuracy should be within ±15% of the nominal value (±20% for the lower limit of quantification), and the coefficient of variation (CV) for precision should be ≤15% (≤20% for the LLOQ).

• Lower Limit of Quantification (LLOQ): Determine the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.

• Matrix Effect: Evaluate the effect of the urine matrix on the ionization of the analytes by comparing the response of the analytes in post-extraction spiked samples to that of pure standards.

• Recovery: Determine the extraction efficiency of the sample preparation procedure by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Assess the stability of the analytes in urine under various conditions, including freeze-thaw cycles, short-term storage at room temperature, and long-term storage at -80°C.

dot

Caption: Workflow for the validation of urinary biomarkers.

Conclusion

The validation of biomarkers for 1,2-Cyclopentenophenanthrene exposure is a multifaceted process that requires a deep understanding of the compound's metabolism and the application of rigorous analytical methodologies. While DNA adducts offer a direct measure of the biologically effective dose and long-term exposure, their invasive nature and analytical complexity can be limiting. In contrast, urinary metabolites provide a non-invasive means of assessing recent exposure, making them a practical choice for many biomonitoring studies.

The provided framework for biomarker validation, focusing on urinary hydroxy-metabolites, offers a comprehensive approach to ensure the generation of high-quality, reliable data. By adhering to these principles of scientific integrity, researchers can confidently utilize these biomarkers to advance our understanding of the health risks associated with 1,2-Cyclopentenophenanthrene exposure and to inform public health strategies. Further research is warranted to specifically identify and quantify the urinary metabolites of 1,2-Cyclopentenophenanthrene and to investigate the formation of its protein adducts.

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• Coombs, M. M., Kissonerghis, M., & Vose, C. W. (1981). DNA adducts of the carcinogen, 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one, in vivo and in vitro: high pressure liquid chromatographic separation and partial characterization. Carcinogenesis, 2(7), 629–636. [Link]

• Coombs, M. M., & Kissonerghis, A. M. (1993). The mutagenicity of chemically synthesised metabolites of 16,17-dihydrocyclopenta[a]phenanthrene and its carcinogenic 11-methyl homologue. Mutagenesis, 8(4), 307–310. [Link]

• Coombs, M. M., & Tsakalof, A. C. (1996). Species variation in the metabolism of 15,16-dihydro-11- methylcyclopent a[ a]phenanthren-17-one to its 3,4-dihydrodiol, the proximate carcinogen. ResearchGate. [Link]

• Coombs, M. M., & Croft, C. J. (1976). An investigation into the binding of the carcinogen 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one to DNA in vitro. Cancer research, 36(11 Pt 1), 4081–4086. [Link]

• Cary, P. D., & Coombs, M. M. (1984). Repair of DNA adducts of the carcinogen 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one in mouse tissues and its relation to tumor induction. Carcinogenesis, 5(10), 1341–1345. [Link]

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• Li, Z., Sjödin, A., Romanoff, L. C., Horton, L., Fitzgerald, C. L., Eplee, S., & Naeher, L. P. (2012). Urinary polycyclic aromatic hydrocarbon metabolites as biomarkers to woodsmoke exposure. Journal of exposure science & environmental epidemiology, 22(1), 35–42. [Link]

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A Comparative In-Depth Analysis of the Genotoxicity of 1,2-Cyclopentenophenanthrene Isomers

This guide provides a comprehensive comparative study of the genotoxicity of 1,2-Cyclopentenophenanthrene isomers, designed for researchers, scientists, and drug development professionals. This document delves into the underlying molecular mechanisms, comparative genotoxic potential, and the detailed experimental protocols required for their assessment.

Introduction: The Toxicological Significance of Cyclopenta-fused Polycyclic Aromatic Hydrocarbons

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of ubiquitous environmental pollutants, many of which are potent mutagens and carcinogens. The fusion of a cyclopentane ring to the phenanthrene backbone gives rise to several isomers of cyclopentenophenanthrene, including the titular 1,2-Cyclopentenophenanthrene (also known as 16,17-dihydro-15H-cyclopenta[a]phenanthrene)[1][2]. The seemingly subtle differences in the position of this fused ring can dramatically alter the molecule's three-dimensional structure and, consequently, its biological activity. Understanding the comparative genotoxicity of these isomers is paramount for accurate risk assessment and for elucidating the structure-activity relationships that govern the carcinogenicity of PAHs.

This guide will focus on a comparative analysis of the genotoxic profiles of key cyclopenta-fused phenanthrene isomers, with a particular emphasis on cyclopenta[a]phenanthrene and cyclopenta[c]phenanthrene, for which more extensive experimental data are available. We will explore their mutagenic and clastogenic potential, the critical role of metabolic activation, and the cellular responses to the DNA damage they induce.

The Imperative of Metabolic Activation: Unmasking the Genotoxic Potential

A fundamental principle in the toxicology of many PAHs is their requirement for metabolic activation to exert their genotoxic effects[3]. In their native state, these compounds are relatively inert towards DNA. However, upon entering the body, they are subjected to enzymatic transformation, primarily by the cytochrome P450 (CYP) family of enzymes, which can convert them into highly reactive electrophilic metabolites.

This bioactivation process is a double-edged sword: while it is part of the body's detoxification machinery aimed at increasing water solubility for excretion, it can inadvertently generate intermediates that readily form covalent adducts with DNA. The formation of these bulky DNA adducts is a critical initiating event in chemical carcinogenesis, as they can lead to mutations during DNA replication if not repaired[4].

The experimental protocols detailed in this guide, particularly the in vitro assays, incorporate a metabolic activation system, typically a rat liver S9 fraction. This component provides the necessary CYP enzymes to mimic the metabolic fate of these compounds in a living organism, allowing for a more accurate assessment of their true genotoxic potential.

Caption: Metabolic activation of cyclopenta-fused phenanthrenes.

Comparative Genotoxicity: A Multi-faceted Experimental Approach

To provide a robust comparison of the genotoxicity of 1,2-Cyclopentenophenanthrene isomers and their relatives, a battery of assays targeting different genotoxic endpoints is essential. This guide will focus on three widely accepted methods: the Ames test for mutagenicity, the in vitro micronucleus assay for clastogenicity and aneugenicity, and the comet assay for detecting primary DNA damage.

Mutagenicity Assessment: The Ames Test

The Ames test, or bacterial reverse mutation assay, is a cornerstone of genotoxicity testing. It utilizes specific strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and will not grow on a histidine-deficient medium. The assay measures the ability of a test compound to cause a reverse mutation (reversion) that restores the functional gene, allowing the bacteria to grow and form colonies.

Comparative Findings:

Studies have shown that the mutagenic potential of cyclopenta-fused phenanthrenes is highly dependent on their isomeric structure and the presence of a metabolic activation system (S9 mix). For instance, some cyclopenta[c]phenanthrenes have demonstrated mutagenic activity in Salmonella typhimurium strain TA100, which is indicative of base-pair substitution mutations. The mutagenic activities of cyclopenta[c]phenanthrenes have been compared to those of the related cyclopenta[a]phenanthrenes, with the position of the cyclopentane ring influencing their mutagenic potency.

Compound	Salmonella Strain	Metabolic Activation (S9)	Result
Cyclopenta[c]phenanthrene derivatives	TA100	Required	Mutagenic
Cyclopenta[a]phenanthrene derivatives	TA100	Required	Mutagenic
Phenanthrene (parent compound)	TA98, TA100	Required	Weakly Mutagenic/Non-mutagenic
Benzo[a]pyrene (positive control)	TA98, TA100	Required	Potent Mutagen

This table is a summary of general findings from the literature. Specific activities vary between derivatives.

Chromosomal Damage Assessment: The In Vitro Micronucleus Assay

The in vitro micronucleus test is a reliable method for detecting chromosomal damage. Micronuclei are small, extranuclear bodies that form during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase. An increase in the frequency of micronucleated cells is an indicator of clastogenic (chromosome breaking) or aneugenic (chromosome loss) events.

Comparative Findings:

The genotoxicity of cyclopenta[c]phenanthrene and its amino and methoxy derivatives has been evaluated using the in vitro micronucleus assay in V79 lung fibroblast cells. These studies revealed that the tested compounds were highly genotoxic, with the genotoxic effect being more pronounced in the presence of metabolic activation. Notably, the amino and methoxy derivatives of cyclopenta[c]phenanthrene exhibited higher genotoxic activity than the unsubstituted parent compound, highlighting the significant influence of functional groups on genotoxicity.

Compound	Cell Line	Metabolic Activation (S9)	Genotoxic Effect (Micronucleus Induction)
Cyclopenta[c]phenanthrene (CP[c]Ph)	V79	Yes	Significant increase
Amino-CP[c]Ph derivative	V79	Yes	Higher than CP[c]Ph
Amino-methoxy-CP[c]Ph derivative	V79	Yes	Highest among the tested compounds
Phenanthrene	Various	Yes	Generally low to no genotoxicity

This table is based on findings from Rudnicka et al. (2013) and provides a qualitative comparison.

Primary DNA Damage Assessment: The Comet Assay

The single-cell gel electrophoresis, or comet assay, is a sensitive technique for detecting DNA strand breaks in individual cells[5][6]. Following treatment with a test compound, cells are embedded in agarose on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail." The intensity and length of the tail are proportional to the amount of DNA damage.

Applicability and Expected Outcomes:

Molecular Mechanisms of Genotoxicity: From DNA Adducts to Cellular Response

The genotoxicity of cyclopenta-fused phenanthrenes is initiated by the formation of bulky DNA adducts. These adducts distort the DNA helix and can block the progression of DNA polymerase during replication, leading to mutations. The cell, in response to this damage, activates a complex signaling network known as the DNA Damage Response (DDR).

Key players in the DDR include the sensor kinases ATM (Ataxia-Telangiectasia Mutated) and ATR (ATM and Rad3-related), which are activated by DNA double-strand breaks and stalled replication forks, respectively[7][8]. Once activated, these kinases phosphorylate a cascade of downstream targets, including the tumor suppressor protein p53 and checkpoint kinases Chk1 and Chk2[9].

Activation of this pathway can lead to several cellular outcomes, including:

• Cell Cycle Arrest: To provide time for DNA repair.

• Upregulation of DNA Repair Genes: To remove the DNA adducts.

• Apoptosis (Programmed Cell Death): If the damage is too extensive to be repaired.

Interestingly, some studies suggest that certain cyclopenta-fused phenanthrenes may also modulate the expression of key tumor suppressor genes. For example, cyclopenta[c]phenanthrene has been shown to have the potential to repress the expression of p53, which could compromise the cell's ability to respond to DNA damage and increase the likelihood of carcinogenesis[10].

Caption: Simplified DNA damage response to adducts.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments discussed in this guide.

Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of a test compound by measuring its ability to induce reverse mutations in histidine-auxotrophic strains of Salmonella typhimurium.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98 for frameshift mutations, TA100 for base-pair substitutions)

• Test compound and vehicle control (e.g., DMSO)

• Positive controls (e.g., 2-nitrofluorene for TA98 without S9, sodium azide for TA100 without S9, 2-aminoanthracene for both with S9)

• Rat liver S9 fraction and cofactor solution (for metabolic activation)

• Molten top agar containing a trace amount of histidine and biotin

• Minimal glucose agar plates

Procedure:

• Preparation: Prepare overnight cultures of the Salmonella tester strains. Prepare serial dilutions of the test compound.

• Incubation (with and without S9): In separate test tubes, combine the test compound dilution, the bacterial culture, and either the S9 mix or a buffer (for the non-activation arm).

• Plating: Add molten top agar to each tube, vortex briefly, and pour the mixture onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the vehicle control indicates a mutagenic effect.

In Vitro Micronucleus Assay

Objective: To evaluate the clastogenic and aneugenic potential of a test compound by quantifying the formation of micronuclei in cultured mammalian cells.

Materials:

• Mammalian cell line (e.g., V79, CHO, TK6)

• Cell culture medium and supplements

• Test compound and vehicle control

• Positive controls (e.g., mitomycin C without S9, cyclophosphamide with S9)

• Rat liver S9 fraction and cofactor solution

• Cytochalasin B (to block cytokinesis)

• Hypotonic solution (e.g., KCl)

• Fixative (e.g., methanol:acetic acid)

• DNA stain (e.g., Giemsa, DAPI)

Procedure:

• Cell Seeding: Seed cells into culture vessels and allow them to attach.

• Treatment: Expose the cells to various concentrations of the test compound, vehicle control, and positive controls, both with and without S9 mix, for a defined period (e.g., 3-6 hours with S9, or a full cell cycle without S9).

• Cytokinesis Block: After treatment, wash the cells and add fresh medium containing cytochalasin B to accumulate binucleated cells.

• Harvesting and Slide Preparation: Harvest the cells by trypsinization, treat with a hypotonic solution, and fix. Drop the cell suspension onto clean microscope slides.

• Staining and Scoring: Stain the slides with a suitable DNA stain. Under a microscope, score at least 1000 binucleated cells per concentration for the presence of micronuclei. A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxicity.

Alkaline Comet Assay

Objective: To detect and quantify DNA single-strand breaks, double-strand breaks, and alkali-labile sites in individual cells.

Materials:

• Cultured cells or isolated primary cells

• Test compound and vehicle control

• Positive control (e.g., hydrogen peroxide, methyl methanesulfonate)

• Low melting point agarose and normal melting point agarose

• Comet assay slides

• Lysis solution (high salt, detergent, pH 10)

• Alkaline electrophoresis buffer (pH > 13)

• Neutralization buffer

• DNA stain (e.g., SYBR Green, propidium iodide)

• Fluorescence microscope with appropriate filters and image analysis software

Procedure:

• Cell Treatment: Treat cells in suspension or monolayer with the test compound for a defined period.

• Slide Preparation: Mix the treated cells with low melting point agarose and pipette onto a pre-coated comet assay slide. Allow the agarose to solidify.

• Lysis: Immerse the slides in cold lysis solution for at least 1 hour to lyse the cells and unfold the DNA.

• Alkaline Unwinding and Electrophoresis: Place the slides in a horizontal gel electrophoresis tank filled with alkaline electrophoresis buffer. Allow the DNA to unwind for 20-40 minutes, then apply a voltage to separate the damaged DNA.

• Neutralization and Staining: Neutralize the slides and stain with a fluorescent DNA dye.

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. Use image analysis software to quantify the extent of DNA damage, typically by measuring the percentage of DNA in the tail, tail length, and tail moment. A significant increase in these parameters compared to the control indicates DNA damage.

Conclusion: A Framework for Comparative Genotoxicity Assessment

The genotoxicity of 1,2-Cyclopentenophenanthrene and its isomers is a complex interplay of molecular structure, metabolic activation, and cellular response. This guide has provided a framework for a comparative analysis, highlighting the importance of a multi-endpoint approach to fully characterize their genotoxic potential. The data indicates that cyclopenta-fused phenanthrenes are indeed genotoxic, with their activity being significantly influenced by isomeric structure and the presence of various functional groups.

The detailed protocols provided herein serve as a practical resource for researchers aiming to conduct their own comparative studies. By understanding the causality behind the experimental choices and the molecular mechanisms at play, scientists can better interpret their findings and contribute to a more comprehensive understanding of the risks posed by this important class of environmental contaminants.

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• Effects of Phenanthrene and Pyrene on Cytogenetic Stability of Human Dermal Fibroblasts Using Alkaline Comet Assay. CORE. [Link]

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A Senior Application Scientist's Guide to Evaluating Analytical Standards for 1,2-Cyclopentenophenanthrene

Introduction: The Analytical Imperative for a Lesser-Known PAH

1,2-Cyclopentenophenanthrene (CAS No. 482-66-6) is a polycyclic aromatic hydrocarbon (PAH) characterized by a fused five-member ring on the phenanthrene backbone.[1][2][3] While not one of the 16 priority pollutants designated by the U.S. Environmental Protection Agency (EPA), its structural similarity to carcinogenic PAHs necessitates its accurate identification and quantification in environmental, toxicological, and pharmaceutical research.[4][5] The reliability of any analytical data generated for this compound hinges directly on the quality of the analytical standard used for instrument calibration and method validation.

This guide provides an in-depth, experience-driven framework for researchers, scientists, and drug development professionals to critically evaluate the efficacy of different analytical standards of 1,2-Cyclopentenophenanthrene. We will move beyond a simple comparison of stated purities and delve into a multi-platform analytical approach to verify performance, ensuring the trustworthiness and integrity of your experimental results.

Pillar 1: Understanding the Spectrum of Analytical Standards

Not all standards are created equal. The choice of standard directly impacts experimental accuracy, reproducibility, and compliance with regulatory guidelines.[6][7] For a compound like 1,2-Cyclopentenophenanthrene, you will typically encounter three main tiers of standards:

• Certified Reference Material (CRM): Produced by a national metrology institute or an accredited reference material producer under ISO 17034.[8][9] CRMs have a certified value for purity with a stated measurement uncertainty and metrological traceability.[10] They represent the gold standard for method validation and quality control.

• Research Grade/Analytical Standard: The most common type, typically supplied with a manufacturer's Certificate of Analysis (CoA) stating a purity level (e.g., >98%). While suitable for many research applications, the stated purity is not always metrologically traceable and may be determined by a single method.

• Custom Synthesized Material: Often used in early-stage drug discovery or when commercial standards are unavailable. The purity and identity of this material must be rigorously established by the end-user.

The core principle of our evaluation is trust, but verify . The causality is simple: an inaccurate standard concentration due to undeclared impurities will create a proportional systematic error in all subsequent measurements.

Pillar 2: A Multi-Pronged Experimental Design for Efficacy Evaluation

To comprehensively evaluate the efficacy of different standards, we propose a three-part experimental workflow. This system is designed to be self-validating by using orthogonal analytical techniques—methods that rely on different chemical or physical principles—to assess the same property.

For this guide, we will compare three hypothetical standards:

• Standard A: A Certified Reference Material (CRM) with a stated purity of 99.8% ± 0.1%.

• Standard B: A commercially available "Analytical Standard" with a stated purity of >98%.

• Standard C: A custom-synthesized batch of 1,2-Cyclopentenophenanthrene.

The following diagram outlines the overall evaluation workflow.

Caption: Overall workflow for the comprehensive evaluation of analytical standards.

Pillar 3: Detailed Methodologies & Protocols

Trustworthy protocols are the bedrock of scientific integrity. The following sections provide detailed, step-by-step methods for the key experiments outlined above.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC with a Diode Array Detector (DAD) is a cornerstone technique for analyzing PAHs.[5][11] It separates compounds based on their partitioning between a nonpolar stationary phase (C18 column) and a polar mobile phase.[12] Gradient elution is employed because it effectively resolves a wide range of PAHs within a reasonable timeframe.[5][13] The DAD allows for the simultaneous acquisition of UV-Vis spectra, aiding in peak purity assessment and identification.[12][14]

Experimental Protocol:

• Standard Preparation: Accurately weigh ~5 mg of each standard (A, B, and C) and dissolve in acetonitrile to create 1.0 mg/mL stock solutions. Prepare serial dilutions to create working standards from 0.1 µg/mL to 100 µg/mL.

• Instrumentation:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: ZORBAX Eclipse PAH column (4.6 x 150 mm, 5 µm) or equivalent polymeric C18 column.[10][14]

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 50% B to 100% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector: DAD set to monitor at 254 nm, with a full spectrum scan from 200-400 nm.

• Analysis: Inject each standard in triplicate.

• Purity Calculation: Use the area percent method (Area % = [Area of Main Peak / Total Area of All Peaks] x 100). This provides a direct measure of the main component relative to detectable impurities.

Caption: Workflow for HPLC-DAD purity determination.

Impurity Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS is a powerful orthogonal technique to HPLC. It separates compounds based on their volatility and interaction with a capillary column, followed by detection with a mass spectrometer.[15][16] The key advantage is that the mass spectrometer fragments molecules into predictable patterns (mass spectra), which act as a "fingerprint" for identification, allowing us to tentatively identify impurities that are unresolved or unidentifiable by HPLC-DAD.[17][18]

Experimental Protocol:

• Sample Preparation: Dilute the 1.0 mg/mL stock solutions from the HPLC preparation to ~10 µg/mL using dichloromethane.

• Instrumentation:

  • GC-MS System: Agilent 8890 GC with 7000D Triple Quadrupole MS or equivalent.[19]

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Carrier Gas: Helium or Hydrogen at 1.2 mL/min.[20]

  • Inlet: Splitless injection at 280°C.

  • Oven Program: 80°C hold for 1 min, ramp at 10°C/min to 300°C, hold for 5 min.

  • MS: Electron Ionization (EI) at 70 eV, scanning from m/z 40-500.

• Analysis: Inject 1 µL of each prepared sample.

• Data Review: Analyze the total ion chromatogram (TIC) to identify impurity peaks. Compare the mass spectrum of each impurity against a reference library (e.g., NIST) for tentative identification.

Structural Confirmation by ¹H NMR Spectroscopy

Rationale: Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for structural elucidation. It probes the magnetic properties of atomic nuclei (in this case, protons), providing detailed information about the chemical environment and connectivity of atoms in a molecule.[21][22] For an analytical standard, the ¹H NMR spectrum should be clean, with chemical shifts and splitting patterns that perfectly match the known structure of 1,2-Cyclopentenophenanthrene, and show minimal signals from impurities.[23]

Experimental Protocol:

• Sample Preparation: Dissolve ~5 mg of each standard in 0.7 mL of deuterated chloroform (CDCl₃).

• Instrumentation: 400 MHz NMR spectrometer or higher.

• Acquisition: Acquire a standard one-dimensional proton spectrum with 16-32 scans.

• Data Analysis: Process the spectrum (Fourier transform, phase, and baseline correction). Compare the resulting spectrum with literature data or predicted spectra for 1,2-Cyclopentenophenanthrene. Integrate all signals to check for stoichiometric consistency and the presence of impurity signals.

Data Presentation & Interpretation

Clear data presentation is crucial for objective comparison. The hypothetical results below illustrate how to effectively summarize your findings.

Table 1: Comparative Purity Assessment

Standard ID	Stated Purity	Purity by HPLC-DAD (Area %)	Purity by GC-MS (Area %)	Impurities Detected (GC-MS)
Standard A (CRM)	99.8% ± 0.1%	99.85%	99.91%	None > 0.05%
Standard B	>98%	98.62%	98.80%	Phenanthrene (0.7%), Unknown MW 220 (0.5%)
Standard C	To Be Determined	95.14%	96.03%	Unreacted Starting Material (2.5%), Solvent (1.0%)

Discussion of Results: The data clearly shows that the CRM (Standard A) meets its certified specification, with excellent agreement between the two orthogonal methods. Standard B meets its >98% claim, but the presence of identifiable impurities could interfere with certain assays. Standard C is significantly less pure and contains process-related impurities, making it unsuitable for quantitative use without further purification.

Table 2: Performance in a Quantitative HPLC Assay

Standard ID	Calibration Curve R²	% Recovery of 10 µg/mL Spiked Sample
Standard A (CRM)	0.9999	99.5%
Standard B	0.9991	97.8%
Standard C	0.9954	94.2%

Discussion of Results: The performance in a practical application directly reflects the purity results. The CRM provides an excellent linear calibration and highly accurate recovery. Standard B shows good linearity, but the ~2% low bias in recovery can be directly attributed to its lower purity (the stock solution was prepared assuming 100% purity, but was actually ~98.6%). Standard C yields a less linear curve and a significant negative bias in recovery, highlighting its inadequacy for accurate quantification.

Conclusion and Recommendations

The efficacy of an analytical standard for 1,2-Cyclopentenophenanthrene is a function of its verified purity, identity, and performance in application-specific assays. This guide demonstrates a robust, multi-platform approach to move beyond reliance on a CoA and towards empirical validation.

• For Quantitative Analysis & Method Validation: The use of a Certified Reference Material (Standard A) is non-negotiable. Its certified purity and low uncertainty are essential for establishing metrological traceability and ensuring the highest degree of accuracy in your results.[4][10]

• For General Research & Qualitative Screening: A well-characterized Analytical Standard (Standard B) may be sufficient, provided its purity is verified in-house. Researchers must account for the measured purity when preparing stock solutions to avoid systematic errors in quantification.

• For Novel Synthesis: Custom-synthesized materials (Standard C) require comprehensive characterization by orthogonal methods (HPLC, GC-MS, NMR, etc.) to establish their identity and purity before they can be used, even for qualitative purposes.[21][24]

By investing the time to rigorously evaluate your analytical standards, you build a foundation of trust and integrity that underpins the validity of all subsequent research.

References

• Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS. (n.d.). National Institutes of Health. [Link]

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• What Testing Methods Are Used to Ensure Chemical Purity? (n.d.). Diplomata Comercial. [Link]

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• Optimized GC/MS Analysis for PAHs in Challenging Matrices. (2019). Agilent Technologies. [Link]

• Optimized GC/MS/MS Analysis for PAHs in Challenging Matrices. (2019). Agilent Technologies. [Link]

• 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0061884). (n.d.). Human Metabolome Database. [Link]

• Spectrometric Identification of Organic Compounds. (2011). Chem 117 Reference Spectra. [Link]

• Comprehensive screening of Polycyclic Aromatic Hydrocarbons and similar compounds using GC-APLI-TIMS-TOFMS. (n.d.). pubs.acs.org. [Link]

• Two Methods for Quick Analysis of Polycyclic Aromatic Hydrocarbons (PAHs) Using the Axcend Focus LC®. (n.d.). Axcend. [Link]

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• Analysis of PAHs Using GC/MS with Hydrogen Carrier Gas and the Agilent HydroInert Source. (n.d.). Agilent Technologies. [Link]

• 15H-Cyclopenta[a]phenanthrene, 16,17-dihydro-. (n.d.). NIST WebBook. [Link]

• Analysis of Polynuclear Aromatic Hydrocarbons (PAHs) in Water with ZORBAX Eclipse PAH Column Application. (n.d.). Agilent Technologies. [Link]

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• The N.M.R. Spectrum of Cyclohexan-1,2-diol. (n.d.). Reigate Grammar School. [Link]

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A Comparative Analysis of the Mechanistic Actions of 1,2-Cyclopentenophenanthrene and Other Polycyclic Aromatic Hydrocarbons

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the mechanism of action of 1,2-Cyclopentenophenanthrene, a member of the cyclopenta-fused polycyclic aromatic hydrocarbon (CP-PAH) family, with other well-characterized PAHs such as benzo[a]pyrene (B[a]P) and phenanthrene. Understanding these mechanistic nuances is critical for accurate risk assessment and the development of targeted therapeutic strategies.

Introduction to Polycyclic Aromatic Hydrocarbons (PAHs) and Their Carcinogenic Mechanisms

Polycyclic aromatic hydrocarbons (PAHs) are a large class of organic compounds composed of two or more fused aromatic rings.[1] They are ubiquitous environmental pollutants formed from the incomplete combustion of organic materials.[1] Many PAHs are potent mutagens and carcinogens, exerting their toxic effects primarily after metabolic activation to reactive intermediates that can covalently bind to cellular macromolecules, most notably DNA.[2]

The carcinogenicity of PAHs is a complex process that can be broadly categorized into three key stages:

• Metabolic Activation: Parent PAHs are enzymatically converted into reactive metabolites.

• DNA Adduct Formation: These reactive metabolites bind to DNA, forming bulky adducts that can lead to mutations if not repaired.

• Receptor-Mediated Toxicity: Activation of intracellular receptors, such as the Aryl hydrocarbon Receptor (AhR), can lead to altered gene expression and contribute to tumorigenesis.

This guide will dissect these stages, comparing the specific pathways and outcomes for 1,2-Cyclopentenophenanthrene and other representative PAHs.

Metabolic Activation: A Fork in the Road to Toxicity

The metabolic activation of PAHs is a critical determinant of their carcinogenic potential. While several pathways exist, the diol epoxide pathway is often the most significant for many carcinogenic PAHs.[2] However, the structural features of each PAH influence which pathway predominates.

The Diol Epoxide Pathway: A Common Route for Many PAHs

The classical diol epoxide pathway involves a series of enzymatic reactions primarily catalyzed by cytochrome P450 (CYP) enzymes and epoxide hydrolase.[3] Using benzo[a]pyrene as a model, this pathway proceeds as follows:

• Epoxidation: CYP enzymes, particularly CYP1A1 and CYP1B1, introduce an epoxide group onto the PAH backbone.[4]

• Hydration: Epoxide hydrolase converts the epoxide into a trans-dihydrodiol.

• Second Epoxidation: CYP enzymes again act on the dihydrodiol to form a highly reactive diol epoxide. This diol epoxide is the ultimate carcinogen that can intercalate into DNA and form covalent adducts.[3]

The Unique Case of Cyclopenta-fused PAHs (CP-PAHs)

For CP-PAHs like 1,2-Cyclopentenophenanthrene, the presence of the fused cyclopenta ring introduces an alternative and often more direct route of metabolic activation. Studies on related CP-PAHs have shown that oxidation can occur directly on the cyclopenta ring, forming a cyclopenta ring oxide. This can be a significant activation pathway for these compounds.[5]

A comparative in vitro metabolism study of five cyclopenta[a]phenanthrenes revealed that all were oxidized at their terminal A and D rings to form 1,2-dihydrodiols and 15- and 16-ols.[5] With the exception of the 1-methyl derivative, they also produced 3,4-dihydrodiols, which are precursors to diol epoxides.[5] This suggests that CP-PAHs can undergo both the classical diol epoxide pathway and activation at the cyclopenta ring.

dot graph "PAH_Metabolic_Activation" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_Classical_PAH" { label="Classical PAH (e.g., Benzo[a]pyrene)"; bgcolor="#F1F3F4"; "Parent_PAH" [label="Parent PAH", fillcolor="#FFFFFF"]; "Epoxide" [label="Epoxide", fillcolor="#FFFFFF"]; "Dihydrodiol" [label="trans-Dihydrodiol", fillcolor="#FFFFFF"]; "Diol_Epoxide" [label="Diol Epoxide\n(Ultimate Carcinogen)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Parent_PAH" -> "Epoxide" [label="CYP1A1/1B1"]; "Epoxide" -> "Dihydrodiol" [label="Epoxide Hydrolase"]; "Dihydrodiol" -> "Diol_Epoxide" [label="CYP1A1/1B1"]; }

subgraph "cluster_CP_PAH" { label="CP-PAH (e.g., 1,2-Cyclopentenophenanthrene)"; bgcolor="#F1F3F4"; "Parent_CP_PAH" [label="Parent CP-PAH", fillcolor="#FFFFFF"]; "CP_Epoxide" [label="Cyclopenta Ring\nEpoxide", fillcolor="#FFFFFF"]; "CP_Dihydrodiol" [label="Cyclopenta Ring\nDihydrodiol", fillcolor="#FFFFFF"]; "CP_Diol_Epoxide" [label="Cyclopenta Ring\nDiol Epoxide", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Parent_CP_PAH" -> "CP_Epoxide" [label="CYP Enzymes"]; "CP_Epoxide" -> "CP_Dihydrodiol" [label="Epoxide Hydrolase"]; "CP_Dihydrodiol" -> "CP_Diol_Epoxide" [label="CYP Enzymes"]; "Parent_CP_PAH" -> "A_Ring_Metabolites" [label="CYP Enzymes", style=dashed]; "A_Ring_Metabolites" [label="A/D Ring Metabolites\n(e.g., 3,4-dihydrodiol)", fillcolor="#FFFFFF"]; "A_Ring_Metabolites" -> "Classical_Diol_Epoxide" [label="CYP Enzymes", style=dashed]; "Classical_Diol_Epoxide" [label="Classical Diol Epoxide", fillcolor="#EA4335", fontcolor="#FFFFFF"]; } } Metabolic activation pathways of classical and cyclopenta-fused PAHs.

DNA Adduct Formation: The Molecular Signature of Carcinogenicity

The formation of DNA adducts is a critical step in PAH-induced carcinogenesis. The type and quantity of adducts formed can vary significantly between different PAHs, influencing their mutagenic and carcinogenic potential.

Benzo[a]pyrene , a well-studied potent carcinogen, primarily forms a stable adduct at the N2 position of guanine through its diol epoxide metabolite.[6] However, it can also form depurinating adducts at the N7 positions of guanine and adenine.[6]

For 1,2-Cyclopentenophenanthrene and its derivatives , the DNA adduct profile can be more complex. Studies on the highly carcinogenic derivative, 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one, have shown the formation of multiple DNA adducts in mouse skin. The major adduct involves deoxyguanosine, but adducts with deoxyadenosine have also been identified. The persistence of these adducts in tissues, coupled with the rate of cell division, is thought to be related to the tissue-specific carcinogenicity of this compound.

In a comparative study, the genotoxic effects of cyclopenta[c]phenanthrene and its derivatives were found to be higher than that of the parent compound, phenanthrene, and even the positive control, benzo[a]pyrene, in an in vitro micronucleus test.[7] This highlights the significant impact of the cyclopenta ring and other substitutions on the genotoxicity of these compounds.

PAH	Primary DNA Adducts	Reference
Benzo[a]pyrene	Stable adduct at N2 of guanine; depurinating adducts at N7 of guanine and adenine.	[6]
15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one	Multiple adducts, with the major adduct involving deoxyguanosine; deoxyadenosine adducts also formed.
Phenanthrene	Weakly genotoxic, with low levels of DNA adduct formation.	[8]

Aryl Hydrocarbon Receptor (AhR) Activation: A Double-Edged Sword

The Aryl hydrocarbon Receptor (AhR) is a ligand-activated transcription factor that plays a crucial role in mediating the toxicity of many PAHs.[9] Upon binding to a PAH ligand, the AhR translocates to the nucleus and dimerizes with the AhR nuclear translocator (ARNT). This complex then binds to specific DNA sequences known as dioxin-responsive elements (DREs), leading to the increased expression of a battery of genes, including the CYP1A1 and CYP1B1 enzymes responsible for PAH metabolism.[10]

dot graph "AhR_Signaling_Pathway" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"PAH" [label="PAH Ligand", fillcolor="#FFFFFF"]; "AhR_Complex" [label="AhR-Hsp90-XAP2 Complex\n(Cytosol)", fillcolor="#FFFFFF"]; "Activated_AhR" [label="Activated AhR-Ligand\nComplex", fillcolor="#FBBC05"]; "Nuclear_Translocation" [label="Nuclear\nTranslocation", shape=plaintext]; "ARNT" [label="ARNT", fillcolor="#FFFFFF"]; "AhR_ARNT_Complex" [label="AhR-ARNT-Ligand\nComplex (Nucleus)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "DRE" [label="Dioxin-Responsive\nElement (DRE)", fillcolor="#FFFFFF"]; "Gene_Expression" [label="Increased Gene Expression\n(e.g., CYP1A1, CYP1B1)", fillcolor="#34A853", fontcolor="#FFFFFF"];

"PAH" -> "AhR_Complex" [label="Binding"]; "AhR_Complex" -> "Activated_AhR"; "Activated_AhR" -> "Nuclear_Translocation"; "Nuclear_Translocation" -> "AhR_ARNT_Complex"; "ARNT" -> "AhR_ARNT_Complex" [dir=none]; "AhR_ARNT_Complex" -> "DRE" [label="Binding"]; "DRE" -> "Gene_Expression"; } Simplified diagram of the Aryl hydrocarbon Receptor (AhR) signaling pathway.

It is important to note that AhR activation can be a double-edged sword. The induction of CYP enzymes can lead to the detoxification of PAHs, but it can also enhance their metabolic activation to carcinogenic intermediates.[10]

Carcinogenic Potency: A Quantitative Comparison

The carcinogenic potency of PAHs is often expressed as a Relative Potency Factor (RPF) or Toxic Equivalency Factor (TEF), which compares the carcinogenicity of a given PAH to that of benzo[a]pyrene, the reference compound with an RPF of 1.

While a specific RPF for 1,2-Cyclopentenophenanthrene is not established in major regulatory databases, studies on its derivatives provide valuable insights. For instance, 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one has been shown to have a carcinogenic potency comparable to that of benzo[a]pyrene in mouse skin carcinogenesis studies. In contrast, the unsubstituted parent ketone, 15,16-dihydrocyclopenta[a]phenanthren-17-one, is non-carcinogenic. This underscores the profound influence of molecular structure, particularly methyl substitution, on the carcinogenic potential of CP-PAHs.

Phenanthrene, a three-ring PAH, is generally considered non-carcinogenic and has a very low RPF.[8]

PAH	Carcinogenic Potency (Relative to B[a]P)	Reference
Benzo[a]pyrene	1 (Reference Compound)	-
15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one	Comparable to Benzo[a]pyrene
15,16-dihydrocyclopenta[a]phenanthren-17-one	Non-carcinogenic
Phenanthrene	Very low to non-carcinogenic	[8]

Experimental Protocols

In Vitro Metabolism of PAHs Using Human Liver Microsomes

This protocol is adapted from established methods for assessing the metabolic stability and profile of xenobiotics.[12][13]

Objective: To determine the rate of metabolism and identify the metabolites of a test PAH in a human liver microsomal system.

Materials:

• Test PAH (e.g., 1,2-Cyclopentenophenanthrene)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN)

• High-performance liquid chromatography (HPLC) system with UV or fluorescence detection

Procedure:

• Prepare a stock solution of the test PAH in a suitable solvent (e.g., DMSO or ACN).

• In a microcentrifuge tube, combine the phosphate buffer, HLM suspension, and the NADPH regenerating system.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the test PAH stock solution to the mixture.

• Incubate the reaction at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge the samples to pellet the precipitated proteins.

• Analyze the supernatant by HPLC to quantify the remaining parent PAH and identify and quantify any metabolites formed.

dot graph "In_Vitro_Metabolism_Workflow" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Step1" [label="Prepare Reaction Mixture\n(Buffer, HLMs, NADPH system)", fillcolor="#FFFFFF"]; "Step2" [label="Pre-incubate at 37°C", fillcolor="#FFFFFF"]; "Step3" [label="Add Test PAH", fillcolor="#FFFFFF"]; "Step4" [label="Incubate at 37°C\n(Time course)", fillcolor="#FFFFFF"]; "Step5" [label="Terminate Reaction\n(Acetonitrile)", fillcolor="#FFFFFF"]; "Step6" [label="Centrifuge", fillcolor="#FFFFFF"]; "Step7" [label="Analyze Supernatant\nby HPLC", fillcolor="#FFFFFF"];

"Step1" -> "Step2" -> "Step3" -> "Step4" -> "Step5" -> "Step6" -> "Step7"; } Workflow for in vitro metabolism of PAHs using human liver microsomes.

32P-Postlabeling Assay for DNA Adducts

This highly sensitive method is widely used for the detection and quantification of DNA adducts.

Objective: To detect and quantify DNA adducts in cells or tissues exposed to a PAH.

Materials:

• DNA sample (from cells or tissues)

• Micrococcal nuclease and spleen phosphodiesterase

• Nuclease P1

• T4 polynucleotide kinase

• [γ-³²P]ATP

• Polyethyleneimine (PEI)-cellulose thin-layer chromatography (TLC) plates

• TLC developing solvents

Procedure:

• DNA Digestion: Digest the DNA sample to 3'-mononucleotides using micrococcal nuclease and spleen phosphodiesterase.

• Adduct Enrichment: Enrich the adducted nucleotides by removing the normal, unadducted nucleotides using nuclease P1 digestion.

• ³²P-Labeling: Label the 5'-hydroxyl group of the adducted nucleotides with ³²P from [γ-³²P]ATP using T4 polynucleotide kinase.

• TLC Separation: Separate the ³²P-labeled adducted nucleotides by multidirectional TLC on PEI-cellulose plates.

• Detection and Quantification: Detect the adducts by autoradiography and quantify the radioactivity in the adduct spots to determine the level of DNA damage.

dot graph "P32_Postlabeling_Workflow" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Step1" [label="DNA Digestion\n(Micrococcal nuclease,\nSpleen phosphodiesterase)", fillcolor="#FFFFFF"]; "Step2" [label="Adduct Enrichment\n(Nuclease P1)", fillcolor="#FFFFFF"]; "Step3" [label="32P-Labeling\n([γ-32P]ATP,\nT4 polynucleotide kinase)", fillcolor="#FFFFFF"]; "Step4" [label="TLC Separation", fillcolor="#FFFFFF"]; "Step5" [label="Autoradiography &\nQuantification", fillcolor="#FFFFFF"];

"Step1" -> "Step2" -> "Step3" -> "Step4" -> "Step5"; } Workflow for the 32P-postlabeling assay for DNA adducts.

Conclusion

The mechanism of action of 1,2-Cyclopentenophenanthrene and other cyclopenta-fused PAHs exhibits important distinctions from that of classical PAHs like benzo[a]pyrene. The presence of the cyclopenta ring provides an additional site for metabolic activation, potentially leading to a different profile of DNA adducts and altered genotoxicity. While the carcinogenic potency of 1,2-Cyclopentenophenanthrene itself is not well-defined, studies on its methylated derivatives highlight the critical role of structural modifications in determining carcinogenic outcomes. Further research is warranted to fully elucidate the comparative binding affinity of 1,2-Cyclopentenophenanthrene for the AhR and to establish a comprehensive DNA adduct profile, which will be instrumental in refining risk assessments for this class of environmental contaminants.

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A Researcher's Guide to the Validation of Computational Models for Predicting 1,2-Cyclopentenophenanthrene Toxicity

For researchers, scientists, and professionals in drug development and chemical safety assessment, the ability to accurately predict the toxicological properties of novel or understudied compounds is paramount. 1,2-Cyclopentenophenanthrene, a member of the cyclopenta-fused polycyclic aromatic hydrocarbon (PAH) family, represents a class of compounds with potential carcinogenic and mutagenic properties.[1] This guide provides an in-depth comparison of computational models for predicting the toxicity of 1,2-Cyclopentenophenanthrene, with a strong emphasis on the rigorous validation required for these in silico methods to be considered reliable tools in research and regulatory settings.

The Challenge of Predicting Toxicity for Cyclopenta-fused PAHs

Cyclopenta-fused PAHs are environmental pollutants, and their unique structure, featuring a fused five-membered ring, can influence their metabolic activation and subsequent toxicity.[2] While some derivatives of cyclopenta[a]phenanthrene have been shown to be mutagenic and carcinogenic, obtaining comprehensive experimental toxicity data for every compound in this class is a resource-intensive and ethically complex endeavor.[3][4] This is where computational, or in silico, toxicology offers a promising alternative, providing rapid and cost-effective screening of chemical toxicity.[5] However, the predictive power of any computational model is only as good as its validation.

Core Computational Approaches for Toxicity Prediction

Several computational methodologies are employed to predict the toxicity of chemical compounds. For 1,2-Cyclopentenophenanthrene and other PAHs, the most relevant approaches include Quantitative Structure-Activity Relationship (QSAR) models, machine learning algorithms, and molecular docking.

Quantitative Structure-Activity Relationship (QSAR): QSAR models are statistical models that correlate the chemical structure of a compound with its biological activity.[6] These models are built on the principle that the properties of a chemical, and thus its toxicity, are a function of its molecular structure. For PAHs, descriptors such as hydrophobicity (logP), electronic properties, and steric parameters are used to build these relationships.[7]

Machine Learning: More recently, machine learning algorithms like Random Forest (RF) and Support Vector Machines (SVM) have been applied to toxicity prediction.[6] These methods can often handle more complex, non-linear relationships between chemical features and toxicity, potentially offering improved predictive accuracy over traditional QSAR models.

Molecular Docking: This method predicts the preferred orientation of a molecule when bound to a biological target, such as a receptor or enzyme. For PAHs, a key initiating event in their toxicity is the binding to the Aryl Hydrocarbon Receptor (AhR).[8] Molecular docking can simulate the interaction of 1,2-Cyclopentenophenanthrene with the AhR binding pocket, providing insights into its potential to initiate a toxic response.

The Cornerstone of Trust: The OECD Principles for QSAR Model Validation

For a computational model to be accepted for regulatory purposes, its validity must be thoroughly documented. The Organisation for Economic Co-operation and Development (OECD) has established five principles for the validation of QSAR models, which serve as a gold standard in the field:

• A defined endpoint: The model must predict a specific and unambiguous toxicological effect (e.g., mutagenicity in the Ames test, carcinogenicity in a mouse skin model).

• An unambiguous algorithm: The mathematical method used to create the model must be clearly described.

• A defined domain of applicability: The model should only be used to make predictions for compounds that are similar to those used to build the model.

• Appropriate measures of goodness-of-fit, robustness and predictivity: The model's performance must be statistically evaluated.

• A mechanistic interpretation, if possible: The model should, ideally, be consistent with our understanding of the underlying biological mechanisms of toxicity.

A Comparative Look at Model Performance

While specific quantitative toxicity data for 1,2-Cyclopentenophenanthrene is scarce in publicly available literature, we can illustrate the validation process by examining the performance of different model types for the broader class of PAHs. The following table summarizes typical performance metrics for QSAR and machine learning models in predicting the carcinogenicity of PAHs.

Model Type	Endpoint	Training Set Size	Test Set Accuracy	Key Strengths	Key Limitations
Traditional QSAR	Carcinogenicity	~50-100 PAHs	75-85%	High interpretability, based on well-understood physicochemical properties.	May not capture complex, non-linear relationships.
Random Forest (RF)	Carcinogenicity	>100 PAHs	85-95%	Can model non-linear relationships, robust to overfitting.	Less interpretable than linear QSAR models.
Support Vector Machine (SVM)	Carcinogenicity	>100 PAHs	80-90%	Effective in high-dimensional spaces, good for classification tasks.	Can be sensitive to the choice of kernel and parameters.

Note: The performance values in this table are representative of published studies on PAH carcinogenicity and are for illustrative purposes. Specific model performance will vary depending on the dataset and modeling methodology.

Experimental Validation: The Ground Truth

Ultimately, the predictions of any computational model must be validated against experimental data. For a compound like 1,2-Cyclopentenophenanthrene, several key in vitro and in vivo assays are critical for this validation.

Experimental Protocols

1. Bacterial Reverse Mutation Assay (Ames Test - OECD 471)

The Ames test is a widely used method to assess a chemical's potential to cause DNA mutations.[4]

• Principle: Histidine-auxotrophic strains of Salmonella typhimurium are exposed to the test compound. If the compound is a mutagen, it will cause reverse mutations, allowing the bacteria to grow on a histidine-deficient medium.

• Step-by-Step Methodology:

  • Preparation: Prepare cultures of S. typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537). Prepare the test article solution of 1,2-Cyclopentenophenanthrene in a suitable solvent (e.g., DMSO).

  • Metabolic Activation: Since many PAHs require metabolic activation to become mutagenic, the assay is performed with and without a mammalian metabolic activation system (S9 fraction from rat liver).[9]

  • Exposure: In the plate incorporation method, the tester strains, test compound solution, and S9 mix (if used) are combined with molten top agar and poured onto minimal glucose agar plates.

  • Incubation: The plates are incubated at 37°C for 48-72 hours.

  • Scoring: The number of revertant colonies on each plate is counted. A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies.

2. Cell Viability Assay (MTT Assay)

Cell viability assays are used to determine the cytotoxicity of a compound.

• Principle: The MTT assay measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow tetrazolium salt MTT to purple formazan crystals.

• Step-by-Step Methodology:

  • Cell Seeding: Plate a suitable cell line (e.g., human hepatoma HepG2 cells) in a 96-well plate and allow them to attach overnight.

  • Treatment: Expose the cells to various concentrations of 1,2-Cyclopentenophenanthrene for a defined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The amount of formazan produced is proportional to the number of viable cells. The IC50 value (the concentration that inhibits 50% of cell viability) can then be calculated.

Visualizing the Validation Workflow and Mechanistic Insights

Diagrams created using Graphviz (DOT language) can help visualize the complex processes involved in validating computational models and understanding the mechanism of toxicity.

Caption: A workflow diagram illustrating the validation of computational models for toxicity prediction.

Caption: A simplified signaling pathway for PAH-induced toxicity.

Conclusion and Future Directions

The validation of computational models for predicting the toxicity of 1,2-Cyclopentenophenanthrene is a multifaceted process that integrates in silico predictions with robust experimental verification. While QSAR, machine learning, and molecular docking provide powerful tools for initial toxicity screening, their reliability hinges on rigorous validation against high-quality experimental data from assays such as the Ames test and cell viability studies.

A significant challenge for 1,2-Cyclopentenophenanthrene is the current lack of specific, quantitative experimental toxicity data in the public domain. This data gap underscores the necessity for further experimental investigation to build and validate accurate predictive models for this and other understudied cyclopenta-fused PAHs. As more high-quality data becomes available, the predictive power and regulatory acceptance of in silico toxicology will undoubtedly continue to grow, paving the way for safer chemical design and more efficient drug development.

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A Senior Application Scientist's Guide to Assessing Antibody Specificity for 1,2-Cyclopentenophenanthrene Detection

For researchers and professionals in drug development and environmental analysis, the precise detection of specific polycyclic aromatic hydrocarbons (PAHs) is paramount. 1,2-Cyclopentenophenanthrene, a member of this vast class of compounds, presents a significant analytical challenge due to its structural similarity to numerous other PAHs.[1][2] This guide provides an in-depth, experience-driven comparison of methodologies for assessing the specificity of antibodies for 1,2-Cyclopentenophenanthrene detection, contrasting antibody-based approaches with gold-standard analytical techniques.

The Challenge of Specificity in PAH Immunoassays

Polycyclic aromatic hydrocarbons are ubiquitous environmental contaminants, with many classified as carcinogenic or mutagenic.[3][4][5][6] Immunoassays, such as the Enzyme-Linked Immunosorbent Assay (ELISA), offer a rapid, high-throughput, and cost-effective screening alternative to traditional chromatographic methods.[7][8][9] However, the core value of any immunoassay hinges on the specificity of the antibody. Due to the conserved, nonpolar, and aromatic nature of PAHs, antibodies developed against one PAH are highly susceptible to cross-reacting with structurally related molecules, potentially leading to inaccurate quantification and false positives.[1][7]

From our experience in the lab, validating the specificity of a new anti-PAH antibody is not just a quality control step; it is the foundational experiment that determines the utility and reliability of the entire immunoassay.

Antibody-Based Detection: The Competitive ELISA Format

For small molecules like 1,2-Cyclopentenophenanthrene, which cannot be bound by two antibodies simultaneously, the competitive ELISA is the immunoassay format of choice.[10][11] The principle relies on the competition between the free analyte in a sample and a labeled or coated antigen for a limited number of antibody binding sites. A higher concentration of the target analyte in the sample results in less binding of the labeled antigen and, consequently, a weaker signal. This inverse relationship is key to quantification.[12][13]

Caption: Principle of Competitive ELISA for small molecule detection.

A Validated Workflow for Assessing Antibody Specificity

To rigorously assess the specificity of an antibody for 1,2-Cyclopentenophenanthrene, a systematic cross-reactivity study is essential. This process involves challenging the antibody with a panel of structurally similar PAHs and quantifying its relative binding affinity for each.

Caption: Experimental workflow for determining antibody specificity.

Experimental Protocol: Competitive ELISA for Cross-Reactivity Analysis

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) for the target analyte (1,2-Cyclopentenophenanthrene) and potential cross-reactants.

• Antigen Coating:

  • Dilute a 1,2-Cyclopentenophenanthrene-protein conjugate to an optimized concentration (typically 1-10 µg/mL) in a carbonate-bicarbonate coating buffer (pH 9.6).

  • Add 100 µL/well to a high-binding 96-well microplate.

  • Incubate overnight at 4°C. A critical, yet often overlooked, step is to ensure consistent coating, which can be verified by running a plate uniformity test.

• Washing and Blocking:

  • Wash the plate 3 times with 200 µL/well of wash buffer (PBS with 0.05% Tween-20, PBS-T).

  • Add 200 µL/well of blocking buffer (e.g., 1-3% Bovine Serum Albumin in PBS-T) to prevent non-specific binding.

  • Incubate for 1-2 hours at room temperature. The choice of blocker is crucial; casein-based blockers can sometimes be more effective for hydrophobic analytes.

• Competition Reaction:

  • Prepare serial dilutions of the standards: 1,2-Cyclopentenophenanthrene and each selected cross-reactant PAH in separate tubes or a separate 96-well plate.

  • Add a fixed, optimized concentration of the primary antibody to each standard dilution.

  • Incubate this mixture for at least 1 hour at room temperature to allow the antibody to bind to the free analyte in solution.

  • Transfer 100 µL of each antibody-analyte mixture to the corresponding wells of the coated, blocked plate.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate 3-5 times with wash buffer.

  • Add 100 µL/well of an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG) diluted in blocking buffer.

  • Incubate for 1 hour at room temperature.

  • Wash the plate 4-5 times with wash buffer.

• Signal Development and Reading:

  • Add 100 µL/well of TMB substrate. Incubate in the dark for 10-20 minutes.

  • Stop the reaction by adding 50 µL/well of stop solution (e.g., 1N HCl).

  • Read the absorbance at 450 nm within 30 minutes.[12]

Data Analysis and Interpretation

The specificity of the antibody is determined by calculating the percent cross-reactivity (%CR) for each tested compound using the following formula[14]:

%CR = (IC50 of 1,2-Cyclopentenophenanthrene / IC50 of competing PAH) x 100

The IC50 value is the concentration of the analyte that causes a 50% reduction in the maximum signal. A lower IC50 value indicates a higher binding affinity.

Hypothetical Cross-Reactivity Data:

Compound	Structure	IC50 (ng/mL)	% Cross-Reactivity
1,2-Cyclopentenophenanthrene	4-ring fused	5.2	100%
Benzo[a]pyrene	5-ring	48.5	10.7%
Chrysene	4-ring isomer	95.1	5.5%
Phenanthrene	3-ring	> 1000	< 0.5%
Naphthalene	2-ring	> 5000	< 0.1%

An antibody with high specificity will have a low IC50 for the target analyte and significantly higher IC50 values (and thus low %CR) for all other compounds.

Alternative & Gold-Standard Detection Methods

While immunoassays are excellent for screening, their results must be understood in the context of, and are often validated by, traditional analytical chemistry techniques.[8][15] These methods provide the highest level of specificity and are considered the gold standard for quantitative analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile and semi-volatile organic compounds.[3][4][16] GC separates the complex mixture of PAHs, and the MS detector provides mass information that allows for unambiguous identification and quantification, even of isobaric PAHs (compounds with the same mass but different structures).[3][4][17][18]

• High-Performance Liquid Chromatography (HPLC): HPLC is another robust separation technique, often coupled with UV or fluorescence detectors (FLD).[5][6][19][20][21] For PAHs, HPLC-FLD is particularly sensitive as many of these compounds are naturally fluorescent.[20] Specialized columns have been developed to improve the resolution of complex PAH mixtures.[5][19]

Comparative Overview: Immunoassay vs. Chromatographic Methods

Feature	Immunoassay (ELISA)	Chromatography (GC-MS, HPLC)
Principle	Antigen-Antibody Binding	Physicochemical Separation
Specificity	Dependent on antibody cross-reactivity	Very High; based on retention time & mass/spectral data
Sensitivity	High (ng/L to µg/L range)[14]	Very High (pg/m³ to ng/L range)[17][20]
Throughput	High (96-well plate format)	Low to Medium (serial sample injection)
Speed	Fast (2-4 hours per plate)	Slower (15-60 minutes per sample)[5]
Cost per Sample	Low	High
Field Portability	Yes (with specific kits)	Limited (requires benchtop instruments)
Expertise Required	Moderate	High

Conclusion: An Integrated Approach to Detection

For researchers focused on 1,2-Cyclopentenophenanthrene, the choice of analytical method depends on the application. Immunoassays, when properly validated, serve as an invaluable tool for rapid, high-throughput screening of numerous samples. The key to their reliable use lies in the rigorous assessment of antibody specificity through comprehensive cross-reactivity testing. A well-characterized antibody with low cross-reactivity to other relevant PAHs can provide confident preliminary data.

However, for confirmatory analysis, regulatory submissions, and in-depth toxicological studies, the unparalleled specificity of methods like GC-MS and HPLC remains the undisputed gold standard.[8][15][22] The most robust analytical strategy often involves using a validated immunoassay for initial screening, followed by chromatographic confirmation of positive or high-value samples. This integrated approach leverages the speed and cost-effectiveness of immunoassays with the specificity and accuracy of chromatography, ensuring the highest level of scientific integrity in your results.

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A Comparative Guide to Gene Expression Profiling Following 1,2-Cyclopentenophenanthrene Exposure

This guide provides a comprehensive comparative analysis of gene expression profiles following exposure to 1,2-Cyclopentenophenanthrene. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple procedural outline. It delves into the causal reasoning behind experimental choices, integrates self-validating systems within protocols, and is grounded in authoritative scientific literature to ensure technical accuracy and field-proven insights.

Introduction: Understanding 1,2-Cyclopentenophenanthrene

1,2-Cyclopentenophenanthrene is a member of the cyclopenta-fused polycyclic aromatic hydrocarbons (CP-PAHs), a class of compounds detected in the environment.[1] Structurally, it is a phenanthrene molecule with a cyclopentane ring fused to it.[2][3] Like other PAHs, which are formed from the incomplete combustion of organic materials, understanding the biological impact of CP-PAHs is crucial for environmental toxicology and human health risk assessment.[1][4]

Gene expression profiling is a powerful tool to elucidate the molecular mechanisms of toxicity.[5] By analyzing changes in the transcriptome, we can identify perturbed biological pathways, pinpoint potential biomarkers of exposure, and build a comparative framework to understand the relative risks posed by different chemical entities. This guide will compare and contrast methodologies for analyzing the transcriptomic footprint of 1,2-Cyclopentenophenanthrene, providing the necessary protocols and data interpretation frameworks.

Core Mechanisms of PAH-Induced Cellular Response

To interpret gene expression data effectively, one must first understand the primary mechanisms by which PAHs interact with cellular systems. The cellular response to PAHs is predominantly mediated by two interconnected processes: metabolic activation via receptor signaling and the subsequent formation of DNA adducts.

The Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

The Aryl Hydrocarbon Receptor (AhR) is a ligand-activated transcription factor that acts as a sensor for a wide range of aromatic hydrocarbons.[6][7] In its inactive state, AhR resides in the cytoplasm in a complex with chaperone proteins like heat shock protein 90 (HSP90).[8][9]

Upon binding a ligand such as a PAH, the AhR undergoes a conformational change, dissociates from the chaperone complex, and translocates to the nucleus.[8][9] In the nucleus, it forms a heterodimer with the AhR Nuclear Translocator (ARNT). This AhR-ARNT complex then binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes.[8] This binding initiates the transcription of a battery of genes, most notably those involved in xenobiotic metabolism, such as Phase I enzymes (e.g., CYP1A1, CYP1B1) and Phase II enzymes (e.g., GST, UGT).[8][9] This signaling cascade is the primary driver of the initial transcriptomic changes following PAH exposure.

Caption: The canonical Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Metabolic Activation and DNA Adduct Formation

While the induction of metabolic enzymes is a detoxification response, it can paradoxically lead to the creation of more reactive and harmful metabolites.[10] Phase I enzymes, like Cytochrome P450s (CYPs), hydroxylate PAHs, which can result in the formation of highly reactive diol epoxides.[10] These electrophilic intermediates can then covalently bind to nucleophilic sites on cellular macromolecules, most critically DNA, to form DNA adducts.[11]

The formation of DNA adducts is a key event in chemical carcinogenesis.[11][12] These adducts can distort the DNA helix, leading to errors during DNA replication and transcription, which, if not repaired, can result in permanent mutations and initiate cancer.[11] Studies have shown that metabolites of cyclopenta-fused PAHs can form DNA adducts, primarily with guanine bases.[12][13] The genotoxic potential of 1,2-Cyclopentenophenanthrene is therefore intrinsically linked to its metabolism, which is controlled by the very genes it helps to upregulate.

A Comparative Overview of Gene Expression Profiling Technologies

The two most prominent technologies for large-scale gene expression analysis are DNA microarrays and RNA Sequencing (RNA-Seq). The choice between them depends on the specific goals of the study, budget, and desired depth of analysis.

Feature	DNA Microarray	RNA Sequencing (RNA-Seq)
Principle	Hybridization-based. Measures the relative abundance of predefined transcripts by binding labeled cDNA to complementary probes on a solid surface.	Sequence-based. Directly sequences the entire transcriptome (or a subset), providing a digital count of each transcript.
Discovery Power	Limited to the probes on the array. Cannot detect novel transcripts or isoforms.	High. Can identify novel transcripts, alternative splicing events, gene fusions, and single nucleotide variants (SNVs).
Dynamic Range	Lower, prone to signal saturation at high expression levels and background noise at low levels.	Higher and broader. Can detect transcripts over several orders of magnitude.
Specificity	Can be affected by cross-hybridization between similar sequences, leading to potential inaccuracies.	High. The specificity is determined by the accuracy of sequence alignment to a reference genome.
Data Analysis	Primarily focused on signal intensity normalization and statistical comparison between groups.	More complex pipeline involving quality control, read alignment, transcript quantification, and differential expression analysis.[14]
Cost	Generally lower per sample, especially for very large-scale studies.	Cost has decreased significantly but can still be higher per sample. However, it provides much richer data.
Recommendation	Suitable for well-characterized organisms where the primary goal is to quantify known genes.	Recommended for this topic. Its ability to provide a comprehensive, unbiased view of the transcriptome is ideal for toxicology studies where novel effects and subtle changes are of interest.[5]

Given its superior discovery power and dynamic range, RNA-Seq is the recommended platform for a comprehensive analysis of 1,2-Cyclopentenophenanthrene's effects.

Experimental Workflow: From Cell Culture to Data Interpretation

This section details a robust, self-validating workflow for assessing the transcriptomic effects of 1,2-Cyclopentenophenanthrene using RNA-Seq.

Caption: A comprehensive workflow for RNA-Seq analysis.

Detailed Protocol: RNA-Seq Analysis

1. Experimental Setup & Exposure:

• Cell Line Selection: Human hepatocarcinoma cells (HepG2) are a standard model for studying xenobiotic metabolism as they express key metabolic enzymes.[15]

• Treatment Groups: To ensure robust and comparative data, include the following groups (n=3-4 biological replicates each):

  • Vehicle Control (e.g., 0.1% DMSO).

  • 1,2-Cyclopentenophenanthrene (at a non-cytotoxic concentration determined by a preliminary MTT assay).

  • Positive Control (e.g., Benzo[a]pyrene, B[a]P) to compare the response to a well-characterized PAH.[15]

• Exposure: Treat cells for a relevant time point (e.g., 24 hours) to capture the primary transcriptional response.

2. RNA Extraction and Quality Control (QC):

• Lyse cells and extract total RNA using a Trizol-based method.

• Self-Validation Step: Assess RNA purity and integrity.

  • Use a spectrophotometer (e.g., NanoDrop) to ensure A260/280 and A260/230 ratios are ~2.0.

  • Crucially, use an Agilent Bioanalyzer or similar instrument to determine the RNA Integrity Number (RIN). A RIN score > 8 is required to proceed, ensuring that the RNA is not degraded and the resulting data will be reliable.

3. Library Preparation and Sequencing:

• Isolate mRNA from total RNA using poly(A) selection.

• Fragment the mRNA and synthesize first and second-strand cDNA.

• Ligate sequencing adapters containing unique barcodes for each sample. This allows for multiplexing (pooling multiple samples in one sequencing run).

• Perform sequencing on an Illumina platform (e.g., NovaSeq), generating millions of short reads per sample.

4. Bioinformatics Data Analysis:

• Raw Read QC: Use tools like FastQC to check the quality of the raw sequencing reads.

• Alignment: Align the high-quality reads to a reference genome (e.g., human genome assembly hg38) using an aligner like STAR.

• Quantification: Count the number of reads mapping to each gene for every sample using a tool like HTSeq-count. This generates a raw count matrix.

• Differential Gene Expression (DGE) Analysis:

  • This is the core statistical step to identify genes that have significantly changed their expression levels between treatment groups.[16]

  • Use specialized R packages like DESeq2 or edgeR , which are designed for count data and model the variance appropriately.[17][18]

  • Identify Differentially Expressed Genes (DEGs) based on a log2 fold change threshold (e.g., > |1.5|) and a False Discovery Rate (FDR) adjusted p-value (e.g., < 0.05) to correct for multiple testing.

• Pathway and Functional Enrichment Analysis:

  • A list of hundreds or thousands of DEGs is difficult to interpret on its own.

  • Use tools like DAVID, Metascape, or R packages to perform Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway analysis.[19] This process identifies which biological pathways or functions are statistically overrepresented in your list of DEGs, providing mechanistic insights.

Comparative Analysis of Expected Gene Expression Profiles

Following robust data analysis, the results can be summarized to compare the effects of 1,2-Cyclopentenophenanthrene against both the vehicle control and the positive control (B[a]P).

Table 1: Hypothetical Top Differentially Expressed Genes (DEGs) in HepG2 Cells (24h Exposure)

Gene Symbol	Gene Name	1,2-Cyclopentenophenanthrene (Log2FC vs. Control)	B[a]P (Log2FC vs. Control)	FDR (1,2-CPP vs. Control)	Primary Function
CYP1A1	Cytochrome P450 Family 1 Subfamily A Member 1	8.5	9.2	< 0.001	Xenobiotic Metabolism (Phase I)
CYP1B1	Cytochrome P450 Family 1 Subfamily B Member 1	7.9	8.1	< 0.001	Xenobiotic Metabolism (Phase I)
AHRR	Aryl-Hydrocarbon Receptor Repressor	6.2	6.8	< 0.001	Negative feedback of AhR signaling
NQO1	NAD(P)H Quinone Dehydrogenase 1	4.1	4.5	< 0.001	Detoxification (Phase II)
GSTA1	Glutathione S-Transferase Alpha 1	3.5	3.9	< 0.001	Detoxification (Phase II)
TIPARP	TCDD Inducible Poly(ADP-Ribose) Polymerase	5.1	5.4	< 0.001	Regulation of AhR signaling
ALDH3A1	Aldehyde Dehydrogenase 3 Family Member A1	3.2	3.5	< 0.01	Aldehyde metabolism
CDKN1A	Cyclin Dependent Kinase Inhibitor 1A (p21)	-1.8	-2.5	< 0.05	Cell cycle arrest
GADD45A	Growth Arrest and DNA Damage Inducible Alpha	2.1	2.9	< 0.05	DNA damage response

Interpretation of Results

• Potent AhR Agonism: The strong upregulation of canonical AhR target genes like CYP1A1, CYP1B1, and the AhR repressor (AHRR) would confirm that 1,2-Cyclopentenophenanthrene is a potent agonist of the Aryl Hydrocarbon Receptor, similar to B[a]P.[8] The magnitude of induction (Log2 Fold Change) can be used to compare its potency relative to B[a]P.

• Induction of Xenobiotic Metabolism: A coordinated upregulation of Phase I and Phase II metabolic enzymes (NQO1, GSTA1) is the classic cellular response to PAH exposure, aimed at detoxification and elimination.[9][20]

• DNA Damage and Cell Cycle Pathways: The modulation of genes like GADD45A and CDKN1A (p21) suggests the cell is sensing genotoxic stress, likely from reactive metabolites, and may be attempting to halt the cell cycle to allow for DNA repair. This provides a functional link between metabolic activation and potential carcinogenicity.[1]

• KEGG Pathway Analysis: Enrichment analysis would likely highlight pathways such as "Metabolism of Xenobiotics by Cytochrome P450" (KEGG: ko00980), "Chemical Carcinogenesis" (KEGG: ko05204), and "PAH Degradation" (KEGG: ko00624).[21][22] Comparing the enrichment scores between 1,2-Cyclopentenophenanthrene and B[a]P can reveal subtle differences in the pathways they perturb.

Conclusion and Future Directions

This guide outlines a scientifically rigorous framework for the comparative analysis of gene expression profiles following exposure to 1,2-Cyclopentenophenanthrene. By employing RNA-Seq, researchers can achieve an unparalleled depth of insight into the transcriptomic changes induced by this compound. The data generated from this workflow allows for a direct comparison with well-studied PAHs like B[a]P, enabling a relative assessment of its potency as an AhR agonist and its potential for inducing pathways related to metabolic activation and genotoxicity.

Future studies could expand on this foundation by:

• Performing time-course experiments (e.g., 6, 12, 24, 48 hours) to understand the dynamics of the transcriptional response.

• Integrating transcriptomic data with other omics data, such as proteomics and metabolomics, for a more holistic, systems-level understanding of the cellular response.

• Utilizing more complex, physiologically relevant models, such as 3D organoids or in vivo animal studies, to validate the findings from in vitro cell culture.

By following the principles of robust experimental design, employing validated protocols, and performing comprehensive data analysis, the scientific community can effectively characterize the biological activity of emerging environmental contaminants like 1,2-Cyclopentenophenanthrene and make more informed decisions regarding their potential risk to human health.

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Validating the Clinical Relevance of 1,2-Cyclopentenophenanthrene Research Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The family of 1,2-Cyclopentenophenanthrenes, a class of polycyclic aromatic hydrocarbons (PAHs), has long been a subject of intense scientific scrutiny. Historically, their structural similarity to carcinogenic PAHs has cast a shadow on their potential utility. However, emerging research is painting a more nuanced picture, revealing a spectrum of biological activities ranging from potent carcinogenicity to promising anti-inflammatory and cytotoxic effects. This guide provides an in-depth technical comparison to validate the clinical relevance of research findings related to 1,2-Cyclopentenophenanthrene and its derivatives. We will dissect synthetic methodologies, compare biological activities with established alternatives, and provide detailed experimental protocols to empower researchers in this evolving field.

I. The Synthetic Landscape: A Comparative Analysis of Routes to 1,2-Cyclopentenophenanthrene Derivatives

The synthesis of the 1,2-Cyclopentenophenanthrene core and its derivatives is a critical first step in exploring their biological potential. Various synthetic strategies have been employed, each with its own set of advantages and limitations. Here, we compare two prominent methods: aromatization of diketones and the Pauson-Khand reaction.

The aromatization of 3-unsubstituted and 3-methoxy-11,17-diketones, where rings C and D are saturated, represents a classical approach to synthesizing derivatives like 15,16-dihydro-17-oxocyclopenta[a]phenanthrene[1]. In contrast, the Pauson-Khand reaction offers a more convergent approach, utilizing a [2+2+1] cycloaddition of an alkene, an alkyne, and carbon monoxide to construct the cyclopentenone ring fused to the phenanthrene backbone[2][3].

Synthetic Route	Key Features	Typical Yields	Advantages	Disadvantages
Aromatization of Diketones	Multi-step process involving the formation and subsequent aromatization of a tetracyclic diketone intermediate.	Moderate to Good	Well-established for specific derivatives.	Can be lengthy and may require harsh reaction conditions.
Pauson-Khand Reaction	A formal [2+2+1] cycloaddition reaction.	40-60% for simpler examples[2]	High convergence, good for creating complex fused ring systems in a single step[4].	Often requires stoichiometric amounts of metal carbonyl complexes and may necessitate high pressures of carbon monoxide[3].

II. The Double-Edged Sword: Carcinogenic Potential vs. Therapeutic Promise

The biological activity of 1,2-Cyclopentenophenanthrene derivatives is a tale of two extremes. On one hand, their structural similarity to potent carcinogens like benzo[a]pyrene warrants a thorough evaluation of their genotoxicity. On the other hand, recent studies have unveiled promising anti-inflammatory and cytotoxic properties in certain derivatives, opening avenues for therapeutic development.

A. Carcinogenicity Profile: A Necessary Hurdle

The mechanism of carcinogenicity for many PAHs, including 1,2-Cyclopentenophenanthrene derivatives, involves metabolic activation by cytochrome P450 enzymes to form reactive diol epoxides. These epoxides can then form covalent adducts with DNA, leading to mutations and potentially initiating carcinogenesis.

A key derivative of concern is 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one . Studies have shown this compound to be a potent carcinogen, with a potency similar to that of the well-characterized carcinogen benzo[a]pyrene in mouse skin tumorigenicity assays[5]. In a two-stage carcinogenesis experiment on mouse skin, both repeated application and a single initiating dose followed by promotion with croton oil demonstrated their comparable carcinogenic potential[5]. Furthermore, this derivative and its metabolites have shown mutagenic activity in the Ames test[6][7].

Comparison of Carcinogenic Potential: 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one vs. Benzo[a]pyrene

Parameter	15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one	Benzo[a]pyrene
Carcinogenic Potency	Similar to Benzo[a]pyrene in mouse skin assays[5]	Well-established potent carcinogen
Mutagenicity (Ames Test)	Mutagenic after metabolic activation[6][7]	Mutagenic after metabolic activation
Mechanism	Formation of DNA adducts via diol epoxide metabolites	Formation of DNA adducts via diol epoxide metabolites

B. Therapeutic Potential: Unveiling Anti-inflammatory and Cytotoxic Activities

Despite the carcinogenic concerns, the unique chemical scaffold of 1,2-Cyclopentenophenanthrene has also been explored for its therapeutic potential. Certain derivatives have exhibited significant anti-inflammatory and cytotoxic activities.

Anti-inflammatory Activity: The anti-inflammatory effects of phenanthrene derivatives are often attributed to their ability to modulate key inflammatory pathways. While specific data for 1,2-Cyclopentenophenanthrene derivatives is still emerging, related phenanthrenoids have shown potent anti-inflammatory properties[8]. The mechanism often involves the inhibition of pro-inflammatory enzymes like cyclooxygenases (COX) and the suppression of inflammatory signaling cascades such as the NF-κB pathway. Low molecular weight-PAHs have been shown to induce inflammation in A549 cells by activating the PI3K/AKT and NF-κB signaling pathways[9].

Cytotoxicity Against Cancer Cells: A growing body of evidence highlights the cytotoxic potential of phenanthrene derivatives against various cancer cell lines. These compounds can induce apoptosis and inhibit cell proliferation, making them attractive candidates for anticancer drug development. The table below summarizes the cytotoxic activity of several phenanthrene derivatives, demonstrating their potential as anticancer agents.

Cytotoxicity of Phenanthrene Derivatives Against Various Cancer Cell Lines

Compound	Cancer Cell Line	IC50 (µM)	Reference
Calanquinone A	Multiple human cancer cell lines	0.08–1.06 µg/mL	[10]
Denbinobin	Multiple human cancer cell lines	0.08–1.06 µg/mL	[10]
5-OAc-calanquinone A	Five human cancer cell lines	0.16–1.66 µg/mL	[10]
Phenanthrene Derivative 4	THP-1 (monocytic leukemia)	3	[8]
Phenanthrene Derivative 6	THP-1 (monocytic leukemia)	6	[8]
Phenanthrene Derivative 7	THP-1 (monocytic leukemia)	5	[8]
Phenanthrene-thiazolidinedione hybrid 17b	HCT-116 (colon cancer)	0.985 ± 0.02	[11]
Biphenanthrene Derivative 1	A549 (lung cancer)	6.86 ± 0.71	[12]
Biphenanthrene Derivative 2	A549 (lung cancer)	< 10	[12]

III. Experimental Protocols: A Guide to Validating Biological Activity

To ensure the reproducibility and validity of research findings, standardized and well-documented experimental protocols are paramount. This section provides detailed methodologies for key assays used to evaluate the carcinogenicity, cytotoxicity, and anti-inflammatory activity of 1,2-Cyclopentenophenanthrene derivatives.

A. Genotoxicity and Carcinogenicity Assessment

The Ames test is a widely used method to assess the mutagenic potential of a chemical. It utilizes histidine-requiring strains of Salmonella typhimurium that can revert to a histidine-independent state upon mutation.

Protocol:

• Prepare a base agar layer in Petri plates.

• In a top agar overlay, mix the tester strain of S. typhimurium, the test compound at various concentrations, and a small amount of histidine and biotin. For detecting compounds that require metabolic activation, a rat liver extract (S9 fraction) is also included.

• Pour the top agar mixture onto the base agar plates and incubate at 37°C for 48-72 hours.

• Count the number of revertant colonies (his+). A significant increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

This assay detects chromosomal damage in the form of micronuclei in epidermal keratinocytes following topical application of a test compound.

Protocol:

• Apply the test compound (e.g., 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one) dissolved in a suitable vehicle (e.g., acetone) to the dorsal skin of mice.

• After a specific exposure time (e.g., 24, 48, and 72 hours), euthanize the mice and excise the treated skin.

• Separate the epidermis from the dermis using heat treatment or enzymatic digestion.

• Prepare a single-cell suspension of epidermal keratinocytes.

• Fix the cells and stain them with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Score the frequency of micronucleated keratinocytes under a microscope. An increase in micronucleated cells compared to the control group indicates genotoxicity.

B. Cytotoxicity Assessment

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

C. Anti-inflammatory Activity Assessment

This assay measures the ability of a compound to inhibit the activity of COX enzymes (COX-1 and COX-2), which are key enzymes in the inflammatory pathway.

Protocol:

• Prepare a reaction mixture containing purified COX-1 or COX-2 enzyme, a heme cofactor, and a buffer.

• Add the test compound at various concentrations to the reaction mixture and pre-incubate.

• Initiate the enzymatic reaction by adding arachidonic acid, the substrate for COX.

• After a specific incubation time, stop the reaction.

• Measure the amount of prostaglandin E2 (PGE2) produced using an ELISA kit or by LC-MS. A decrease in PGE2 production in the presence of the test compound indicates COX inhibition.

IV. Signaling Pathways and Mechanistic Insights

Understanding the molecular mechanisms by which 1,2-Cyclopentenophenanthrene derivatives exert their biological effects is crucial for their clinical translation.

A. Carcinogenesis: The Role of the Aryl Hydrocarbon Receptor (AhR) and Metabolic Activation

The carcinogenic effects of many PAHs are mediated through the aryl hydrocarbon receptor (AhR). Upon binding to a PAH, the AhR translocates to the nucleus and induces the expression of cytochrome P450 enzymes, which are responsible for the metabolic activation of these compounds into their ultimate carcinogenic forms.

Caption: Carcinogenic activation of 1,2-Cyclopentenophenanthrene via the AhR pathway.

B. Inflammation: Targeting the NF-κB Signaling Pathway

The NF-κB signaling pathway is a central regulator of inflammation. Many anti-inflammatory compounds exert their effects by inhibiting this pathway. PAHs have been shown to activate NF-κB, leading to the expression of pro-inflammatory cytokines. Therapeutic derivatives of 1,2-Cyclopentenophenanthrene may act by antagonizing this activation.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1,2-Cyclopentenophenanthrene

Abstract: This guide provides essential safety and logistical information for the handling of 1,2-Cyclopentenophenanthrene in a laboratory setting. Due to the limited availability of specific toxicological data for 1,2-Cyclopentenophenanthrene, this document establishes protocols based on the well-documented hazards of its parent class, Polycyclic Aromatic Hydrocarbons (PAHs). Many PAHs are known or suspected to be potent carcinogens, mutagens, and toxicants.[1][2] Therefore, a conservative and rigorous approach to safety is paramount. This guide details the necessary personal protective equipment (PPE), engineering controls, and operational procedures to minimize exposure and ensure the well-being of researchers, scientists, and drug development professionals. The principle of As Low As Reasonably Achievable (ALARA) is the guiding tenet of these recommendations.[3]

Understanding the Risk: The Hazard Profile of Polycyclic Aromatic Hydrocarbons

1,2-Cyclopentenophenanthrene belongs to the broad class of Polycyclic Aromatic Hydrocarbons (PAHs). These compounds are a significant focus of occupational safety due to their potential for severe health effects. The Department of Health and Human Services (DHHS) has determined that some PAHs may reasonably be expected to be carcinogens.[2][4]

Exposure can occur through several routes, including:

• Inhalation: Breathing in dusts or aerosols.

• Dermal Contact: Absorption through the skin.

• Ingestion: Accidental transfer from contaminated hands to the mouth.[3]

Long-term exposure to PAHs has been associated with an increased risk of skin, lung, and bladder cancers.[2][4] Given these risks, handling 1,2-Cyclopentenophenanthrene demands a comprehensive safety strategy that prioritizes minimizing all potential routes of exposure.

The Hierarchy of Controls: A Multi-Layered Safety Approach

Personal Protective Equipment (PPE) is the final and crucial barrier between a researcher and a chemical hazard. However, it should never be the sole method of protection. An effective safety program implements a "hierarchy of controls," which prioritizes more effective, system-level solutions.[3][5]

Caption: The Hierarchy of Controls prioritizes systemic safety measures over individual protection.

For 1,2-Cyclopentenophenanthrene, this hierarchy is applied as follows:

• Elimination/Substitution: The most effective control is to consider if a less hazardous chemical can be used in your research.[3]

• Engineering Controls: These are physical changes to the workspace to isolate personnel from the hazard. For this compound, the primary engineering control is a certified Chemical Fume Hood.[1][6]

• Administrative Controls: These are procedural changes, such as developing Standard Operating Procedures (SOPs), providing comprehensive training, and restricting access to authorized personnel only.[7][8]

• Personal Protective Equipment (PPE): This is the essential final layer of protection and is the focus of this guide.

Core Personal Protective Equipment (PPE) Requirements

The following PPE is mandatory for all procedures involving 1,2-Cyclopentenophenanthrene.

PPE Component	Specification	Rationale and Best Practices
Hand Protection	Disposable, chemical-resistant gloves (e.g., Nitrile).	Causality: Prevents dermal absorption, a primary exposure route for PAHs.[9][10] Protocol: Use two pairs of gloves ("double-gloving") when handling concentrated forms of the compound. Inspect gloves for tears or punctures before use. Change gloves immediately after known contact or after a maximum of two hours of use. Wash hands thoroughly after removing gloves.[3]
Body Protection	Disposable or dedicated laboratory coat with long sleeves and a fully fastened front.	Causality: Protects skin and personal clothing from contamination by splashes or aerosols.[6][11] Protocol: The lab coat should not be worn outside of the designated work area to prevent the spread of contamination.[8][11] In case of a significant splash, remove the coat immediately and decontaminate or dispose of it as hazardous waste.
Eye Protection	ANSI Z87.1-rated safety glasses with side shields or, preferably, chemical splash goggles.	Causality: Protects eyes from splashes, aerosols, and airborne particulates.[12][13] Protocol: Goggles provide a more complete seal around the eyes and are required for procedures with a higher risk of splashing. A face shield worn over safety glasses may be necessary when handling larger quantities.
Respiratory Protection	Typically not required when working within a certified chemical fume hood.	Causality: The fume hood provides primary respiratory protection by containing vapors and particulates. Protocol: A NIOSH-approved respirator (e.g., an N95 for particulates or a half-mask respirator with organic vapor cartridges) must be available and used for spill cleanup or if there is a risk of aerosol generation outside of a fume hood.[14][15] All respirator use must comply with your institution's respiratory protection program, including fit testing.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict, step-by-step protocol is critical for minimizing exposure.

Preparation and Weighing

• Designate Area: All work with 1,2-Cyclopentenophenanthrene must be conducted in a designated area within a certified chemical fume hood.[6][8] Post warning signs indicating the presence of a carcinogen.[3][8]

• Surface Protection: Cover the work surface inside the fume hood with absorbent, plastic-backed paper. This liner should be disposed of as hazardous waste after the procedure.[3][6]

• Don PPE: Before handling the primary container, don all required PPE as specified in the table above.

• Weighing: Never open or weigh the compound on an open bench.[8] Tare a capped vial on the balance, then transfer the chemical to the vial inside the fume hood. Cap the vial before removing it from the hood to weigh. This "weighing by difference" method minimizes the risk of dispersing the powder.[8]

Solution Preparation and Transfers

• Aerosol Prevention: All procedures that could create aerosols, such as vortexing or sonicating, must be performed in closed containers.[8]

• Pipetting: The use of mechanical pipetting aids is mandatory. Mouth pipetting is strictly forbidden.[3][6]

• Transfers: Conduct all transfers of liquids containing 1,2-Cyclopentenophenanthrene slowly and carefully to avoid splashing.

Emergency and Disposal Plan

Spill Response

A plan for responding to accidental spills must be in place before any work begins.[16]

• Alert Personnel: Immediately alert others in the area.

• Evacuate: If the spill is large or outside of a containment hood, evacuate the immediate area.

• Assess: From a safe distance, assess the extent of the spill. For minor spills (a few milligrams) inside a fume hood that you are trained and comfortable cleaning:

  • Ensure you are wearing appropriate PPE, including double gloves, a lab coat, and eye protection. A respirator may be necessary.[17]

  • Cover the spill with a non-combustible absorbent material, such as activated carbon or vermiculite.[18][19] Do not use paper towels, as this can increase the surface area and potential for aerosolization.[19]

  • Carefully collect the absorbent material using non-sparking tools and place it into a sealed container labeled as "Carcinogen Waste."[18]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by a soap and water solution.[3] All cleaning materials must be disposed of as hazardous waste.

• Major Spills: For large spills or any spill outside of a fume hood, evacuate the area, close the doors, and contact your institution's Environmental Health and Safety (EHS) department immediately.[16]

Decontamination and Disposal

Proper decontamination and disposal are critical to prevent secondary exposure.

• Equipment: Non-disposable equipment, such as glassware, must be decontaminated. This can be achieved by rinsing with a solvent that solubilizes the compound, followed by a thorough washing with soap and water.[3] The initial solvent rinse must be collected and disposed of as hazardous waste.

• Waste Streams: All materials contaminated with 1,2-Cyclopentenophenanthrene are considered hazardous waste. This includes:

  • Surplus or unwanted compound.

  • Disposable gloves, lab coats, and bench liners.

  • Spill cleanup materials.

  • Contaminated solvents and solutions.

• Disposal Protocol: All carcinogenic waste must be collected in clearly labeled, sealed, and puncture-proof containers.[8] Never dispose of this waste down the drain or in the regular trash.[3] Follow all institutional and regulatory guidelines for the disposal of carcinogenic chemical waste.[6][11]

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